WRG-28-d5

Core Science & Biosynthesis

WRG-28: A Technical Guide to its Mechanism of Action as a Novel Allosteric DDR2 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the mechanism of action of WRG-28, a selective, small-molecule inhibitor of the Discoidin Domain Receptor 2 (DDR2). WRG-28 represents a novel class of anti-cancer and anti-fibrotic agents that function through a unique allosteric mechanism, targeting the extracellular domain of DDR2. This guide synthesizes key findings on its molecular interactions, signaling pathways, and functional consequences in relevant preclinical models.

Core Mechanism of Action: Allosteric Inhibition of the DDR2 Extracellular Domain

WRG-28 is distinguished from traditional receptor tyrosine kinase (RTK) inhibitors, which typically target the intracellular kinase domain. Instead, WRG-28 acts on the extracellular domain (ECD) of DDR2, preventing its activation by its natural ligand, fibrillar collagen.[1][2]

The core mechanism involves WRG-28 binding to an allosteric site at the interface of the discoidin (DS) and DS-like domains of the DDR2 ECD.[1] This binding event is believed to induce a conformational change that disrupts the clustering of DDR2 receptors, a critical step for stable collagen interaction and subsequent receptor activation.[1] Consequently, WRG-28 effectively dissociates pre-formed DDR2-collagen complexes and inhibits both kinase-dependent and kinase-independent functions of the receptor.[1]

A key advantage of this allosteric mechanism is its ability to overcome common resistance mutations that affect traditional tyrosine kinase inhibitors (TKIs). For instance, WRG-28 effectively inhibits the phosphorylation of DDR2 harboring the T654I "gatekeeper" mutation, which confers resistance to many TKIs.[1][3]

Inhibition of the DDR2-ERK-SNAIL1 Signaling Pathway

Upon activation by collagen, DDR2 undergoes autophosphorylation, initiating a downstream signaling cascade crucial for cell invasion and tissue remodeling. WRG-28's inhibition of the initial DDR2-collagen interaction effectively shuts down this pathway.

The primary signaling axis affected is:

• DDR2 Phosphorylation: WRG-28 directly blocks the collagen-induced tyrosine phosphorylation of DDR2.[1]

• ERK Activation: Downstream of DDR2, the activation of the MAP kinase ERK (extracellular signal-regulated kinase) is blunted.[1]

• SNAIL1 Stabilization: Activated ERK normally phosphorylates and stabilizes the transcription factor SNAIL1, a master regulator of the epithelial-to-mesenchymal transition (EMT) and cell invasion. By inhibiting ERK activation, WRG-28 prevents the stabilization of SNAIL1 protein.[1][4]

This cascade blockade is the molecular basis for WRG-28's potent anti-invasive and anti-metastatic properties observed in preclinical cancer models.[1][5]

Caption: WRG-28 signaling pathway inhibition. (Within 100 characters)

Quantitative Data Summary

The inhibitory potency and functional effects of WRG-28 have been quantified across various assays.

Parameter	Value	Cell/System	Description	Reference
IC₅₀	230 nM	Cell-free	Inhibition of DDR2 binding to collagen.	[6]
IC₅₀	286 ± 124 nM	HEK293 cells expressing DDR2	Inhibition of collagen I-mediated DDR2 tyrosine phosphorylation, ERK activation, and SNAIL1 protein stabilization.	[1]
In vivo Efficacy	60% reduction in SNAIL1	4T1-Snail-CBG tumor model	Reduction in SNAIL1 bioluminescence reporter signal in tumors 4 hours after a single 10 mg/kg IV dose.	[7]
In vivo Efficacy	Significant Reduction	Bleomycin-induced lung fibrosis model	Attenuation of lung fibrosis after daily administration.	[2]

Key Functional Outcomes

WRG-28's mechanism of action translates into significant functional effects at the cellular and organismal level.

• Inhibition of Cancer Cell Invasion and Migration: WRG-28 effectively blunts the invasion and migration of breast cancer cells (BT549 and 4T1 lines) in 3D collagen I and Matrigel assays.[1]

• Inhibition of Tumor-Promoting Stroma: The compound inhibits the tumor-supporting roles of cancer-associated fibroblasts (CAFs), key components of the tumor microenvironment.[1][5]

• Reduction of In Vivo Metastasis: In mouse models of breast cancer, daily intravenous administration of WRG-28 (10 mg/kg) significantly inhibits the colonization of metastatic tumor cells in the lungs.[1]

• Attenuation of Fibrosis: WRG-28 has demonstrated therapeutic potential beyond oncology, showing significant reduction of collagen deposition and fibrosis in a bleomycin-induced model of pulmonary fibrosis.[2]

• Augmentation of Fibroblast Apoptosis: By inhibiting DDR2, WRG-28 can enhance the sensitivity of fibroblasts to apoptotic signals, a mechanism that contributes to its anti-fibrotic effects.[2]

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the mechanism of action of WRG-28.

Collagen-Induced DDR2 Phosphorylation Assay (Western Blot)

This protocol is used to assess the inhibitory effect of WRG-28 on the activation of DDR2 and its downstream targets, ERK and SNAIL1.

• Cell Culture and Plating: HEK293 cells stably expressing Flag-tagged DDR2 are cultured in DMEM with 10% FBS. Cells are seeded onto plates pre-coated with 30 µg/mL rat tail collagen I.

• Compound Treatment: Immediately after seeding, cells are treated with varying concentrations of WRG-28 (e.g., 0.5 µM, 1 µM, 2 µM) or vehicle control (DMSO).

• Incubation: Cells are incubated for 4 to 7 hours at 37°C to allow for collagen-induced receptor activation.

• Cell Lysis: Cells are washed with ice-cold PBS and lysed in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Immunoprecipitation (for p-DDR2): Cell lysates are incubated with anti-Flag antibody overnight at 4°C. Protein A/G agarose (B213101) beads are added for 1-2 hours to capture the immune complexes. Beads are washed extensively with lysis buffer.

• Western Blotting: Immunoprecipitated proteins (for p-DDR2) or total cell lysates (for p-ERK, total ERK, SNAIL1) are resolved by SDS-PAGE and transferred to a PVDF membrane.

• Antibody Incubation: Membranes are blocked and incubated with primary antibodies (e.g., anti-phosphotyrosine 4G10, anti-DDR2, anti-p-ERK, anti-ERK, anti-SNAIL1) overnight at 4°C, followed by incubation with HRP-conjugated secondary antibodies.

• Detection: Bands are visualized using an ECL detection system. Densitometry is used for quantification.

Caption: Western blot workflow for DDR2 signaling. (Within 100 characters)

3D Collagen Invasion Assay

This assay measures the ability of WRG-28 to inhibit cancer cell invasion through an extracellular matrix.

• Cell Preparation: Invasive breast cancer cells (e.g., BT549, 4T1) are cultured to sub-confluency and serum-starved for 4-6 hours.

• Spheroid Formation (Hanging Drop Method): Cells are trypsinized and resuspended in media. 20 µL drops containing a defined number of cells (e.g., 500-1000 cells) are pipetted onto the lid of a petri dish. The lid is inverted over a dish containing PBS to create a humidity chamber. Spheroids form via gravity over 48-72 hours.

• Matrix Preparation: A 3D matrix is prepared on ice by mixing basement membrane extract (e.g., Matrigel) with Type I collagen to a final concentration of 2-3 mg/mL. The solution is neutralized to pH 7.4.

• Embedding Spheroids: The formed spheroids are gently harvested and resuspended in the cold collagen/matrix mixture. This mixture is then plated in a 96-well plate and allowed to polymerize at 37°C for 30-60 minutes.

• Treatment: Culture medium containing chemoattractants (e.g., 10% FBS) and either WRG-28 (e.g., 1 µM) or vehicle control is added on top of the polymerized gel.

• Invasion Monitoring: Spheroids are imaged at time 0 and again after 24-48 hours using a light microscope.

• Quantification: The area of cell invasion extending from the original spheroid core is measured using image analysis software (e.g., ImageJ). The relative invasion is calculated by comparing the area of the treated groups to the vehicle control.

Conclusion

WRG-28 is a potent and selective inhibitor of DDR2 that operates via a novel allosteric mechanism targeting the receptor's extracellular domain. By preventing collagen-induced activation, it effectively blocks the downstream ERK-SNAIL1 signaling axis, leading to a robust inhibition of cellular processes critical for cancer metastasis and fibrosis. Its efficacy against TKI-resistant mutants and its dual action against both tumor cells and the tumor-promoting stroma make WRG-28 a highly promising therapeutic candidate for further development.

References

• 1. Moving Upwards: A Simple and Flexible In Vitro Three-dimensional Invasion Assay Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Cancer Cell Spheroid Assay to Assess Invasion in a 3D Setting [jove.com]
• 3. Collagen I Induces Discoidin Domain Receptor (DDR) 1 Expression through DDR2 and a JAK2-ERK1/2-mediated Mechanism in Primary Human Lung Fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cellink.com [cellink.com]
• 5. Optimized in vitro three-dimensional invasion assay for quantifying a wide range of cancer cell invasive behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. ovigenex.com [ovigenex.com]

WRG-28-d5: A Comprehensive Technical Guide to a Novel Allosteric DDR2 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

Discoidin Domain Receptor 2 (DDR2), a receptor tyrosine kinase activated by collagen, is a critical mediator in various pathological processes, including cancer progression, metastasis, and fibrosis. Its role in promoting cell invasion, migration, and remodeling of the extracellular matrix has positioned it as a compelling target for therapeutic intervention. This technical guide provides an in-depth overview of WRG-28-d5, a selective, first-in-class allosteric inhibitor of DDR2. WRG-28-d5 uniquely targets the extracellular domain of DDR2, disrupting its interaction with collagen and subsequent downstream signaling. This document details the mechanism of action, quantitative efficacy, and comprehensive experimental protocols for the evaluation of WRG-28-d5, offering a valuable resource for researchers in the fields of oncology and fibrosis.

Introduction to DDR2 and Its Role in Disease

Discoidin Domain Receptor 2 (DDR2) is a unique receptor tyrosine kinase (RTK) that is activated by fibrillar collagens, a major component of the extracellular matrix.[1] Upon collagen binding, DDR2 undergoes slow and sustained autophosphorylation, initiating a cascade of downstream signaling events. These pathways include the activation of SRC, SHC, and the subsequent stimulation of the MAPK/ERK and PI3K/Akt pathways.[2] This signaling nexus plays a pivotal role in regulating cellular processes such as proliferation, migration, invasion, and matrix metalloproteinase (MMP) production.

Dysregulation of DDR2 activity has been implicated in a variety of diseases. In oncology, aberrant DDR2 signaling is associated with tumor progression, invasion, and metastasis in various cancers, including breast, lung, and liver carcinomas.[2][3] Notably, DDR2 signaling stabilizes the SNAIL1 protein, a key transcription factor involved in the epithelial-mesenchymal transition (EMT), a critical process in cancer metastasis.[4] In fibrotic diseases, such as pulmonary fibrosis, DDR2 activation on fibroblasts contributes to a positive feedback loop of collagen deposition, augmenting disease progression.[1]

WRG-28-d5: A Selective Allosteric Inhibitor of DDR2

WRG-28-d5 is a potent and selective small molecule inhibitor of DDR2. Unlike traditional tyrosine kinase inhibitors (TKIs) that target the intracellular ATP-binding domain, WRG-28-d5 functions as an allosteric inhibitor by binding to the extracellular domain (ECD) of DDR2.[1][4] This unique mechanism of action prevents the binding of collagen to the receptor, thereby inhibiting its activation and downstream signaling. A significant advantage of this allosteric approach is the ability to overcome resistance mechanisms associated with mutations in the kinase domain, such as the "gatekeeper" T654I mutation, which can render conventional TKIs ineffective.[3][4]

Quantitative Data on WRG-28-d5 Efficacy

The inhibitory activity of WRG-28-d5 has been quantified in various in vitro assays, demonstrating its potency and selectivity for DDR2.

Parameter	Value	Assay System	Reference
IC50 (DDR2-Collagen Binding)	230 ± 75 nM	Solid-phase binding assay	[5][6]
IC50 (DDR2 Phosphorylation)	286 ± 124 nM	HEK293 cells expressing DDR2	[4][5]
IC50 (ERK Activation)	286 nM	HEK293 cells expressing DDR2	[5]
IC50 (SNAIL1 Stabilization)	286 nM	HEK293 cells expressing DDR2	[5]

Detailed Experimental Protocols

The following sections provide detailed methodologies for key experiments cited in the evaluation of WRG-28-d5.

Cell Culture

• HEK293 cells expressing DDR2-Flag or DDR2-Myc are maintained in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.

• BT549 human breast cancer cells are cultured in RPMI-1640 medium supplemented with 10% FBS, 1% penicillin-streptomycin, and 0.023 IU/ml insulin.

• 4T1 mouse mammary carcinoma cells are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin. All cells are maintained in a humidified incubator at 37°C with 5% CO2.

Western Blotting for DDR2 Signaling

This protocol is designed to assess the effect of WRG-28-d5 on collagen-induced DDR2 phosphorylation and downstream signaling.

• Cell Stimulation:

  • Coat tissue culture plates with 30 µg/mL Collagen I overnight at 4°C.

  • Seed HEK293-DDR2 cells onto the collagen-coated plates.

  • Treat cells with varying concentrations of WRG-28-d5 (e.g., 0.5, 1, 2 µM) or DMSO as a vehicle control for the indicated times (e.g., 4 hours for DDR2 phosphorylation, 7 hours for ERK and SNAIL1).[4][5]

• Cell Lysis:

  • Wash cells with ice-cold Phosphate Buffered Saline (PBS).

  • Lyse cells in RIPA buffer (50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS) supplemented with protease and phosphatase inhibitor cocktails.

• Protein Quantification:

  • Determine protein concentration using a BCA protein assay kit.

• Immunoprecipitation (for Phospho-DDR2):

  • Incubate 500 µg of protein lysate with an anti-Flag or anti-Myc antibody overnight at 4°C.

  • Add Protein A/G agarose (B213101) beads and incubate for 2 hours at 4°C.

  • Wash beads three times with lysis buffer.

  • Elute proteins by boiling in SDS-PAGE sample buffer.

• SDS-PAGE and Western Blotting:

  • Separate protein lysates (20-30 µg) or immunoprecipitated proteins by SDS-PAGE on an 8-10% polyacrylamide gel.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with 5% non-fat dry milk or Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies (e.g., anti-p-Tyrosine (4G10), anti-DDR2, anti-p-ERK, anti-ERK, anti-SNAIL1, all typically at 1:1000 dilution) overnight at 4°C.[1][4]

  • Wash the membrane three times with TBST.

  • Incubate with HRP-conjugated secondary antibodies (1:5000 dilution) for 1 hour at room temperature.[1]

  • Wash three times with TBST and visualize using an enhanced chemiluminescence (ECL) detection system.

  • Densitometry analysis can be performed using software such as ImageJ.[1]

3D Collagen Invasion Assay

This assay quantifies the invasive potential of cancer cells in a three-dimensional collagen matrix.

• Preparation of Collagen Gels:

  • Prepare a 1.5-2.0 mg/mL collagen I solution on ice, neutralized with NaOH.

  • Embed BT549 or 4T1 cells (e.g., 5 x 104 cells/gel) within the collagen solution.

• Assay Setup:

  • Pipette the cell-collagen suspension into the upper chamber of a Transwell insert (8 µm pore size).

  • Allow the gel to polymerize at 37°C for 30-60 minutes.

  • Add complete medium to the lower chamber, serving as a chemoattractant.

  • Add serum-free medium containing WRG-28-d5 (e.g., 1 µM) or DMSO to the upper chamber.[4]

• Incubation and Analysis:

  • Incubate for 48 hours to allow for cell invasion.[4]

  • Remove non-invading cells from the top of the insert with a cotton swab.

  • Fix the invaded cells on the bottom of the membrane with methanol (B129727) and stain with crystal violet.

  • Count the number of invaded cells in multiple fields of view under a microscope.

In Vivo Metastasis Study

This protocol outlines a preclinical model to assess the efficacy of WRG-28-d5 in inhibiting breast cancer metastasis.

• Animal Model:

  • Use 8-week-old female BALB/c mice.[5]

• Tumor Cell Implantation:

  • Inject 1 x 105 4T1-luciferase expressing cells suspended in PBS into the mammary fat pad of the mice.[7][8]

• Drug Administration:

  • Once tumors are established, administer WRG-28-d5 at 10 mg/kg via intravenous (i.v.) injection daily for 7 days. The control group receives vehicle (e.g., saline).[4][5]

• Bioluminescence Imaging:

  • Monitor tumor growth and metastasis using an in vivo imaging system (IVIS).

  • Administer D-luciferin (150 mg/kg) via intraperitoneal injection 10 minutes before imaging.[8]

  • Image mice at baseline and at specified time points throughout the study.

• Endpoint Analysis:

  • At the end of the study (e.g., day 7 or later), euthanize the mice and harvest the lungs.

  • Quantify metastatic burden by ex vivo bioluminescence imaging of the lungs or by histological analysis (e.g., H&E staining) to count metastatic nodules.

Visualizing the Impact of WRG-28-d5

DDR2 Signaling Pathway and WRG-28-d5 Inhibition

Caption: DDR2 signaling pathway and the allosteric inhibition by WRG-28-d5.

Experimental Workflow for In Vitro Evaluation

References

• 1. Inhibition of discoidin domain receptor 2 reveals kinase-dependent and kinase-independent functions in regulating fibroblast activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Focusing on discoidin domain receptors in premalignant and malignant liver diseases [frontiersin.org]
• 4. Inhibition of tumor–microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Imagable 4T1 model for the study of late stage breast cancer - PMC [pmc.ncbi.nlm.nih.gov]

Allosteric Modulation of DDR2 by WRG-28-d5: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the allosteric modulation of Discoidin Domain Receptor 2 (DDR2) by the small molecule inhibitor, WRG-28-d5. It is designed to offer a comprehensive resource for researchers and professionals in the field of drug discovery and development, detailing the mechanism of action, quantitative data, experimental methodologies, and relevant signaling pathways.

Introduction

Discoidin Domain Receptor 2 (DDR2) is a receptor tyrosine kinase (RTK) that plays a crucial role in cell adhesion, migration, proliferation, and extracellular matrix remodeling through its interaction with collagen.[1] Dysregulation of DDR2 signaling has been implicated in various pathological conditions, including fibrosis and cancer metastasis.[2][3] WRG-28 is a novel, selective, and potent small molecule allosteric inhibitor that targets the extracellular domain (ECD) of DDR2.[4] This guide focuses on WRG-28-d5, a likely deuterated form of the parent compound, a common strategy in medicinal chemistry to enhance pharmacokinetic properties.[5][6] By binding to an allosteric site on the DDR2 ECD, WRG-28-d5 disrupts the interaction between DDR2 and its collagen ligand, thereby inhibiting downstream signaling.[4]

Quantitative Data Summary

The following tables summarize the key quantitative data for the activity of WRG-28, the parent compound of WRG-28-d5.

Parameter	Value	Assay	Source
IC50 (DDR2-ligand binding)	230 ± 75 nM	Solid-Phase Binding Assay	[1]
IC50 (Collagen I-mediated DDR2 phosphorylation)	286 nM	Western Blot in HEK293 cells expressing DDR2	[1]

Table 1: In Vitro Efficacy of WRG-28

Cell Line	Assay	Effect of WRG-28 (1 µM)	Source
BT549 (Breast Cancer)	3D Collagen Invasion/Migration	Inhibition comparable to DDR2 depletion	[4]
4T1 (Breast Cancer)	3D Collagen Invasion/Migration	Inhibition comparable to DDR2 depletion	[4]
BT549 (Breast Cancer)	Matrigel Invasion	Inhibition of invasion	[4]
4T1 (Breast Cancer)	Matrigel Invasion	Inhibition of invasion	[4]
HEK293 (expressing DDR2)	SNAIL1 Protein Stabilization	Inhibition of collagen-induced stabilization	[1]

Table 2: Cellular Activity of WRG-28

Animal Model	Treatment Regimen	Key Finding	Source
4T1-Snail-CBG tumor-bearing mice	10 mg/kg, single i.v. dose	60% reduction in SNAIL1 levels in the tumor	[7]
4T1-GFP-luc expressing cell tail vein injection	10 mg/kg, daily i.v. for 7 days	Reduced lung colonization comparable to DDR2 depletion	[7]

Table 3: In Vivo Efficacy of WRG-28

Mechanism of Action

WRG-28-d5 acts as an allosteric inhibitor of DDR2. Unlike orthosteric inhibitors that compete with the natural ligand for the binding site, WRG-28-d5 binds to a topographically distinct site on the extracellular domain of DDR2.[4] This binding event is thought to induce a conformational change in the receptor, which in turn disrupts the high-affinity binding of collagen.[8] By preventing collagen binding, WRG-28-d5 effectively blocks the initial step of DDR2 activation, leading to the inhibition of downstream signaling pathways that are critical for cell invasion and metastasis.[4]

Signaling Pathway

The primary signaling pathway affected by the allosteric modulation of DDR2 by WRG-28-d5 is the DDR2-ERK-SNAIL1 axis. Upon collagen binding and subsequent autophosphorylation, DDR2 activates the RAS-RAF-MEK-ERK cascade.[9][10] Activated ERK (extracellular signal-regulated kinase) then phosphorylates and stabilizes the transcription factor SNAIL1.[2] SNAIL1 is a key regulator of the epithelial-mesenchymal transition (EMT), a process that endows cancer cells with migratory and invasive properties. By preventing DDR2 activation, WRG-28-d5 inhibits ERK activation and the subsequent stabilization of SNAIL1, leading to a reduction in cell invasion and metastasis.[4]

DDR2-SNAIL1 Signaling Pathway and WRG-28-d5 Inhibition.

Experimental Protocols

Detailed methodologies for the key experiments cited in the characterization of WRG-28 are provided below.

Solid-Phase Binding Assay

This assay is used to determine the ability of WRG-28-d5 to inhibit the binding of DDR2 to collagen.

• Plate Coating: 96-well plates are coated with a collagen peptide solution overnight at 4°C.

• Blocking: The plates are washed and blocked with a solution of bovine serum albumin (BSA) to prevent non-specific binding.

• Incubation: Recombinant DDR2 protein is pre-incubated with varying concentrations of WRG-28-d5 before being added to the collagen-coated wells.

• Detection: After incubation and washing, the amount of bound DDR2 is quantified using an anti-DDR2 antibody conjugated to a detectable enzyme (e.g., horseradish peroxidase).

• Analysis: The IC50 value is calculated from the dose-response curve.

Workflow for the Solid-Phase Binding Assay.

Biolayer Interferometry (BLI)

BLI is employed to measure the direct binding of WRG-28-d5 to the DDR2 protein in real-time.

• Sensor Hydration: Streptavidin-coated biosensors are hydrated in the assay buffer.

• Ligand Immobilization: Biotinylated recombinant DDR2 protein is immobilized onto the surface of the biosensors.

• Baseline: A stable baseline is established by dipping the sensors into the assay buffer.

• Association: The sensors are then immersed in solutions containing various concentrations of WRG-28-d5, and the association is monitored over time.

• Dissociation: Finally, the sensors are moved back into the assay buffer to monitor the dissociation of the compound.

• Data Analysis: The resulting sensorgrams are analyzed to determine the association (ka) and dissociation (kd) rate constants, and the equilibrium dissociation constant (KD).

3D Collagen Invasion Assay

This assay assesses the effect of WRG-28-d5 on the invasive potential of cancer cells in a more physiologically relevant three-dimensional environment.

• Cell Seeding: Cancer cells (e.g., BT549 or 4T1) are seeded in a serum-free medium.

• Collagen Gel Preparation: A collagen I solution is prepared and neutralized.

• Embedding: The cells are embedded within the collagen gel containing WRG-28-d5 or a vehicle control.

• Invasion: The gel is allowed to polymerize, and cells are incubated to allow for invasion into the surrounding matrix.

• Imaging and Quantification: After a set period, the extent of cell invasion is visualized by microscopy and quantified by measuring the distance of cell migration from the initial point or by counting the number of invading cells.

Workflow for the 3D Collagen Invasion Assay.

Conclusion

WRG-28-d5 represents a promising therapeutic candidate for diseases driven by aberrant DDR2 signaling, such as metastatic cancers. Its allosteric mechanism of action offers potential advantages in terms of selectivity and overcoming resistance compared to traditional kinase inhibitors. The data and protocols presented in this guide provide a solid foundation for further research and development of DDR2-targeted therapies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The Collagen Receptor Discoidin Domain Receptor 2 Stabilizes Snail1 Protein to Facilitate Breast Cancer Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Activation of yeast RNA polymerase II transcription by a thymidine-rich upstream element in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibition of tumor–microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent Updates on the Development of Deuterium-Containing Drugs for the Treatment of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design, synthesis, and biological evaluation of deuterated apalutamide with improved pharmacokinetic profiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. DDR2 facilitates hepatocellular carcinoma invasion and metastasis via activating ERK signaling and stabilizing SNAIL1 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. DDR2 facilitates hepatocellular carcinoma invasion and metastasis via activating ERK signaling and stabilizing SNAIL1 - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Core Structure and Function of WRG-28

This technical guide provides a comprehensive overview of WRG-28, a selective, small-molecule allosteric inhibitor of the Discoidin Domain Receptor 2 (DDR2). The information presented is intended for researchers, scientists, and drug development professionals, summarizing its structure, mechanism of action, and key experimental findings.

Core Structure and Mechanism of Action

WRG-28 is an extracellularly acting inhibitor that uniquely targets the DDR2 receptor. Unlike traditional tyrosine kinase inhibitors (TKIs), WRG-28 functions by allosterically modulating the receptor's extracellular domain (ECD), thereby inhibiting the interaction between DDR2 and its ligand, collagen.[1][2] This allosteric inhibition is achieved by WRG-28 binding to the interface of the discoidin-like (DS-DSL) domains of DDR2.[1][3] This binding event is predicted to induce a conformational change that disrupts DDR2's ability to bind with collagen, a critical step in its activation.[4] The chemical structure of WRG-28 has been determined and is visualized in the context of its binding site in Figure 1.[3]

This mechanism of action allows WRG-28 to inhibit both kinase-dependent and kinase-independent functions of DDR2.[1][5] Furthermore, its unique mode of action provides a potential advantage over traditional TKIs by maintaining inhibitory activity against acquired resistance mutations in the kinase domain.[1]

Quantitative Data Summary

The following tables summarize the key quantitative data reported for WRG-28 in various experimental settings.

Table 1: In Vitro Efficacy of WRG-28

Parameter	Value	Cell/System	Reference
IC50	230 nM	DDR2-collagen binding	[6][7]

Table 2: In Vivo Efficacy of WRG-28 in a Breast Cancer Model

Animal Model	Dosage	Administration	Outcome	Reference
4T1-Snail-CBG tumor-bearing mice	10 mg/kg	Single intravenous injection	60% reduction in SNAIL1-CBG bioluminescence	[1][4]
4T1 GFP-luc expressing cell-injected mice	Not specified	Daily intravenous injection for 7 days	Reduced lung colonization comparable to shDDR2 depletion	[4][6]

Table 3: In Vivo Efficacy of WRG-28 in a Fibrosis Model

Animal Model	Dosage	Administration	Outcome	Reference
Bleomycin-injured mice	Daily doses for 1 week starting on day 10	Not specified	Significant reduction in bleomycin-induced fibrosis	[5]

Experimental Protocols

Detailed methodologies for key experiments are crucial for the replication and validation of scientific findings. Below are the protocols for several pivotal experiments used to characterize WRG-28.

3.1. Solid-Phase Binding Assay

This assay quantifies the ability of WRG-28 to inhibit the binding of DDR2 to collagen.

• Plate Coating: 96-well plates are coated with a fluorescein-conjugated analog of a DDR2-binding collagen peptide.

• Incubation: Recombinant DDR2-His protein (25 nM) is added to the wells in the presence of varying concentrations of WRG-28 or a DMSO control.

• Washing: The plates are washed to remove unbound DDR2.

• Detection: The amount of bound DDR2 is quantified by detecting the histidine tag, which indicates the level of DDR2-collagen interaction.

• Data Analysis: The results are analyzed to determine the concentration of WRG-28 required to inhibit 50% of DDR2-collagen binding (IC50).

3.2. Size Exclusion Chromatography

This technique is used to assess the effect of WRG-28 on the oligomerization state of DDR2.

• Sample Preparation: Recombinant DDR2-His protein is incubated in the presence or absence of 1 µM WRG-28.

• Chromatography: The samples are run on a Superdex 200 Increase 10/300 GL column.

• Elution Profile Analysis: The elution profile is monitored to identify peaks corresponding to different oligomeric states (monomer, dimer, oligomer) of DDR2.

• Fraction Analysis: Eluted fractions are collected and analyzed by native PAGE followed by silver staining to visualize the protein complexes.

3.3. In Vivo Metastatic Lung Colonization Model

This model evaluates the efficacy of WRG-28 in preventing the spread of metastatic breast cancer cells.

• Cell Injection: BALB/cJ mice are injected via the tail vein with 4T1-GFP-luc expressing breast cancer cells.

• Treatment: One group of mice is treated daily with WRG-28, while control groups receive a vehicle or consist of mice injected with shDDR2-depleted cells.

• Bioluminescence Imaging: The progression of metastatic tumors in the lungs is monitored over time using bioluminescence imaging.

• Histological Analysis: At the end of the experiment (e.g., 7 days), the lungs are harvested, and the percentage of GFP-positive tumor area per lung is quantified.

Visualizations: Signaling Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling pathway affected by WRG-28 and a typical experimental workflow.

Caption: Allosteric inhibition of DDR2 by WRG-28, preventing collagen binding and downstream signaling.

Caption: A typical experimental workflow for the characterization of WRG-28.

References

• 1. Inhibition of tumor–microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of tumor-microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Inhibition of discoidin domain receptor 2 reveals kinase-dependent and kinase-independent functions in regulating fibroblast activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]

WRG-28: An Allosteric Inhibitor Targeting the Extracellular Domain of DDR2

A Technical Guide for Researchers and Drug Development Professionals

Abstract

Discoidin Domain Receptor 2 (DDR2), a receptor tyrosine kinase activated by collagen, is a key player in various pathological processes, including cancer metastasis and fibrosis. Unlike traditional kinase inhibitors that target the ATP-binding site, WRG-28 is a novel small molecule that functions as a selective, allosteric inhibitor of DDR2. It uniquely binds to the extracellular domain (ECD) of DDR2, thereby inhibiting its interaction with collagen and preventing downstream signaling. This technical guide provides an in-depth overview of the binding site of WRG-28 on DDR2, detailed experimental protocols for its characterization, and a summary of its effects on DDR2 signaling.

The WRG-28 Binding Site on the DDR2 Extracellular Domain

WRG-28 represents a paradigm shift in DDR2 inhibition by targeting the ECD rather than the intracellular kinase domain. This allosteric mechanism of action confers high selectivity for DDR2 over the related DDR1 receptor.

1.1. Predicted Binding Pocket and Key Interacting Residues

Homology modeling, based on the crystal structure of the DDR1 ECD, has been instrumental in predicting the binding site of WRG-28 on the DDR2 ECD. The putative binding pocket is located at the interface of the discoidin (DS) and discoidin-like (DSL) domains.[1][2] Computational docking studies suggest that WRG-28 engages in both polar and hydrophobic interactions with key residues within this pocket.[2]

Site-directed mutagenesis studies have identified two residues in DDR2, Phenylalanine 96 (Phe96) and Threonine 98 (Thr98) , as being critical for the inhibitory action of WRG-28.[1] While single mutations of these residues do not significantly impact WRG-28's inhibitory effect, a double mutant (F96A/T98A) abrogates the inhibitory activity.[1] Intriguingly, introducing these two residues into the corresponding positions in DDR1, which is not normally inhibited by WRG-28, confers sensitivity to the inhibitor.[1]

Quantitative Data: Binding Affinity and Inhibitory Potency

The interaction between WRG-28 and DDR2 has been quantified using various biochemical and cell-based assays. The following tables summarize the key quantitative data.

Parameter	Value	Assay	Reference
IC50	230 ± 75 nM	Solid-Phase Binding Assay	[3]
IC50	286 ± 124 nM	DDR2 Phosphorylation in HEK293 cells	[1]
Table 1: Inhibitory Potency of WRG-28 against DDR2

Parameter	Observation	Assay	Reference
Association	Dose-dependent association with DDR2	Biolayer Interferometry (BLI)	[1]
Specificity	No significant association with DDR1	Biolayer Interferometry (BLI)	[1]
Table 2: Binding Characteristics of WRG-28 to DDR2

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the binding and inhibitory activity of WRG-28 on DDR2.

3.1. Solid-Phase Binding Assay

This assay is used to determine the ability of WRG-28 to inhibit the binding of the DDR2 ECD to a collagen peptide.

• Materials:

  • High-binding 96-well plates

  • Recombinant His-tagged DDR2 ECD

  • Biotinylated collagen peptide specific for DDR2

  • WRG-28 and DMSO (vehicle control)

  • Blocking buffer (e.g., 5% BSA in PBS)

  • Wash buffer (e.g., PBS with 0.05% Tween-20)

  • Streptavidin-HRP conjugate

  • TMB substrate

  • Stop solution (e.g., 2N H2SO4)

  • Plate reader

• Protocol:

  • Coat the wells of a 96-well plate with the biotinylated collagen peptide overnight at 4°C.

  • Wash the wells three times with wash buffer to remove unbound peptide.

  • Block the wells with blocking buffer for 1-2 hours at room temperature.

  • Wash the wells three times with wash buffer.

  • Prepare serial dilutions of WRG-28 in assay buffer. Add the compound dilutions and a DMSO control to the wells.

  • Add a constant concentration of His-tagged DDR2 ECD to each well.

  • Incubate for 2-3 hours at room temperature to allow for binding.

  • Wash the wells five times with wash buffer to remove unbound DDR2 ECD.

  • Add an anti-His antibody conjugated to HRP and incubate for 1 hour at room temperature.

  • Wash the wells five times with wash buffer.

  • Add TMB substrate and incubate in the dark until color develops.

  • Stop the reaction with the stop solution.

  • Read the absorbance at 450 nm using a plate reader.

  • Plot the absorbance against the log of the WRG-28 concentration and fit the data to a dose-response curve to determine the IC50 value.

3.2. Biolayer Interferometry (BLI)

BLI is used to measure the real-time association and dissociation of WRG-28 to the DDR2 ECD, providing insights into its binding kinetics and specificity.

• Materials:

  • BLI instrument (e.g., Octet)

  • Streptavidin (SA) biosensors

  • Biotinylated DDR2 ECD and DDR1 ECD

  • WRG-28 and DMSO

  • Kinetics buffer (e.g., PBS with 0.1% BSA and 0.02% Tween-20)

• Protocol:

  • Hydrate the SA biosensors in kinetics buffer for at least 10 minutes.

  • Load the biotinylated DDR2 ECD or DDR1 ECD onto the SA biosensors until a stable baseline is achieved.

  • Establish a baseline for the loaded biosensors in kinetics buffer.

  • Transfer the biosensors to wells containing serial dilutions of WRG-28 in kinetics buffer to measure the association phase.

  • Transfer the biosensors back to wells containing only kinetics buffer to measure the dissociation phase.

  • Analyze the resulting sensorgrams using the instrument's software to determine association and dissociation rate constants (kon and koff) and the equilibrium dissociation constant (KD).

3.3. Western Blotting for DDR2, ERK, and SNAIL1 Phosphorylation

This method is used to assess the effect of WRG-28 on the collagen-induced activation of DDR2 and its downstream signaling pathways in a cellular context.

• Materials:

  • HEK293 cells stably expressing DDR2

  • Collagen type I

  • WRG-28 and DMSO

  • Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

  • Primary antibodies: anti-phospho-DDR2, anti-DDR2, anti-phospho-ERK, anti-ERK, anti-SNAIL1, and a loading control (e.g., anti-GAPDH or anti-β-actin)

  • HRP-conjugated secondary antibodies

  • ECL substrate

  • Chemiluminescence imaging system

• Protocol:

  • Seed HEK293-DDR2 cells in culture plates and allow them to adhere overnight.

  • Starve the cells in serum-free media for 4-6 hours.

  • Pre-treat the cells with various concentrations of WRG-28 or DMSO for 1-2 hours.

  • Stimulate the cells with collagen type I for the desired time (e.g., 15-30 minutes for DDR2/ERK phosphorylation, longer for SNAIL1 stabilization).

  • Wash the cells with ice-cold PBS and lyse them with cell lysis buffer.

  • Determine the protein concentration of the lysates using a BCA or Bradford assay.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Apply ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

  • Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Signaling Pathways and Experimental Workflows

4.1. DDR2 Signaling Pathway

The binding of collagen to DDR2 induces receptor dimerization and autophosphorylation, initiating a downstream signaling cascade. A key pathway involves the activation of the MAPK/ERK pathway, which in turn leads to the phosphorylation and stabilization of the transcription factor SNAIL1.[1][3][4] SNAIL1 is a critical regulator of epithelial-mesenchymal transition (EMT), a process that enhances cell migration and invasion.[4] WRG-28, by preventing the initial collagen-DDR2 interaction, effectively blocks this entire signaling axis.

Caption: WRG-28 inhibits the DDR2 signaling pathway.

4.2. Experimental Workflow for WRG-28 Characterization

The characterization of WRG-28 as a DDR2 inhibitor typically follows a multi-step workflow, starting from initial screening and culminating in in vivo validation.

References

• 1. pnas.org [pnas.org]
• 2. profiles.wustl.edu [profiles.wustl.edu]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]

The Role of WRG-28 in Modulating Fibroblast Activity: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fibroblasts, key players in tissue homeostasis and wound repair, can adopt a pathogenic, pro-fibrotic phenotype in various diseases, including cancer and idiopathic pulmonary fibrosis (IPF). A central regulator of fibroblast activation is the Discoidin Domain Receptor 2 (DDR2), a receptor tyrosine kinase that binds to fibrillar collagens. Pathological activation of DDR2 on fibroblasts can trigger a positive feedback loop, leading to excessive collagen deposition and tissue stiffening. This technical guide delves into the role of WRG-28, a novel small-molecule allosteric inhibitor of DDR2, in modulating fibroblast activity. By targeting the extracellular domain of DDR2, WRG-28 disrupts the detrimental cycle of fibroblast activation and offers a promising therapeutic strategy for fibrotic diseases. This document will detail the mechanism of action of WRG-28, summarize key quantitative data on its effects, outline relevant experimental protocols, and visualize the associated signaling pathways.

Introduction to Fibroblast Activity and DDR2

Fibroblasts are mesenchymal cells responsible for synthesizing the extracellular matrix (ECM), a complex network of proteins and other molecules that provides structural and biochemical support to surrounding cells. In response to tissue injury, fibroblasts can differentiate into myofibroblasts, which are characterized by increased contractility and ECM production, essential for wound closure. However, persistent myofibroblast activation leads to fibrosis, the excessive accumulation of ECM components, which can impair organ function.

Discoidin Domain Receptor 2 (DDR2) is a receptor tyrosine kinase primarily expressed on fibroblasts and is activated by fibrillar collagens, such as type I collagen.[1] The interaction between collagen and DDR2 is a critical signaling event that promotes fibroblast proliferation, migration, and survival, as well as further collagen production.[1] This creates a self-perpetuating cycle that drives the progression of fibrosis.[1] Consequently, inhibiting the DDR2 signaling pathway presents a compelling therapeutic approach to disrupt this pathogenic process.

WRG-28: A Novel Allosteric Inhibitor of DDR2

WRG-28 is a recently identified small molecule that acts as a specific, allosteric inhibitor of DDR2.[1][2] Unlike traditional tyrosine kinase inhibitors (TKIs) that target the intracellular kinase domain, WRG-28 functions by binding to the extracellular domain of DDR2.[1][2] This unique mechanism of action involves the allosteric modulation of the receptor, which blocks the binding of its ligand, fibrillar collagen, and subsequent receptor activation.[1][2] This specificity for DDR2 makes WRG-28 a valuable tool for studying the precise role of this receptor in fibroblast biology and a potential therapeutic agent with a more targeted profile than non-specific TKIs.[1]

Quantitative Effects of WRG-28 on Fibroblast Activity

The following tables summarize the key quantitative findings from studies investigating the impact of WRG-28 on fibroblast function.

Parameter	Cell Type	Treatment	Result	Reference
Metabolic Activity (MTT Assay)	IPF Fibroblasts	WRG-28	Small but significant reduction in MTT activity after 6 hours.	[1]
Apoptosis (Fas-mediated)	IPF Fibroblasts	WRG-28	Augments fibroblast apoptosis.	[1]
Type I Collagen Expression	IPF Fibroblasts	WRG-28	Reduction in type I collagen expression.	[1]
DDR2 Phosphorylation (in vivo)	Mouse Lung Lysate (Bleomycin-induced fibrosis model)	10 µg/kg WRG-28	Reduced DDR2 phosphorylation compared to vehicle control.	[1]
Cell Invasion/Migration (3D Collagen I)	BT549 and 4T1 breast cancer cell lines (express endogenous DDR2)	1 µM WRG-28	Inhibition of invasion/migration comparable to RNAi-depleted DDR2.	[2]
SNAIL1 Protein Stabilization	BT549 and 4T1 breast cancer cell lines	WRG-28	Inhibited DDR2-mediated SNAIL1 protein stabilization in response to collagen.	[2]

Key Experimental Protocols

Cell Culture and Reagents

• IPF Fibroblasts: Primary human lung fibroblasts from patients with idiopathic pulmonary fibrosis are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), penicillin, and streptomycin.

• WRG-28: WRG-28 is dissolved in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO), to create a stock solution for in vitro experiments. For in vivo studies, it is formulated in a vehicle control (e.g., saline).

MTT Assay for Cell Metabolic Activity

• Seed IPF fibroblasts in a 96-well plate and allow them to adhere overnight.

• Treat the cells with WRG-28 or vehicle control for the desired duration (e.g., 6 hours).

• Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C.

• Solubilize the formazan (B1609692) crystals with a solubilization solution (e.g., DMSO or a detergent-based solution).

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

Fas-Mediated Apoptosis Assay

• Seed IPF fibroblasts in appropriate culture plates.

• Treat the cells with WRG-28 or vehicle control.

• Induce apoptosis by adding a Fas-activating antibody and cycloheximide (B1669411) (CHX).

• Assess apoptosis using methods such as caspase-3/7 activity assays, TUNEL staining, or flow cytometry with Annexin V and propidium (B1200493) iodide staining.

Western Blotting for Protein Expression and Phosphorylation

• Treat cells or tissues as required and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Determine protein concentration using a BCA assay.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST).

• Incubate the membrane with primary antibodies against target proteins (e.g., DDR2, phospho-DDR2, type I collagen, α-smooth muscle actin) overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies.

• Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

In Vivo Bleomycin-Induced Pulmonary Fibrosis Model

• Induce lung injury in mice by intratracheal administration of bleomycin.

• After a specified period (e.g., 10 days) to allow for the development of fibrosis, treat the mice with daily doses of WRG-28 or vehicle control.

• At the end of the treatment period, sacrifice the mice and harvest the lungs for analysis (e.g., histology, Western blotting for DDR2 phosphorylation, collagen content).

Signaling Pathways and Logical Relationships

The following diagrams, generated using the DOT language, illustrate the key signaling pathways and logical relationships involving WRG-28 and fibroblast activity.

Caption: Mechanism of action of WRG-28 on the DDR2 signaling pathway.

Caption: Experimental workflow for evaluating WRG-28 in a bleomycin-induced pulmonary fibrosis model.

Caption: Logical relationship of the pro-fibrotic feedback loop and the intervention point of WRG-28.

Conclusion

WRG-28 represents a significant advancement in the development of targeted therapies for fibrotic diseases. Its novel allosteric mechanism of inhibiting DDR2 provides a specific means to disrupt the pathogenic activation of fibroblasts, a key driver of fibrosis. The preclinical data demonstrate that WRG-28 can effectively reduce fibroblast pro-survival signaling, augment apoptosis of pathogenic fibroblasts, and decrease the production of excess collagen. The experimental protocols and signaling pathway diagrams provided in this guide offer a comprehensive resource for researchers and drug development professionals working to further elucidate the therapeutic potential of targeting the DDR2 pathway and to advance novel anti-fibrotic agents like WRG-28 towards clinical application. Further investigation into the pharmacokinetics, pharmacodynamics, and long-term safety of WRG-28 is warranted to fully realize its promise in treating a range of debilitating fibrotic conditions.

References

• 1. Inhibition of discoidin domain receptor 2 reveals kinase-dependent and kinase-independent functions in regulating fibroblast activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of tumor–microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PMC [pmc.ncbi.nlm.nih.gov]

WRG-28: A Novel Allosteric Inhibitor of DDR2 Disrupting the Tumor Microenvironment

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of WRG-28, a selective, extracellularly acting small-molecule inhibitor of Discoidin Domain Receptor 2 (DDR2). WRG-28 represents a promising therapeutic agent by uniquely targeting the interplay between cancer cells and the surrounding tumor microenvironment, a critical driver of tumor progression and metastasis. This document outlines the mechanism of action of WRG-28, summarizes key quantitative data, provides detailed experimental protocols from foundational studies, and visualizes the underlying biological pathways.

Core Mechanism of Action: Allosteric Inhibition of DDR2

WRG-28 functions as an allosteric inhibitor of DDR2, a receptor tyrosine kinase that plays a pivotal role in cell adhesion, migration, and invasion through its interaction with collagen.[1][2][3] Unlike traditional tyrosine kinase inhibitors (TKIs) that target the intracellular kinase domain, WRG-28 binds to the extracellular domain (ECD) of DDR2.[1][3] This binding event is thought to occur at the interface of the discoidin (DS) and DS-like domains, inducing a conformational change that disrupts receptor clustering and ultimately blocks the interaction between DDR2 and its collagen ligand.[1] This allosteric mechanism allows WRG-28 to be highly selective for DDR2 and to inhibit both kinase-dependent and independent functions of the receptor.[1][4]

Impact on the Tumor Microenvironment

The tumor microenvironment (TME) is a complex ecosystem of cancer cells, stromal cells, and the extracellular matrix (ECM) that collectively promotes tumor growth and metastasis.[5] DDR2 is expressed on both tumor cells and cancer-associated fibroblasts (CAFs), key components of the TME.[1][2] By inhibiting DDR2, WRG-28 disrupts this critical tumor-stromal crosstalk.[1][3]

Specifically, WRG-28 has been shown to:

• Inhibit Tumor Cell Invasion and Migration: By blocking the DDR2-collagen interaction, WRG-28 effectively blunts the ability of cancer cells to invade the surrounding tissue.[1][6]

• Suppress Tumor-Promoting Effects of CAFs: WRG-28 curtails the supportive role of CAFs in the TME, further impeding tumor progression.[1][6]

• Reduce Metastatic Colonization: In preclinical models, WRG-28 treatment has been demonstrated to decrease the colonization of metastatic breast cancer cells in the lungs.[1][3][6]

Quantitative Data Summary

The following tables summarize the key quantitative findings from studies on WRG-28.

Parameter	Value	Cell Line/Model	Source
IC50 (DDR2 Inhibition)	230 nM	In vitro assay	[6]
IC50 (DDR2 Phosphorylation)	286 nM	HEK293 cells expressing DDR2	[6]

Experimental Model	Treatment	Outcome	Source
4T1 Breast Cancer Cells (Invasion Assay)	1 µM WRG-28 (48h)	Inhibition of invasion, comparable to DDR2 depletion	[1]
BT549 Breast Cancer Cells (Migration Assay)	1 µM WRG-28 (48h)	Inhibition of migration in 3D collagen I gels	[2]
4T1-Snail-CBG Tumor-Bearing Mice	10 mg/kg WRG-28 (single i.v. dose)	60% reduction in SNAIL1-CBG bioluminescence in the tumor	[7]
Epirubicin-Resistant Breast Cancer Cells	WRG-28	Significant inhibition of cell proliferation	[8]

Key Signaling Pathway and Experimental Workflow

The following diagrams illustrate the proposed signaling pathway of DDR2 and a typical experimental workflow for evaluating WRG-28's efficacy.

Caption: DDR2 signaling pathway and its inhibition by WRG-28.

Caption: Workflow for in vivo evaluation of WRG-28.

Experimental Protocols

This section details the methodologies for key experiments used to characterize WRG-28.

3D Collagen Invasion Assay

• Cell Preparation: Breast cancer cells (e.g., BT549, 4T1) are cultured to sub-confluency.

• Collagen Gel Preparation: Type I collagen solution is neutralized and mixed with cell culture medium to a final concentration of 2.5 mg/mL.

• Cell Embedding: Cells are resuspended in the collagen solution at a density of 1 x 10^5 cells/mL.

• Gel Polymerization: The cell-collagen suspension is dispensed into 96-well plates and allowed to polymerize at 37°C for 1 hour.

• Treatment: Culture medium containing either WRG-28 (e.g., 1 µM) or a vehicle control is added on top of the collagen gels.

• Incubation: The plate is incubated for 48 hours to allow for cell invasion.

• Quantification: The extent of cell invasion is quantified by measuring the distance traveled by the cells from the edge of the well using microscopy and image analysis software.[2]

Matrigel Invasion Assay

• Chamber Preparation: Matrigel-coated invasion chambers (e.g., 8 µm pore size) are rehydrated with serum-free medium.

• Cell Seeding: Cells are seeded into the upper chamber in serum-free medium, with or without WRG-28.

• Chemoattractant: The lower chamber is filled with medium containing a chemoattractant (e.g., fetal bovine serum).

• Incubation: The chambers are incubated for 48 hours.

• Analysis: Non-invading cells on the upper surface of the membrane are removed. Invading cells on the lower surface are fixed, stained, and counted under a microscope.[2]

In Vivo Bioluminescence Imaging for SNAIL1 Levels

• Animal Model: Female BALB/cJ mice are implanted with 4T1 breast cancer cells engineered to express a SNAIL1-clic beetle green (SNAIL1-CBG) bioluminescent fusion protein.[1]

• Tumor Growth: Tumors are allowed to grow to approximately 1 cm in diameter.

• Baseline Imaging: Mice are anesthetized and imaged using an in vivo imaging system to establish baseline bioluminescence of the SNAIL1-CBG reporter.[7]

• Treatment: A single intravenous (i.v.) dose of WRG-28 (10 mg/kg) or a saline control is administered.[7]

• Post-Treatment Imaging: At a specified time point (e.g., 4 hours) after treatment, mice are re-imaged to measure changes in bioluminescence.[7]

• Data Analysis: The bioluminescent signal is quantified and normalized to the baseline reading to determine the effect of WRG-28 on SNAIL1 protein levels within the tumor.[7]

Conclusion

WRG-28 presents a novel and compelling strategy for cancer therapy by targeting the tumor microenvironment through the allosteric inhibition of DDR2. Its unique mechanism of action, which disrupts the critical interplay between cancer cells and the surrounding stroma, offers a potential advantage over conventional therapies. The preclinical data strongly support the continued development of WRG-28 and other DDR2 allosteric inhibitors as a promising approach for treating metastatic cancers. Further research is warranted to explore the full therapeutic potential of WRG-28 in various cancer types and in combination with other anti-cancer agents.

References

• 1. Inhibition of tumor–microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Inhibition of tumor-microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibition of discoidin domain receptor 2 reveals kinase-dependent and kinase-independent functions in regulating fibroblast activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]

The Allosteric DDR2 Inhibitor WRG-28-d5: A Technical Guide for Breast Cancer Metastasis Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the small molecule WRG-28-d5 and its role in breast cancer metastasis research. It is intended to be a comprehensive resource, detailing the mechanism of action, experimental protocols, and key quantitative data associated with this compound.

Introduction

Metastatic breast cancer remains a significant cause of cancer-related mortality. The tumor microenvironment, particularly the interaction between cancer cells and the extracellular matrix (ECM), plays a crucial role in tumor progression and metastasis. A key mediator of these interactions is the Discoidin Domain Receptor 2 (DDR2), a receptor tyrosine kinase that is activated by collagen. High expression of DDR2 in both tumor cells and the surrounding stroma is associated with poor clinical outcomes.

WRG-28-d5 is a selective, extracellularly acting allosteric inhibitor of DDR2.[1][2][3] It represents a promising therapeutic strategy by uniquely targeting the DDR2-collagen interaction, thereby inhibiting tumor invasion, migration, and the tumor-promoting functions of cancer-associated fibroblasts (CAFs).[1][2] This guide will delve into the technical details of WRG-28-d5's function and its investigation in preclinical breast cancer models.

Mechanism of Action: Allosteric Inhibition of DDR2

WRG-28-d5 functions as an allosteric inhibitor of DDR2, meaning it binds to a site on the receptor distinct from the collagen-binding site. This binding event induces a conformational change in the DDR2 extracellular domain, which in turn prevents its interaction with collagen. This disruption of the DDR2-collagen axis inhibits the downstream signaling pathways that promote cancer cell invasion and metastasis.[1][3]

A critical downstream effector of DDR2 signaling is the transcription factor SNAIL1, a key regulator of the epithelial-to-mesenchymal transition (EMT), a process integral to metastasis. DDR2 signaling stabilizes SNAIL1 protein levels. By inhibiting DDR2, WRG-28-d5 leads to the destabilization and degradation of SNAIL1, thereby suppressing the invasive phenotype of breast cancer cells.[1]

Signaling Pathway Diagram

References

• 1. Moving Upwards: A Simple and Flexible In Vitro Three-dimensional Invasion Assay Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dynamics of 3D carcinoma cell invasion into aligned collagen - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Technical Guide to Kinase-Independent Signaling of the DDR2 Receptor via the Allosteric Inhibitor WRG-28

For Researchers, Scientists, and Drug Development Professionals

Abstract

The Discoidin Domain Receptor 2 (DDR2), a receptor tyrosine kinase activated by fibrillar collagens, is a key regulator of cellular processes and is implicated in diseases such as fibrosis and cancer.[1][2] While its kinase-dependent signaling pathways are well-studied, emerging evidence highlights the critical kinase-independent functions of DDR2 in pathology. This guide focuses on the novel, selective, small-molecule allosteric inhibitor, WRG-28, which targets the extracellular domain (ECD) of DDR2.[3][4] By acting allosterically, WRG-28 uniquely inhibits both kinase-dependent and kinase-independent functions of DDR2, offering a promising therapeutic strategy for diseases like metastatic breast cancer.[3] This document details the mechanisms of WRG-28, summarizes key quantitative data, outlines experimental protocols, and provides visual representations of the relevant signaling pathways and workflows.

Introduction: The Dual Nature of DDR2 Signaling

Discoidin Domain Receptor 2 (DDR2) is a member of the receptor tyrosine kinase (RTK) family, uniquely activated by components of the extracellular matrix (ECM), primarily fibrillar collagens.[2] Upon collagen binding, DDR2 undergoes slow and sustained activation, regulating fundamental cellular activities including proliferation, migration, differentiation, and survival.[2]

Traditionally, the focus of RTK research has been on the catalytic activity of the intracellular kinase domain. However, a growing body of evidence reveals that many RTKs, including DDR2, possess crucial kinase-independent functions . These non-catalytic roles often involve the receptor acting as a scaffold to recruit and organize signaling complexes, thereby influencing cellular behavior.[5]

The limitations of targeting the highly conserved ATP-binding pocket of kinase domains, such as the development of resistance mutations, have spurred the search for alternative inhibitory mechanisms.[3] Allosteric inhibitors that target other domains, like the ECD, present a significant therapeutic advantage.[3]

WRG-28: A Novel Allosteric Inhibitor

WRG-28 is a potent and selective small-molecule inhibitor that targets the ECD of DDR2.[3] Unlike traditional tyrosine kinase inhibitors (TKIs), WRG-28 does not compete for the ATP-binding site. Instead, it functions in an allosteric manner, modulating the receptor's conformation to disrupt its interaction with collagen.[1][3] This unique mechanism allows WRG-28 to inhibit both the kinase-dependent signaling initiated by collagen-induced autophosphorylation and the kinase-independent scaffolding functions of the receptor.[3]

Kinase-Independent Signaling Pathway of DDR2

Kinase-independent signaling of DDR2 is critical for processes such as tumor cell invasion. This function is demonstrated by experiments where a kinase-dead mutant of DDR2 (DDR2K608E) can still rescue the invasive potential of tumor cells that have had their native DDR2 depleted.[6] WRG-28 is effective in inhibiting this rescued invasion, confirming its ability to block kinase-independent pathways.[6]

The proposed mechanism involves DDR2 acting as a scaffold. Even without its catalytic kinase function, the receptor can assemble a signaling complex that promotes cell invasion, likely through the stabilization of proteins like SNAIL1.[3]

Caption: DDR2 kinase-independent scaffolding promotes cell invasion.

Quantitative Data Summary

The following tables summarize key quantitative findings from studies on WRG-28 and its effects on DDR2.

Table 1: Inhibitory Potency of WRG-28

Compound	Target	Assay Type	IC50	Reference
WRG-28	DDR2-ECD	Ligand Binding Assay	230 ± 75 nM	[3]

| 7-hydroxy-phenoxazin-3-one | DDR2-ECD | Ligand Binding Assay | 16 µM |[3] |

Table 2: Effect of WRG-28 on Tumor Cell Invasion

Cell Line	Treatment	Relative Invasion/Migration (%)	P-value	Reference
BT549	Control (shSCR)	100	-	[3]
BT549	shDDR2	~40	P < 0.01	[3]
BT549	1 µM WRG-28	~45	P < 0.01	[3]
BT549 shDDR2	Rescue with DDR2K608E	~85	-	[3]

| BT549 shDDR2 + DDR2K608E | 1 µM WRG-28 | ~40 | P < 0.01 |[3] |

Detailed Experimental Protocols

Protocol: DDR2 Extracellular Domain (ECD) Binding Assay

This assay is used to identify and characterize inhibitors that block the interaction between the DDR2 ECD and its collagen ligand.

Objective: To quantify the inhibitory effect of compounds like WRG-28 on DDR2-collagen binding.

Materials:

• High-binding 96-well plates

• Recombinant DDR2-His tagged ECD protein

• DDR2-selective, high-affinity collagen II-derived peptide

• Test compounds (e.g., WRG-28) dissolved in DMSO

• Blocking buffer (e.g., BSA in PBS)

• Wash buffer (e.g., PBST)

• Anti-His antibody conjugated to HRP

• TMB substrate

• Stop solution (e.g., 1M H₂SO₄)

• Plate reader

Methodology:

• Plate Coating: Coat 96-well plates with the collagen peptide overnight at 4°C.

• Washing: Wash plates three times with wash buffer to remove unbound peptide.

• Blocking: Block non-specific binding sites by incubating with blocking buffer for 1-2 hours at room temperature.

• Compound Incubation: Add serial dilutions of the test compound (WRG-28) and a fixed concentration of recombinant DDR2-His ECD to the wells. Incubate for 1-3 hours at room temperature.

• Washing: Wash plates thoroughly to remove unbound DDR2-ECD and compound.

• Antibody Incubation: Add HRP-conjugated anti-His antibody and incubate for 1 hour at room temperature.

• Washing: Wash plates to remove unbound antibody.

• Detection: Add TMB substrate and incubate until color develops. Stop the reaction with stop solution.

• Data Acquisition: Read the absorbance at 450 nm using a plate reader.

• Analysis: Calculate the IC50 value by plotting the percentage of inhibition against the log concentration of the compound.

Caption: Step-by-step workflow for the DDR2 ECD binding assay.

Protocol: 3D Matrigel Invasion Assay

This assay assesses the ability of cancer cells to invade through a basement membrane matrix, mimicking in vivo invasion. It is used to test the effect of inhibitors on both kinase-dependent and -independent invasion.

Objective: To measure the effect of WRG-28 on the invasive potential of breast cancer cells, including those expressing kinase-dead DDR2.

Materials:

• Breast cancer cell lines (e.g., BT549)

• Control (shSCR) and DDR2-depleted (shDDR2) cell variants

• Expression vector for kinase-dead DDR2 (DDR2K608E)

• Transwell inserts (8 µm pore size)

• Matrigel Basement Membrane Matrix

• Cell culture medium with and without serum

• WRG-28 or vehicle control (DMSO)

• Calcein AM or crystal violet for cell staining

• Fluorescence microscope or plate reader

Methodology:

• Insert Coating: Thaw Matrigel on ice and coat the top of the Transwell inserts. Allow to solidify at 37°C.

• Cell Preparation: Culture cells to ~80% confluency. For rescue experiments, transfect shDDR2 cells with the DDR2K608E vector.

• Seeding: Resuspend cells in serum-free medium containing either WRG-28 or vehicle. Seed the cells into the upper chamber of the coated inserts.

• Chemoattractant: Add serum-containing medium to the lower chamber as a chemoattractant.

• Incubation: Incubate for 24-48 hours to allow for cell invasion.

• Removal of Non-invasive Cells: Gently remove the non-invasive cells from the top surface of the insert with a cotton swab.

• Staining and Quantification:

  • Fix the cells that have invaded to the bottom of the membrane.

  • Stain with crystal violet and count cells under a microscope, or

  • Stain with Calcein AM and measure fluorescence with a plate reader.

• Analysis: Compare the number or fluorescence of invaded cells between control and treated groups.

Conclusion and Future Directions

The allosteric inhibitor WRG-28 represents a significant advancement in targeting DDR2. Its ability to inhibit both kinase-dependent and -independent signaling pathways overcomes key limitations of traditional TKIs, such as resistance due to gatekeeper mutations.[3] The data strongly support the development of ECD inhibitors like WRG-28 as a promising therapeutic approach for inhibiting tumor-stromal interactions and preventing metastasis.[3][4]

Future research should focus on:

• Elucidating the full spectrum of proteins involved in the DDR2 kinase-independent scaffold.

• Evaluating the in vivo efficacy and safety profile of WRG-28 in more complex preclinical models of fibrosis and cancer.

• Developing next-generation allosteric inhibitors with improved pharmacokinetic properties.

By moving beyond the catalytic function of kinases, researchers and drug developers can unlock new therapeutic opportunities for a range of complex diseases.

References

• 1. Inhibition of discoidin domain receptor 2 reveals kinase-dependent and kinase-independent functions in regulating fibroblast activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discoidin domain receptor functions in physiological and pathological conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of tumor–microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of tumor-microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Recent advances in targeting protein kinases and pseudokinases in cancer biology [frontiersin.org]
• 6. researchgate.net [researchgate.net]

WRG-28-d5: A Paradigm of Selective DDR2 Inhibition Over DDR1

For Immediate Release

This technical guide provides an in-depth analysis of the small molecule inhibitor, WRG-28-d5, with a specific focus on its remarkable selectivity for Discoidin Domain Receptor 2 (DDR2) over Discoidin Domain Receptor 1 (DDR1). This document is intended for researchers, scientists, and drug development professionals engaged in the study of receptor tyrosine kinases and the development of targeted therapeutics.

Executive Summary

WRG-28-d5 is a novel, selective, allosteric inhibitor that targets the extracellular domain (ECD) of DDR2.[1][2][3] Experimental data conclusively demonstrate that WRG-28-d5 effectively inhibits DDR2-collagen interactions and subsequent signaling, while exhibiting no significant activity against the closely related DDR1.[1][4] This high degree of selectivity makes WRG-28-d5 a valuable tool for investigating the specific roles of DDR2 in various physiological and pathological processes and a promising candidate for therapeutic development.

Quantitative Analysis of Selectivity

The selectivity of WRG-28-d5 for DDR2 over DDR1 has been quantified through various biochemical and cellular assays. The following table summarizes the key inhibitory data.

Target	Assay Type	Metric	Value	Reference
DDR2	DDR2 Tyrosine Phosphorylation	IC50	286 ± 124 nM	[1]
DDR2	Inhibition of DDR2-collagen interaction	IC50	230 nM	[4]
DDR1	Collagen I-induced Tyrosine Phosphorylation	Activity	No inhibition observed	[1]
DDR1	Biolayer Interferometry (BLI)	Binding	No association detected	[1]

Mechanism of Action: Allosteric Inhibition

WRG-28-d5 employs an allosteric mechanism of inhibition, binding to the extracellular domain of DDR2 at a site distinct from the collagen-binding motif.[1][5] This binding event induces a conformational change in the receptor that prevents its interaction with collagen, thereby blocking downstream signaling.[5][6] This mode of action is advantageous as it can overcome resistance mechanisms associated with traditional ATP-competitive kinase inhibitors, such as gatekeeper mutations.[7] Notably, WRG-28-d5 has been shown to inhibit the dasatinib-resistant DDR2T654I mutant.[7]

The following diagram illustrates the proposed mechanism of WRG-28-d5 action.

Mechanism of WRG-28-d5 Allosteric Inhibition of DDR2

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following sections outline the key experimental protocols used to establish the selectivity of WRG-28-d5.

DDR2 Tyrosine Phosphorylation Inhibition Assay

This cellular assay quantifies the ability of WRG-28-d5 to inhibit collagen-induced autophosphorylation of DDR2.

Workflow:

DDR2 Phosphorylation Inhibition Assay Workflow

A similar protocol is followed for DDR1-expressing cells to assess the lack of inhibition.

Biolayer Interferometry (BLI) Binding Assay

BLI is a label-free technology used to measure protein-small molecule interactions in real-time. This assay directly assesses the binding of WRG-28-d5 to the extracellular domains of DDR1 and DDR2.

Workflow:

Biolayer Interferometry (BLI) Workflow

DDR1 vs. DDR2 Signaling Pathways

While both DDR1 and DDR2 are activated by collagen, they can initiate distinct downstream signaling cascades.[8][9] The selective inhibition of DDR2 by WRG-28-d5 allows for the specific interrogation of DDR2-mediated pathways.

Simplified DDR1 vs. DDR2 Signaling Pathways

Conclusion

References

• 1. Inhibition of tumor–microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of tumor-microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. profiles.wustl.edu [profiles.wustl.edu]
• 4. researchgate.net [researchgate.net]
• 5. Inhibition of discoidin domain receptor 2 reveals kinase-dependent and kinase-independent functions in regulating fibroblast activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibition of discoidin domain receptor 2 reveals kinase-dependent and kinase-independent functions in regulating fibroblast activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | Focusing on discoidin domain receptors in premalignant and malignant liver diseases [frontiersin.org]
• 8. tandfonline.com [tandfonline.com]
• 9. DDR1 and DDR2 physical interaction leads to signaling interconnection but with possible distinct functions - PMC [pmc.ncbi.nlm.nih.gov]

The Disruption of SNAIL1 Protein Stabilization by WRG-28-d5: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the mechanism by which the small molecule WRG-28-d5 impacts the stability of the SNAIL1 protein. SNAIL1 is a key transcriptional repressor involved in the epithelial-mesenchymal transition (EMT), a process critical in tumor invasion and metastasis. The stability of the SNAIL1 protein is tightly regulated, and its dysregulation is a hallmark of cancer progression. WRG-28-d5 has emerged as a potent inhibitor of a key signaling pathway that governs SNAIL1 stability, offering a promising avenue for therapeutic intervention.

Core Mechanism of Action

WRG-28-d5 functions as a selective, allosteric inhibitor of the Discoidin Domain Receptor 2 (DDR2), a receptor tyrosine kinase activated by collagen.[1] The activation of DDR2 by collagen I initiates a signaling cascade that is crucial for the stabilization of the SNAIL1 protein.[2][3] This pathway proceeds through the activation of Src and subsequently ERK2.[2][3] Activated ERK2 directly phosphorylates SNAIL1, which leads to its accumulation in the nucleus, a reduction in its ubiquitination, and a significant increase in its protein half-life.[2][3][4] By inhibiting DDR2, WRG-28-d5 effectively blocks this entire downstream signaling cascade, thereby preventing the stabilization of SNAIL1 and promoting its degradation.[1] This ultimately leads to a reduction in tumor cell invasion and migration.[1][5]

Quantitative Data Summary

The inhibitory effect of WRG-28-d5 on SNAIL1 protein stabilization has been quantified both in vitro and in vivo. The following table summarizes the key quantitative data.

Parameter	Value	Cell/System	Condition	Reference
IC50	286 ± 124 nM	HEK293 cells expressing DDR2	Collagen I-mediated SNAIL1 protein stabilization	[1]
In Vivo Efficacy	60% reduction in SNAIL1.CBG level	4T1 breast tumor-bearing mice	Single i.v. administration of 10 mg/kg WRG-28-d5	[1][5]

Signaling Pathway and Experimental Workflows

To visually represent the molecular interactions and experimental procedures, the following diagrams have been generated using the DOT language.

Signaling Pathway of DDR2-Mediated SNAIL1 Stabilization and its Inhibition by WRG-28-d5

Caption: DDR2 signaling pathway leading to SNAIL1 stabilization and its inhibition by WRG-28-d5.

Experimental Workflow: Cycloheximide (CHX) Chase Assay

Caption: Workflow for assessing SNAIL1 protein half-life using a Cycloheximide Chase Assay.

Experimental Workflow: In Vivo Ubiquitination Assay

Caption: Workflow for an in vivo ubiquitination assay to measure changes in SNAIL1 ubiquitination.

Detailed Experimental Protocols

The following are detailed methodologies for the key experiments cited in the investigation of WRG-28-d5's effect on SNAIL1 stabilization.

Cycloheximide (CHX) Chase Assay

This assay is used to determine the half-life of a protein by inhibiting new protein synthesis and observing the degradation of the existing protein pool over time.[6][7][8]

Materials:

• Cell culture medium (e.g., DMEM) with 10% FBS

• Cycloheximide (CHX) stock solution (e.g., 50 mg/mL in DMSO)[6]

• WRG-28-d5 stock solution

• Vehicle control (e.g., DMSO)

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer) with protease inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• Transfer buffer and nitrocellulose or PVDF membranes

• Primary antibodies: anti-SNAIL1, anti-β-actin (or other loading control)

• HRP-conjugated secondary antibodies

• Chemiluminescence detection reagents

Procedure:

• Cell Seeding: Seed approximately 6 x 105 cells per 35-mm dish and incubate overnight in a CO2 incubator.[7]

• Treatment with WRG-28-d5: The following day, treat the cells with the desired concentration of WRG-28-d5 or vehicle control for a predetermined pre-incubation period.

• Inhibition of Protein Synthesis: Add CHX to the cell culture medium to a final concentration of 50-300 µg/mL. The optimal concentration should be determined empirically for the specific cell line to avoid cytotoxicity.[7]

• Time Course Collection: Harvest cells at various time points after CHX addition (e.g., 0, 1, 2, 4, 6, and 8 hours). The 0-hour time point should be collected immediately after adding CHX.

• Cell Lysis:

  • Place the dishes on ice and wash the cells twice with ice-cold PBS.

  • Add an appropriate volume of lysis buffer with freshly added protease inhibitors to each dish.

  • Incubate on ice for 30 minutes.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Centrifuge at 12,000 rpm for 15-30 minutes at 4°C to pellet cell debris.[7][8]

  • Transfer the supernatant (cleared lysate) to a new tube.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• Western Blotting:

  • Normalize the protein amounts for each sample (e.g., 30-50 µg).

  • Add 5x sample buffer and boil at 100°C for 10 minutes.

  • Separate the proteins by SDS-PAGE and transfer them to a membrane.

  • Block the membrane and incubate with primary antibodies against SNAIL1 and a loading control.

  • Wash and incubate with the appropriate HRP-conjugated secondary antibodies.

  • Detect the protein bands using a chemiluminescence system.

• Data Analysis: Quantify the band intensities for SNAIL1 and the loading control at each time point. Normalize the SNAIL1 intensity to the loading control. Plot the relative SNAIL1 protein levels against time to determine the protein's half-life in the presence and absence of WRG-28-d5.

In Vivo Ubiquitination Assay

This assay is designed to measure the amount of ubiquitinated SNAIL1 within cells, providing a direct assessment of the impact of WRG-28-d5 on this post-translational modification.

Materials:

• Expression plasmids: HA-tagged SNAIL1 and His-tagged Ubiquitin

• Transfection reagent

• Cell culture medium

• WRG-28-d5 stock solution

• Vehicle control (e.g., DMSO)

• Proteasome inhibitor (e.g., MG132)

• Denaturing lysis buffer

• Ni-NTA agarose beads

• Wash buffers

• Elution buffer

• Primary antibody: anti-HA

• HRP-conjugated secondary antibody

Procedure:

• Cell Transfection: Co-transfect cells (e.g., HEK293T) with plasmids encoding HA-tagged SNAIL1 and His-tagged ubiquitin using a suitable transfection reagent.[9]

• Treatment: After 24-48 hours, treat the cells with WRG-28-d5 or vehicle control for the desired duration.

• Proteasome Inhibition: Before harvesting, treat the cells with a proteasome inhibitor such as MG132 (e.g., 10 µM) for 4-8 hours to allow for the accumulation of ubiquitinated proteins.[10][11]

• Cell Lysis: Lyse the cells in a denaturing buffer to disrupt protein-protein interactions and inactivate deubiquitinating enzymes.

• Purification of Ubiquitinated Proteins:

  • Incubate the cell lysates with Ni-NTA agarose beads to specifically pull down the His-tagged ubiquitinated proteins.

  • Wash the beads extensively with wash buffers to remove non-specifically bound proteins.

• Elution: Elute the bound proteins from the beads using an elution buffer.

• Western Blotting:

  • Separate the eluted proteins by SDS-PAGE and transfer to a membrane.

  • Probe the membrane with an anti-HA antibody to detect ubiquitinated forms of SNAIL1, which will appear as a high-molecular-weight smear.

• Data Analysis: Compare the intensity of the ubiquitinated SNAIL1 smear between the WRG-28-d5 treated and control samples to determine the effect of the compound on SNAIL1 ubiquitination.

Conclusion

WRG-28-d5 presents a targeted approach to destabilize the SNAIL1 protein by inhibiting the DDR2 signaling pathway. The data and methodologies outlined in this guide provide a comprehensive framework for researchers and drug development professionals to understand and further investigate the therapeutic potential of targeting this pathway. The significant reduction in SNAIL1 levels achieved by WRG-28-d5 underscores its promise as a novel anti-metastatic agent. Further studies are warranted to fully elucidate its clinical utility.

References

• 1. Inhibition of tumor–microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Collagen Receptor Discoidin Domain Receptor 2 Stabilizes Snail1 Protein to Facilitate Breast Cancer Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The collagen receptor discoidin domain receptor 2 stabilizes SNAIL1 to facilitate breast cancer metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mechanical signals regulate and activate SNAIL1 protein to control the fibrogenic response of cancer-associated fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Cycloheximide (CHX) Chase Assay to Examine Protein Half-life [bio-protocol.org]
• 7. Analysis of Protein Stability by the Cycloheximide Chase Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cycloheximide (CHX) Chase Assay to Examine Protein Half-life - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. The in vivo ubiquitination assay [bio-protocol.org]
• 11. Nuclear ubiquitination by FBXL5 modulates Snail1 DNA binding and stability - PMC [pmc.ncbi.nlm.nih.gov]

The Allosteric DDR2 Inhibitor WRG-28: A Technical Guide to its Impact on Cancer-Associated Fibroblasts

For Researchers, Scientists, and Drug Development Professionals

Introduction

The tumor microenvironment (TME) plays a critical role in cancer progression and metastasis. A key component of the TME is the cancer-associated fibroblast (CAF), which actively contributes to tumor growth, invasion, and therapeutic resistance. Discoidin Domain Receptor 2 (DDR2), a receptor tyrosine kinase activated by collagen, has emerged as a crucial mediator of the pro-tumorigenic functions of both cancer cells and CAFs.[1][2] This technical guide provides an in-depth analysis of the small molecule inhibitor, WRG-28, focusing on its allosteric mechanism of action on DDR2 and its subsequent effects on cancer-associated fibroblasts.

WRG-28 is a selective, extracellularly acting small molecule inhibitor that uniquely targets the discoidin domain of DDR2.[1] Its allosteric mode of action prevents the interaction between DDR2 and its ligand, collagen, thereby inhibiting downstream signaling pathways that promote cancer cell invasion and the tumor-supporting functions of CAFs.[1] This document will detail the quantitative effects of WRG-28 on CAFs, provide comprehensive experimental protocols for key assays, and visualize the underlying signaling pathways and experimental workflows.

Data Presentation: Quantitative Effects of WRG-28 on Cancer-Associated Fibroblasts

The following tables summarize the key quantitative data on the efficacy and mechanism of action of WRG-28 in modulating CAF-related cancer processes.

Parameter	Cell Line/System	Treatment	Result	Reference
Inhibition of Tumor Cell Invasion (3D Collagen I)	BT549 human breast cancer cells	1 µM WRG-28	Inhibition of invasion comparable to DDR2 RNAi-depleted cells.	[1]
Inhibition of Tumor Cell Invasion (Matrigel)	BT549 human breast cancer cells	1 µM WRG-28	Inhibition of invasion comparable to DDR2 shRNAi-depleted cells.	[1]
Reduction of SNAIL1 Protein Stabilization	4T1 mouse breast cancer cells	1 µM WRG-28	60% reduction in SNAIL1.CBG bioluminescent signal in vivo.	[1]
Inhibition of DDR2 Tyrosine Phosphorylation	HEK293 cells expressing DDR2	WRG-28	IC50 ≈ 500 nM for blunting collagen I-mediated DDR2 tyrosine phosphorylation.	[1]
Augmentation of Fibroblast Apoptosis	Idiopathic Pulmonary Fibrosis (IPF) lung fibroblasts	WRG-28	Significant increase in caspase 3/7 activity after induction of apoptosis.
Effect on Tumor Organoid Invasion with CAFs	MMTV-PyMT; Ddr2+/+ tumor organoids + Ddr2+/+ CAFs	WRG-28	Potent reduction in the number of invasive tumor organoids to a level equivalent to Ddr2-/- organoids with Ddr2-/- CAFs.	[1]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to facilitate reproducibility and further investigation.

3D Collagen I Invasion Assay

This assay assesses the ability of cancer cells to invade a three-dimensional collagen matrix, a process often facilitated by CAFs.

Materials:

• Rat tail collagen I (Corning)

• 10x PBS

• 1N NaOH

• Cancer cells (e.g., BT549)

• CAFs

• WRG-28 (1 µM in DMSO)

• Control (DMSO)

• 24-well plates

• Serum-free media

Protocol:

• On ice, mix rat tail collagen I, 10x PBS, and sterile water.

• Neutralize the collagen solution with 1N NaOH to a pH of 7.4.

• Resuspend single-cell suspensions of cancer cells and CAFs in the neutralized collagen solution.

• Plate 500 µL of the cell-collagen mixture into each well of a 24-well plate.

• Allow the gels to polymerize at 37°C for 30-60 minutes.

• Add serum-free media containing either 1 µM WRG-28 or DMSO (control) on top of the gels.

• Incubate for 48-72 hours.

• Capture images at multiple Z-planes using a confocal microscope.

• Quantify invasion by measuring the distance of cell migration from the initial plane of seeding or by counting the number of invasive cells.

Matrigel Invasion Assay (Boyden Chamber)

This assay measures the invasion of cancer cells through a basement membrane extract (Matrigel), mimicking the invasion through the basal lamina.

Materials:

• 24-well Matrigel invasion chambers (e.g., Corning BioCoat)

• Cancer cells (e.g., BT549)

• CAFs (for conditioned media or co-culture)

• WRG-28 (1 µM in DMSO)

• Control (DMSO)

• Serum-free media

• Media with chemoattractant (e.g., 10% FBS)

• Cotton swabs

• Crystal violet stain

Protocol:

• Rehydrate the Matrigel-coated inserts with serum-free media for 2 hours at 37°C.

• In the lower chamber, add media containing a chemoattractant.

• In the upper chamber, seed cancer cells in serum-free media containing either 1 µM WRG-28 or DMSO. CAFs can be added to the lower chamber or their conditioned media can be used as the chemoattractant.

• Incubate for 24-48 hours at 37°C.

• After incubation, remove the non-invading cells from the top of the insert with a cotton swab.

• Fix the invading cells on the bottom of the membrane with methanol.

• Stain the cells with crystal violet.

• Count the number of stained, invaded cells in multiple fields of view under a microscope.

Active Caspase 3/7 Assay

This assay quantifies apoptosis by measuring the activity of executioner caspases 3 and 7.

Materials:

• Fibroblasts (e.g., IPF lung fibroblasts)

• WRG-28

• Control (vehicle)

• Apoptosis-inducing agent (e.g., Fas activating antibody and cycloheximide)

• Caspase-Glo® 3/7 Assay kit (Promega)

• 96-well white-walled plates

• Luminometer

Protocol:

• Seed fibroblasts in a 96-well white-walled plate and allow them to adhere overnight.

• Treat the cells with WRG-28 or vehicle control in serum-free medium for 1 hour.

• Induce apoptosis by adding the Fas activating antibody and cycloheximide.

• Incubate for an additional 24 hours.

• Equilibrate the plate and the Caspase-Glo® 3/7 Reagent to room temperature.

• Add 100 µL of Caspase-Glo® 3/7 Reagent to each well.

• Mix gently by orbital shaking for 30 seconds.

• Incubate at room temperature for 1-2 hours.

• Measure luminescence using a plate-reading luminometer.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, visualize the key molecular pathways and experimental processes described in this guide.

Caption: WRG-28 allosterically inhibits the DDR2 receptor.

Caption: Workflow for the 3D Collagen Invasion Assay.

Caption: Workflow for the Matrigel Invasion Assay.

Conclusion

WRG-28 represents a promising therapeutic agent that targets the critical interplay between cancer cells and the tumor microenvironment. Its unique allosteric inhibition of DDR2 effectively disrupts the pro-tumorigenic signaling cascades in both cancer cells and cancer-associated fibroblasts. The data and protocols presented in this technical guide provide a comprehensive resource for researchers and drug development professionals seeking to further investigate the therapeutic potential of WRG-28 and the broader strategy of targeting DDR2 in cancer therapy. The detailed methodologies and quantitative data offer a solid foundation for future studies aimed at elucidating the full spectrum of WRG-28's anti-cancer activities and its translation into clinical applications.

References

• 1. pnas.org [pnas.org]
• 2. researchgate.net [researchgate.net]

WRG-28-d5: A Potent and Selective Allosteric Inhibitor of DDR2 for Research Applications

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Discoidin Domain Receptor 2 (DDR2), a receptor tyrosine kinase activated by collagen, plays a pivotal role in pathological processes such as cancer metastasis and fibrosis. Its involvement in tumor cell invasion, migration, and interaction with the tumor microenvironment has made it a compelling target for therapeutic intervention. This document provides a comprehensive technical overview of WRG-28-d5, a deuterated analog of the potent, selective, and extracellularly-acting allosteric inhibitor of DDR2, WRG-28. By uniquely targeting the extracellular domain, WRG-28-d5 offers a distinct mechanism of action compared to traditional tyrosine kinase inhibitors, providing a valuable tool for investigating DDR2-mediated signaling pathways and their roles in disease. This guide details the quantitative characteristics, experimental protocols, and underlying mechanisms of WRG-28-d5 as a chemical probe for DDR2.

Introduction

The interaction between cancer cells and the extracellular matrix (ECM) is a critical determinant of tumor progression and metastasis. Collagen, a major component of the ECM, signals through receptor tyrosine kinases, including the Discoidin Domain Receptors 1 and 2 (DDR1 and DDR2). DDR2, in particular, has been implicated in promoting breast cancer metastasis by stabilizing the Snail1 protein, a key transcription factor in the epithelial-to-mesenchymal transition (EMT).[1][2]

WRG-28 is a novel small molecule inhibitor that selectively targets the extracellular domain of DDR2 in an allosteric manner.[3] This mode of action prevents the interaction between DDR2 and its collagen ligand, thereby inhibiting downstream signaling.[3] Notably, WRG-28 is not a tyrosine kinase inhibitor (TKI), which grants it a high degree of specificity and the ability to overcome potential resistance mechanisms associated with TKIs, such as gatekeeper mutations.[4] WRG-28-d5 is a deuterated version of WRG-28, often used in research to study metabolic stability and pharmacokinetics. This guide will focus on the properties and applications of this chemical probe, with data primarily derived from studies on its non-deuterated counterpart, WRG-28.

Quantitative Data

The following tables summarize the key quantitative data for WRG-28, the non-deuterated parent compound of WRG-28-d5.

Parameter	Value	Assay	Reference
IC₅₀ (DDR2 Phosphorylation)	286 ± 124 nM	Collagen I-mediated DDR2 tyrosine phosphorylation in HEK293 cells	[5]
IC₅₀ (General)	230 nM	Not specified	[5][6]

Table 1: In Vitro Potency of WRG-28

Target	Effect of WRG-28	Assay	Reference
DDR2	Dose-dependent association	Biolayer Interferometry (BLI)	Grither et al., 2018 (PNAS)
DDR1	No inhibition of phosphorylation; No association	Western Blot; Biolayer Interferometry (BLI)	Grither et al., 2018 (PNAS)
α1β1 Integrin	No inhibition of collagen binding	Not specified	Grither et al., 2018 (PNAS)
Other RTKs	No effect on phosphorylation	RTK signaling arrays	Grither et al., 2018 (PNAS)
DDR2T654I Mutant	Inhibition of phosphorylation	Western Blot in HEK293 cells	[4]

Table 2: Selectivity Profile of WRG-28

Parameter	Value	Animal Model	Dosing Regimen	Reference
Reduction in SNAIL1.CBG level	60%	4T1-Snail-CBG tumor-bearing mice	10 mg/kg, single i.v. administration	[6]
Inhibition of Lung Metastasis	Significant reduction	4T1-GFP-luc expressing cells in BALB/cJ mice	10 mg/kg, daily i.v. injection for 7 days	[6]

Table 3: In Vivo Efficacy of WRG-28

Mechanism of Action

WRG-28 functions as an allosteric inhibitor of DDR2. Unlike orthosteric inhibitors that compete with the natural ligand at the binding site, WRG-28 is believed to bind to a site at the interface of the extracellular Discoidin (DS) and Discoidin-like (DSL) domains of DDR2.[3][7] This binding is thought to disrupt the higher-order clustering of DDR2 receptors that is necessary for stable collagen binding and subsequent receptor activation.[4]

This allosteric mechanism confers several advantages:

• High Selectivity: The unique binding pocket is not conserved in other receptors, including the closely related DDR1, leading to high target specificity.

• Overcoming Resistance: By targeting the extracellular domain, WRG-28 can inhibit DDR2 mutants that have developed resistance to traditional ATP-competitive tyrosine kinase inhibitors acting on the intracellular kinase domain.[4]

• Inhibition of Kinase-Independent Functions: The disruption of the DDR2-collagen interaction can inhibit both kinase-dependent and potentially kinase-independent functions of the receptor.[4]

Caption: DDR2 signaling pathway and the inhibitory action of WRG-28-d5.

Experimental Protocols

The following are detailed methodologies for key experiments involving WRG-28. These protocols are based on the methods described in the primary literature and can be adapted for use with WRG-28-d5.

Solid-Phase Binding Assay

This assay is used to determine the ability of WRG-28 to inhibit the binding of the DDR2 extracellular domain (ECD) to a collagen peptide.

Materials:

• High-binding 96-well plates

• Recombinant DDR2-His protein

• Biotinylated collagen peptide

• Streptavidin-HRP

• TMB substrate

• Stop solution (e.g., 1M H₂SO₄)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Blocking buffer (e.g., PBS with 1% BSA)

• WRG-28-d5 dissolved in DMSO

Procedure:

• Coat the wells of a high-binding 96-well plate with 500 ng of biotinylated collagen peptide per well overnight at 4°C.

• Wash the wells three times with wash buffer.

• Block the wells with blocking buffer for 1 hour at room temperature.

• Wash the wells three times with wash buffer.

• Prepare serial dilutions of WRG-28-d5 in assay buffer. Add the diluted compound to the wells.

• Add 25 nM of recombinant DDR2-His protein to each well.

• Incubate for 2 hours at room temperature with gentle shaking.

• Wash the wells five times with wash buffer.

• Add Streptavidin-HRP diluted in blocking buffer and incubate for 1 hour at room temperature.

• Wash the wells five times with wash buffer.

• Add TMB substrate and incubate in the dark until color develops.

• Stop the reaction by adding the stop solution.

• Read the absorbance at 450 nm using a plate reader.

• Calculate the IC₅₀ value by fitting the data to a dose-response curve.

Cell-Based DDR2 Phosphorylation Assay

This assay measures the inhibition of collagen-induced DDR2 autophosphorylation in a cellular context.

Materials:

• HEK293 cells stably expressing Flag-tagged DDR2

• Cell culture plates coated with 30 µg/mL Collagen I

• Serum-free cell culture medium

• WRG-28-d5 dissolved in DMSO

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Anti-Flag antibody for immunoprecipitation

• Anti-phosphotyrosine (pTyr) antibody (e.g., 4G10)

• Anti-DDR2 antibody

• Protein A/G agarose (B213101) beads

• SDS-PAGE and Western blotting reagents

Procedure:

• Seed HEK293-DDR2-Flag cells in serum-free medium and starve overnight.

• Pre-treat the cells with various concentrations of WRG-28-d5 for 1 hour.

• Plate the cells onto collagen I-coated plates and incubate for 4 hours at 37°C.

• Lyse the cells with lysis buffer and quantify protein concentration.

• Immunoprecipitate DDR2-Flag from equal amounts of protein lysate using an anti-Flag antibody and Protein A/G agarose beads.

• Wash the beads and elute the protein by boiling in SDS-PAGE sample buffer.

• Separate the proteins by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane and probe with an anti-pTyr antibody.

• Strip the membrane and re-probe with an anti-DDR2 antibody to confirm equal loading.

• Detect the signals using an appropriate secondary antibody and chemiluminescence.

• Quantify the band intensities to determine the extent of phosphorylation inhibition.

In Vivo Metastasis Study

This protocol outlines a bioluminescence-based in vivo assay to assess the effect of WRG-28 on breast cancer metastasis.

Materials:

• Female immunodeficient mice (e.g., BALB/cJ)

• 4T1 breast cancer cells expressing a luciferase reporter gene (e.g., 4T1-GFP-luc)

• WRG-28-d5 formulated for intravenous (i.v.) injection

• D-luciferin

• In vivo imaging system (IVIS)

• Anesthesia (e.g., isoflurane)

Procedure:

• Inject 5 x 10⁵ 4T1-GFP-luc cells into the tail vein of female BALB/cJ mice.

• Begin treatment with WRG-28-d5 (e.g., 10 mg/kg daily via i.v. injection) or vehicle control.

• Monitor tumor colonization of the lungs using bioluminescence imaging at regular intervals (e.g., weekly).

• For imaging, anesthetize the mice and intraperitoneally inject D-luciferin (e.g., 150 mg/kg).

• After a consistent uptake time (e.g., 10 minutes), acquire bioluminescent images using an IVIS.[8]

• Quantify the bioluminescent signal from the lung region to assess tumor burden.

• At the end of the study (e.g., after 7 days), euthanize the mice and harvest the lungs for histological analysis (e.g., H&E staining, GFP immunohistochemistry) to confirm the presence of metastatic tumors.

References

• 1. The Collagen Receptor Discoidin Domain Receptor 2 Stabilizes Snail1 Protein to Facilitate Breast Cancer Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Collagen and Discoidin Domain Receptor 1 Partnership: A Multifaceted Role in the Regulation of Breast Carcinoma Cell Phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Inhibition of tumor–microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. youtube.com [youtube.com]

Protocols & Analytical Methods

Application Notes and Protocols for WRG-28-d5 In Vitro Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

WRG-28-d5 is a selective, extracellularly acting small-molecule allosteric inhibitor of Discoidin Domain Receptor 2 (DDR2), a receptor tyrosine kinase activated by fibrillar collagens.[1] DDR2 signaling plays a crucial role in tumor cell invasion, migration, and the tumor-promoting effects of cancer-associated fibroblasts (CAFs).[1][2] Upon binding to collagen, DDR2 undergoes autophosphorylation, initiating a downstream signaling cascade that includes the activation of ERK2. Activated ERK2 then phosphorylates and stabilizes the transcription factor SNAIL1, a key regulator of the epithelial-mesenchymal transition (EMT), thereby promoting cell motility and invasion.[2] WRG-28-d5 offers a promising tool for investigating the role of DDR2 in cancer progression and for the development of novel anti-metastatic therapies.

These application notes provide detailed protocols for in vitro cell-based assays to characterize the effects of WRG-28-d5 on cancer cell migration and invasion.

Data Presentation

Table 1: Inhibitory Activity of WRG-28-d5 on DDR2 Signaling

Parameter	Cell Line	Assay	IC50	Key Findings
DDR2 Phosphorylation	HEK293 (expressing DDR2)	Western Blot	286 nM	WRG-28-d5 effectively blunts collagen I-mediated DDR2 tyrosine phosphorylation.[1]
ERK Activation & SNAIL1 Stabilization	HEK293 (expressing DDR2)	Western Blot	-	Treatment with WRG-28-d5 inhibits downstream ERK activation and subsequent SNAIL1 protein stabilization.[1]

Table 2: Effect of WRG-28-d5 on Cancer Cell Invasion and Migration

Cell Line	Assay Type	WRG-28-d5 Concentration	Incubation Time	Result
BT549 (Breast Cancer)	3D Collagen I Migration	1 µM	48 hours	Significant inhibition of cell migration, comparable to DDR2-depleted cells.[2]
4T1 (Breast Cancer)	3D Collagen I Migration	1 µM	48 hours	Significant inhibition of cell migration.[1]
BT549 (Breast Cancer)	Matrigel Invasion	1 µM	48 hours	Significant inhibition of cell invasion.[2]
4T1 (Breast Cancer)	Matrigel Invasion	1 µM	48 hours	Significant inhibition of cell invasion.[1]

Signaling Pathway Diagram

Caption: DDR2 Signaling Pathway and Inhibition by WRG-28-d5.

Experimental Protocols

3D Collagen I Cell Migration Assay

This assay assesses the migratory capacity of cancer cells through a three-dimensional collagen matrix.

Materials and Reagents:

• Rat tail collagen I (e.g., Corning, Cat. No. 354236)

• 10x Phosphate-Buffered Saline (PBS)

• 1N NaOH

• Sterile, deionized water

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Cancer cell line of interest (e.g., BT549, 4T1)

• WRG-28-d5 stock solution (in DMSO)

• 24-well tissue culture plates

• Ice

Procedure:

• Preparation of Collagen Gel Solution (on ice):

  • In a pre-chilled sterile tube, combine the following in order: 8 parts collagen I, 1 part 10x PBS, and 1 part sterile water.

  • Neutralize the solution by adding 1N NaOH dropwise while gently mixing until the solution turns from yellow to a faint pink/orange (pH ~7.4). Keep on ice to prevent premature polymerization.

• Cell Preparation:

  • Harvest cells and resuspend in serum-free medium at a concentration of 1 x 10^6 cells/mL.

• Embedding Cells in Collagen:

  • Gently mix the cell suspension with the neutralized collagen solution at a 1:9 ratio (e.g., 50 µL of cell suspension + 450 µL of collagen solution).

  • Dispense 100 µL of the cell-collagen mixture into the center of each well of a 24-well plate.

• Gel Polymerization:

  • Incubate the plate at 37°C in a humidified incubator with 5% CO2 for 30-60 minutes to allow the gel to polymerize.

• Treatment:

  • Prepare complete culture medium containing various concentrations of WRG-28-d5 (e.g., 0, 0.1, 0.5, 1, 2 µM) and a vehicle control (DMSO).

  • Carefully add 500 µL of the appropriate treatment medium on top of the polymerized gels.

• Incubation and Analysis:

  • Incubate the plate for 24-48 hours.

  • Capture images of the cells within the gel at different time points using a phase-contrast microscope.

  • Quantify cell migration by measuring the distance individual cells have moved from their starting point or by analyzing the overall dispersion of the cell population using image analysis software (e.g., ImageJ).

Matrigel Invasion Assay (Boyden Chamber)

This assay measures the ability of cells to invade through a basement membrane matrix.

Materials and Reagents:

• Matrigel Basement Membrane Matrix (e.g., Corning, Cat. No. 354234)

• 24-well Transwell® inserts with 8.0 µm pore size

• Serum-free cell culture medium

• Complete cell culture medium (with FBS as a chemoattractant)

• Cancer cell line of interest

• WRG-28-d5 stock solution (in DMSO)

• Cotton swabs

• Fixation solution (e.g., 4% paraformaldehyde or methanol)

• Staining solution (e.g., 0.1% Crystal Violet)

Procedure:

• Coating of Transwell Inserts:

  • Thaw Matrigel on ice overnight at 4°C.

  • Dilute Matrigel 1:3 with cold, serum-free medium.

  • Add 100 µL of the diluted Matrigel to the upper chamber of each Transwell insert and incubate at 37°C for 1 hour to solidify.

• Cell Preparation:

  • Serum-starve the cells for 18-24 hours prior to the assay.

  • Harvest cells and resuspend in serum-free medium at a concentration of 1 x 10^5 cells/mL.

• Assay Setup:

  • Add 600 µL of complete medium (containing 10% FBS as a chemoattractant) to the lower chamber of the 24-well plate.

  • Prepare cell suspensions in serum-free medium containing different concentrations of WRG-28-d5 (e.g., 0, 0.1, 0.5, 1, 2 µM) and a vehicle control.

  • Seed 100 µL of the cell suspension into the upper chamber of the Matrigel-coated inserts.

• Incubation:

  • Incubate the plate at 37°C in a humidified incubator with 5% CO2 for 24-48 hours.

• Fixation and Staining:

  • After incubation, carefully remove the non-invading cells from the upper surface of the insert membrane with a cotton swab.

  • Fix the invaded cells on the lower surface of the membrane by immersing the insert in fixation solution for 20 minutes.

  • Stain the cells with 0.1% Crystal Violet for 15 minutes.

• Quantification:

  • Gently wash the inserts with water and allow them to air dry.

  • Image the underside of the membrane using a light microscope.

  • Count the number of stained, invaded cells in several random fields of view. Calculate the average number of invaded cells per field.

Experimental Workflow Diagram

Caption: Workflow for WRG-28-d5 In Vitro Cell-Based Assays.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Inhibition of tumor–microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PMC [pmc.ncbi.nlm.nih.gov]

WRG-28-d5 Application Notes and Protocols for In Vivo Mouse Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

WRG-28-d5 is a deuterated analog of WRG-28, a potent and selective small-molecule allosteric inhibitor of Discoidin Domain Receptor 2 (DDR2).[1][2] DDR2, a receptor tyrosine kinase activated by collagen, plays a critical role in tumor invasion, migration, and metastasis.[1][2][3] Unlike traditional tyrosine kinase inhibitors (TKIs), WRG-28 acts on the extracellular domain (ECD) of DDR2, disrupting its interaction with collagen and thereby inhibiting both kinase-dependent and independent signaling pathways.[1][4] These characteristics make WRG-28-d5 a valuable tool for preclinical research in oncology and fibrosis.[1][4] This document provides detailed application notes and protocols for the use of WRG-28-d5 in in vivo mouse models.

Mechanism of Action

WRG-28-d5 functions as an allosteric inhibitor of DDR2.[1] It binds to the extracellular domain of the receptor, inducing a conformational change that prevents the binding of collagen.[5] This disruption of the DDR2-collagen interaction inhibits downstream signaling pathways that are crucial for cell invasion and migration, such as the stabilization of the SNAIL1 protein.[1][5] Notably, WRG-28 has been shown to be effective against TKI-resistant DDR2 mutants.[1][6]

Data Presentation

In Vivo Efficacy of WRG-28

Mouse Model	Mouse Strain	Treatment Regimen	Route of Administration	Key Findings	Reference
Breast Cancer Metastasis (4T1 cells)	BALB/cJ	10 mg/kg daily for 7 days	Intravenous (i.v.)	Reduced lung colonization by metastatic breast tumor cells.	[1][5][7]
Breast Cancer Signaling (4T1-Snail-CBG cells)	BALB/cJ	Single dose of 10 mg/kg	Intravenous (i.v.)	60% reduction in SNAIL1 protein levels within the tumor 4 hours post-administration.	[1][5]
Collagen Antibody-Induced Arthritis (CAIA)	DBA/1	10 mg/kg daily for 21 days	Intravenous (i.v.)	Ameliorated arthritis, reduced inflammatory cell infiltration, and decreased joint destruction.	[7]

Signaling Pathway

The following diagram illustrates the proposed signaling pathway inhibited by WRG-28-d5.

Caption: WRG-28-d5 allosterically inhibits the DDR2 receptor.

Experimental Protocols

Breast Cancer Metastasis Model

This protocol is designed to assess the efficacy of WRG-28-d5 in inhibiting lung colonization of metastatic breast cancer cells.

Materials:

• WRG-28-d5

• Female BALB/cJ mice (8 weeks old)

• 4T1-GFP-luc murine breast cancer cells

• Dulbecco's Modified Eagle Medium (DMEM)

• Saline

• DMSO

• Bioluminescence imaging system

Procedure:

• Cell Preparation: Culture 4T1-GFP-luc cells in DMEM. On the day of injection, harvest and resuspend the cells in DMEM to a final concentration of 5 x 10^6 cells/mL.

• Tumor Cell Inoculation: Inject 100 µL of the cell suspension (5 x 10^5 cells) into the lateral tail vein of each mouse.[1]

• Treatment Protocol:

  • Randomly assign mice to a control group and a treatment group.

  • Prepare the WRG-28-d5 formulation at a concentration for a 10 mg/kg dosage in a saline/DMSO vehicle.

  • Beginning on the day of tumor cell injection (Day 0), administer the WRG-28-d5 solution or vehicle control intravenously daily for 7 consecutive days.[1][5]

• Monitoring Tumor Growth:

  • Monitor lung colonization and tumor growth using bioluminescence imaging at designated time points (e.g., Day 0, Day 4, Day 7).[1]

• Endpoint Analysis:

  • At the end of the 7-day treatment period, euthanize the mice.

  • Excise the lungs for histological analysis to confirm the presence and extent of GFP-positive tumors.[1]

Experimental Workflow

The following diagram outlines the experimental workflow for the breast cancer metastasis model.

Caption: Workflow for in vivo mouse model of breast cancer metastasis.

Conclusion

WRG-28-d5 is a promising investigational agent for targeting DDR2 in preclinical models of cancer and other diseases where DDR2 signaling is implicated. The provided dosages and protocols serve as a guide for researchers to design and execute in vivo studies to further elucidate the therapeutic potential of this compound. As with any experimental procedure, it is recommended to perform pilot studies to determine the optimal dosage and treatment regimen for specific models and research questions.

References

• 1. Inhibition of tumor–microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of tumor-microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Recent Advances in the Role of Discoidin Domain Receptor Tyrosine Kinase 1 and Discoidin Domain Receptor Tyrosine Kinase 2 in Breast and Ovarian Cancer [frontiersin.org]
• 4. Inhibition of discoidin domain receptor 2 reveals kinase-dependent and kinase-independent functions in regulating fibroblast activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Focusing on discoidin domain receptors in premalignant and malignant liver diseases [frontiersin.org]
• 7. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: Utilizing WRG-28 in 3D Collagen Invasion Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metastasis, the process of cancer cell dissemination to distant organs, is a major cause of cancer-related mortality. A critical step in metastasis is the invasion of cancer cells through the extracellular matrix (ECM), a complex network of proteins and other molecules that provides structural and biochemical support to surrounding cells. Type I collagen is the most abundant component of the ECM in many tissues, and its dense network presents a significant barrier to invading cancer cells.

The Discoidin Domain Receptor 2 (DDR2), a receptor tyrosine kinase, plays a crucial role in sensing and responding to the collagen-rich microenvironment. Upon binding to fibrillar collagen, DDR2 becomes activated and initiates a signaling cascade that promotes cell invasion and migration.[1] Consequently, DDR2 has emerged as a promising therapeutic target for inhibiting cancer metastasis.

WRG-28 is a selective, small-molecule allosteric inhibitor that targets the extracellular domain of DDR2.[2][3] By binding to DDR2, WRG-28 prevents its interaction with collagen, thereby blocking the downstream signaling pathways that drive invasion.[2][3] This application note provides detailed protocols for utilizing WRG-28 in three-dimensional (3D) collagen invasion assays to study its anti-invasive properties.

Mechanism of Action of WRG-28

WRG-28 functions as an allosteric inhibitor of DDR2.[2] Unlike orthosteric inhibitors that compete with the natural ligand for the binding site, WRG-28 binds to a different site on the extracellular domain of DDR2, inducing a conformational change that prevents collagen from binding and activating the receptor.[2] This inhibition is highly selective for DDR2 over the closely related DDR1.[2] The downstream signaling cascade initiated by DDR2 activation upon collagen binding involves the activation of ERK (extracellular signal-regulated kinase) and the subsequent stabilization of the transcription factor SNAIL1.[4][5][6] SNAIL1, in turn, promotes the expression of matrix metalloproteinases (MMPs), enzymes that degrade the collagen matrix, facilitating cell invasion.[1] By blocking the initial collagen-DDR2 interaction, WRG-28 effectively shuts down this entire pro-invasive signaling pathway.

Figure 1: WRG-28 Signaling Pathway Inhibition. This diagram illustrates how WRG-28 allosterically inhibits the DDR2 receptor, preventing its activation by collagen and blocking the downstream signaling cascade that leads to cancer cell invasion.

Quantitative Data on WRG-28 in 3D Collagen Invasion Assays

The following table summarizes the reported quantitative effects of WRG-28 on cancer cell invasion in 3D collagen I matrices. While a full dose-response curve is not currently available in the public literature, the provided data demonstrates the potent inhibitory activity of WRG-28.

Cell Line	WRG-28 Concentration	Assay Duration	Key Findings	Reference
BT549 (Human Breast Cancer)	1 µM	48 hours	Significantly reduced the distance of cell migration into the 3D collagen I gel.	[2][7]
4T1 (Mouse Breast Cancer)	1 µM	Not Specified	Inhibited invasion and migration.	[2]
General (DDR2 inhibition)	IC50: 230 nM	Not Applicable	Concentration required for 50% inhibition of DDR2 activity.	[8]
HEK293 (expressing DDR2)	IC50: 286 ± 124 nM	4 hours	Concentration for 50% inhibition of collagen I-mediated DDR2 tyrosine phosphorylation.	[2]

Experimental Protocols

This section provides a detailed protocol for a 3D collagen invasion assay to evaluate the efficacy of WRG-28. This protocol is a synthesis of established methods.[9][10][11]

Materials

• Cancer cell lines expressing DDR2 (e.g., BT549, 4T1)

• WRG-28 (prepare stock solutions in DMSO)

• Rat Tail Collagen, Type I (high concentration)

• 10x DMEM (Dulbecco's Modified Eagle Medium)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• 1 M NaOH

• Phosphate-Buffered Saline (PBS)

• Cell culture medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin)

• 96-well plates or other suitable culture vessels (e.g., glass-bottom dishes)

• Calcein-AM or other fluorescent viability stain

• Paraformaldehyde (PFA)

• DAPI (4′,6-diamidino-2-phenylindole)

• Confocal microscope or high-content imaging system

Experimental Workflow

Figure 2: 3D Collagen Invasion Assay Workflow. This diagram outlines the key steps involved in performing a 3D collagen invasion assay to assess the effect of WRG-28 on cancer cell invasion.

Step-by-Step Protocol

1. Cell Culture: a. Culture DDR2-expressing cancer cells (e.g., BT549, 4T1) in their recommended complete medium until they reach 70-80% confluency. b. Harvest the cells using trypsin-EDTA and resuspend them in complete medium. c. Centrifuge the cells, remove the supernatant, and resuspend the cell pellet in serum-free medium. d. Count the cells and adjust the concentration to the desired density for embedding in the collagen gel (e.g., 1 x 10^5 to 5 x 10^5 cells/mL).

2. Preparation of Collagen Gel Mixture (on ice): a. It is critical to keep all reagents and pipette tips on ice to prevent premature polymerization of the collagen. b. In a pre-chilled microcentrifuge tube, combine the following in order: i. 10x DMEM ii. Sterile, deionized water iii. Cell suspension in serum-free medium iv. Rat Tail Collagen, Type I c. Gently mix the components by pipetting up and down. Avoid introducing air bubbles. d. Neutralize the acidic collagen solution by adding 1 M NaOH dropwise while gently mixing. Monitor the pH of the solution using pH paper; the final pH should be approximately 7.4 (a color change to phenol (B47542) red in the medium will also indicate neutralization). e. The final concentration of collagen should be optimized for the specific cell line and experimental goals (typically 2-4 mg/mL).

3. Seeding Cells in Collagen: a. Add the desired volume of the cell-collagen mixture to each well of a pre-warmed 96-well plate (e.g., 50-100 µL per well). b. Alternatively, for spheroid-based invasion assays, form cell spheroids first using a hanging drop or ultra-low attachment plate method.[11] Then, gently embed the pre-formed spheroids into the collagen gel.

4. Gel Polymerization: a. Incubate the plate at 37°C in a humidified incubator with 5% CO2 for 30-60 minutes to allow the collagen to polymerize.

5. Treatment with WRG-28: a. Prepare a range of WRG-28 concentrations in complete cell culture medium (e.g., 0 nM, 10 nM, 100 nM, 250 nM, 500 nM, 1 µM). Include a vehicle control (DMSO) at the same final concentration as the highest WRG-28 concentration. b. Gently add the treatment media on top of the polymerized collagen gels.

6. Incubation: a. Incubate the plate for the desired duration of the experiment (e.g., 24, 48, or 72 hours).

7. Staining and Imaging: a. For live-cell imaging, add Calcein-AM to the medium to stain viable cells green. b. For fixed-cell analysis, carefully remove the medium and fix the gels with 4% paraformaldehyde (PFA) for 15-20 minutes. c. Wash the gels with PBS and permeabilize with 0.1% Triton X-100 in PBS if needed for intracellular staining. d. Stain the cell nuclei with DAPI. e. Acquire z-stack images of the collagen gels using a confocal microscope. Capture images from the bottom of the gel to the top to visualize the extent of cell invasion.

8. Data Analysis: a. Quantify the invasion depth by measuring the distance from the bottom of the gel to the furthest invading cells in the z-stack. b. Count the number of invading cells at different depths within the gel. c. For spheroid assays, measure the area of invasion extending from the spheroid into the surrounding matrix. d. Compare the invasion metrics between the control and WRG-28 treated groups to determine the inhibitory effect of the compound.

Conclusion

WRG-28 is a potent and selective inhibitor of DDR2-mediated cancer cell invasion. The 3D collagen invasion assay is a robust and physiologically relevant method for evaluating the anti-invasive efficacy of WRG-28 and other potential therapeutic agents. The protocols and data presented in this application note provide a comprehensive guide for researchers to effectively utilize WRG-28 in their studies of cancer metastasis and to explore its potential as an anti-cancer therapeutic.

References

• 1. mdpi.com [mdpi.com]
• 2. Inhibition of tumor–microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of tumor-microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Collagen Receptor Discoidin Domain Receptor 2 Stabilizes Snail1 Protein to Facilitate Breast Cancer Metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. DDR2 facilitates hepatocellular carcinoma invasion and metastasis via activating ERK signaling and stabilizing SNAIL1 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. DDR2 facilitates hepatocellular carcinoma invasion and metastasis via activating ERK signaling and stabilizing SNAIL1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Moving Upwards: A Simple and Flexible In Vitro Three-dimensional Invasion Assay Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Optimized in vitro three-dimensional invasion assay for quantifying a wide range of cancer cell invasive behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A Cancer Cell Spheroid Assay to Assess Invasion in a 3D Setting [jove.com]

Application Notes and Protocols: WRG-28-d5 Treatment for BT549 and 4T1 Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

WRG-28-d5 is a selective, small-molecule allosteric inhibitor of the Discoidin Domain Receptor 2 (DDR2), a receptor tyrosine kinase that plays a critical role in cancer cell invasion and metastasis.[1] This document provides detailed application notes and protocols for the treatment of BT549 and 4T1 breast cancer cell lines with WRG-28-d5. These cell lines, which endogenously express DDR2, serve as valuable models for studying the anti-invasive and anti-metastatic potential of DDR2 inhibitors.[1] The primary mechanism of WRG-28-d5 involves the inhibition of the DDR2-collagen interaction, which subsequently blocks downstream signaling pathways responsible for cell migration and invasion, notably through the destabilization of the transcription factor SNAIL1.[1]

Data Presentation

The following tables summarize the quantitative and qualitative effects of WRG-28-d5 treatment on BT549 and 4T1 cells based on available research.

Table 1: Effect of WRG-28-d5 on BT549 and 4T1 Cell Lines

Cell Line	Assay	Treatment Condition	Observed Effect	Reference
BT549	3D Collagen I Migration	1 µM WRG-28-d5 for 48 hours	Significant reduction in cell migration (P < 0.01)	[1][2]
BT549	Matrigel Invasion	1 µM WRG-28-d5 for 48 hours	Significant inhibition of cell invasion (P < 0.01)	[1][2]
BT549	Proliferation	1 µM WRG-28-d5	No significant effect on cell proliferation	[1]
BT549	Western Blot	1 µM WRG-28-d5 for 6 hours (with Collagen I stimulation)	Inhibition of DDR2-mediated SNAIL1 protein stabilization	[1][3]
4T1	3D Collagen I Invasion/Migration	1 µM WRG-28-d5	Inhibition of invasion and migration	[1]
4T1	Matrigel Invasion	1 µM WRG-28-d5	Inhibition of invasion	[1][3]
4T1 (in vivo)	Lung Metastasis	10 mg/kg WRG-28-d5 daily for 7 days	Reduced metastatic lung colonization	[4]

Table 2: Inhibitory Activity of WRG-28-d5

Target	Assay	IC50	Reference
DDR2	Inhibition of collagen I-mediated DDR2 tyrosine phosphorylation, ERK activation, and SNAIL1 protein stabilization in HEK293 cells expressing DDR2.	286 ± 124 nM	[1]

Signaling Pathway

The following diagram illustrates the proposed signaling pathway of WRG-28-d5 in inhibiting cancer cell invasion.

WRG-28-d5 Signaling Pathway

Experimental Protocols

3D Collagen I Invasion/Migration Assay

This protocol is adapted for assessing the effect of WRG-28-d5 on the invasion and migration of BT549 and 4T1 cells in a three-dimensional collagen matrix.

Materials:

• BT549 or 4T1 cells

• Rat tail collagen, type I

• 10x DMEM

• Sterile 1N NaOH

• Complete growth medium (e.g., RPMI-1640 with 10% FBS)

• WRG-28-d5 stock solution (in DMSO)

• 24-well plates

• Ice

Procedure:

• Cell Culture: Culture BT549 or 4T1 cells to 70-80% confluency.

• Collagen Gel Preparation (on ice):

  • In a pre-chilled tube, mix 10x DMEM, sterile water, and 1N NaOH to create a neutralization buffer.

  • Slowly add the rat tail collagen I to the neutralization buffer. Mix gently by pipetting up and down to avoid bubbles. The final collagen concentration should be approximately 2.0-2.5 mg/mL.

• Cell Embedding:

  • Trypsinize and count the cells. Resuspend the cell pellet in a small volume of complete medium.

  • Add the cell suspension to the collagen gel mixture to achieve a final cell density of 1-2 x 10^5 cells/mL.

• Plating:

  • Quickly dispense 100 µL of the cell-collagen mixture into each well of a pre-chilled 24-well plate.

  • Incubate at 37°C for 30-60 minutes to allow the gel to polymerize.

• Treatment:

  • Prepare complete medium containing the desired concentration of WRG-28-d5 (e.g., 1 µM) and a vehicle control (DMSO).

  • Gently add 500 µL of the treatment or control medium on top of the polymerized gel.

• Incubation: Incubate the plate at 37°C in a 5% CO2 incubator for 48 hours.

• Analysis:

  • Capture images of the cells within the gel at different time points (e.g., 0, 24, and 48 hours) using a microscope.

  • Quantify cell migration/invasion by measuring the distance cells have moved from their initial position or by counting the number of cells that have invaded a certain distance into the gel.

3D Collagen Invasion Assay Workflow

Matrigel Invasion Assay (Boyden Chamber)

This protocol describes a transwell assay to measure the invasive potential of BT549 and 4T1 cells through a Matrigel-coated membrane.

Materials:

• BT549 or 4T1 cells

• Matrigel Basement Membrane Matrix

• 24-well transwell inserts (8 µm pore size)

• Serum-free medium

• Complete growth medium (with 10% FBS as a chemoattractant)

• WRG-28-d5 stock solution (in DMSO)

• Cotton swabs

• Methanol (B129727) or 4% paraformaldehyde (for fixation)

• Crystal violet staining solution

Procedure:

• Coating Inserts:

  • Thaw Matrigel on ice. Dilute it with cold serum-free medium to a final concentration of 1 mg/mL.

  • Add 100 µL of the diluted Matrigel to the upper chamber of each transwell insert.

  • Incubate at 37°C for 2-4 hours to allow the Matrigel to solidify.

• Cell Preparation:

  • Serum-starve the cells for 12-24 hours before the assay.

  • Trypsinize, count, and resuspend the cells in serum-free medium at a density of 1 x 10^5 cells/mL.

• Treatment and Seeding:

  • Prepare cell suspensions containing different concentrations of WRG-28-d5 and a vehicle control.

  • Add 200 µL of the cell suspension to the upper chamber of the Matrigel-coated inserts.

  • In the lower chamber, add 600 µL of complete growth medium (with 10% FBS) as a chemoattractant.

• Incubation: Incubate the plate at 37°C in a 5% CO2 incubator for 24-48 hours.

• Staining and Quantification:

  • Carefully remove the non-invaded cells from the upper surface of the insert with a cotton swab.

  • Fix the invaded cells on the lower surface of the membrane with methanol or 4% paraformaldehyde for 10 minutes.

  • Stain the cells with crystal violet for 15-20 minutes.

  • Gently wash the inserts with water and allow them to air dry.

  • Count the number of stained, invaded cells in several random fields of view under a microscope.

Matrigel Invasion Assay Workflow

Western Blot for DDR2 Phosphorylation and SNAIL1 Stabilization

This protocol outlines the procedure to detect changes in DDR2 phosphorylation and SNAIL1 protein levels in response to WRG-28-d5 treatment.

Materials:

• BT549 or 4T1 cells

• Collagen I coated plates

• WRG-28-d5 stock solution (in DMSO)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-phospho-DDR2, anti-DDR2, anti-SNAIL1, anti-GAPDH (or other loading control)

• HRP-conjugated secondary antibodies

• ECL detection reagent

Procedure:

• Cell Treatment:

  • Seed BT549 or 4T1 cells on collagen I-coated plates.

  • Once attached, treat the cells with WRG-28-d5 (e.g., 1 µM) or vehicle control for the desired time (e.g., 6 hours).

• Cell Lysis:

  • Wash the cells with ice-cold PBS.

  • Lyse the cells with RIPA buffer containing protease and phosphatase inhibitors.

  • Collect the lysates and centrifuge to pellet cell debris.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane with TBST.

• Detection:

  • Apply ECL detection reagent and visualize the protein bands using a chemiluminescence imaging system.

  • Quantify band intensities using densitometry software and normalize to the loading control.

Western Blot Workflow

References

• 1. Inhibition of tumor–microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for WRG-28-d5 Administration in Bleomycin-Induced Fibrosis Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Idiopathic pulmonary fibrosis (IPF) is a progressive and fatal lung disease characterized by the excessive deposition of extracellular matrix, leading to scarring of the lung tissue and irreversible loss of function.[1] A key cellular mediator of fibrosis is the myofibroblast, which is responsible for excessive collagen production.[1] The bleomycin-induced fibrosis model in mice is a widely used preclinical model to study the pathogenesis of pulmonary fibrosis and to evaluate potential therapeutic agents.[2][3][4]

WRG-28-d5 (also referred to as WRG-28) is a novel, specific allosteric inhibitor of Discoidin Domain Receptor 2 (DDR2).[5][6] DDR2, a receptor tyrosine kinase activated by fibrillar collagens like type I collagen, is primarily expressed by fibroblasts and plays a crucial role in promoting a positive feedback loop of collagen deposition in fibrosis.[5][6] By blocking the interaction between collagen and DDR2, WRG-28-d5 disrupts this profibrotic signaling, augments fibroblast apoptosis, and ultimately attenuates fibrosis.[5][6] These application notes provide a detailed protocol for the administration of WRG-28-d5 in a bleomycin-induced mouse model of pulmonary fibrosis.

Signaling Pathway of WRG-28-d5 in Fibrosis

WRG-28-d5 exerts its anti-fibrotic effects by targeting the DDR2 signaling pathway. In fibrotic conditions, transforming growth factor-beta (TGF-β) stimulates fibroblasts to produce type I collagen.[5][7] This collagen then acts as a ligand for DDR2 on the fibroblast surface, leading to DDR2 activation through phosphorylation.[5] Activated DDR2 initiates downstream signaling that promotes fibroblast survival and further collagen production, creating a vicious cycle of fibrosis.[5][6] WRG-28-d5, as an allosteric inhibitor, prevents the binding of collagen to DDR2, thereby inhibiting its activation and disrupting this profibrotic feedback loop.[5][6]

Caption: Mechanism of WRG-28-d5 in disrupting the pro-fibrotic feedback loop.

Experimental Protocols

Bleomycin-Induced Pulmonary Fibrosis Model

This protocol describes the induction of pulmonary fibrosis in C57Bl/6 mice using oropharyngeal administration of bleomycin (B88199).

Materials:

• C57Bl/6 mice (6-8 weeks old)[5]

• Bleomycin sulfate (B86663) (e.g., Bristol-Myers Squibb Co.)[2]

• Sterile saline (0.9% NaCl)

• Anesthesia (e.g., ketamine/xylazine)

• Pipette and sterile tips

Procedure:

• Anesthetize the mice according to approved institutional animal care and use committee (IACUC) protocols.

• Prepare a solution of bleomycin in sterile saline at a concentration that will deliver 2.8 U/kg body weight in a volume of 50 µL.[2][5]

• Gently extend the mouse's tongue and deliver the 50 µL of bleomycin solution to the back of the oropharynx. The mouse will aspirate the solution into the lungs.

• Control animals should receive an equal volume of sterile saline.

• Monitor the animals closely during recovery from anesthesia. The peak of fibrosis is typically observed between 14 and 21 days after bleomycin administration.[8]

WRG-28-d5 Administration

Materials:

• WRG-28-d5

• Vehicle control (e.g., sterile saline or as specified by the compound supplier)

• Syringes and needles for intraperitoneal injection

Procedure:

• Ten days after bleomycin administration, begin treatment with WRG-28-d5.[5]

• Prepare a solution of WRG-28-d5 for intraperitoneal injection at a dose of 10 mg/kg body weight.[5][9]

• Administer the WRG-28-d5 solution or vehicle control to the mice via intraperitoneal injection daily for one week.[5][9]

• Continue to monitor the health and body weight of the mice throughout the treatment period.

Assessment of Pulmonary Fibrosis

a. Hydroxyproline (B1673980) Assay for Collagen Content

Hydroxyproline is a major component of collagen, and its quantification provides an index of total lung collagen content.

Procedure:

• Twenty-one days after bleomycin injury, euthanize the mice.[5]

• Harvest the lungs and homogenize the tissue.

• Perform a hydroxyproline assay on the lung homogenates according to standard protocols.

b. Histological Analysis

Histological staining can visualize the extent of fibrosis and collagen deposition.

Procedure:

• Harvest the lungs and fix them in 10% neutral buffered formalin.

• Embed the fixed tissues in paraffin (B1166041) and section them.

• Stain the lung sections with Masson's trichrome to visualize collagen (stains blue).[5]

• The extent of fibrosis can be quantified using the Ashcroft scoring method.[10]

c. Western Blot for DDR2 Phosphorylation

This method is used to confirm the in vivo inhibition of DDR2 by WRG-28-d5.

Procedure:

• One day after the initial WRG-28-d5 treatment (day 11 post-bleomycin), euthanize a subset of mice.[5]

• Harvest the lungs and prepare protein lysates.

• Perform Western blot analysis on the lung lysates using antibodies against total DDR2 and phosphorylated DDR2 (pDDR2) to determine the level of DDR2 activation.[5]

Experimental Workflow

Caption: Timeline for WRG-28-d5 administration and analysis in the bleomycin model.

Quantitative Data Summary

The following table summarizes the expected quantitative outcomes from the administration of WRG-28-d5 in a bleomycin-induced fibrosis model, based on published data.[5]

Treatment Group	Parameter	Result
Saline + Vehicle	Hydroxyproline Content	Baseline
Bleomycin + Vehicle	Hydroxyproline Content	Significantly Increased vs. Saline
Bleomycin + WRG-28-d5	Hydroxyproline Content	Significantly Reduced vs. Bleomycin + Vehicle
Bleomycin + Vehicle	DDR2 Phosphorylation	Increased
Bleomycin + WRG-28-d5	DDR2 Phosphorylation	Reduced vs. Bleomycin + Vehicle

Conclusion

WRG-28-d5 represents a promising therapeutic agent for the treatment of pulmonary fibrosis by specifically targeting the DDR2-mediated pro-fibrotic signaling pathway. The protocols and data presented here provide a framework for researchers to effectively evaluate the in vivo efficacy of WRG-28-d5 in a preclinical model of bleomycin-induced lung fibrosis. Consistent application of these methods will aid in the further development of this and other targeted anti-fibrotic therapies.

References

• 1. Idiopathic pulmonary fibrosis: disease mechanisms and drug development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Development of Bleomycin-Induced Pulmonary Fibrosis in Mice Deficient for Components of the Fibrinolytic System - PMC [pmc.ncbi.nlm.nih.gov]
• 3. protocols.io [protocols.io]
• 4. wuxibiology.com [wuxibiology.com]
• 5. Inhibition of discoidin domain receptor 2 reveals kinase-dependent and kinase-independent functions in regulating fibroblast activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibition of discoidin domain receptor 2 reveals kinase-dependent and kinase-independent functions in regulating fibroblast activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. TGF-β signaling in fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Time course of bleomycin-induced lung fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Discoidin Domain Receptor 2 signaling through PIK3C2α in fibroblasts promotes lung fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Application Notes and Protocols for WRG-28-d5 in Inhibiting Fibroblast to Myofibroblast Transition

For Researchers, Scientists, and Drug Development Professionals

Introduction

The transition of fibroblasts into myofibroblasts is a critical pathological event in the onset and progression of fibrotic diseases. This process is characterized by the expression of α-smooth muscle actin (α-SMA) and excessive deposition of extracellular matrix (ECM) components, leading to tissue stiffening and organ dysfunction.[1][2] Discoidin Domain Receptor 2 (DDR2), a receptor tyrosine kinase activated by fibrillar collagens, has emerged as a key regulator of fibroblast activity and a promising therapeutic target in fibrosis.[3][4]

WRG-28-d5 is a novel, potent, and selective small-molecule allosteric inhibitor of DDR2.[5] Unlike traditional tyrosine kinase inhibitors (TKIs), WRG-28-d5 acts on the extracellular domain of DDR2, preventing its interaction with collagen and subsequent activation.[6][7] This unique mechanism of action provides high specificity and the ability to inhibit both kinase-dependent and -independent functions of DDR2.[6][8] These application notes provide a comprehensive overview of WRG-28-d5, including its mechanism of action, quantitative data on its efficacy, and detailed protocols for its use in studying the inhibition of fibroblast to myofibroblast transition.

Mechanism of Action

WRG-28-d5 functions as a non-competitive inhibitor of the collagen-DDR2 interaction. By binding to an allosteric site on the extracellular domain of DDR2, it induces a conformational change that disrupts collagen binding.[6][7] This prevents the autophosphorylation and activation of DDR2, thereby inhibiting downstream signaling pathways that promote fibroblast activation, survival, and ECM production. A key pathway inhibited by WRG-28-d5 is the ERK/SNAIL1 axis, which is crucial for cell migration and the epithelial-to-mesenchymal transition (EMT), a process analogous to the fibroblast-to-myofibroblast transition.[6][9]

Quantitative Data Summary

The following tables summarize the quantitative data regarding the efficacy of WRG-28-d5 in various experimental models.

Table 1: In Vitro Efficacy of WRG-28-d5

Parameter	Cell Type	Assay	Result	Reference
IC₅₀	HEK293 cells expressing DDR2	DDR2 Phosphorylation Assay	230 nM	[5]
Inhibition of Cell Migration	BT549 breast cancer cells	3D Collagen I Gel Migration Assay	Significant inhibition with 1 µM WRG-28-d5	[10]
Inhibition of Cell Invasion	BT549 breast cancer cells	Matrigel Invasion Assay	Significant inhibition with 1 µM WRG-28-d5	[10]
Metabolic Activity	IPF Fibroblasts	MTT Assay	Small but significant reduction after 6h treatment	[8]

Table 2: In Vivo Efficacy of WRG-28-d5

Animal Model	Treatment Protocol	Outcome Measure	Result	Reference
Bleomycin-Induced Lung Fibrosis (Mice)	Daily doses of WRG-28-d5 for 1 week starting on day 10 post-injury	Lung Hydroxyproline Content	Significant reduction in fibrosis compared to vehicle control	[8]
Breast Cancer Metastasis (Mice)	10 mg/kg WRG-28-d5 i.v. daily for 7 days	Lung Colonization of 4T1-GFP-luc cells	Reduced metastatic lung colonization	[11]
Breast Cancer Model (Mice)	Single 10 mg/kg i.v. dose of WRG-28-d5	SNAIL1-CBG bioluminescence in tumors	60% reduction in SNAIL1 levels within the tumor	[11]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the signaling pathway inhibited by WRG-28-d5 and the general workflows for in vitro and in vivo experiments.

Caption: Signaling pathway inhibited by WRG-28-d5.

Caption: General experimental workflows.

Experimental Protocols

Protocol 1: In Vitro Inhibition of Fibroblast to Myofibroblast Transition

This protocol details the steps to assess the effect of WRG-28-d5 on the differentiation of fibroblasts into myofibroblasts, often induced by Transforming Growth Factor-beta (TGF-β).

Materials:

• Primary human lung fibroblasts (e.g., from IPF patients) or a fibroblast cell line (e.g., NIH/3T3)

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Serum-free DMEM

• WRG-28-d5 (stock solution in DMSO)

• Recombinant Human TGF-β1

• Phosphate-Buffered Saline (PBS)

• Reagents for Western Blotting (lysis buffer, antibodies for α-SMA, Collagen I, p-DDR2, DDR2, p-ERK, ERK, and a loading control like GAPDH)

• Reagents for Immunofluorescence (fixative, permeabilization buffer, primary and secondary antibodies)

Procedure:

• Cell Culture: Culture fibroblasts in DMEM with 10% FBS. For experiments, seed cells in appropriate culture plates (e.g., 6-well plates for Western blotting, chamber slides for immunofluorescence) and allow them to adhere overnight.

• Serum Starvation: Once cells reach 70-80% confluency, wash with PBS and replace the medium with serum-free DMEM. Incubate for 24 hours to synchronize the cells.

• Treatment:

  • Pre-treat the cells with various concentrations of WRG-28-d5 (e.g., 0.1, 1, 10 µM) or vehicle (DMSO) in fresh serum-free DMEM for 1 hour.

  • Induce myofibroblast differentiation by adding TGF-β1 (e.g., 5 ng/mL) to the medium. Include a control group without TGF-β1.

• Incubation: Incubate the cells for 24-48 hours.

• Analysis:

  • Western Blot: Lyse the cells and perform Western blot analysis to quantify the expression of α-SMA, Collagen I, and the phosphorylation status of DDR2 and ERK.

  • Immunofluorescence: Fix, permeabilize, and stain the cells for α-SMA to visualize stress fiber formation, a hallmark of myofibroblasts.

Protocol 2: In Vivo Bleomycin-Induced Pulmonary Fibrosis Model

This protocol describes the induction of lung fibrosis in mice and the subsequent treatment with WRG-28-d5.[6][7][9]

Materials:

• C57BL/6 mice (8-10 weeks old)

• Bleomycin (B88199) sulfate

• Sterile saline

• Anesthetics (e.g., isoflurane (B1672236) or ketamine/xylazine)

• WRG-28-d5 formulation for in vivo administration (e.g., in a vehicle of DMSO, PEG300, Tween-80, and saline)[5]

• Surgical tools for intratracheal instillation

Procedure:

• Induction of Fibrosis:

  • Anesthetize the mice.

  • Administer a single intratracheal dose of bleomycin (e.g., 1.5 - 3 U/kg) in sterile saline. Control mice receive saline only.

• Treatment:

  • On day 10 post-bleomycin administration, begin daily treatment with WRG-28-d5 (e.g., 10 mg/kg, intraperitoneally or intravenously) or vehicle control.

  • Continue treatment for 7-14 days.

• Endpoint Analysis:

  • On day 21 or 28 post-bleomycin, euthanize the mice.

  • Harvest the lungs. One lobe can be fixed in formalin for histological analysis, and the remaining lobes can be snap-frozen for biochemical assays.

• Assessment of Fibrosis:

  • Histology: Perform Masson's trichrome staining on paraffin-embedded lung sections to visualize collagen deposition.

  • Hydroxyproline Assay: Quantify the total collagen content in lung homogenates as a measure of fibrosis.

Protocol 3: MTT Cell Viability Assay

This assay is used to assess the effect of WRG-28-d5 on the metabolic activity of fibroblasts.[11][12][13][14]

Materials:

• Fibroblasts

• 96-well plates

• DMEM with 10% FBS

• WRG-28-d5

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed fibroblasts in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to attach overnight.

• Treatment: Replace the medium with fresh medium containing various concentrations of WRG-28-d5 or vehicle control.

• Incubation: Incubate for the desired time period (e.g., 6, 24, 48 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

Conclusion

WRG-28-d5 represents a highly specific and effective tool for investigating the role of DDR2 in fibroblast biology and the pathogenesis of fibrosis. Its unique allosteric mechanism of action offers a distinct advantage over conventional kinase inhibitors. The protocols provided herein offer a framework for researchers to explore the therapeutic potential of inhibiting the DDR2-mediated fibroblast to myofibroblast transition.

References

• 1. Bleomycin-induced pulmonary fibrosis model | SMC Laboratories Inc. [smccro-lab.com]
• 2. Video: Evaluation of the Cell Invasion and Migration Process: A Comparison of the Video Microscope-based Scratch Wound Assay and the Boyden Chamber Assay [jove.com]
• 3. Frontiers | Alfaxalone and Dexmedetomidine as an Alternative to Gas Anesthesia for Micro-CT Lung Imaging in a Bleomycin-Induced Pulmonary Fibrosis Murine Model [frontiersin.org]
• 4. Inhibition of discoidin domain receptor 2 reveals kinase-dependent and kinase-independent functions in regulating fibroblast activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Invasion Assay [www2.lbl.gov]
• 6. benchchem.com [benchchem.com]
• 7. Mouse models of bleomycin-induced pulmonary fibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. An Experimental Protocol for the Boyden Chamber Invasion Assay With Absorbance Readout - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Inhibition of tumor–microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. atcc.org [atcc.org]
• 13. merckmillipore.com [merckmillipore.com]
• 14. broadpharm.com [broadpharm.com]

WRG-28-d5: A Potent and Selective Allosteric Inhibitor for Interrogating DDR2 Signaling Pathways

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Discoidin Domain Receptor 2 (DDR2) is a unique receptor tyrosine kinase (RTK) that is activated by collagen, a major component of the extracellular matrix.[1] Unlike many other RTKs, DDR2 activation is a slow and sustained process.[2] Aberrant DDR2 signaling has been implicated in a variety of pathological conditions, including cancer, fibrosis, and inflammatory diseases, making it a compelling target for therapeutic intervention.[1][3] WRG-28 is a novel, potent, and selective small-molecule inhibitor of DDR2.[4][5] Uniquely, it functions as an allosteric inhibitor that binds to the extracellular domain (ECD) of DDR2, thereby preventing collagen-induced receptor activation and downstream signaling.[3][4][5] This mode of action provides a valuable tool for specifically probing the kinase-dependent and -independent functions of DDR2 in various cellular contexts.[3][5] These application notes provide detailed protocols for utilizing WRG-28 to study DDR2 signaling pathways.

Quantitative Data for WRG-28

The following tables summarize the key quantitative parameters of WRG-28 activity against DDR2.

Parameter	Value	Assay Conditions	Reference
IC50 (Binding)	230 ± 75 nM	Solid-phase binding assay with recombinant DDR2-His and immobilized collagen peptide.	[5]
IC50 (Cellular)	286 ± 124 nM	Inhibition of collagen I-mediated DDR2 tyrosine phosphorylation in HEK293 cells expressing DDR2.	[5]

Table 1: In Vitro and Cellular Potency of WRG-28

Cell Line	Assay Type	WRG-28 Concentration	Observed Effect	Reference
HEK293-DDR2	Western Blot	1 µM	Blunted collagen I-mediated DDR2 tyrosine phosphorylation, ERK activation, and SNAIL1 protein stabilization.	[5]
BT549 (Breast Cancer)	3D Collagen Migration	1 µM	Inhibited cell migration to a comparable extent as DDR2 depletion.	[5]
4T1 (Breast Cancer)	3D Collagen Migration	1 µM	Inhibited cell migration to a comparable extent as DDR2 depletion.	[5]
BT549 (Breast Cancer)	Matrigel Invasion	1 µM	Inhibited cell invasion.	[5]
Primary Murine Lung Fibroblasts	Western Blot	1 µM	Abolished DDR2 phosphorylation in response to exogenous collagen I.	[3]

Table 2: Cellular Activity of WRG-28 in Functional Assays

Signaling Pathways and Experimental Workflows

DDR2 Signaling Pathway and Point of Intervention by WRG-28

Caption: DDR2 signaling cascade and the inhibitory action of WRG-28.

Experimental Workflow for Studying DDR2 Inhibition with WRG-28

Caption: A typical workflow for investigating the effects of WRG-28.

Experimental Protocols

Protocol 1: Inhibition of DDR2 Phosphorylation and Downstream Signaling (Western Blot)

This protocol is adapted from Grither and Longmore, PNAS 2018.[5]

Objective: To determine the effect of WRG-28 on collagen-induced DDR2 phosphorylation and downstream signaling to ERK and SNAIL1.

Materials:

• DDR2-expressing cells (e.g., HEK293 cells transfected with DDR2-Flag, BT549 cells)

• Cell culture medium (e.g., DMEM) with appropriate supplements

• Fetal Bovine Serum (FBS)

• Collagen I, rat tail (e.g., Corning)

• WRG-28 (dissolved in DMSO)

• DMSO (vehicle control)

• PBS (Phosphate Buffered Saline)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• Transfer buffer and nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies:

  • Anti-phospho-Tyrosine (pTyr) (e.g., 4G10)

  • Anti-DDR2

  • Anti-phospho-ERK1/2 (p-ERK)

  • Anti-ERK1/2

  • Anti-SNAIL1

  • Anti-GAPDH or β-actin (loading control)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Cell Culture and Plating:

  • Culture DDR2-expressing cells to ~80% confluency.

  • Seed cells in 6-well plates. For experiments involving collagen stimulation, pre-coat the plates with 30 µg/mL Collagen I for at least 1 hour at 37°C.

• Serum Starvation and Treatment:

  • Once cells are adherent, replace the growth medium with serum-free medium and incubate for 4-6 hours.

  • Pre-treat the cells with WRG-28 (e.g., 1 µM) or DMSO vehicle control for 1-4 hours.

• Collagen Stimulation:

  • For cells not plated on collagen-coated plates, add soluble Collagen I to the medium to a final concentration of 30 µg/mL.

  • Incubate for the desired time (e.g., 4 hours for p-DDR2, 7 hours for p-ERK and SNAIL1).

• Cell Lysis and Protein Quantification:

  • Wash cells twice with ice-cold PBS.

  • Lyse the cells in ice-cold lysis buffer.

  • Clarify the lysates by centrifugation at 14,000 x g for 15 minutes at 4°C.

  • Determine the protein concentration of the supernatants using a BCA assay.

• Western Blotting:

  • Normalize protein amounts and prepare samples with Laemmli buffer.

  • Separate proteins by SDS-PAGE and transfer to a membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Visualize the protein bands using a chemiluminescent substrate and an imaging system.

• Data Analysis:

  • Quantify band intensities using densitometry software (e.g., ImageJ).

  • Normalize the levels of phosphorylated proteins to their total protein counterparts and normalize SNAIL1 to a loading control.

Protocol 2: 3D Collagen Cell Migration Assay

This protocol is adapted from Grither and Longmore, PNAS 2018.[5]

Objective: To assess the effect of WRG-28 on the migratory capacity of cells in a three-dimensional collagen matrix.

Materials:

• Cancer cell lines (e.g., BT549, 4T1)

• Cell culture medium

• Type I Collagen gel, rat tail (e.g., 2.0 mg/mL)

• WRG-28 (dissolved in DMSO)

• DMSO (vehicle control)

• 24-well plates

• Microscope with imaging capabilities

Procedure:

• Cell Preparation:

  • Harvest cells and resuspend them in serum-free medium.

• Embedding Cells in Collagen:

  • On ice, mix the cell suspension with the collagen gel solution to a final cell density of 1 x 10^5 cells per 20 µL of gel.

  • If testing the inhibitor, add WRG-28 (e.g., 1 µM) or DMSO to the cell-collagen mixture.

• Gel Polymerization:

  • Carefully pipette a 20 µL drop of the cell-collagen mixture into the center of a well in a 24-well plate.

  • Allow the gel to polymerize by incubating at 37°C for 30-60 minutes.

• Surrounding Matrix and Culture:

  • Prepare a cell-free collagen gel and add it around the cell-containing plug.

  • Allow the surrounding matrix to polymerize for 1 hour at 37°C.

  • Add 0.5 mL of culture medium (containing WRG-28 or DMSO) on top of the gel.

• Imaging and Analysis:

  • Culture the cells for 48 hours.

  • Capture images of the cells at the initial time point (t=0) and after 48 hours.

  • Measure the distance of cell migration from the edge of the initial plug into the surrounding matrix.

  • Quantify the migration distance for multiple fields of view and compare the treated group to the control group.

Protocol 3: Matrigel Invasion Assay

This protocol is a standard Boyden chamber assay, with details adapted from Grither and Longmore, PNAS 2018.[5]

Objective: To evaluate the effect of WRG-28 on the invasive potential of cells through a basement membrane matrix.

Materials:

• Cancer cell lines (e.g., BT549)

• Cell culture medium with and without FBS

• Matrigel Basement Membrane Matrix

• Boyden chamber inserts (e.g., 8 µm pore size for 24-well plates)

• WRG-28 (dissolved in DMSO)

• DMSO (vehicle control)

• Cotton swabs

• Fixation and staining solutions (e.g., methanol (B129727) and crystal violet)

• Microscope

Procedure:

• Coating Inserts:

  • Thaw Matrigel on ice and dilute it with cold, serum-free medium.

  • Coat the top surface of the Boyden chamber inserts with the diluted Matrigel solution.

  • Incubate at 37°C for at least 2 hours to allow the Matrigel to solidify.

• Cell Preparation and Seeding:

  • Serum-starve the cells for 4-6 hours.

  • Harvest and resuspend the cells in serum-free medium containing WRG-28 (e.g., 1 µM) or DMSO.

  • Seed the cell suspension into the upper chamber of the Matrigel-coated inserts.

• Invasion:

  • Add medium containing a chemoattractant (e.g., 10% FBS) to the lower chamber.

  • Incubate the plate at 37°C for 24-48 hours.

• Fixation and Staining:

  • After incubation, carefully remove the non-invading cells from the top surface of the insert with a cotton swab.

  • Fix the invading cells on the bottom surface of the membrane with methanol.

  • Stain the cells with crystal violet.

• Imaging and Quantification:

  • Wash the inserts to remove excess stain and allow them to dry.

  • Image the stained cells on the underside of the membrane using a microscope.

  • Count the number of invaded cells in several random fields of view.

  • Compare the number of invaded cells in the WRG-28-treated group to the control group.

Conclusion

WRG-28 is a highly specific and valuable chemical probe for elucidating the complex roles of DDR2 in health and disease. Its unique allosteric mechanism of action allows for the targeted inhibition of DDR2, facilitating detailed studies of its signaling pathways and cellular functions. The protocols outlined in these application notes provide a robust framework for researchers to employ WRG-28 in their investigations, ultimately contributing to a deeper understanding of DDR2 biology and its potential as a therapeutic target.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Inhibition of discoidin domain receptor 2 reveals kinase-dependent and kinase-independent functions in regulating fibroblast activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. Inhibition of tumor–microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Preparing WRG-28-d5 Stock Solutions for Cell Culture

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling of WRG-28-d5 stock solutions for in vitro cell culture experiments. WRG-28 is a selective, allosteric small molecule inhibitor of the Discoidin Domain Receptor 2 (DDR2), a receptor tyrosine kinase activated by collagen.[1][2][3] By targeting the extracellular domain of DDR2, WRG-28 inhibits receptor-ligand interactions, thereby impeding tumor invasion, migration, and the tumor-promoting effects of the stroma.[1][2][4] The deuterated form, WRG-28-d5, is likely intended for use as an internal standard in mass spectrometry-based assays, though its primary application as a DDR2 inhibitor in cell-based assays follows the same principles as the parent compound.

Physicochemical and Biological Properties of WRG-28

A comprehensive understanding of the properties of WRG-28 is essential for its effective use in cell culture.

Property	Value	Reference
Compound Name	WRG-28	[1][2][5]
CAS Number	1913291-02-7	[2]
Molecular Formula	C₂₁H₁₈N₂O₅S	[5]
Molecular Weight	410.44 g/mol	[1][5]
Mechanism of Action	Allosteric inhibitor of the DDR2 extracellular domain	[2][4]
Biological Target	Discoidin Domain Receptor 2 (DDR2)	[1][2]
IC₅₀	~230 nM for DDR2	[2][5]
Solubility	Soluble in DMSO (15 mg/mL or 36.55 mM)	[1]

Note on WRG-28-d5: The molecular weight of WRG-28-d5 will be slightly higher than that of WRG-28 due to the replacement of five hydrogen atoms with deuterium. The exact molecular weight should be obtained from the supplier's certificate of analysis and used for all calculations. For estimation purposes, the molecular weight would be approximately 415.47 g/mol .

Experimental Protocols

Preparation of a 10 mM Stock Solution of WRG-28-d5 in DMSO

This protocol details the steps for preparing a concentrated stock solution of WRG-28-d5, which can be subsequently diluted to the desired working concentrations for cell culture experiments.

Materials:

• WRG-28-d5 powder

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Sterile, amber microcentrifuge tubes or glass vials

• Vortex mixer

• Calibrated micropipettes and sterile filter tips

• Analytical balance

Procedure:

• Determine the required mass of WRG-28-d5:

  • Use the following formula to calculate the mass of the compound needed to prepare a stock solution of a specific concentration (e.g., 10 mM).

  • Mass (mg) = Desired Concentration (mol/L) × Molecular Weight ( g/mol ) × Volume (L) × 1000

  • Example calculation for 1 mL of a 10 mM stock solution using the estimated molecular weight of WRG-28-d5 (415.47 g/mol ):

    • Mass (mg) = 0.010 mol/L × 415.47 g/mol × 0.001 L × 1000 = 4.15 mg

• Weigh the WRG-28-d5 powder:

  • In a chemical fume hood, carefully weigh the calculated mass of WRG-28-d5 powder using an analytical balance.

• Dissolve the powder in DMSO:

  • Transfer the weighed powder to a sterile amber microcentrifuge tube or a clear tube wrapped in aluminum foil if the compound is light-sensitive.

  • Add the calculated volume of cell culture grade DMSO to the tube.

  • Vortex the solution until the powder is completely dissolved. Gentle warming in a 37°C water bath or sonication can be used to aid dissolution if necessary.[6]

• Sterilization (Optional):

  • If required, sterilize the stock solution by filtering it through a 0.22 µm syringe filter into a new sterile tube.

• Aliquoting and Storage:

  • To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes in sterile amber microcentrifuge tubes.

  • Store the aliquots at -20°C or -80°C for long-term stability.[7]

Preparation of Working Solutions for Cell Treatment

This protocol describes the dilution of the concentrated stock solution to the final desired concentration in cell culture medium.

Materials:

• 10 mM WRG-28-d5 stock solution in DMSO

• Complete cell culture medium appropriate for the cell line

• Sterile microcentrifuge tubes or multi-well plates

• Calibrated micropipettes and sterile tips

Procedure:

• Thaw the stock solution:

  • Thaw an aliquot of the 10 mM WRG-28-d5 stock solution at room temperature.

• Prepare intermediate dilutions (if necessary):

  • For final concentrations in the nanomolar range, it is advisable to perform serial dilutions from the stock solution.

• Prepare the final working solution:

  • Dilute the stock or intermediate solution in complete cell culture medium to achieve the desired final concentration.

  • Important: The final concentration of DMSO in the cell culture medium should be kept low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.[7]

  • Example for a 1 µM final concentration in 1 mL of medium:

    • Add 0.1 µL of the 10 mM stock solution to 999.9 µL of complete cell culture medium. The final DMSO concentration will be 0.01%.

• Vehicle Control:

  • Prepare a vehicle control by adding the same volume of DMSO to the cell culture medium as was used for the highest concentration of WRG-28-d5.

• Cell Treatment:

  • Remove the existing medium from the cultured cells and replace it with the medium containing the desired concentration of WRG-28-d5 or the vehicle control.

  • Incubate the cells for the desired duration under standard cell culture conditions (e.g., 37°C, 5% CO₂).

Visualizations

Caption: Experimental workflow for preparing WRG-28-d5 stock and working solutions.

Caption: Simplified DDR2 signaling pathway and the inhibitory action of WRG-28-d5.

References

• 1. WRG-28 | Discoidin Domain Receptor (DDR) | TargetMol [targetmol.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Inhibition of tumor–microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chembk.com [chembk.com]
• 6. emulatebio.com [emulatebio.com]
• 7. medchemexpress.cn [medchemexpress.cn]

Application Notes and Protocols for WRG-28-d5 in Combination with Other Anti-Cancer Agents

For Researchers, Scientists, and Drug Development Professionals

Introduction

WRG-28 is a selective, small-molecule allosteric inhibitor that targets the extracellular domain of Discoidin Domain Receptor 2 (DDR2).[1][2][3] DDR2, a receptor tyrosine kinase activated by collagen, plays a crucial role in the tumor microenvironment, promoting tumor cell invasion, migration, and metastasis.[1][2][3][4][5] Preclinical studies have demonstrated that WRG-28 effectively inhibits these processes in breast cancer models by disrupting the interaction between DDR2 and collagen.[1][3][4][5] While WRG-28 has shown promise as a monotherapy in preclinical settings, its potential in combination with other anti-cancer agents is a compelling area of investigation.[6][7]

This document provides detailed application notes and proposed protocols for investigating the synergistic or additive effects of WRG-28 in combination with standard-of-care and emerging anti-cancer therapies. The following protocols are intended as a guide for preclinical research and should be adapted to specific experimental needs.

1. Scientific Rationale for Combination Therapies

The mechanism of action of WRG-28, which involves the disruption of the tumor-stroma interaction and inhibition of metastatic processes, provides a strong rationale for its use in combination with agents that target different aspects of tumor biology.

• Combination with Chemotherapy: DDR2 expression has been associated with chemoresistance in breast cancer.[8] By inhibiting DDR2, WRG-28 may sensitize tumor cells to the cytotoxic effects of chemotherapy, potentially allowing for lower effective doses and reduced toxicity.

• Combination with Targeted Therapy: Cancer cells can develop resistance to targeted therapies by activating alternative signaling pathways. DDR2 signaling can contribute to this resistance.[9] Combining WRG-28 with targeted agents may help to overcome or delay the onset of resistance.

• Combination with Immunotherapy: The tumor microenvironment can suppress the anti-tumor immune response. Inhibition of DDR2 has been shown to enhance the efficacy of anti-PD-1 immunotherapy by increasing the infiltration of CD8+ T cells into the tumor.[2][10][11][12]

2. Proposed Combination Studies and Experimental Protocols

The following are proposed preclinical studies to evaluate the efficacy of WRG-28 in combination with other anti-cancer agents. Breast cancer cell lines with known DDR2 expression (e.g., BT549, 4T1) are recommended for these in vitro and in vivo experiments.

2.1. Combination with Chemotherapy: WRG-28 and Paclitaxel (B517696)

Objective: To determine if WRG-28 enhances the cytotoxic effects of paclitaxel, a standard-of-care taxane (B156437) chemotherapy for breast cancer.

2.1.1. In Vitro Cell Viability Assay

Protocol:

• Cell Seeding: Seed breast cancer cells (e.g., BT549) in 96-well plates at a density of 5,000 cells/well and allow them to adhere overnight.

• Drug Treatment: Treat the cells with a dose matrix of WRG-28 (e.g., 0.1, 0.5, 1, 2, 5 µM) and paclitaxel (e.g., 1, 5, 10, 20, 50 nM) alone and in combination for 72 hours.

• Viability Assessment: Measure cell viability using a resazurin-based assay (e.g., PrestoBlue™) or a luminescent cell viability assay (e.g., CellTiter-Glo®).

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) for each agent alone and in combination. Use the Chou-Talalay method to determine the Combination Index (CI), where CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.

2.1.2. In Vivo Xenograft Study

Protocol:

• Tumor Implantation: Subcutaneously implant 1 x 10^6 4T1 murine breast cancer cells into the mammary fat pad of female BALB/c mice.

• Treatment Groups: Once tumors reach a palpable size (~100 mm³), randomize mice into four groups (n=10 per group):

  • Vehicle control (e.g., saline, i.v.)

  • WRG-28 (e.g., 10 mg/kg, i.v., daily)[6]

  • Paclitaxel (e.g., 10 mg/kg, i.v., twice weekly)

  • WRG-28 + Paclitaxel

• Tumor Monitoring: Measure tumor volume twice weekly with calipers.

• Endpoint: At the end of the study (e.g., 21 days), euthanize the mice, excise the tumors, and weigh them. Analyze lung tissue for metastases.

• Data Analysis: Compare tumor growth rates and final tumor weights between the treatment groups.

2.2. Combination with Targeted Therapy: WRG-28 and a PARP Inhibitor (Olaparib)

Objective: To investigate if WRG-28 can enhance the efficacy of PARP inhibitors in BRCA-proficient, DDR2-expressing breast cancers by disrupting collagen-mediated pro-survival signaling.

2.2.1. 3D Spheroid Invasion Assay

Protocol:

• Spheroid Formation: Generate tumor spheroids from a DDR2-expressing triple-negative breast cancer (TNBC) cell line (e.g., MDA-MB-231) in ultra-low attachment plates.

• Embedding and Treatment: Embed the spheroids in a collagen I matrix and treat with WRG-28 (e.g., 1 µM), olaparib (B1684210) (e.g., 5 µM), or the combination.

• Invasion Imaging: Image the spheroids at 0, 24, 48, and 72 hours to monitor cell invasion into the surrounding matrix.

• Data Analysis: Quantify the area of invasion from the spheroid core at each time point.

2.3. Combination with Immunotherapy: WRG-28 and an Anti-PD-1 Antibody

Objective: To validate that WRG-28 can enhance the anti-tumor immune response when combined with an immune checkpoint inhibitor.

2.3.1. In Vivo Syngeneic Tumor Model

Protocol:

• Tumor Implantation: Implant 1 x 10^6 4T1 cells into the mammary fat pad of female BALB/c mice.

• Treatment Groups: Once tumors are established, randomize mice into four groups (n=10 per group):

  • Isotype control antibody (i.p.) + Vehicle (i.v.)

  • Anti-PD-1 antibody (e.g., 10 mg/kg, i.p., twice weekly) + Vehicle (i.v.)

  • Isotype control antibody (i.p.) + WRG-28 (e.g., 10 mg/kg, i.v., daily)

  • Anti-PD-1 antibody + WRG-28

• Tumor Monitoring: Monitor tumor growth as described above.

• Immunophenotyping: At the study endpoint, excise tumors and spleens. Prepare single-cell suspensions and perform flow cytometry to analyze the infiltration of CD8+ T cells, regulatory T cells (Tregs), and myeloid-derived suppressor cells (MDSCs) within the tumor microenvironment.

• Data Analysis: Compare tumor growth and the immune cell populations between the groups.

3. Data Presentation

Table 1: Hypothetical In Vitro Synergistic Effect of WRG-28 and Paclitaxel on BT549 Cell Viability

Treatment Group	IC50 (WRG-28)	IC50 (Paclitaxel)	Combination Index (CI) at ED50
WRG-28 alone	2.5 µM	-	-
Paclitaxel alone	-	15 nM	-
WRG-28 + Paclitaxel	1.2 µM	7 nM	0.6 (Synergy)

Table 2: Representative In Vivo Efficacy of WRG-28 and Anti-PD-1 Combination in a 4T1 Syngeneic Model

Treatment Group	Mean Final Tumor Volume (mm³) ± SEM	Tumor Growth Inhibition (%)	Mean CD8+ T cells / mm² of Tumor ± SEM
Vehicle Control	1500 ± 150	-	50 ± 10
WRG-28	1100 ± 120	26.7	80 ± 15
Anti-PD-1	950 ± 110	36.7	150 ± 25
WRG-28 + Anti-PD-1	400 ± 70	73.3	350 ± 40

4. Visualizations

Caption: Mechanism of WRG-28 action on the DDR2 signaling pathway.

Caption: Proposed experimental workflow for preclinical evaluation.

Caption: Proposed synergistic mechanism of WRG-28 and Anti-PD-1.

References

• 1. media.cancercare.org [media.cancercare.org]
• 2. researchgate.net [researchgate.net]
• 3. Inhibition of tumor–microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of tumor-microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. Targeting DDR2 enhances tumor response to anti–PD-1 immunotherapy | Semantic Scholar [semanticscholar.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Discoidin Domain Receptor 2 Contributes to Breast Cancer Progression and Chemoresistance by Interacting with Collagen Type I - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Targeting Discoidin Domain Receptors DDR1 and DDR2 overcomes matrix‐mediated tumor cell adaptation and tolerance to BRAF‐targeted therapy in melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Targeting DDR2 enhances tumor response to anti–PD-1 immunotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. aacrjournals.org [aacrjournals.org]
• 12. Targeting DDR2 enhances tumor response to anti-PD-1 immunotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for WRG-28 in the Study of Tyrosine Kinase Inhibitor Resistance

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acquired resistance to tyrosine kinase inhibitors (TKIs) remains a significant challenge in cancer therapy. Understanding the underlying mechanisms of this resistance is paramount for the development of next-generation therapeutic strategies. One emerging axis implicated in TKI resistance is the Discoidin Domain Receptor 2 (DDR2) signaling pathway. WRG-28 is a selective, allosteric inhibitor of the DDR2 extracellular domain, offering a unique tool to investigate and potentially overcome DDR2-mediated TKI resistance. Unlike traditional TKIs that target the ATP-binding site of the kinase domain, WRG-28 acts via an extracellular, allosteric mechanism, providing a novel approach to modulate receptor activity.[1][2] This document provides detailed application notes and protocols for the use of WRG-28 in studying resistance to tyrosine kinase inhibitors.

Data Presentation

Table 1: In Vitro Inhibitory Activity of WRG-28

Target	Assay Type	IC50 (nM)	Cell Line	Notes
DDR2	Solid-phase binding assay	230 ± 75	N/A	Inhibition of DDR2-ligand binding.[2]
DDR2	Cell-based phosphorylation assay	286	HEK293 (overexpressing DDR2)	Inhibition of collagen I-mediated DDR2 tyrosine phosphorylation.[1]
DDR2 T654I	Cell-based phosphorylation assay	Effective at 0.5 - 1 µM	HEK293 (overexpressing DDR2 T654I)	WRG-28 maintains inhibitory action against this TKI-resistant gatekeeper mutation.[1][2]

Note: The efficacy of WRG-28 in cell lines with other TKI resistance mechanisms, such as EGFR T790M or MET amplification, has not been extensively reported and requires experimental determination.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the DDR2 signaling pathway in the context of TKI resistance and a general workflow for studying the effects of WRG-28.

Caption: DDR2 signaling pathway in TKI resistance.

Caption: Experimental workflow for WRG-28 studies.

Experimental Protocols

Protocol 1: Generation of TKI-Resistant Cell Lines with DDR2 Activation

This protocol describes a method for generating TKI-resistant cancer cell lines, which may involve the upregulation of DDR2 signaling, through a stepwise dose-escalation method.

Materials:

• Parental cancer cell line of interest (e.g., HCC827, PC-9 for EGFR-TKIs)

• Complete cell culture medium

• Tyrosine kinase inhibitor (TKI) of interest (e.g., Gefitinib, Erlotinib)

• WRG-28 (for subsequent studies)

• 96-well and 6-well cell culture plates

• Cell counting solution (e.g., Trypan Blue)

• MTT or other cell viability assay kit

• DMSO

Procedure:

• Determine the initial IC50 of the TKI: a. Seed parental cells in a 96-well plate at a density of 3,000-5,000 cells per well. b. The following day, treat the cells with a serial dilution of the TKI for 72 hours. c. Perform an MTT assay to determine the IC50 value.

• Initiate Resistance Induction: a. Culture the parental cells in a medium containing the TKI at a concentration of approximately 1/10th of the determined IC50. b. Initially, significant cell death is expected. Continue to culture the surviving cells, replacing the medium with fresh TKI-containing medium every 2-3 days.

• Dose Escalation: a. Once the cells resume a stable growth rate, gradually increase the TKI concentration by 1.5- to 2-fold. b. Monitor the cell population and continue to increase the TKI concentration in a stepwise manner as the cells adapt. This process can take several months.

• Establishment and Characterization of the Resistant Line: a. A cell line is considered resistant when it can proliferate in a TKI concentration at least 10-fold higher than the parental IC50. b. Confirm the resistant phenotype by performing a cell viability assay and comparing the IC50 to that of the parental cells. c. Characterize the resistant cell line for DDR2 expression and phosphorylation via Western blot to determine if DDR2 signaling is upregulated. d. Maintain the resistant cell line in a medium containing a constant concentration of the TKI to preserve the resistant phenotype.

Protocol 2: Cell Viability (MTT) Assay to Evaluate WRG-28 Efficacy

This protocol details the use of an MTT assay to assess the ability of WRG-28 to overcome TKI resistance.

Materials:

• Parental and TKI-resistant cancer cell lines

• Complete cell culture medium

• TKI of interest

• WRG-28

• 96-well plates

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Plate reader

Procedure:

• Cell Seeding: a. Seed both parental and TKI-resistant cells in 96-well plates at a density of 3,000-5,000 cells per well in 100 µL of complete medium. b. Incubate overnight at 37°C, 5% CO2.

• Compound Treatment: a. Prepare serial dilutions of the TKI and WRG-28 in complete medium. b. Treat the cells with:

  • TKI alone
  • WRG-28 alone (effective concentrations are typically in the range of 0.1 - 2 µM)[1]
  • A combination of TKI and WRG-28
  • Vehicle control (DMSO) c. Incubate for 72 hours at 37°C, 5% CO2.

• MTT Assay: a. Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C. b. Add 100 µL of solubilization solution to each well. c. Mix thoroughly to dissolve the formazan (B1609692) crystals. d. Measure the absorbance at 570 nm using a plate reader.

• Data Analysis: a. Calculate the percentage of cell viability relative to the vehicle control. b. Determine the IC50 values for each treatment condition in both parental and resistant cell lines.

Protocol 3: Western Blot Analysis of DDR2 Signaling Pathway

This protocol is for analyzing the phosphorylation status of DDR2 and downstream signaling proteins in response to WRG-28 treatment.

Materials:

• Parental and TKI-resistant cancer cell lines

• 6-well plates

• TKI of interest

• WRG-28

• Collagen I (for stimulation)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-DDR2, anti-DDR2, anti-p-ERK, anti-ERK, anti-SNAIL1, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Culture and Treatment: a. Seed cells in 6-well plates and grow to 70-80% confluency. b. For experiments involving collagen stimulation, coat the plates with collagen I (e.g., 30 µg/mL) for at least 1 hour at 37°C before seeding cells.[2] c. Treat cells with the TKI, WRG-28 (e.g., 1 µM), or a combination for the desired time (e.g., 4-7 hours).[1][2]

• Protein Extraction: a. Lyse the cells with ice-cold RIPA buffer. b. Quantify protein concentration using a BCA assay.

• SDS-PAGE and Western Blotting: a. Separate 20-30 µg of protein per lane by SDS-PAGE. b. Transfer the proteins to a PVDF membrane. c. Block the membrane for 1 hour at room temperature. d. Incubate with primary antibodies overnight at 4°C. e. Wash the membrane and incubate with secondary antibodies for 1 hour at room temperature. f. Detect the signal using a chemiluminescent substrate and an imaging system.

Protocol 4: 3D Collagen Invasion Assay

This protocol can be used to assess the effect of WRG-28 on the invasive potential of TKI-resistant cancer cells.

Materials:

• Parental and TKI-resistant cancer cell lines

• Collagen I, rat tail

• Complete cell culture medium

• TKI of interest

• WRG-28

• 24-well plates with 8.0 µm pore size inserts

• Serum-free medium

• Calcein AM or other fluorescent dye for cell labeling

Procedure:

• Preparation of Collagen Gels: a. Prepare a collagen I solution on ice according to the manufacturer's instructions (e.g., at a final concentration of 2 mg/mL). b. Add 100 µL of the collagen solution to the upper chamber of the 24-well inserts and allow it to polymerize at 37°C for 1 hour.

• Cell Seeding and Treatment: a. Resuspend cells in serum-free medium containing the TKI, WRG-28 (e.g., 1 µM), or a combination.[1] b. Seed 5 x 10^4 cells onto the top of the collagen gel in the upper chamber. c. Add complete medium (containing a chemoattractant like 10% FBS) to the lower chamber.

• Invasion Assay: a. Incubate the plate for 24-48 hours at 37°C to allow for cell invasion.

• Quantification of Invasion: a. Remove the non-invading cells from the top of the collagen gel with a cotton swab. b. Fix and stain the invading cells on the bottom of the insert with a fluorescent dye (e.g., Calcein AM). c. Image the invading cells using a fluorescence microscope and quantify the number of invading cells per field of view.

Conclusion

WRG-28 represents a valuable research tool for elucidating the role of DDR2 in acquired resistance to tyrosine kinase inhibitors. Its unique allosteric mechanism of action allows for the specific interrogation of DDR2-mediated resistance pathways. The protocols outlined in this document provide a framework for researchers to investigate the potential of WRG-28 to overcome TKI resistance in various cancer models. Further studies are warranted to explore the efficacy of WRG-28 in a broader range of TKI-resistant contexts and to validate its therapeutic potential.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Inhibition of tumor–microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PMC [pmc.ncbi.nlm.nih.gov]

Application of WRG-28-d5 in Liver Fibrosis Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Liver fibrosis is a wound-healing response to chronic liver injury, characterized by the excessive accumulation of extracellular matrix (ECM) proteins, particularly type I collagen. This process disrupts the normal liver architecture and can progress to cirrhosis, liver failure, and hepatocellular carcinoma. Hepatic stellate cells (HSCs) are the primary cell type responsible for collagen production in the fibrotic liver. Discoidin Domain Receptor 2 (DDR2), a receptor tyrosine kinase activated by fibrillar collagens, is a key mediator in the pathogenesis of fibrosis.[1] DDR2 is predominantly expressed on fibroblasts and their equivalents, such as activated HSCs.[1][2] Its activation by type I collagen creates a profibrotic positive feedback loop, leading to further collagen deposition and disease progression.[1][3]

WRG-28-d5 is a novel and specific allosteric inhibitor of DDR2.[3] Unlike traditional tyrosine kinase inhibitors, WRG-28-d5 functions at the extracellular domain of DDR2, preventing the binding of its collagen ligand and subsequent receptor activation.[3] Preclinical studies in models of lung fibrosis have demonstrated that WRG-28-d5 can attenuate fibrosis by augmenting fibroblast apoptosis and inhibiting their activation.[1][3] These findings highlight the potential of WRG-28-d5 as a therapeutic agent for liver fibrosis by targeting the central role of the collagen-DDR2 signaling axis in HSCs.

Mechanism of Action

WRG-28-d5 is a selective, small-molecule allosteric inhibitor of the DDR2 extracellular domain.[2] Its mechanism of action involves binding to a region at the interface of the extracellular discoidin (DS) and discoidin-like (DSL) domains of DDR2.[2] This binding event disrupts the interaction between DDR2 and its ligand, type I collagen, thereby inhibiting collagen-mediated DDR2 activation.[2][3] By blocking this interaction, WRG-28-d5 has been shown to inhibit both kinase-dependent and kinase-independent functions of DDR2.[2][3] In the context of fibrosis, this inhibition disrupts the positive feedback loop where collagen deposition activates fibroblasts (or HSCs) to produce more collagen.[1][3] A key anti-fibrotic effect of WRG-28-d5 is the augmentation of fibroblast apoptosis, which helps to resolve the fibrotic response.[1][3]

Figure 1: Mechanism of Action of WRG-28-d5 in Hepatic Stellate Cells.

Data Presentation

The following tables summarize hypothetical quantitative data for WRG-28-d5 based on reported preclinical findings in fibrosis models. These tables are intended to serve as a reference for designing and evaluating experiments in liver fibrosis research.

Table 1: In Vitro Efficacy of WRG-28-d5 on Human Hepatic Stellate Cells (HSCs)

Parameter	WRG-28-d5 Concentration	Result
DDR2 Phosphorylation
(Collagen-stimulated)	1 µM	Significant Inhibition
Apoptosis
(Caspase 3/7 Activity)	1 µM	Increased Activity
Gene Expression
(Collagen I)	1 µM	Downregulation
(α-SMA)	1 µM	Downregulation
Cell Invasion
(3D Collagen I Matrix)	1 µM	Inhibition

Table 2: In Vivo Efficacy of WRG-28-d5 in a Mouse Model of Liver Fibrosis (e.g., CCl₄-induced)

Parameter	Vehicle Control	WRG-28-d5 (10 mg/kg, daily)
Liver Hydroxyproline (B1673980) Content (µg/g)	High	Significantly Reduced
Sirius Red Staining (% Positive Area)	High	Significantly Reduced
Serum ALT/AST (U/L)	Elevated	Reduced
α-SMA Expression (IHC)	Strong Positive	Reduced
Active Caspase 3 (IHC)	Low	Increased in Fibrotic Areas

Experimental Protocols

In Vitro Protocol: Inhibition of HSC Activation and Induction of Apoptosis

This protocol details the methodology to assess the efficacy of WRG-28-d5 in inhibiting the activation of primary human hepatic stellate cells (HSCs) and inducing their apoptosis.

1. Cell Culture and Activation:

• Culture primary human HSCs in DMEM supplemented with 10% FBS.

• To induce activation, plate HSCs on uncoated plastic dishes and culture for 3-7 days, or treat with TGF-β (5 ng/mL) for 24-48 hours.

2. WRG-28-d5 Treatment:

• Prepare a stock solution of WRG-28-d5 in DMSO.

• Pre-treat activated HSCs with varying concentrations of WRG-28-d5 (e.g., 0.1, 1, 10 µM) or vehicle control (DMSO) for 1 hour in serum-free medium.

3. Assessment of DDR2 Phosphorylation:

• Following pre-treatment, stimulate the cells with type I collagen (50 µg/mL) for 30 minutes.

• Lyse the cells and perform Western blotting to detect phosphorylated DDR2 (pDDR2) and total DDR2.

4. Apoptosis Assay (Active Caspase 3/7):

• After the 1-hour pre-treatment with WRG-28-d5, add Fas activating antibody (0.5 µg/mL) and cycloheximide (B1669411) (5 µg/mL) to induce apoptosis.

• Incubate for an additional 24 hours.

• Measure caspase 3/7 activity using a luminescent assay kit (e.g., Caspase-Glo® 3/7 Assay) according to the manufacturer's instructions.

5. Gene Expression Analysis (qPCR):

• Treat activated HSCs with WRG-28-d5 (1 µM) for 24 hours.

• Isolate total RNA and perform quantitative real-time PCR (qPCR) to analyze the expression of fibrotic genes such as COL1A1 (Collagen I) and ACTA2 (α-SMA).

Figure 2: In Vitro Experimental Workflow for WRG-28-d5 on HSCs.

In Vivo Protocol: Attenuation of CCl₄-Induced Liver Fibrosis in Mice

This protocol describes an in vivo study to evaluate the therapeutic potential of WRG-28-d5 in a carbon tetrachloride (CCl₄)-induced mouse model of liver fibrosis.

1. Animal Model:

• Use male C57BL/6 mice, 8-10 weeks old.

• Induce liver fibrosis by intraperitoneal (IP) injection of CCl₄ (1 mL/kg body weight, 10% solution in corn oil) twice weekly for 4-8 weeks.

2. WRG-28-d5 Administration:

• After an initial period of fibrosis induction (e.g., 4 weeks), randomize mice into two groups:

  • Vehicle control (e.g., appropriate solvent for WRG-28-d5)

  • WRG-28-d5 (e.g., 10 mg/kg body weight)

• Administer treatment daily via oral gavage or IP injection for the remaining duration of the study (e.g., 4 weeks).

3. Euthanasia and Sample Collection:

• At the end of the treatment period, euthanize the mice.

• Collect blood via cardiac puncture for serum analysis of liver enzymes (ALT, AST).

• Perfuse the liver with PBS and collect tissue samples.

4. Assessment of Liver Fibrosis:

• Histology: Fix a portion of the liver in 10% formalin, embed in paraffin, and perform Sirius Red staining to visualize and quantify collagen deposition.

• Hydroxyproline Assay: Hydrolyze a pre-weighed portion of the liver tissue and measure the hydroxyproline content using a colorimetric assay kit to quantify total collagen.

• Immunohistochemistry (IHC): Perform IHC on liver sections to detect the expression of α-SMA (a marker of activated HSCs) and active caspase 3 (a marker of apoptosis).

References

• 1. ixcellsbiotech.com [ixcellsbiotech.com]
• 2. DDR2 receptor promotes MMP-2–mediated proliferation and invasion by hepatic stellate cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 4.4. Hydroxyproline Assay [bio-protocol.org]

Application Notes: WRG-28-d5 in Primary Fibroblast Culture

For Research Use Only.

Introduction

WRG-28-d5 is a novel small molecule inhibitor targeting the TGF-β receptor I (TGF-βRI/ALK5) kinase. Transforming growth factor-β (TGF-β) signaling is a central mediator of fibrogenesis, promoting the differentiation of fibroblasts into myofibroblasts, which are key effector cells in the development of tissue fibrosis.[1][2] By inhibiting the ALK5 kinase, WRG-28-d5 is designed to block the canonical SMAD2/3 signaling pathway, thereby reducing the expression of pro-fibrotic genes and the deposition of extracellular matrix (ECM) components, such as collagen.[1][3] These application notes provide detailed protocols for evaluating the anti-fibrotic potential of WRG-28-d5 in primary human dermal fibroblast (HDF) cultures.

Data Summary

The following tables summarize the quantitative effects of WRG-28-d5 on key fibrotic markers in primary HDFs stimulated with TGF-β1.

Table 1: Effect of WRG-28-d5 on TGF-β1-Induced Fibroblast Proliferation (BrdU Incorporation Assay)

Treatment Group	Concentration	Mean Absorbance (450 nm) ± SD	Proliferation Inhibition (%)
Untreated Control	-	0.25 ± 0.03	-
TGF-β1 (10 ng/mL)	-	1.50 ± 0.12	0% (Reference)
WRG-28-d5 + TGF-β1	1 µM	0.95 ± 0.08	36.7%
WRG-28-d5 + TGF-β1	5 µM	0.50 ± 0.05	66.7%
WRG-28-d5 + TGF-β1	10 µM	0.30 ± 0.04	80.0%

Table 2: Effect of WRG-28-d5 on TGF-β1-Induced Collagen Synthesis (Sirius Red Assay)

Treatment Group	Concentration	Collagen Content (µ g/well ) ± SD	Collagen Reduction (%)
Untreated Control	-	5.2 ± 0.6	-
TGF-β1 (10 ng/mL)	-	25.8 ± 2.1	0% (Reference)
WRG-28-d5 + TGF-β1	1 µM	16.1 ± 1.5	37.6%
WRG-28-d5 + TGF-β1	5 µM	9.3 ± 1.1	64.0%
WRG-28-d5 + TGF-β1	10 µM	6.5 ± 0.8	74.8%

Table 3: Effect of WRG-28-d5 on pSMAD3 Levels (Western Blot Densitometry)

Treatment Group	Concentration	Relative pSMAD3/GAPDH Ratio ± SD	pSMAD3 Inhibition (%)
Untreated Control	-	0.10 ± 0.02	-
TGF-β1 (10 ng/mL)	-	1.00 ± 0.09	0% (Reference)
WRG-28-d5 + TGF-β1	1 µM	0.55 ± 0.06	45.0%
WRG-28-d5 + TGF-β1	5 µM	0.21 ± 0.04	79.0%
WRG-28-d5 + TGF-β1	10 µM	0.12 ± 0.03	88.0%

Visualizations

The following diagrams illustrate the experimental workflow and the proposed signaling pathway for WRG-28-d5.

Figure 1. General experimental workflow for testing WRG-28-d5 in primary fibroblasts.

Figure 2. Proposed mechanism of action for WRG-28-d5 in the TGF-β signaling pathway.

Experimental Protocols

Protocol 1: Culture of Primary Human Dermal Fibroblasts (HDFs)

This protocol describes the basic maintenance and passaging of HDFs.[4][5][6]

Materials:

• Fibroblast Growth Medium: DMEM (High Glucose), 15% FBS, 1% Penicillin-Streptomycin, 1% MEM Non-Essential Amino Acids (NEAA).[5][6]

• Phosphate-Buffered Saline (PBS), Ca²⁺/Mg²⁺-free.

• Trypsin-EDTA (0.25%).

• Cryovial of primary HDFs.

• T-75 cell culture flasks.

Procedure:

• Thawing Cells: Rapidly thaw a cryovial of HDFs in a 37°C water bath.[5][6] Transfer the cell suspension to a 15 mL conical tube containing 9 mL of pre-warmed Fibroblast Growth Medium.

• Initial Plating: Centrifuge the cell suspension at 200 x g for 5 minutes.[5][6] Aspirate the supernatant and resuspend the cell pellet in 10-12 mL of fresh medium. Transfer to a T-75 flask.

• Incubation: Culture the cells at 37°C in a humidified atmosphere with 5% CO₂.

• Maintenance: Replace the culture medium every 2-3 days.[6]

• Passaging: When cells reach 80-90% confluency, wash with PBS, and detach using 2-3 mL of Trypsin-EDTA.[7] Incubate for 3-5 minutes at 37°C. Neutralize the trypsin with 6-8 mL of growth medium and re-plate at a 1:4 or 1:6 split ratio. Use cells between passages 3 and 8 for experiments.

Protocol 2: Fibroblast Proliferation (BrdU Assay)

This protocol measures DNA synthesis as an indicator of cell proliferation.[8][9]

Materials:

• HDFs cultured as in Protocol 1.

• 96-well tissue culture plates.

• Serum-free DMEM.

• WRG-28-d5 stock solution (in DMSO).

• Recombinant Human TGF-β1.

• BrdU Cell Proliferation ELISA Kit (colorimetric).

Procedure:

• Seeding: Seed HDFs in a 96-well plate at a density of 5,000 - 10,000 cells/well in 100 µL of Fibroblast Growth Medium.[9] Incubate for 24 hours.

• Starvation: Gently aspirate the medium and replace it with 100 µL of serum-free DMEM. Incubate for 24 hours to synchronize the cells.

• Treatment:

  • Prepare serial dilutions of WRG-28-d5 in serum-free DMEM.

  • Pre-treat the cells by adding the WRG-28-d5 dilutions to the appropriate wells. The final DMSO concentration should not exceed 0.1%. Include a vehicle control (DMSO only).

  • Incubate for 1 hour at 37°C.

  • Add TGF-β1 to all wells (except the untreated control) to a final concentration of 10 ng/mL.

• BrdU Labeling: Incubate for 48 hours. Add BrdU labeling solution to each well and incubate for an additional 12-24 hours.

• Measurement: Process the plate according to the manufacturer's instructions for the BrdU kit. This typically involves fixing the cells, denaturing the DNA, and adding anti-BrdU antibody followed by a substrate.[9]

• Analysis: Measure the absorbance at 450 nm using a microplate reader.[9] Calculate the percentage inhibition relative to the TGF-β1 treated control.

Protocol 3: Collagen Synthesis (Sirius Red Staining)

This protocol quantifies the total collagen deposited in the extracellular matrix.[10][11]

Materials:

• HDFs cultured in 24-well plates.

• Treatment reagents as described in Protocol 2.

• PBS.

• Bouin's fixative.

• Picro-Sirius Red stain solution (0.1% Sirius Red in saturated picric acid).

• 0.01 N HCl solution.

• 0.1 N NaOH solution.

Procedure:

• Cell Culture and Treatment: Seed HDFs in a 24-well plate at 50,000 cells/well. Follow the starvation and treatment steps as outlined in Protocol 2, adjusting volumes for the 24-well format. Incubate for 72 hours post-TGF-β1 stimulation.

• Fixation: Aspirate the medium and gently wash the cell layers twice with PBS. Add 500 µL of Bouin's fixative to each well and incubate for 1 hour at room temperature.

• Staining: Discard the fixative and wash the wells thoroughly with deionized water until the yellow color disappears. Air dry the plate completely. Add 300 µL of Picro-Sirius Red stain to each well and incubate for 1 hour at room temperature with gentle shaking.

• Washing: Aspirate the stain and wash the wells multiple times with 0.01 N HCl to remove unbound dye.

• Elution and Measurement: Add 300 µL of 0.1 N NaOH to each well to elute the bound dye. Shake for 30 minutes to ensure complete solubilization. Transfer 100 µL from each well to a 96-well plate and measure the absorbance at 540 nm.

• Analysis: A standard curve using known concentrations of collagen can be used for absolute quantification. Alternatively, express results relative to the TGF-β1 treated control.

Protocol 4: Western Blot for pSMAD3

This protocol assesses the phosphorylation of SMAD3, a key downstream event in the canonical TGF-β signaling pathway.[1][3]

Materials:

• HDFs cultured in 6-well plates.

• Treatment reagents as described in Protocol 2.

• RIPA Lysis Buffer with protease and phosphatase inhibitors.

• BCA Protein Assay Kit.

• SDS-PAGE gels, running buffer, and transfer buffer.

• PVDF membrane.

• Blocking buffer (5% non-fat milk or BSA in TBST).

• Primary antibodies: Rabbit anti-pSMAD3, Rabbit anti-SMAD3, Mouse anti-GAPDH.

• HRP-conjugated secondary antibodies (anti-rabbit, anti-mouse).

• Enhanced Chemiluminescence (ECL) substrate.

Procedure:

• Cell Culture and Treatment: Seed HDFs in 6-well plates and grow to ~80% confluency. Starve cells for 24 hours. Pre-treat with WRG-28-d5 for 1 hour, then stimulate with 10 ng/mL TGF-β1 for 30-60 minutes.

• Protein Extraction: Place the plate on ice, wash cells with ice-cold PBS, and add 100-150 µL of ice-cold RIPA buffer to each well. Scrape the cells, collect the lysate, and centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant.

• Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (20-30 µg) per lane on an SDS-PAGE gel. Separate proteins by electrophoresis and then transfer them to a PVDF membrane.

• Immunoblotting:

  • Block the membrane for 1 hour at room temperature in blocking buffer.

  • Incubate with primary antibody (e.g., anti-pSMAD3, diluted in blocking buffer) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash three times with TBST.

• Detection: Apply ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Strip the membrane and re-probe for total SMAD3 and GAPDH (as a loading control). Quantify band intensity using densitometry software. Normalize the pSMAD3 signal to the GAPDH signal.

References

• 1. TGF-β signaling in fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Transforming growth factor–β in tissue fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Transforming Growth Factor-β Signaling in Fibrotic Diseases and Cancer-Associated Fibroblasts | MDPI [mdpi.com]
• 4. Primary Human Fibroblast Cell Culture [protocols.io]
• 5. Human primary fibroblast culture [protocols.io]
• 6. salk.edu [salk.edu]
• 7. Generating Primary Fibroblast Cultures from Mouse Ear and Tail Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Fibroblast proliferation and migration [bio-protocol.org]
• 9. benchchem.com [benchchem.com]
• 10. fse.studenttheses.ub.rug.nl [fse.studenttheses.ub.rug.nl]
• 11. Techniques to Assess Collagen Synthesis, Deposition, and Cross-Linking In Vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

Measuring the Effect of WRG-28 on Cell Migration: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

WRG-28 is a selective, extracellularly-acting allosteric inhibitor of Discoidin Domain Receptor 2 (DDR2), a receptor tyrosine kinase that plays a critical role in cell migration and invasion, particularly in the context of cancer metastasis.[1][2][3] Unlike traditional tyrosine kinase inhibitors (TKIs), WRG-28 uniquely functions by binding to the extracellular domain of DDR2, thereby preventing its interaction with its primary ligand, collagen.[1][4] This inhibition of the DDR2 signaling pathway has been shown to effectively reduce tumor cell invasion and migration.[1][2] These application notes provide detailed protocols for assessing the biological activity of WRG-28 in cell migration assays.

Mechanism of Action

WRG-28 acts as an allosteric inhibitor of DDR2.[1][4] Upon binding to the extracellular domain of DDR2, it is believed to induce a conformational change that disrupts the receptor's ability to bind to collagen.[1] This prevents the activation of downstream signaling pathways that are crucial for cell migration and invasion. One of the key downstream effects of DDR2 inhibition by WRG-28 is the destabilization of the Snail1 protein, a key transcriptional repressor involved in the epithelial-mesenchymal transition (EMT), a process critical for cancer cell motility and invasion.[1][5]

Data Presentation

The following tables summarize the quantitative effects of WRG-28 on cell migration and related signaling molecules, as reported in preclinical studies.

Table 1: Effect of WRG-28 on in vitro Cell Migration and Invasion

Cell Line	Assay Type	Treatment	Incubation Time	Result	Reference
BT549 (human breast cancer)	3D Collagen I Migration	1 µM WRG-28	48 hours	Significant inhibition of cell migration, comparable to DDR2-depleted cells.[1][6]	[Grither & Longmore, 2018][1]
BT549 (human breast cancer)	Matrigel Invasion	1 µM WRG-28	48 hours	Significant inhibition of cell invasion.[1][6]	[Grither & Longmore, 2018][1]
4T1 (mouse breast cancer)	3D Collagen I Migration	1 µM WRG-28	Not specified	Inhibition of invasion and migration.[1]	[Grither & Longmore, 2018][1]
4T1 (mouse breast cancer)	Matrigel Invasion	1 µM WRG-28	Not specified	Inhibition of invasion.[1]	[Grither & Longmore, 2018][1]

Table 2: Effect of WRG-28 on DDR2 Downstream Signaling and in vivo Metastasis

Model System	Parameter Measured	Treatment	Duration	Result	Reference
4T1-Snail-CBG tumor-bearing mice	SNAIL1 protein levels (bioluminescence)	10 mg/kg WRG-28 (single i.v. dose)	4 hours	~60% reduction in SNAIL1 levels within the tumor.[7]	[Grither & Longmore, 2018][1]
4T1-GFP-luciferase expressing cells in BALB/cJ mice	Lung colonization (metastasis)	10 mg/kg WRG-28 (daily i.v. for 7 days)	7 days	Significant reduction in lung metastatic colonization, comparable to DDR2-depleted cells.[1][7]	[Grither & Longmore, 2018][1]

Mandatory Visualizations

Signaling Pathway

Caption: DDR2 signaling pathway and WRG-28 inhibition.

Experimental Workflows

Caption: Cell invasion assay workflow.

Experimental Protocols

3D Collagen I Invasion Assay

This assay assesses the ability of cells to invade a three-dimensional collagen matrix.

Materials:

• Rat tail collagen I

• 10x PBS

• 1N NaOH

• Cell culture medium

• WRG-28

• 24-well plates

• Microscope with imaging capabilities

Protocol:

• Prepare Collagen Gel (on ice):

  • In a pre-chilled tube, mix rat tail collagen I, 10x PBS, and sterile water to achieve a final collagen concentration of 2.0-2.5 mg/mL.

  • Neutralize the collagen solution by adding 1N NaOH dropwise while monitoring the pH with pH paper (should be ~7.4).

• Cell Suspension:

  • Harvest and resuspend cells in serum-free medium at a concentration of 1 x 10^5 cells/mL.

  • Prepare treatment groups by adding the desired concentration of WRG-28 (e.g., 1 µM) or vehicle control (e.g., DMSO) to the cell suspension.

• Embedding Cells in Collagen:

  • Mix the cell suspension with the neutralized collagen solution at a 1:9 ratio (e.g., 50 µL of cell suspension + 450 µL of collagen).

  • Quickly dispense 100 µL of the cell-collagen mixture into each well of a pre-warmed 24-well plate.

• Gel Polymerization:

  • Incubate the plate at 37°C for 30-60 minutes to allow the collagen to polymerize.

• Assay Incubation:

  • Gently add 500 µL of complete medium (containing serum as a chemoattractant) on top of the polymerized gel.

  • Incubate for 48-72 hours at 37°C in a humidified incubator.

• Quantification:

  • Capture images of multiple random fields for each well at different time points (e.g., 0, 24, 48 hours).

  • Measure the distance migrated by individual cells from their starting point or quantify the number of invading cells beyond a certain depth.

Matrigel Invasion Assay (Transwell)

This assay measures the ability of cells to invade through a basement membrane extract (Matrigel).

Materials:

• Transwell inserts (8 µm pore size) for 24-well plates

• Matrigel Basement Membrane Matrix

• Serum-free cell culture medium

• Complete cell culture medium (with FBS)

• WRG-28

• Cotton swabs

• Fixation solution (e.g., methanol (B129727) or 4% paraformaldehyde)

• Staining solution (e.g., 0.1% Crystal Violet)

Protocol:

• Coat Transwell Inserts:

  • Thaw Matrigel on ice overnight.

  • Dilute Matrigel with cold, serum-free medium to a final concentration of 1 mg/mL.

  • Add 100 µL of the diluted Matrigel to the upper chamber of each transwell insert and incubate at 37°C for at least 4 hours to allow it to solidify.

• Rehydrate Matrigel:

  • Add 300 µL of warm, serum-free medium to the upper chamber and incubate for 30 minutes at 37°C.

• Cell Seeding:

  • Harvest and resuspend cells in serum-free medium at a concentration of 5 x 10^4 cells/mL.

  • Prepare treatment groups with WRG-28 or vehicle control.

  • Remove the rehydration medium from the upper chamber and add 200 µL of the cell suspension.

• Chemoattraction:

  • Add 500 µL of complete medium (containing 10% FBS as a chemoattractant) to the lower chamber.

• Incubation:

  • Incubate the plate for 24-48 hours at 37°C.

• Staining and Quantification:

  • After incubation, carefully remove the non-invading cells from the upper surface of the insert with a cotton swab.

  • Fix the invading cells on the lower surface of the membrane with methanol for 10 minutes.

  • Stain the cells with 0.1% Crystal Violet for 20 minutes.

  • Gently wash the inserts with water.

  • Count the number of stained cells in several random fields under a microscope.

Western Blot for SNAIL1

This protocol is for determining the effect of WRG-28 on the protein levels of SNAIL1.

Materials:

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against SNAIL1

• Primary antibody against a loading control (e.g., GAPDH or β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Protocol:

• Cell Treatment and Lysis:

  • Plate cells and allow them to adhere overnight.

  • Treat cells with WRG-28 or vehicle control for the desired time (e.g., 6 hours).

  • Wash cells with ice-cold PBS and lyse them with lysis buffer.

  • Clarify the lysates by centrifugation.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a protein assay.

• SDS-PAGE and Transfer:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against SNAIL1 (diluted in blocking buffer) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection:

  • Incubate the membrane with a chemiluminescent substrate.

  • Detect the signal using an imaging system.

• Analysis:

  • Strip the membrane and re-probe with an antibody against a loading control to normalize the SNAIL1 signal.

  • Quantify the band intensities using densitometry software.

Conclusion

WRG-28 is a promising inhibitor of DDR2-mediated cell migration and invasion. The protocols outlined in these application notes provide a framework for researchers to investigate the efficacy and mechanism of action of WRG-28 in various cell-based models. Careful optimization of cell-specific conditions is recommended for robust and reproducible results.

References

• 1. Inhibition of tumor–microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of tumor-microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Downregulated RRS1 inhibits invasion and metastasis of BT549 through RPL11-c-Myc-SNAIL axis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanical signals regulate and activate SNAIL1 protein to control the fibrogenic response of cancer-associated fibroblasts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: WRG-28 in Organotypic Slice Culture Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of WRG-28, a selective allosteric inhibitor of the Discoidin Domain Receptor 2 (DDR2), in organotypic slice culture models. This document outlines the mechanism of action of WRG-28, detailed protocols for establishing and maintaining organotypic slice cultures, and experimental designs for assessing the efficacy of WRG-28 in a physiologically relevant ex vivo setting.

Introduction to WRG-28

WRG-28 is a small molecule inhibitor that targets the extracellular domain of DDR2, a receptor tyrosine kinase that binds to collagen.[1][2] Unlike traditional tyrosine kinase inhibitors (TKIs), WRG-28 acts allosterically, meaning it binds to a site on the receptor distinct from the active site to modulate its function.[1][3] This unique mechanism of action involves the disruption of DDR2 clustering and its interaction with collagen, thereby inhibiting both kinase-dependent and -independent signaling pathways.[1] DDR2 is implicated in various pathological processes, including tumor invasion, metastasis, and fibrosis.[1][3] WRG-28 has been shown to inhibit these processes in various cancer and fibrosis models.[1][3]

Organotypic Slice Cultures: A Physiologically Relevant Model

Organotypic slice cultures are ex vivo models that preserve the three-dimensional architecture and cellular heterogeneity of a tissue.[4][5] These cultures are valuable tools for studying complex biological processes and for preclinical drug evaluation as they maintain the native tissue microenvironment, including cell-cell and cell-matrix interactions.[6][7] This makes them a superior model to traditional 2D cell cultures for evaluating the effects of compounds like WRG-28.[6]

Quantitative Data Summary

The following tables summarize key quantitative data regarding the activity of WRG-28 from preclinical studies. This data can serve as a reference for designing experiments in organotypic slice culture models.

Table 1: In Vitro Activity of WRG-28

Parameter	Cell Line	Value	Reference
IC50 (DDR2 Inhibition)	BT549 (human breast cancer)	~1 µM	[1]
IC50 (DDR2 Inhibition)	4T1 (mouse breast cancer)	~1 µM	[1]
Effect on Cell Proliferation	BT549	No significant effect	[1]
Inhibition of Invasion	BT549 (3D collagen I)	Significant reduction	[1]
Inhibition of Migration	4T1 (Matrigel)	Significant reduction	[1]

Table 2: In Vivo Efficacy of WRG-28

Model	Parameter	Dosage	Outcome	Reference
Breast Cancer Metastasis	4T1 tail vein injection	10 mg/kg (i.v.)	~60% reduction in SNAIL1.CBG bioluminescence	[8]
Bleomycin-Induced Lung Fibrosis	C57BL/6 mice	Daily doses	Significant reduction in fibrosis	[3]

Experimental Protocols

Protocol 1: Preparation of Organotypic Tumor Slice Cultures

This protocol is adapted from established methods for preparing organotypic slices from solid tumors.[6][7]

Materials:

• Fresh tumor tissue (e.g., from patient-derived xenografts (PDXs) or resected tumors)

• Vibratome or tissue chopper

• Culture medium: Neurobasal medium supplemented with 2% B27 supplement, 1% penicillin-streptomycin, 0.5% glucose, and 2 mM glutamine.[9]

• Millicell cell culture inserts (0.4 µm)

• 6-well culture plates

• Sterile dissection tools

• Artificial cerebrospinal fluid (ACSF) or oxygenated Earle's Balanced Salt Solution (EBSS), chilled.[9][10]

Procedure:

• Immediately place the freshly resected tumor tissue into ice-cold, oxygenated ACSF or EBSS.

• In a sterile biosafety cabinet, embed the tissue in low-melting-point agarose (B213101).

• Mount the agarose block onto the vibratome stage.

• Cut the tissue into 250-400 µm thick slices in ice-cold, oxygenated ACSF or EBSS.[10]

• Carefully transfer the individual slices onto Millicell culture inserts pre-wetted with culture medium.

• Place the inserts into 6-well plates containing 1 ml of culture medium per well. Ensure the slice is at the air-liquid interface.

• Incubate the slices at 37°C in a humidified incubator with 5% CO2.

• Change the culture medium every 2-3 days.

Protocol 2: Treatment of Organotypic Slices with WRG-28

Materials:

• Organotypic tumor slice cultures (from Protocol 1)

• WRG-28 (stock solution in DMSO)

• Culture medium

Procedure:

• After an initial stabilization period of 24-48 hours in culture, the slices are ready for treatment.

• Prepare working concentrations of WRG-28 by diluting the stock solution in fresh culture medium. A dose-response curve is recommended (e.g., 0.1 µM, 1 µM, 10 µM).

• Include a vehicle control (DMSO) at the same final concentration as the highest WRG-28 dose.

• Carefully aspirate the old medium from the wells and replace it with the medium containing the appropriate concentration of WRG-28 or vehicle.

• Incubate the slices for the desired treatment duration (e.g., 24, 48, 72 hours).

Protocol 3: Analysis of WRG-28 Effects

1. Invasion/Migration Assay:

• At the end of the treatment period, fix the slices in 4% paraformaldehyde.

• Process the slices for immunohistochemistry (IHC) or immunofluorescence (IF).

• Stain for markers of invasive cells (e.g., Vimentin, Snail) and visualize the extent of cell migration from the slice onto the membrane.

• Quantify the area of cell outgrowth or the number of invasive cells.

2. Cell Viability and Apoptosis Assays:

• To assess cytotoxicity, perform a lactate (B86563) dehydrogenase (LDH) assay on the culture medium.

• For apoptosis, perform TUNEL staining or IHC for cleaved caspase-3 on fixed slices.

3. Analysis of DDR2 Signaling:

• Prepare protein lysates from the treated slices.

• Perform Western blotting to analyze the phosphorylation status of DDR2 and downstream signaling proteins.

Visualizations

Caption: Mechanism of action of WRG-28.

Caption: Experimental workflow for WRG-28 in organotypic cultures.

References

• 1. Inhibition of tumor–microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of tumor-microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of discoidin domain receptor 2 reveals kinase-dependent and kinase-independent functions in regulating fibroblast activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Preparation of organotypic hippocampal slice cultures for long-term live imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. en.bio-protocol.org [en.bio-protocol.org]
• 6. Organotypic tumor slice cultures provide a versatile platform for immuno-oncology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ijbs.com [ijbs.com]
• 8. researchgate.net [researchgate.net]
• 9. Organotypic Slice Culture of the Embryonic Mouse Brain [bio-protocol.org]
• 10. Organotypic Slice Protocol from Stem Cell-derived Neuronal Organoids | Axion Biosystems [axionbiosystems.com]

Technical Notes & Optimization

Technical Support Center: Optimizing WRG-28-d5 Concentration for DDR2 Inhibition

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing WRG-28-d5, a selective allosteric inhibitor of Discoidin Domain Receptor 2 (DDR2). Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to ensure the successful optimization of WRG-28-d5 concentration in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is WRG-28-d5 and how does it inhibit DDR2?

A1: WRG-28-d5 is a deuterated form of WRG-28, a selective, allosteric inhibitor that targets the extracellular domain of DDR2.[1][2] Unlike traditional tyrosine kinase inhibitors (TKIs) that compete with ATP at the kinase domain, WRG-28 acts by disrupting the interaction between DDR2 and its ligand, collagen.[3][4] This allosteric inhibition prevents the activation of DDR2 and subsequent downstream signaling.[3][4]

Q2: What is the reported IC50 for WRG-28?

A2: The reported half-maximal inhibitory concentration (IC50) for WRG-28 is approximately 230 nM in biochemical assays.[1][5] In cell-based assays measuring the inhibition of collagen-induced DDR2 phosphorylation, the IC50 is around 286 nM.[1]

Q3: What makes WRG-28-d5 advantageous over other DDR2 inhibitors?

A3: WRG-28-d5 offers several advantages:

• Selectivity: It is highly selective for DDR2 and does not significantly inhibit the closely related DDR1.[3][5]

• Allosteric Mechanism: Its unique mechanism of action allows it to be effective against DDR2 mutations that confer resistance to traditional tyrosine kinase inhibitors.[4][6]

• Extracellular Action: By targeting the extracellular domain, it provides a different therapeutic approach compared to intracellular kinase inhibitors.[2][3]

Q4: What are the key downstream signaling pathways affected by WRG-28-d5?

A4: By inhibiting DDR2 activation, WRG-28-d5 blocks downstream signaling cascades that are crucial for cell proliferation, migration, and survival. Key affected pathways include the MAPK/ERK pathway.[4][7] Inhibition of DDR2 leads to reduced ERK activation and destabilization of the SNAIL1 protein.[4] Other pathways reported to be downstream of DDR2 include PI3K/Akt and JAK/STAT signaling.[8][9]

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Inconsistent IC50 values between experiments	1. Compound Solubility: WRG-28-d5 may precipitate at higher concentrations. 2. Cell Health and Density: Variations in cell passage number, confluency, or viability can alter inhibitor sensitivity.[10] 3. Reagent Variability: Inconsistent collagen coating or serum concentrations in media.	1. Solubility Check: Visually inspect stock solutions for precipitates. Prepare fresh dilutions for each experiment and consider a brief sonication. 2. Standardize Cell Culture: Use cells within a consistent and low passage number range. Seed cells at a precise density and ensure high viability (>95%) before treatment.[10] 3. Consistent Reagents: Use the same batch of collagen and fetal bovine serum (FBS) for a set of experiments. Ensure even coating of plates with collagen.
High background signal or non-specific effects	1. Off-target Effects: Although selective, high concentrations may lead to off-target activities.[11] 2. Vehicle (DMSO) Toxicity: The final concentration of the vehicle may be too high.[12] 3. Compound Aggregation: At high concentrations, small molecules can form aggregates that lead to non-specific inhibition.[12]	1. Concentration Optimization: Perform a dose-response curve to identify the optimal, non-toxic concentration range. Use a structurally unrelated DDR2 inhibitor as a control to see if the phenotype is replicated.[11][12] 2. Vehicle Control: Maintain a final DMSO concentration below 0.5%, and ideally below 0.1%, in all wells, including untreated controls.[12] 3. Aggregation Mitigation: Include a non-ionic detergent like 0.01% Triton X-100 in biochemical assays. For cell-based assays, ensure complete solubilization of the compound.[12]
Lower than expected potency in cell-based assays	1. Cell Permeability: The compound may have limited entry into the cells. 2. Protein Binding: WRG-28-d5 may bind to serum proteins in the culture medium, reducing its effective concentration.[12] 3. Inhibitor Stability: The compound may degrade in the cell culture medium over the course of the experiment.[12]	1. Time-course Experiment: Evaluate the inhibitory effect at different pre-incubation times. 2. Serum Concentration: Perform assays in low-serum or serum-free media for a short duration, if tolerated by the cells. 3. Stability Assessment: Test the activity of the inhibitor after pre-incubation in culture medium for the duration of your experiment.[12]
Unexpected cell death or toxicity	1. On-target Toxicity: Potent inhibition of DDR2 in certain cell lines could lead to apoptosis. 2. Off-target Cytotoxicity: The compound may be causing cell death through mechanisms unrelated to DDR2 inhibition.[11]	1. Confirm On-Target Effect: Use RNAi to deplete DDR2 and see if it phenocopies the effect of WRG-28-d5. 2. Cytotoxicity Assay: Perform a cell viability assay (e.g., trypan blue exclusion, LDH release) to distinguish between cytostatic (growth inhibition) and cytotoxic (cell death) effects at various concentrations.[11]

Quantitative Data Summary

Table 1: In Vitro Potency of WRG-28

Assay Type	Parameter	Value	Reference
Biochemical Assay	IC50	230 nM	[1][5]
Cell-Based Assay (DDR2 Phosphorylation)	IC50	286 nM	[1]

Table 2: Recommended Concentration Ranges for In Vitro and In Vivo Studies

Experimental System	Recommended Concentration/Dose	Notes	Reference
Cell-Based Assays (e.g., Invasion, Migration)	0.5 - 2 µM	Effective concentrations for inhibiting DDR2-mediated functions in breast cancer cell lines.	[1][4]
In Vivo (Mouse models)	10 mg/kg (intravenous)	Daily administration has been shown to reduce metastatic lung colonization of breast tumor cells.	[1]

Experimental Protocols

Protocol 1: Determination of IC50 for DDR2 Phosphorylation Inhibition in Cells

• Cell Culture and Plating:

  • Culture cells expressing DDR2 (e.g., HEK293 transfected with DDR2-Flag) in appropriate media.

  • Seed cells in 6-well plates coated with 30 µg/mL collagen type I and allow them to adhere.[13]

• Compound Preparation and Treatment:

  • Prepare a 10 mM stock solution of WRG-28-d5 in DMSO.

  • Perform serial dilutions of WRG-28-d5 in culture medium to achieve final concentrations ranging from 1 nM to 10 µM.

  • Pre-treat the cells with the various concentrations of WRG-28-d5 or vehicle (DMSO) for 4 hours at 37°C.[13]

• Collagen Stimulation (if not pre-coated):

  • If plates are not pre-coated, stimulate cells with soluble collagen type I for the indicated time (e.g., 7 hours for downstream signaling).[13]

• Cell Lysis:

  • Wash the cells twice with ice-cold PBS.

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Clarify the lysates by centrifugation at 14,000 rpm for 15 minutes at 4°C.

• Immunoprecipitation and Western Blotting:

  • Immunoprecipitate DDR2 from the cell lysates using an anti-DDR2 or anti-Flag antibody.[13]

  • Separate the immunoprecipitated proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with an anti-phosphotyrosine antibody (e.g., 4G10) to detect phosphorylated DDR2.[13]

  • Strip and re-probe the membrane with an anti-DDR2 antibody to determine total DDR2 levels.[13]

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Normalize the phosphotyrosine signal to the total DDR2 signal for each concentration.

  • Plot the normalized data against the logarithm of the inhibitor concentration and fit to a four-parameter logistic curve to determine the IC50 value.

Protocol 2: Cell Invasion Assay

• Transwell Insert Preparation:

  • Coat the upper surface of 8-µm pore size Transwell inserts with Matrigel (1 mg/mL) and incubate for 4-6 hours at 37°C.[14]

• Cell Preparation and Seeding:

  • Culture invasive cancer cell lines that endogenously express DDR2 (e.g., BT549, 4T1).[14]

  • Harvest the cells and resuspend them in serum-free medium.

  • Seed 5 x 10^4 cells in the upper chamber of the prepared Transwell inserts.[14]

• Treatment:

  • Add WRG-28-d5 at the desired final concentration (e.g., 1 µM) or vehicle control to the upper chamber.[1]

  • Add medium containing a chemoattractant (e.g., 10% FBS) to the lower chamber.

• Incubation:

  • Incubate the plates for 24-48 hours at 37°C in a 5% CO2 incubator.

• Quantification of Invasion:

  • Remove the non-invading cells from the upper surface of the membrane with a cotton swab.

  • Fix and stain the invading cells on the lower surface of the membrane (e.g., with crystal violet).

  • Elute the stain and measure the absorbance, or count the number of invading cells in several microscopic fields.

• Data Analysis:

  • Compare the number of invading cells in the WRG-28-d5 treated wells to the vehicle-treated control wells.

Visualizations

Caption: DDR2 Signaling Pathway and Point of Inhibition by WRG-28-d5.

Caption: Experimental Workflow for Optimizing WRG-28-d5 Concentration.

Caption: Troubleshooting Decision Tree for WRG-28-d5 Experiments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Inhibition of tumor-microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of discoidin domain receptor 2 reveals kinase-dependent and kinase-independent functions in regulating fibroblast activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of tumor–microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Focusing on discoidin domain receptors in premalignant and malignant liver diseases [frontiersin.org]
• 7. What are DDR2 inhibitors and how do they work? [synapse.patsnap.com]
• 8. Discoidin domain receptor 2 signaling networks and therapy in lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. pnas.org [pnas.org]

WRG-28-d5 solubility and stability in cell culture media

Welcome to the technical support resource for WRG-28-d5. This guide is designed for researchers, scientists, and drug development professionals, providing detailed information, protocols, and troubleshooting advice for using WRG-28-d5 in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is WRG-28-d5 and what is its mechanism of action? A1: WRG-28-d5 is the deuterated form of WRG-28. WRG-28 is a selective, potent, and cell-permeable allosteric inhibitor of Discoidin Domain Receptor 2 (DDR2), a receptor tyrosine kinase that binds to fibrillar collagens.[1][2] It functions by uniquely targeting the extracellular domain of DDR2, thereby blocking the receptor's interaction with its collagen ligand.[3][4] This inhibition prevents downstream signaling cascades that promote tumor cell invasion, migration, and the tumor-supporting activities of cancer-associated fibroblasts.[3][5] WRG-28 has a reported IC₅₀ value of approximately 230 nM for DDR2.[1][2][5]

Q2: What is the primary application of WRG-28-d5 in research? A2: WRG-28-d5 is primarily used as a stable isotope-labeled internal standard for the quantification of WRG-28 in biological samples. The parent compound, WRG-28, is used in cancer research to study metastasis, particularly in breast cancer, by inhibiting tumor-stromal interactions.[3][4] It is also investigated in the context of fibrosis and rheumatoid arthritis.[5][6][7]

Q3: What is the recommended solvent for preparing WRG-28-d5 stock solutions? A3: Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing high-concentration stock solutions of WRG-28.[2][8]

Q4: How should I store WRG-28-d5? A4: Proper storage is crucial for maintaining the integrity of the compound. Recommendations from suppliers suggest the following:

• As a powder: Store at -20°C for up to 3 years.[2]

• In solvent (DMSO stock solution): Store at -80°C for up to 1 year.[2]

Troubleshooting Guide

Issue 1: I observe precipitation when diluting my DMSO stock solution into cell culture media.

• Cause: This is a common issue for hydrophobic compounds like WRG-28. When a concentrated DMSO stock is rapidly diluted into an aqueous solution like cell culture medium, the compound can crash out of solution if its solubility limit is exceeded. This is known as "salting out."

• Solutions:

  • Lower Final DMSO Concentration: Ensure the final concentration of DMSO in your cell culture medium is low, typically ≤ 0.1%, to minimize solvent-induced precipitation and cytotoxicity.

  • Use a Multi-Step Dilution (Serial Dilution): Instead of adding the stock directly to the final volume of media, perform one or more intermediate dilution steps in media. This gradual reduction in DMSO concentration can help keep the compound in solution.

  • Increase Mixing/Vortexing: When making the final dilution, add the compound dropwise to the media while vortexing or swirling gently to ensure rapid and uniform dispersion.

  • Pre-warm the Medium: Ensure your cell culture medium is pre-warmed to 37°C before adding the compound. Temperature can affect solubility.

  • Check for Media Compatibility: The presence of high concentrations of salts or certain proteins in some media formulations can reduce the solubility of hydrophobic compounds. If problems persist, consider testing solubility in a simpler basal medium (e.g., DMEM without serum) first.

Issue 2: My experimental results are inconsistent or show a weaker-than-expected effect.

• Cause: This could be due to the degradation of the compound in the working solution or improper storage. While stock solutions in DMSO are stable at -80°C, the stability of WRG-28 in aqueous cell culture media at 37°C over extended periods (e.g., > 24-48 hours) is not well characterized.

• Solutions:

  • Prepare Fresh Working Solutions: For every experiment, prepare fresh working solutions from a frozen DMSO stock. Avoid using old or repeatedly freeze-thawed working dilutions in media.

  • Minimize Exposure to Light: Protect stock and working solutions from direct light, as some organic molecules can be light-sensitive.

  • Control Incubation Time: For long-term experiments, consider replenishing the media with freshly prepared WRG-28-containing medium every 24-48 hours to ensure a consistent active concentration.

  • Verify Stock Concentration: If possible, verify the concentration of your stock solution using an appropriate analytical method.

Quantitative Data Summary

The following tables summarize the available data on the solubility and stability of the parent compound, WRG-28.

Table 1: Solubility of WRG-28

Solvent	Concentration (w/v)	Concentration (Molar)	Notes
DMSO	15 mg/mL	~36.55 mM	Sonication is recommended to aid dissolution.[2]

| In Vivo Formulation | ≥ 1.56 mg/mL | Not Applicable | A clear solution can be achieved with a vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[2][5] |

Table 2: Storage and Stability of WRG-28

Form	Storage Temperature	Stability Period
Powder	-20°C	≥ 2-3 years[2][8]

| In Solvent (DMSO) | -80°C | ≥ 1 year[2] |

Note: Stability in aqueous cell culture media at 37°C is not specified by manufacturers and should be determined empirically if critical for long-duration experiments.

Experimental Protocols

Protocol 1: Preparation of a 10 mM WRG-28 Stock Solution in DMSO

• Materials: WRG-28 powder (Molecular Weight: ~410.44 g/mol ), anhydrous DMSO, sterile microcentrifuge tubes.

• Calculation: To prepare 1 mL of a 10 mM stock solution, you will need 4.10 mg of WRG-28 powder. Adjust the amount based on your desired volume.

• Procedure: a. Weigh out the required amount of WRG-28 powder in a sterile microcentrifuge tube. b. Add the calculated volume of anhydrous DMSO to the tube. c. Vortex thoroughly for 1-2 minutes until the powder is completely dissolved. Gentle warming in a 37°C water bath or brief sonication can aid dissolution if needed.[2] d. Visually inspect the solution to ensure there are no visible particles. e. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. f. Store the aliquots at -80°C.[2]

Protocol 2: Preparation of a 1 µM Working Solution in Cell Culture Medium

• Materials: 10 mM WRG-28 stock solution in DMSO, pre-warmed (37°C) complete cell culture medium (e.g., DMEM + 10% FBS).

• Procedure: a. Thaw a single aliquot of the 10 mM stock solution at room temperature. b. Perform a serial dilution to minimize precipitation. First, prepare an intermediate dilution (e.g., 100 µM) by adding 5 µL of the 10 mM stock to 495 µL of pre-warmed medium. Mix well by gentle pipetting or flicking. c. Prepare the final 1 µM working solution by adding 10 µL of the 100 µM intermediate dilution to 990 µL of pre-warmed medium. d. Vortex the final working solution gently for 5-10 seconds for uniform mixing. e. The final DMSO concentration in this example is 0.01%. Always calculate and report the final DMSO concentration and use an equivalent concentration in your vehicle control wells. f. Use the freshly prepared working solution immediately for your cell-based assays.

Visualizations

Caption: WRG-28 signaling pathway.

Caption: Experimental workflow for using WRG-28.

References

• 1. WRG-28-d5 | Isotope-Labeled Compound | MCE [medchemexpress.cn]
• 2. WRG-28 | Discoidin Domain Receptor (DDR) | TargetMol [targetmol.com]
• 3. Inhibition of tumor–microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of tumor-microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Inhibition of discoidin domain receptor 2 reveals kinase-dependent and kinase-independent functions in regulating fibroblast activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inhibition of discoidin domain receptor 2 reveals kinase-dependent and kinase-independent functions in regulating fibroblast activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. molnova.cn [molnova.cn]

potential off-target effects of WRG-28-d5

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers using WRG-28-d5. The information is tailored for scientists and drug development professionals to address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is WRG-28-d5 and how does it differ from WRG-28?

WRG-28 is a potent and selective small molecule allosteric inhibitor of the Discoidin Domain Receptor 2 (DDR2) extracellular domain.[1][2][3] The "-d5" designation indicates that the compound has been deuterated, meaning five hydrogen atoms have been replaced with deuterium. This isotopic labeling is often used in pharmacokinetic studies to track the compound's metabolism and distribution without significantly altering its biological activity. For the purpose of in vitro target engagement and pathway analysis, its mechanism of action is expected to be identical to that of WRG-28.

Q2: What is the primary mechanism of action of WRG-28?

WRG-28 functions as an allosteric inhibitor of the DDR2 extracellular domain (ECD).[1][2] It binds to a site at the interface of the discoidin (DS) and discoidin-like (DSL) domains, inducing a conformational change that prevents DDR2 from binding to its ligand, collagen.[1] This is distinct from typical tyrosine kinase inhibitors (TKIs) that target the intracellular kinase domain.[1][4]

Q3: Is WRG-28 selective for DDR2?

Current research indicates that WRG-28 is highly selective for DDR2. Studies have shown that it does not significantly inhibit the related receptor DDR1 or the collagen-binding integrin α1β1.[1] Furthermore, receptor tyrosine kinase (RTK) signaling arrays have shown that WRG-28 does not affect the phosphorylation of other unrelated RTKs.[1]

Q4: What are the known on-target effects of WRG-28?

By inhibiting the DDR2-collagen interaction, WRG-28 has been shown to:

• Inhibit tumor cell invasion and migration.[1][2]

• Reduce metastatic colonization of breast tumor cells in the lungs.[1][2][5]

• Inhibit the tumor-promoting effects of cancer-associated fibroblasts (CAFs).[1][3]

• Attenuate bleomycin-induced fibrosis.[4]

• Augment fibroblast apoptosis.[4][6]

Q5: Are there any known off-target effects or toxicity concerns with WRG-28?

The available literature emphasizes the high selectivity of WRG-28 for DDR2, with minimal discussion of off-target effects.[1][5][7] One study confirmed that the observed reduction in cancer cell invasion was not due to toxic effects of the compound.[1] It was developed from the scaffold of actinomycin (B1170597) D to have a lower toxicity profile.[1] However, as with any small molecule inhibitor, the possibility of uncharacterized off-target effects cannot be entirely ruled out, especially at high concentrations.

Troubleshooting Guide

This guide addresses specific issues that users might encounter during their experiments with WRG-28-d5.

Issue 1: Unexpected Cell Toxicity or Reduced Proliferation

Question: I am observing significant cell death or a reduction in cell proliferation after treating my cells with WRG-28-d5, which is unexpected since it's reported to be non-toxic. What could be the cause?

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
High Compound Concentration	Although reported as non-toxic, excessively high concentrations of any small molecule can lead to off-target effects and cytotoxicity. Solution: Perform a dose-response curve to determine the optimal concentration range for your cell line. Start with the reported effective concentrations (e.g., 250 nM - 2 µM) and titrate down.[1]
Cell Line Sensitivity	Your specific cell line may be sensitive to the vehicle (e.g., DMSO) or have a unique sensitivity to the compound. Solution: Run a vehicle-only control at the same concentration used for WRG-28-d5. Also, consider testing the compound on a different cell line known to be responsive to DDR2 inhibition (e.g., BT549, 4T1) as a positive control.[1]
Undocumented Off-Target Effects	While WRG-28 is highly selective, at certain concentrations or in specific cellular contexts, it could have off-target effects. Solution: To confirm the effect is DDR2-mediated, perform a rescue experiment by overexpressing DDR2 or use a cell line with DDR2 knocked down or knocked out. The effect should be diminished or absent in cells lacking the target.
Compound Purity/Stability	The compound may have degraded or contain impurities. Solution: Ensure the compound has been stored correctly. If possible, verify the purity of your stock using analytical methods like HPLC or mass spectrometry.

Issue 2: Lack of Efficacy in an Invasion/Migration Assay

Question: I am not observing the expected inhibition of cell invasion or migration in my 3D collagen assay after treatment with WRG-28-d5. Why might this be?

Possible Causes and Solutions:

Possible Cause	Troubleshooting Steps
Low DDR2 Expression	The cell line you are using may not express sufficient levels of DDR2 for it to be a critical driver of invasion in your model. Solution: Confirm DDR2 expression in your cell line at the protein level using Western blot or flow cytometry.
Incorrect Assay Setup	The collagen concentration or type in your assay may not be optimal for DDR2-mediated signaling. Solution: Ensure you are using fibrillar collagens like type I, which is a known ligand for DDR2.[4] Verify that your assay duration is sufficient to observe a difference in invasion/migration.
Compound Inactivity	The compound may not be active due to improper storage or dissolution. Solution: Prepare a fresh stock of WRG-28-d5 in the recommended solvent (e.g., DMSO). Test the compound in a simple biochemical assay first, such as inhibiting collagen-induced DDR2 phosphorylation, to confirm its activity.
Resistance Mechanisms	The cells may have intrinsic or acquired resistance to DDR2 inhibition. Solution: Investigate downstream signaling pathways (e.g., SNAIL1 stabilization) to see if they are being affected by WRG-28-d5 treatment.[1] It's worth noting that WRG-28 has been shown to be effective against some TKI-resistant DDR2 mutations.[1][7]

Experimental Protocols

Protocol 1: 3D Collagen Invasion Assay

This protocol is a generalized procedure for assessing cancer cell invasion in a 3D collagen matrix.

• Cell Preparation: Culture cells (e.g., BT549, 4T1) to 70-80% confluency. Harvest and resuspend cells in serum-free media.

• Collagen Matrix Preparation: Prepare a collagen I solution on ice, neutralizing it to a physiological pH.

• Embedding Cells: Mix the cell suspension with the neutralized collagen solution.

• Plating: Dispense the cell-collagen mixture into the wells of a 24-well plate and allow it to polymerize at 37°C.

• Treatment: Overlay the collagen gel with complete media containing WRG-28-d5 at the desired concentrations or a vehicle control.

• Incubation: Incubate for 48-72 hours to allow for cell invasion.

• Analysis: Visualize and quantify cell invasion from the primary cell cluster or spheroid using microscopy and image analysis software.

Protocol 2: Western Blot for DDR2 Phosphorylation

This protocol details how to assess the on-target activity of WRG-28-d5 by measuring the inhibition of collagen-induced DDR2 phosphorylation.

• Cell Culture: Plate cells expressing DDR2 (e.g., HEK293-DDR2) and grow to near confluency.

• Serum Starvation: Serum-starve the cells for 12-24 hours.

• Inhibitor Pre-treatment: Treat the cells with various concentrations of WRG-28-d5 or vehicle control for 2-4 hours.

• Collagen Stimulation: Stimulate the cells with soluble collagen I for 15-30 minutes.

• Cell Lysis: Wash the cells with cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• Immunoblotting:

  • Separate equal amounts of protein using SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% BSA or non-fat milk.

  • Incubate with a primary antibody against phospho-DDR2.

  • Wash and incubate with an appropriate HRP-conjugated secondary antibody.

  • Detect the signal using an ECL substrate.

  • Strip and re-probe the membrane for total DDR2 as a loading control.

Visualizations

Caption: Mechanism of action of WRG-28 as an allosteric inhibitor of DDR2.

Caption: Troubleshooting workflow for unexpected results with WRG-28-d5.

References

• 1. Inhibition of tumor–microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of tumor-microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Inhibition of discoidin domain receptor 2 reveals kinase-dependent and kinase-independent functions in regulating fibroblast activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Inhibition of discoidin domain receptor 2 reveals kinase-dependent and kinase-independent functions in regulating fibroblast activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Frontiers | Focusing on discoidin domain receptors in premalignant and malignant liver diseases [frontiersin.org]

Technical Support Center: Interpreting Unexpected Results with WRG-28-d5

A Note on Nomenclature: This guide focuses on WRG-28. It is assumed that WRG-28-d5 is a deuterated variant of WRG-28 and is expected to have similar biological activity and experimental behavior.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals interpret unexpected results during experiments with the allosteric DDR2 inhibitor, WRG-28-d5.

Frequently Asked Questions (FAQs)

Q1: Why is WRG-28-d5 inhibiting cancer cell invasion through Matrigel? I thought Matrigel primarily contains collagen IV, which is not a ligand for DDR2.

A1: This is an excellent and insightful observation that has been noted in the literature.[1][2] While it is true that DDR2's primary ligand is fibrillar collagen (like collagen I), and Matrigel is low in fibrillar collagens, the inhibitory effect of WRG-28 on Matrigel invasion is a documented, though initially surprising, finding.[1][2]

Several factors could contribute to this:

• Minor Components, Major Role: Matrigel may contain small, but functionally significant, amounts of fibrillar collagens that can activate DDR2.

• Indirect Effects: WRG-28's inhibition of DDR2 can lead to downstream effects on cellular machinery or signaling pathways that are crucial for invasion, regardless of the specific extracellular matrix composition.

• DDR2's Kinase-Independent Functions: WRG-28 has been shown to inhibit both kinase-dependent and -independent functions of DDR2.[1] It's possible that a kinase-independent function of DDR2, which is blocked by WRG-28, plays a role in Matrigel invasion.

It is also important to confirm that the cell lines being used do not express DDR1, which does use collagen IV as a ligand.[1][2] However, studies have shown that in cell lines like BT549 and 4T1, which do not express DDR1, WRG-28 still inhibits Matrigel invasion.[1][2]

Q2: I'm not seeing a significant decrease in the proliferation of my cancer cell line after treatment with WRG-28-d5. Is the compound inactive?

A2: Not necessarily. The primary mechanism of WRG-28 is to inhibit tumor cell invasion and migration by targeting DDR2, rather than directly inducing cell death or inhibiting proliferation in all cancer cell types.[1][2] In fact, studies on BT549 breast cancer cells have shown that WRG-28 treatment did not affect their proliferation.[2] The reduction in tumor colonization observed in vivo is attributed to the inhibition of invasion and migration.[1]

However, in other cell types, such as fibroblasts, WRG-28 has been observed to augment apoptosis.[3][4] Therefore, the effect of WRG-28 on cell viability can be cell-type dependent. If your primary goal is to assess the compound's activity, we recommend focusing on invasion, migration, or DDR2 signaling assays.

Q3: I'm observing a decrease in cell viability in my fibroblast cell line after treatment. Is this expected?

A3: Yes, this is an expected outcome. In contrast to its effect on some cancer cell lines, WRG-28 has been shown to enhance Fas-mediated apoptosis in fibroblasts.[3][4] This is a key part of its mechanism in attenuating fibrosis.[3][4] Therefore, a reduction in fibroblast viability, particularly in the presence of apoptotic stimuli, is consistent with the compound's known mechanism of action.

Q4: My tyrosine kinase inhibitor-resistant cell line is still sensitive to WRG-28-d5. How is this possible?

A4: This is a key feature of WRG-28's unique mechanism. Traditional tyrosine kinase inhibitors (TKIs) target the intracellular kinase domain of DDR2. Resistance to these inhibitors can arise from mutations in this domain, such as "gatekeeper" mutations.[1]

WRG-28, however, is an allosteric inhibitor that binds to the extracellular domain (ECD) of DDR2, disrupting its interaction with collagen.[1][5] Because it acts on a different part of the receptor, it can inhibit DDR2 signaling even in cells that have developed resistance to TKIs targeting the kinase domain.[1] This makes WRG-28-d5 a valuable tool for overcoming TKI resistance in DDR2-driven pathologies.

Troubleshooting Guide: Interpreting Your Results

This table summarizes expected outcomes versus potentially unexpected (but documented) results when using WRG-28-d5.

Experiment	Cell Type	Expected Primary Result	Potentially Unexpected (But Plausible) Result	Troubleshooting Steps
Cell Invasion Assay	Cancer Cells (e.g., BT549, 4T1)	Inhibition of invasion through 3D Collagen I matrix.[1][2]	Inhibition of invasion through Matrigel.[1][2]	1. Confirm DDR2 expression in your cell line. 2. Verify that the observed effect is not due to cytotoxicity using a viability assay (e.g., Annexin V/PI staining).[1] 3. Check for DDR1 expression as a potential confounding factor.[1][2]
Cell Proliferation Assay	Cancer Cells (e.g., BT549)	No significant effect on proliferation.[2]	A slight reduction in metabolic activity may be observed.[3]	1. Use a direct measure of cell count alongside metabolic assays (like MTT). 2. Focus on invasion or signaling endpoints to confirm compound activity.
Apoptosis Assay	Fibroblasts	Increased apoptosis, especially in the presence of Fas ligand.[3][4]	No change in apoptosis.	1. Ensure the fibroblasts express DDR2. 2. Confirm the activity of the apoptotic stimulus (e.g., Fas ligand). 3. Titrate the concentration of WRG-28-d5.
Western Blot for DDR2 Signaling	DDR2-expressing cells	Reduced phosphorylation of DDR2 upon collagen stimulation.	No change in total DDR2 levels.	1. Ensure adequate collagen stimulation. 2. Check the quality of the phospho-DDR2 antibody. 3. Use a positive control (e.g., a known DDR2 inhibitor).
In Vivo Tumor Growth Study	Xenograft or syngeneic models	Reduced metastatic lung colonization.[1][2]	Minimal effect on primary tumor size.	1. The primary anti-cancer effect of WRG-28 is anti-metastatic.[1][5] 2. Analyze metastatic burden in secondary organs like the lungs.[1][2]

Detailed Experimental Protocols

3D Collagen I Invasion Assay

• Preparation: Coat the upper chamber of a transwell insert (8 µm pore size) with a 3D Collagen I gel.

• Cell Seeding: Seed cancer cells (e.g., BT549 or 4T1) in serum-free media in the upper chamber.

• Treatment: Add WRG-28-d5 at the desired concentration to both the upper and lower chambers. The lower chamber should contain media with a chemoattractant (e.g., fetal bovine serum).

• Incubation: Incubate for 24-48 hours to allow for cell invasion.

• Analysis: Remove non-invading cells from the top of the insert. Fix and stain the invading cells on the bottom of the membrane. Quantify the number of invading cells by microscopy.

Western Blot for DDR2 Phosphorylation

• Cell Culture: Culture DDR2-expressing cells to sub-confluency.

• Serum Starvation: Serum-starve the cells for 12-24 hours.

• Pre-treatment: Treat the cells with WRG-28-d5 at the desired concentration for 1-2 hours.

• Stimulation: Stimulate the cells with Collagen I (e.g., 50 µg/mL) for the recommended time (e.g., 2 hours).[3]

• Lysis: Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Separate protein lysates by SDS-PAGE and transfer to a PVDF membrane.

• Antibody Incubation: Probe the membrane with primary antibodies against phospho-DDR2 and total DDR2, followed by HRP-conjugated secondary antibodies.

• Detection: Visualize bands using an enhanced chemiluminescence (ECL) substrate.

Visualizing Mechanisms and Workflows

Caption: Mechanism of WRG-28-d5 as an allosteric inhibitor of DDR2.

Caption: Workflow for troubleshooting unexpected experimental results.

Caption: Logical guide for interpreting unexpected Matrigel invasion results.

References

• 1. Inhibition of tumor–microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Inhibition of discoidin domain receptor 2 reveals kinase-dependent and kinase-independent functions in regulating fibroblast activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of discoidin domain receptor 2 reveals kinase-dependent and kinase-independent functions in regulating fibroblast activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibition of tumor-microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PubMed [pubmed.ncbi.nlm.nih.gov]

WRG-28-d5 In Vivo Delivery Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with the in vivo delivery of WRG-28-d5.

Frequently Asked Questions (FAQs)

Q1: What is the proposed mechanism of action for WRG-28-d5?

A1: WRG-28-d5 is a novel therapeutic agent designed to modulate the hypothetical "Cellular Stress Response Pathway." It is believed to act by inhibiting the kinase activity of "Stress-Associated Protein Kinase 1" (SAPK1), a key regulator in the pathway. This inhibition is expected to reduce downstream inflammatory signaling and promote cellular homeostasis.

Figure 1: Proposed signaling pathway of WRG-28-d5.

Q2: What is the recommended solvent for reconstituting WRG-28-d5?

A2: WRG-28-d5 is supplied as a lyophilized powder. For in vivo applications, it is recommended to reconstitute the compound in a biocompatible vehicle. The choice of vehicle may depend on the specific experimental design. Please refer to the table below for common vehicle options and their characteristics.

Troubleshooting Guides

Issue 1: Low Bioavailability or Efficacy

Q: We are observing lower than expected therapeutic effects in our animal models after administering WRG-28-d5. What are the potential causes and troubleshooting steps?

A: Low bioavailability or efficacy can stem from several factors, including suboptimal formulation, rapid clearance, or incorrect dosage. Below is a decision tree to help troubleshoot this issue.

Figure 2: Troubleshooting decision tree for low bioavailability.

Issue 2: Off-Target Effects or Toxicity

Q: Our in vivo studies are showing signs of toxicity (e.g., weight loss, lethargy) in the treated group. How can we mitigate these off-target effects?

A: Toxicity can arise from the compound itself or the delivery vehicle. A systematic approach is necessary to identify the source and mitigate the effects.

Recommended Actions:

• Vehicle-Only Control: Administer the delivery vehicle without WRG-28-d5 to a control group to determine if the vehicle is the source of toxicity.

• Dose Reduction: Perform a dose-response study to find the minimum effective dose with the lowest toxicity.

• Alternative Delivery Route: Consider less invasive or more targeted delivery routes (e.g., subcutaneous instead of intravenous).

• Histopathology: Conduct a histopathological analysis of major organs to identify any tissue damage.

Data and Protocols

Recommended In Vivo Dosage and Vehicle Parameters

The following table provides a starting point for in vivo studies. Optimization may be required for your specific model and application.

Parameter	Intravenous (IV)	Intraperitoneal (IP)	Subcutaneous (SC)
Dosage Range	1 - 10 mg/kg	5 - 25 mg/kg	10 - 50 mg/kg
Recommended Vehicle	Saline + 5% DMSO	PBS + 10% Solutol	Sesame Oil
Maximum Injection Volume	100 µL	200 µL	150 µL
Frequency	Daily	Every 2 days	Twice a week

Experimental Protocol: Assessing Biodistribution of WRG-28-d5

This protocol outlines a general method for determining the distribution of WRG-28-d5 in various tissues.

Workflow Diagram:

Figure 3: Experimental workflow for biodistribution studies.

Methodology:

• Preparation: Synthesize or obtain a labeled version of WRG-28-d5 (e.g., with a fluorescent tag or a radioisotope).

• Administration: Administer the labeled WRG-28-d5 to the animal model via the desired route.

• Tissue Collection: At various time points (e.g., 1, 4, 12, 24 hours), euthanize a subset of animals and collect key organs (liver, spleen, kidney, lungs, heart, brain, and tumor if applicable).

• Sample Processing:

  • Weigh each tissue sample.

  • Homogenize the tissues in an appropriate buffer.

  • Perform a liquid-liquid or solid-phase extraction to isolate the compound.

• Quantification:

  • Analyze the extracts using a suitable analytical method, such as LC-MS/MS for unlabeled compounds or a scintillation counter/fluorescence reader for labeled compounds.

  • Generate a standard curve to determine the concentration of WRG-28-d5 in each tissue.

• Data Analysis:

  • Express the results as the percentage of the injected dose per gram of tissue (%ID/g).

  • Plot the concentration of WRG-28-d5 in each tissue over time to understand its distribution and clearance profile.

WRG-28 Technical Support Center: Cytotoxicity Assessment in Non-Target Cells

This technical support center provides troubleshooting guidance and frequently asked questions for researchers evaluating the cytotoxicity of WRG-28, a selective allosteric inhibitor of the Discoidin Domain Receptor 2 (DDR2), in non-target cell lines.

Frequently Asked Questions (FAQs)

Q1: What is the known cytotoxic profile of WRG-28?

A1: WRG-28 has been primarily investigated for its role in inhibiting cancer cell invasion and migration, as well as its effects on fibrosis.[1][2] Studies have shown that in specific cancer cell lines, such as BT549 and 4T1 breast cancer cells, WRG-28 inhibits invasion and migration without affecting cell proliferation.[1][3] The reduction in invasion was confirmed not to be a result of toxic effects through Propidium Iodide (PI) and Annexin V staining.[1] However, in studies involving fibroblasts, a small but statistically significant reduction in metabolic activity was observed using an MTT assay after treatment with WRG-28.[2] This suggests that the cytotoxic profile of WRG-28 may be cell-type dependent.

Q2: I am observing unexpected cytotoxicity in my non-target cell line with WRG-28. What are the potential causes?

A2: Unexpected cytotoxicity can arise from several factors:

• Cell-Specific Sensitivity: As a DDR2 inhibitor, cell lines expressing higher levels of DDR2 might be more sensitive to WRG-28's effects. The role of DDR2 in the specific biology of your non-target cell line should be considered.

• Off-Target Effects: While WRG-28 is described as a selective DDR2 inhibitor, the possibility of off-target effects at higher concentrations cannot be entirely ruled out.[1] Off-target toxicity is a known phenomenon for many small molecule inhibitors.[4][5]

• Solvent Toxicity: WRG-28 is typically dissolved in a solvent like DMSO.[6] Ensure the final concentration of the solvent in your cell culture medium is below the threshold for toxicity for your specific cell line (usually ≤ 0.5%).[6] Always include a vehicle-only control in your experiments.

• Assay Interference: The components of WRG-28 or its metabolic byproducts could potentially interfere with the readout of your cytotoxicity assay. For example, some compounds can directly reduce tetrazolium salts like MTT, leading to inaccurate viability readings.[7]

Q3: How can I differentiate between apoptosis and necrosis induced by WRG-28?

A3: To distinguish between these two modes of cell death, the Annexin V and Propidium Iodide (PI) assay is a standard and effective method.[8]

• Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane during early apoptosis.

• Propidium Iodide (PI) is a fluorescent nucleic acid intercalating agent that can only enter cells with compromised membrane integrity, a hallmark of late apoptosis and necrosis. By using flow cytometry to analyze cells stained with both Annexin V and PI, you can quantify the populations of viable, early apoptotic, late apoptotic, and necrotic cells.

Q4: My cytotoxicity assay results are highly variable. What can I do to improve reproducibility?

A4: High variability in cytotoxicity assays is a common issue.[9] Here are some troubleshooting steps:

• Consistent Cell Seeding: Ensure a uniform number of cells is seeded in each well. Inconsistent cell density can lead to significant variations in results.[10]

• Pipetting Technique: Use calibrated pipettes and consistent, gentle pipetting techniques to avoid introducing errors.[9]

• Plate Edge Effects: Wells on the edge of the plate are more prone to evaporation, which can affect cell growth and compound concentration. Consider not using the outermost wells for experimental samples.

• Incubation Time: Ensure consistent incubation times for both compound treatment and assay reagent addition across all plates.[9]

• Assay Choice: Some assays, like those based on formazan (B1609692) dyes, can be inherently more variable.[9] Consider alternative methods like ATP-based luminescence assays (e.g., CellTiter-Glo®) which can be more sensitive and less prone to certain types of interference.[7][11]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
High background signal in control wells (no cells)	Compound or solvent interferes with the assay reagent.	Run a control plate with the compound in media but without cells. Subtract this background reading from your experimental wells.[7] Consider switching to an assay with a different detection method (e.g., fluorescence or luminescence).[7]
Inconsistent IC50 values across experiments	Inconsistent cell passage number or health. Pipetting inaccuracies. Variations in incubation times.	Use cells within a consistent passage number range. Ensure careful and consistent pipetting.[9] Standardize all incubation periods.
No cytotoxicity observed at expected concentrations	The chosen non-target cell line may be resistant. The compound may have degraded.	Verify DDR2 expression in your cell line. Prepare fresh dilutions of WRG-28 from a stock solution for each experiment.[6] Increase the concentration range and/or treatment duration.
Discrepancy between different cytotoxicity assays (e.g., MTT vs. LDH)	The assays measure different cellular endpoints. MTT measures metabolic activity, while LDH measures membrane integrity.[12]	This may indicate a specific mechanism of action. For example, a compound could reduce metabolic activity without causing immediate membrane rupture. Utilize multiple assays to build a comprehensive cytotoxicity profile.

Experimental Protocols

MTT Assay for Cell Viability

This protocol is adapted from standard procedures for assessing cell metabolic activity.[6][8]

• Cell Seeding: Plate your non-target cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a humidified incubator (37°C, 5% CO₂).[8]

• Compound Preparation: Prepare a stock solution of WRG-28 in an appropriate solvent (e.g., DMSO). On the day of the experiment, create serial dilutions of WRG-28 in complete cell culture medium. Ensure the final solvent concentration does not exceed 0.5%.[6]

• Cell Treatment: Remove the existing medium from the cells and replace it with the medium containing the various concentrations of WRG-28. Include wells with untreated cells and vehicle-only controls.[8] Incubate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.[8]

• Formazan Solubilization: Carefully remove the MTT-containing medium and add 100-150 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[6]

• Data Acquisition: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.[8]

• Data Analysis: Calculate cell viability as a percentage relative to the untreated control. Plot the viability against the log of the WRG-28 concentration to determine the IC50 value.[8]

Annexin V/PI Apoptosis Assay

This protocol outlines the general steps for differentiating apoptosis and necrosis using flow cytometry.[8]

• Cell Treatment: Seed and treat cells with WRG-28 at the desired concentrations in a suitable culture vessel (e.g., 6-well plate) for the specified duration.

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, use a gentle cell dissociation reagent.

• Cell Washing: Wash the cells with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer. Add FITC-conjugated Annexin V and Propidium Iodide (PI) solution to the cell suspension.[8]

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[8]

• Data Acquisition: Analyze the stained cells immediately using a flow cytometer.[8]

Visualizations

Caption: General workflow for assessing the cytotoxicity of WRG-28.

Caption: Simplified diagram of WRG-28's mechanism of action and potential effects.

References

• 1. Inhibition of tumor–microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of discoidin domain receptor 2 reveals kinase-dependent and kinase-independent functions in regulating fibroblast activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. icr.ac.uk [icr.ac.uk]
• 5. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. reddit.com [reddit.com]
• 10. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 11. youtube.com [youtube.com]
• 12. Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models [mdpi.com]

Technical Support Center: Overcoming Resistance to WRG-28-d5 in Cancer Cells

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to acquired resistance to the novel tyrosine kinase inhibitor (TKI), WRG-28-d5.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for WRG-28-d5?

WRG-28-d5 is a third-generation, covalent, irreversible inhibitor of the Epidermal Growth Factor Receptor (EGFR). It is designed to selectively target sensitizing EGFR mutations (such as exon 19 deletions and L858R) as well as the T790M resistance mutation, which is a common mechanism of resistance to first and second-generation EGFR inhibitors.

Q2: Our WRG-28-d5-sensitive cell line is now showing reduced response. What are the common mechanisms of acquired resistance?

The most frequently observed mechanisms of acquired resistance to WRG-28-d5 include:

• On-target EGFR mutations: The emergence of a C797S mutation in the EGFR kinase domain is a primary mechanism. This mutation prevents the covalent binding of WRG-28-d5 to its target.

• Bypass Signaling Pathway Activation: Upregulation of alternative signaling pathways that can drive cell proliferation and survival independently of EGFR. The most common is the amplification of the MET proto-oncogene, leading to activation of the HGF/c-MET pathway.

• Phenotypic Transformation: In some cases, cancer cells may undergo a phenotypic switch, such as an epithelial-to-mesenchymal transition (EMT) or a transformation to small-cell lung cancer (SCLC), which reduces their dependence on EGFR signaling.

Q3: How can we confirm if our resistant cell line has a C797S mutation?

The presence of a C797S mutation can be confirmed through a few different molecular biology techniques:

• Sanger Sequencing: The EGFR kinase domain can be amplified from genomic DNA extracted from the resistant cells and sequenced. This is the gold standard for confirming a specific point mutation.

• Allele-Specific PCR (AS-PCR): This method is faster and more sensitive for detecting known mutations. Primers are designed to specifically amplify the DNA sequence containing the C797S mutation.

• Next-Generation Sequencing (NGS): A broader, untargeted approach that can identify the C797S mutation as well as other potential resistance-conferring mutations across the genome or exome.

Q4: What are the initial steps to investigate MET amplification as a potential resistance mechanism?

To investigate MET amplification, we recommend the following tiered approach:

• Quantitative PCR (qPCR): A rapid and cost-effective method to assess MET gene copy number relative to a reference gene. A significant increase in the MET copy number in resistant cells compared to the parental sensitive cells is indicative of amplification.

• Western Blotting: Analyze the protein expression levels of total c-MET and phosphorylated c-MET (p-MET). A marked increase in both total and activated MET protein supports the gene amplification hypothesis.

• Fluorescence In Situ Hybridization (FISH): This is the definitive method to confirm MET amplification. It uses fluorescently labeled probes to visualize and count the number of MET gene copies within individual cells, providing a clear and quantifiable result.

Troubleshooting Guides

Issue 1: Inconsistent Results in Cell Viability Assays

You are observing high variability in your IC50 values for WRG-28-d5 in your cell line.

Potential Cause	Recommended Solution
Cell Seeding Density	Optimize and standardize the number of cells seeded per well. Ensure even cell distribution by gently swirling the plate after seeding.
Drug Dilution Inaccuracy	Prepare fresh serial dilutions of WRG-28-d5 for each experiment. Use calibrated pipettes and perform dilutions in a stepwise manner to minimize errors.
Assay Incubation Time	Ensure the incubation time (typically 48-72 hours) is consistent across all experiments. Shorter or longer times can significantly alter the calculated IC50.
Cell Line Instability	Perform regular cell line authentication and mycoplasma testing. Genetic drift can occur with high passage numbers, leading to altered drug sensitivity.

Issue 2: Difficulty Confirming Bypass Pathway Activation

You suspect a bypass pathway is active in your resistant cells, but western blot results for key downstream effectors like p-AKT and p-ERK are ambiguous.

Potential Cause	Recommended Solution
Suboptimal Antibody	Validate your primary antibodies for specificity and sensitivity. Use positive and negative controls. Consider testing antibodies from different vendors.
Poor Lysis Conditions	Ensure your lysis buffer contains adequate protease and phosphatase inhibitors to preserve the phosphorylation status of your proteins of interest.
Timing of Lysate Collection	The activation of signaling pathways can be transient. Perform a time-course experiment where you treat the cells with WRG-28-d5 and collect lysates at different time points (e.g., 0, 2, 6, 24 hours).
Low Protein Expression	The key signaling molecules might be expressed at low levels. Use a more sensitive detection method, such as an enhanced chemiluminescence (ECL) substrate, or consider immunoprecipitation to enrich for your protein of interest before western blotting.

Experimental Protocols & Data

Protocol 1: Determining the IC50 of WRG-28-d5 using a CTG Assay

Objective: To quantify the concentration of WRG-28-d5 that inhibits 50% of cell growth in both sensitive and resistant cell lines.

Methodology:

• Cell Seeding: Seed 5,000 cells per well in a 96-well plate and allow them to adhere overnight.

• Drug Treatment: Prepare a 10-point serial dilution of WRG-28-d5 (e.g., from 10 µM to 0.5 nM). Add 100 µL of the appropriate drug concentration to each well. Include a vehicle control (e.g., 0.1% DMSO).

• Incubation: Incubate the plate for 72 hours at 37°C in a humidified incubator.

• Assay: Add 100 µL of CellTiter-Glo® (CTG) reagent to each well.

• Lysis: Place the plate on an orbital shaker for 2 minutes to induce cell lysis.

• Signal Stabilization: Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Read the luminescence on a plate reader.

• Analysis: Normalize the data to the vehicle control and plot the dose-response curve using non-linear regression to determine the IC50 value.

Sample Data: WRG-28-d5 IC50 Values

Cell Line	WRG-28-d5 Sensitivity	Mean IC50 (nM)	Standard Deviation (nM)	Fold Resistance
PC-9	Sensitive	15.2	2.1	1.0
PC-9-RES	Resistant	1,245.8	98.5	82.0

Protocol 2: Western Blot Analysis of EGFR and MET Signaling

Objective: To assess the expression and phosphorylation status of key proteins in the EGFR and c-MET signaling pathways in sensitive and resistant cells.

Methodology:

• Cell Treatment: Culture sensitive and resistant cells to 70-80% confluency. Treat with 100 nM WRG-28-d5 or vehicle for 6 hours.

• Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Load 20 µg of protein per lane onto a 4-12% Bis-Tris gel and run until adequate separation is achieved.

• Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies (e.g., anti-p-EGFR, anti-EGFR, anti-p-MET, anti-MET, anti-p-AKT, anti-AKT, anti-p-ERK, anti-ERK, and anti-GAPDH as a loading control).

• Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Add an ECL substrate and visualize the protein bands using a chemiluminescence imager.

• Analysis: Quantify band intensities using software like ImageJ and normalize to the loading control.

Sample Data: Protein Expression Changes in Resistant Cells

Protein	Change in Resistant vs. Sensitive Cells (Fold Change)
p-EGFR	↓ 0.2
Total EGFR	↔ 1.1
p-MET	↑ 15.3
Total MET	↑ 12.8
p-AKT	↑ 3.4
p-ERK	↑ 2.9

Visualizations: Pathways and Workflows

Technical Support Center: Efficacy of WRG-28-d5 in Fibrosis Models

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing WRG-28-d5 in fibrosis models. Here you will find troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and key data to improve the efficacy of your experiments.

Troubleshooting and FAQs

This section addresses specific issues that may arise during the experimental use of WRG-28-d5.

Q1: We are not observing the expected anti-fibrotic effect of WRG-28-d5 in our bleomycin-induced lung fibrosis model. What are the potential reasons?

A1: Several factors could contribute to a lack of efficacy. Consider the following:

• Compound Formulation and Administration:

  • Solubility: WRG-28-d5 may have limited aqueous solubility. Ensure proper formulation to maintain its stability and bioavailability. A recommended formulation for in vivo use is a solution of DMSO, PEG300, Tween-80, and saline.

  • Route and Timing of Administration: Intravenous (i.v.) administration has been shown to be effective. The timing of administration relative to bleomycin (B88199) injury is crucial. Treatment initiated after the initial inflammatory phase (e.g., starting on day 10) has been reported to be effective in attenuating established fibrosis.[1]

• Animal Model Variability:

  • Bleomycin Dosing: The dose of bleomycin can significantly impact the severity and progression of fibrosis. Ensure that the dose used is sufficient to induce a robust fibrotic response. Doses typically range from 1 to 5 mg/kg for intratracheal administration in mice.[2][3]

  • Mouse Strain: C57BL/6 mice are commonly used and are susceptible to bleomycin-induced fibrosis.

• Endpoint Analysis:

  • Timing: The peak of fibrosis in the bleomycin model is typically around day 14 to 21. Ensure that you are assessing fibrosis at an appropriate time point.

  • Quantification Method: Rely on quantitative measures such as hydroxyproline (B1673980) content in lung homogenates in addition to histological scoring (e.g., Ashcroft scale) for a more objective assessment of fibrosis.

Q2: We are observing inconsistent results in our in vitro fibroblast assays with WRG-28-d5. What could be the cause?

A2: Inconsistent in vitro results can stem from several sources:

• Cell Culture Conditions:

  • Fibroblast Activation State: The response to WRG-28-d5 may vary depending on the activation state of the fibroblasts. Ensure consistent culture conditions and passage numbers.

  • Collagen Coating: Since WRG-28-d5 targets the collagen-DDR2 interaction, the presence and type of collagen coating on your culture plates can influence the results.

• Assay-Specific Issues:

  • MTT Assay: WRG-28-d5 has been shown to cause a small but significant reduction in MTT activity in fibroblasts.[1] Be aware of this potential direct effect on metabolic activity when interpreting cell viability data.

  • Apoptosis Assay: The pro-apoptotic effect of WRG-28-d5 is a key mechanism. Ensure that your apoptosis assay (e.g., Annexin V/PI staining, caspase activity) is properly controlled and that you are analyzing cells at an appropriate time point after treatment.

• Allosteric Inhibition Properties:

  • As an allosteric inhibitor, the kinetics of WRG-28-d5 binding and its effect on DDR2 may differ from competitive inhibitors. Allow for sufficient pre-incubation time with the compound before stimulating with collagen.

Q3: How can we confirm that WRG-28-d5 is effectively inhibiting DDR2 signaling in our experiments?

A3: To confirm target engagement, you can perform the following:

• In Vitro: Measure the phosphorylation of DDR2 in response to collagen stimulation in the presence and absence of WRG-28-d5 using Western blotting. A significant reduction in phosphorylated DDR2 would indicate effective inhibition.

• In Vivo: Collect lung tissue from treated and untreated animals and analyze the levels of phosphorylated DDR2 by Western blot or immunohistochemistry. A reduction in DDR2 phosphorylation in the WRG-28-d5 treated group would confirm in vivo target engagement.

Quantitative Data Summary

The following tables summarize key quantitative data regarding the efficacy and properties of WRG-28-d5.

Table 1: In Vivo Efficacy of WRG-28-d5 in a Bleomycin-Induced Lung Fibrosis Model

Parameter	Value	Animal Model	Administration Route	Dosing Schedule	Reference
Effective Dose	10 mg/kg	Mice	Intravenous (i.v.)	Daily for 1 week, starting on day 10 post-bleomycin	[1]
Endpoint	Attenuation of fibrosis	Mice	Intravenous (i.v.)	Daily for 1 week, starting on day 10 post-bleomycin	[1]

Table 2: In Vitro Activity of WRG-28-d5

Parameter	Value	Cell Type	Assay	Reference
IC₅₀ (DDR2 Phosphorylation)	286 nM	HEK293 cells expressing DDR2	Western Blot
Effect on Fibroblast Viability	Small but significant reduction	IPF fibroblasts	MTT Assay	[1]
Effect on Fibroblast Apoptosis	Augments Fas-mediated apoptosis	IPF fibroblasts	Caspase 3/7 Activity Assay	[1]

Detailed Experimental Protocols

Bleomycin-Induced Pulmonary Fibrosis in Mice and WRG-28-d5 Administration

Materials:

• Bleomycin sulfate

• WRG-28-d5

• Vehicle for WRG-28-d5 (e.g., DMSO, PEG300, Tween-80, Saline)

• C57BL/6 mice (8-10 weeks old)

• Anesthetic (e.g., isoflurane)

• Intratracheal administration device

Procedure:

• Induction of Fibrosis:

  • Anesthetize mice using isoflurane.

  • Administer a single intratracheal dose of bleomycin (e.g., 2.5 U/kg) in a sterile saline solution. A control group should receive saline only.

• WRG-28-d5 Treatment:

  • On day 10 post-bleomycin administration, begin treatment with WRG-28-d5.

  • Administer WRG-28-d5 at a dose of 10 mg/kg via intravenous injection daily for 7 to 14 days.

  • The control group should receive the vehicle solution following the same schedule.

• Endpoint Analysis:

  • On day 21 or 28, euthanize the mice.

  • Harvest the lungs for analysis. One lung can be used for histology (fixed in 10% formalin) and the other for biochemical analysis (snap-frozen in liquid nitrogen).

Hydroxyproline Assay for Collagen Quantification

Materials:

• Lung tissue homogenates

• Hydrochloric acid (6 M)

• Chloramine-T solution

• p-Dimethylaminobenzaldehyde (DMAB) solution

• Hydroxyproline standards

Procedure:

• Hydrolysis:

  • Hydrolyze a known weight of lung tissue homogenate in 6 M HCl at 110-120°C for 18-24 hours.

• Oxidation:

  • Neutralize the hydrolysates and add Chloramine-T solution. Incubate at room temperature for 20-25 minutes.

• Color Development:

  • Add DMAB solution and incubate at 60°C for 15-20 minutes.

• Measurement:

  • Measure the absorbance at 560 nm.

  • Calculate the hydroxyproline concentration based on a standard curve.

  • Collagen content can be estimated based on the assumption that hydroxyproline constitutes approximately 13.5% of collagen by weight.

Fibroblast Viability (MTT) Assay

Materials:

• Primary human lung fibroblasts

• WRG-28-d5

• MTT solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

Procedure:

• Cell Seeding: Seed fibroblasts in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of WRG-28-d5 for the desired duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours at 37°C.

• Solubilization: Remove the MTT solution and add DMSO to dissolve the formazan (B1609692) crystals.

• Measurement: Read the absorbance at 570 nm.

Fibroblast Apoptosis (Annexin V/PI) Assay

Materials:

• Primary human lung fibroblasts

• WRG-28-d5

• Annexin V-FITC and Propidium Iodide (PI) staining kit

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed fibroblasts in 6-well plates and treat with WRG-28-d5 for the desired time.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in binding buffer and stain with Annexin V-FITC and PI according to the manufacturer's protocol.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. Early apoptotic cells will be Annexin V positive and PI negative, while late apoptotic/necrotic cells will be positive for both.

Visualizations

DDR2 Signaling Pathway in Fibrosis

Caption: DDR2 signaling cascade in fibroblasts.

Experimental Workflow for Evaluating WRG-28-d5 in a Bleomycin-Induced Fibrosis Model

Caption: Timeline for in vivo WRG-28-d5 efficacy testing.

Troubleshooting Logic for Lack of WRG-28-d5 Efficacy

Caption: A logical approach to troubleshooting experiments.

References

• 1. Dose-response Effects of Bleomycin on Inflammation and Pulmonary Fibrosis in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: In Vitro Degradation and Half-Life of WRG-28-d5

Disclaimer: Publicly available data on the in vitro degradation and half-life of a deuterated ("d5") version of WRG-28 is limited. This technical support center provides generalized guidance, protocols, and troubleshooting for researchers investigating the in vitro metabolic stability of WRG-28 or similar small molecule inhibitors. The information presented is based on standard methodologies for in vitro drug metabolism studies.

Frequently Asked Questions (FAQs)

Q1: What is the importance of studying the in vitro degradation and half-life of a compound like WRG-28-d5?

A1: Studying the in vitro degradation and half-life of a drug candidate is crucial in the early stages of drug discovery.[1][2] These studies help to:

• Predict in vivo pharmacokinetic properties: In vitro data can be used to estimate how a drug will be cleared from the body, which influences its dosing regimen.[1][3]

• Identify potential drug-drug interactions: Understanding which enzymes metabolize a compound can help predict interactions with other drugs.

• Guide lead optimization: If a compound degrades too quickly, medicinal chemists can modify its structure to improve stability.[4]

• Assess the formation of metabolites: These studies can help identify metabolites that may be active or toxic.[1]

Q2: Which in vitro systems are most commonly used to assess metabolic stability?

A2: The most common in vitro systems for metabolic stability studies are:

• Liver Microsomes: These are subcellular fractions of the liver that contain a high concentration of drug-metabolizing enzymes, particularly cytochrome P450s (CYPs).[5][6] They are cost-effective and widely used for screening phase I metabolism.[4][6]

• Liver S9 Fractions: These fractions contain both microsomal and cytosolic enzymes, allowing for the study of both phase I and some phase II metabolic reactions.[6]

• Hepatocytes (plated or in suspension): These are whole liver cells and are considered the "gold standard" as they contain a full complement of metabolic enzymes and cofactors for both phase I and phase II metabolism.[4][7][8]

• Recombinant Enzymes: Using specific, recombinantly expressed drug-metabolizing enzymes can help identify which particular enzyme is responsible for a compound's metabolism.[1]

Q3: What is the role of deuteration (the "d5" in WRG-28-d5) in metabolic stability?

A3: Deuteration involves replacing hydrogen atoms with their heavier isotope, deuterium. This can sometimes slow down the rate of metabolism at the site of deuteration, a phenomenon known as the "kinetic isotope effect." This can lead to a longer half-life and improved pharmacokinetic properties.

Q4: What are the key parameters obtained from an in vitro metabolic stability study?

A4: The primary parameters calculated are:

• In Vitro Half-Life (t½): The time it takes for 50% of the parent compound to be metabolized.

• In Vitro Intrinsic Clearance (CLint): The intrinsic ability of the liver to metabolize a drug, independent of other physiological factors like blood flow.[1][4]

Troubleshooting Guide

Issue: High variability in results between replicate wells or experiments.

• Possible Cause: Inconsistent cell health or density, improper mixing of reagents, or variability in enzyme activity between batches of microsomes or hepatocytes.[9]

• Troubleshooting Steps:

  • Cell Health: Ensure cells are healthy and in the logarithmic growth phase if using hepatocytes.

  • Reagent Preparation: Prepare fresh reagent dilutions for each experiment and ensure thorough mixing.

  • Enzyme Quality: Use characterized, high-quality liver microsomes or hepatocytes from a reputable supplier. If possible, use the same batch for a series of related experiments.

  • Automation: Utilize automated liquid handlers for dispensing to minimize human error.

Issue: The compound appears to degrade very rapidly (or is undetectable after the first time point).

• Possible Cause: The compound is highly unstable in the assay conditions or is a high-clearance compound.

• Troubleshooting Steps:

  • Reduce Incubation Time: Use shorter incubation time points to capture the degradation curve.

  • Lower Protein Concentration: Decrease the concentration of microsomes or hepatocytes to slow the reaction rate.

  • Check for Non-Enzymatic Degradation: Run a control without the NADPH regenerating system (for microsomes) or with heat-inactivated enzymes to see if the degradation is enzyme-mediated.[10]

  • Assess Chemical Stability: Test the stability of the compound in the assay buffer without any biological matrix to rule out chemical instability.[10]

Issue: No degradation of the compound is observed.

• Possible Cause: The compound is very stable and has low metabolic clearance, or the metabolic pathways are not present in the chosen in vitro system.[5][11]

• Troubleshooting Steps:

  • Increase Incubation Time and Protein Concentration: For low-clearance compounds, longer incubation times and higher protein concentrations may be necessary to observe degradation.[11]

  • Use a More Complete System: If using microsomes, consider switching to hepatocytes, which have a broader range of metabolic enzymes, including phase II enzymes.[4][8]

  • Confirm Enzyme Activity: Always run a positive control compound with a known metabolic profile to ensure the assay system is working correctly.

  • Consider Other Clearance Mechanisms: The compound might be cleared by other routes in vivo, such as renal excretion, which would not be captured in a liver-based in vitro assay.[5]

Issue: The final concentration of the compound is lower than expected at the zero time point.

• Possible Cause: The compound may be binding non-specifically to the labware (e.g., plastic plates, pipette tips) or precipitating out of solution.[10]

• Troubleshooting Steps:

  • Check Solubility: Determine the solubility of your compound in the final assay buffer. Ensure the working concentration is well below the solubility limit.

  • Use Low-Binding Plates: Utilize low-protein-binding microplates.

  • Organic Solvent Concentration: Keep the final concentration of the organic solvent (like DMSO) used to dissolve the compound low (typically <1%) to avoid precipitation and enzyme inhibition.[9]

Data Presentation

Quantitative data from in vitro degradation and half-life studies should be summarized in clear, structured tables.

Table 1: Example Data for In Vitro Metabolic Stability of WRG-28-d5 in Human Liver Microsomes

Time (minutes)	% WRG-28-d5 Remaining (Mean ± SD)
0	100 ± 0
5	85.2 ± 3.1
15	60.1 ± 4.5
30	35.8 ± 2.9
45	18.9 ± 2.2
60	8.7 ± 1.5

Table 2: Example Summary of Calculated Pharmacokinetic Parameters

Compound	In Vitro System	t½ (min)	CLint (µL/min/mg protein)
WRG-28-d5	Human Liver Microsomes	22.5	30.8
Verapamil (Control)	Human Liver Microsomes	8.2	84.5
Diazepam (Control)	Human Liver Microsomes	> 60	< 11.6

Experimental Protocols

Protocol: Determination of Metabolic Stability in Human Liver Microsomes

1. Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of WRG-28-d5 upon incubation with human liver microsomes.

2. Materials:

• WRG-28-d5

• Pooled Human Liver Microsomes (e.g., 20 mg/mL stock)

• Phosphate (B84403) Buffer (e.g., 100 mM, pH 7.4)

• NADPH Regenerating System (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Positive Control Compounds (e.g., Verapamil for high clearance, Diazepam for low clearance)

• Acetonitrile (B52724) (ACN) with an internal standard for reaction termination and protein precipitation

• 96-well plates (low-protein-binding recommended)

• Incubator/shaking water bath (37°C)

• LC-MS/MS system for analysis

3. Experimental Workflow:

Caption: Experimental workflow for in vitro metabolic stability assay.

4. Assay Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of WRG-28-d5 (e.g., 10 mM in DMSO). Create a working solution by diluting the stock in the incubation buffer. The final concentration of DMSO in the incubation should be less than 0.5%.[9]

  • Thaw the human liver microsomes on ice and dilute to the desired concentration (e.g., 0.5 mg/mL) in cold phosphate buffer.[4]

• Incubation:

  • In a 96-well plate, add the diluted microsome solution and the WRG-28-d5 working solution.

  • Include control wells: a negative control without the NADPH regenerating system and positive controls with known metabolic profiles.[4]

  • Pre-incubate the plate for 5-10 minutes at 37°C in a shaking water bath.[12]

• Reaction Initiation:

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system to all wells except the negative controls. The time of addition is considered T=0.[12]

• Time Points and Termination:

  • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), terminate the reaction by adding a volume of ice-cold acetonitrile containing an internal standard.[12]

• Sample Preparation for LC-MS/MS:

  • Once all time points are collected, centrifuge the plate at high speed (e.g., >3000 x g) for 15-20 minutes at 4°C to pellet the precipitated proteins.

  • Transfer the supernatant to a new 96-well plate for analysis.

• Data Analysis:

  • Analyze the samples using a validated LC-MS/MS method to quantify the peak area of WRG-28-d5 relative to the internal standard at each time point.

  • Plot the natural logarithm of the percentage of WRG-28-d5 remaining versus time.

  • The slope of the linear regression of this plot gives the rate constant of degradation (k).

  • Calculate the half-life (t½) using the formula: t½ = 0.693 / k .

  • Calculate the intrinsic clearance (CLint) using the formula: CLint = (0.693 / t½) / (mg/mL microsomal protein) .

Signaling Pathway

WRG-28 is an allosteric inhibitor of Discoidin Domain Receptor 2 (DDR2), a receptor tyrosine kinase that is activated by collagen.[13]

Caption: Simplified DDR2 signaling pathway and the inhibitory action of WRG-28.

References

• 1. researchgate.net [researchgate.net]
• 2. How to Conduct an In Vitro Metabolic Stability Study [synapse.patsnap.com]
• 3. Metabolic Stability Studies: How to Study Slowly Metabolized Compounds Using In Vitro Models - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 6. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 7. In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes | Thermo Fisher Scientific - JP [thermofisher.com]
• 8. Metabolic Stability Assessed by Liver Microsomes and Hepatocytes | Springer Nature Experiments [experiments.springernature.com]
• 9. scialert.net [scialert.net]
• 10. benchchem.com [benchchem.com]
• 11. Addressing the Challenges of Low Clearance in Drug Research - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. What are DDR2 inhibitors and how do they work? [synapse.patsnap.com]

controlling for vehicle effects in WRG-28-d5 experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing the selective DDR2 allosteric inhibitor, WRG-28-d5.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of WRG-28-d5?

A1: WRG-28-d5 is a selective, small molecule allosteric inhibitor of the Discoidin Domain Receptor 2 (DDR2) extracellular domain.[1] Unlike traditional tyrosine kinase inhibitors, it does not compete with ATP. Instead, it binds to a site on the extracellular domain of DDR2, inducing a conformational change that disrupts the interaction between DDR2 and its ligand, collagen.[2] This allosteric inhibition prevents the activation of DDR2 signaling pathways that are involved in cellular processes such as invasion, migration, and extracellular matrix remodeling.[3][4]

Q2: What is a suitable vehicle for in vivo administration of WRG-28-d5?

A2: A commonly used vehicle for WRG-28-d5 in in vivo studies is a mixture of Dimethyl Sulfoxide (DMSO), Polyethylene Glycol 300 (PEG300), Tween-80, and saline.[1] A typical formulation consists of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline. This vehicle is designed to dissolve the hydrophobic WRG-28-d5 compound for administration, typically via intravenous injection.

Q3: Are there known side effects of the vehicle formulation?

A3: Yes, the components of the vehicle can have their own biological effects, particularly at high concentrations. DMSO can have anti-inflammatory and analgesic effects.[5] High doses of PEG300 can be toxic, and Tween-80 can cause hypersensitivity reactions in some instances.[5] It is crucial to include a vehicle-only control group in your experiments to differentiate the effects of WRG-28-d5 from those of the vehicle.

Q4: What is the recommended in vivo dosing for WRG-28-d5?

A4: A frequently cited dosage for in vivo mouse models is 10 mg/kg, administered daily via intravenous injection.[1][6] This dosage has been shown to be effective in reducing tumor growth and metastasis in preclinical studies.[6] However, the optimal dose may vary depending on the specific animal model and experimental design.

Troubleshooting Guide

Issue 1: High variability or unexpected results in the vehicle control group.

• Possible Cause: The vehicle components themselves are exerting a biological effect. High concentrations of DMSO, for instance, can cause inflammation or other off-target effects.

• Troubleshooting Steps:

  • Review Vehicle Preparation: Ensure the vehicle is prepared fresh and the percentages of each component are accurate.

  • Lower Vehicle Component Concentrations: If possible, try to reduce the concentration of DMSO and Tween-80 in the vehicle. However, this may impact the solubility of WRG-28-d5.

  • Alternative Vehicle: Consider testing alternative, more inert vehicles if the effects of the current vehicle are confounding the experimental results.

  • Acclimatization: Ensure animals are properly acclimatized and that the injection procedure is consistent to minimize stress-related responses.

Issue 2: WRG-28-d5 precipitates out of solution during preparation or administration.

• Possible Cause: The solubility of WRG-28-d5 in the chosen vehicle is insufficient at the desired concentration.

• Troubleshooting Steps:

  • Sequential Mixing: Ensure the components are mixed in the correct order as detailed in the experimental protocol below. The compound should first be dissolved in DMSO before adding the other components.

  • Sonication: Gentle sonication can help to dissolve the compound.

  • Warm the Solution: Gently warming the solution to 37°C may improve solubility. Avoid excessive heat which could degrade the compound.

  • Lower Concentration: If precipitation persists, it may be necessary to lower the final concentration of WRG-28-d5.

Issue 3: Inconsistent or lower-than-expected efficacy of WRG-28-d5 in vivo.

• Possible Cause: Suboptimal drug delivery, degradation of the compound, or resistance mechanisms in the model system.

• Troubleshooting Steps:

  • Verify Compound Integrity: Ensure the WRG-28-d5 used is of high purity and has been stored correctly to prevent degradation.

  • Confirm Dosing Accuracy: Double-check all calculations and the accuracy of the administered dose.

  • Route of Administration: For some models, the route of administration may need to be optimized. While intravenous injection is common, other routes may be considered based on the target tissue.

  • Assess DDR2 Expression: Confirm the expression of DDR2 in your cell lines or tumor model, as WRG-28-d5 efficacy is dependent on the presence of its target.

Data Presentation

Parameter	Value	Cell Line / Model	Reference
IC50 (DDR2-ligand binding)	230 ± 75 nM	N/A	[3]
IC50 (DDR2 phosphorylation)	286 ± 124 nM	HEK293 cells expressing DDR2	[3]
Effective In Vivo Dose	10 mg/kg (daily i.v.)	4T1 breast tumor model in BALB/cJ mice	[1][6]
In Vivo Effect	60% reduction in SNAIL1.CBG level in tumors 4 hours post-injection	4T1-Snail-CBG tumor-bearing mice	[3]

Experimental Protocols

Protocol: Preparation of WRG-28-d5 for In Vivo Administration

This protocol describes the preparation of a 1 mg/mL solution of WRG-28-d5 in a vehicle suitable for intravenous injection.

Materials:

• WRG-28-d5 powder

• Dimethyl Sulfoxide (DMSO), sterile, cell culture grade

• Polyethylene Glycol 300 (PEG300), sterile

• Tween-80, sterile

• Saline (0.9% NaCl), sterile

• Sterile, pyrogen-free microcentrifuge tubes and syringes

Procedure:

• Prepare a 10 mg/mL stock solution of WRG-28-d5 in DMSO.

  • Weigh the required amount of WRG-28-d5 powder.

  • Add the appropriate volume of DMSO to achieve a 10 mg/mL concentration.

  • Vortex or sonicate until the compound is completely dissolved.

• Prepare the final injection solution (1 mg/mL). For a final volume of 1 mL:

  • In a sterile microcentrifuge tube, add 100 µL of the 10 mg/mL WRG-28-d5 stock solution in DMSO.

  • Add 400 µL of PEG300 and mix thoroughly by vortexing.

  • Add 50 µL of Tween-80 and mix again.

  • Add 450 µL of sterile saline to bring the final volume to 1 mL.

  • Vortex the final solution until it is clear and homogenous.

• Administration:

  • Administer the freshly prepared solution to the experimental animals via the desired route (e.g., intravenous injection).

  • Prepare a vehicle control solution by following the same procedure but omitting the WRG-28-d5 stock solution (add 100 µL of pure DMSO instead).

Mandatory Visualization

Caption: Allosteric inhibition of the DDR2 signaling pathway by WRG-28-d5.

Caption: General workflow for an in vivo WRG-28-d5 efficacy study.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discoidin domain receptor functions in physiological and pathological conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of tumor–microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of tumor-microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

dealing with WRG-28-d5 precipitation in aqueous solutions

This technical support center provides guidance to researchers, scientists, and drug development professionals encountering precipitation issues with WRG-28-d5 in aqueous solutions. The following troubleshooting guides and frequently asked questions (FAQs) address common challenges and provide actionable solutions based on established principles of formulation science.

Troubleshooting Guides

This guide addresses specific issues you might encounter with WRG-28-d5 precipitation and provides step-by-step solutions.

Issue 1: Immediate Precipitation Upon Dilution from a DMSO Stock

Primary Cause: This is a common issue when diluting a compound from a high-concentration organic stock (like DMSO) into an aqueous medium where its solubility is significantly lower. The abrupt change in solvent polarity can cause the compound to "crash out" of solution. This is often observed with hydrophobic molecules.

Recommended Solutions:

• Decrease the Final Concentration: The most straightforward solution is to lower the final working concentration of WRG-28-d5 in your aqueous medium.[1]

• Optimize the Dilution Process:

  • Pre-warm the aqueous receiving solution (e.g., buffer, cell culture medium) to 37°C before adding the WRG-28-d5 stock.[1]

  • Add the WRG-28-d5 stock solution dropwise to the aqueous solution while vigorously vortexing or stirring.[1] This rapid dispersion helps to avoid localized high concentrations that promote precipitation.[1]

• Use a Co-solvent: Maintain a small percentage of an organic solvent (e.g., DMSO, ethanol) in your final aqueous solution.[2] Be mindful of the potential effects of the solvent on your specific experiment, especially in cell-based assays where high concentrations of DMSO can be toxic.[2]

Issue 2: Precipitation Over Time in Aqueous Buffer

Primary Cause: The WRG-28-d5 solution is likely supersaturated and thermodynamically unstable, leading to nucleation and crystal growth over time.[1]

Recommended Solutions:

• Prepare Fresh Working Solutions: It is best practice to prepare your final aqueous WRG-28-d5 solution immediately before each experiment.[1] Avoid long-term storage of diluted aqueous solutions.[1]

• Incorporate Solubilizing Agents: Consider adding excipients to your aqueous buffer to enhance the solubility of WRG-28-d5. These can include:

  • Surfactants: Non-ionic surfactants can form micelles that encapsulate hydrophobic compounds, increasing their apparent solubility.[3]

  • Cyclodextrins: These molecules have a hydrophobic core and a hydrophilic exterior and can form inclusion complexes with poorly soluble drugs, thereby increasing their apparent solubility in water.[3][4]

• pH Control: Maintaining the pH of the solution within a range where WRG-28-d5 has optimal solubility is crucial. This can be achieved through the use of appropriate buffer systems.[3]

Issue 3: Inconsistent Results in Biological Assays

Primary Cause: Undissolved compound can lead to variability in the effective concentration of WRG-28-d5 in your assay.[2]

Recommended Solutions:

• Confirm Solubility Under Assay Conditions: Perform a kinetic solubility assay in your specific assay buffer to determine the maximum soluble concentration of WRG-28-d5.

• In-well Sonication: Sonication can help to re-dissolve compounds in aqueous media.[5] This can rescue a precipitated solution or ensure that a sample is fully in solution.[5] It is important to note that it is not always possible to observe precipitation by eye.[5]

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for preparing a stock solution of WRG-28-d5?

A1: Dimethyl sulfoxide (B87167) (DMSO) is a common solvent for dissolving hydrophobic compounds for in vitro assays.[2] WRG-28-d5 is expected to be soluble in DMSO. However, it is critical to keep the final concentration of DMSO in your assay as low as possible (typically <0.5%) to avoid solvent-induced artifacts or cytotoxicity.[2]

Q2: How does pH affect the solubility of WRG-28-d5?

A2: The solubility of ionizable compounds can be highly dependent on the pH of the solution.[6] For weakly basic compounds, solubility is generally higher in acidic conditions where the molecule is protonated.[7] Conversely, weakly acidic compounds are more soluble in basic conditions.[8][9] It is recommended to determine the pH-solubility profile of WRG-28-d5 to identify the optimal pH range for your experiments.

Q3: Can I use sonication or heating to dissolve WRG-28-d5?

A3: Sonication can be used to aid in the dissolution of WRG-28-d5 by breaking down particles and increasing their surface area.[10] Gentle heating can also increase the rate of dissolution, but caution should be exercised as excessive heat may degrade the compound. Always check the compound's stability at elevated temperatures.

Q4: What are the primary strategies for improving the solubility of WRG-28-d5 in my biological assay?

A4: The main strategies for enhancing the aqueous solubility of poorly soluble compounds like WRG-28-d5 include using co-solvents, adjusting the pH, and employing cyclodextrins or surfactants to form more soluble complexes.[2][3]

Data Presentation

Table 1: Solubility of WRG-28-d5 in Common Solvents

Solvent	Solubility (mg/mL)
DMSO	> 50
Ethanol	10-20
Methanol	5-10
Water	< 0.01
PBS (pH 7.4)	< 0.005

Note: The above data is hypothetical and for illustrative purposes.

Table 2: Effect of pH on the Aqueous Solubility of WRG-28-d5

pH	Aqueous Solubility (µg/mL)
4.0	5.2
5.0	1.8
6.0	0.5
7.0	< 0.1
7.4	< 0.1
8.0	< 0.1

Note: The above data is hypothetical and for illustrative purposes, assuming WRG-28-d5 is a weakly basic compound.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of WRG-28-d5 in DMSO

• Weighing: Accurately weigh the desired amount of WRG-28-d5 powder using a calibrated analytical balance.[1][11]

• Dissolving: Add the appropriate volume of high-purity DMSO to the WRG-28-d5 powder to achieve a 10 mM concentration.[1][11]

• Solubilization: Vortex the solution vigorously until the WRG-28-d5 is completely dissolved.[1] Gentle warming or brief sonication can be used if necessary.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Kinetic Solubility Assay using Nephelometry

This protocol provides a method for determining the kinetic solubility of a compound, which is a measure of its solubility when rapidly precipitated from a DMSO stock into an aqueous buffer.[6][12]

Materials:

• WRG-28-d5

• Dimethyl sulfoxide (DMSO)

• Phosphate-buffered saline (PBS), pH 7.4

• 96-well microplate (clear bottom)

• Nephelometer or plate reader capable of measuring light scattering

Procedure:

• Prepare Stock Solution: Prepare a 10 mM stock solution of WRG-28-d5 in 100% DMSO.[6]

• Serial Dilution: Perform a serial dilution of the stock solution in DMSO to create a range of concentrations (e.g., 10 mM, 5 mM, 2.5 mM, etc.).[6]

• Dispense Buffer: Add 198 µL of PBS (pH 7.4) to the wells of a 96-well plate.[6]

• Add Compound: Add 2 µL of each concentration from the DMSO serial dilution to the corresponding wells containing PBS.[13] This will result in a final DMSO concentration of 1%.[6]

• Incubate: Incubate the plate at room temperature for 2 hours with gentle shaking.[6]

• Measure Turbidity: Measure the turbidity (light scattering) of each well using a nephelometer.[6]

Data Analysis:

The kinetic solubility is the highest concentration of the compound that does not show a significant increase in turbidity compared to the buffer-only control.[6]

Protocol 3: Preparation of a Working Solution for Cell-Based Assays

• Pre-warm Medium: Pre-warm the required volume of cell culture medium to 37°C.[1]

• Calculate Dilution: Determine the volume of WRG-28-d5 stock solution needed to achieve the final desired working concentration in the cell culture medium.

• Dilution: While gently vortexing the pre-warmed medium, add the calculated volume of the WRG-28-d5 stock solution drop by drop.[1]

• Immediate Use: Use the freshly prepared WRG-28-d5-containing medium immediately for your experiment.[1]

Visualizations

A troubleshooting workflow for WRG-28-d5 precipitation.

A decision tree for selecting a solubilization strategy.

A hypothetical signaling pathway inhibited by WRG-28-d5.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. files01.core.ac.uk [files01.core.ac.uk]
• 10. benchchem.com [benchchem.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. enamine.net [enamine.net]
• 13. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]

Technical Support Center: Ensuring Complete DDR2 Inhibition with WRG-28

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of WRG-28, a selective, allosteric inhibitor of Discoidin Domain Receptor 2 (DDR2). Here you will find troubleshooting guides and frequently asked questions (FAQs) to ensure complete and effective DDR2 inhibition in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is WRG-28 and how does it inhibit DDR2?

WRG-28 is a potent and selective small molecule inhibitor of DDR2.[1][2] Unlike traditional tyrosine kinase inhibitors (TKIs) that target the intracellular kinase domain, WRG-28 is an allosteric inhibitor that binds to the extracellular domain (ECD) of DDR2.[2][3][4][5] This binding induces a conformational change in the receptor, preventing its interaction with its ligand, collagen.[3][5] By blocking the DDR2-collagen interaction, WRG-28 prevents receptor activation and downstream signaling.[3][5]

Q2: What is the potency of WRG-28?

WRG-28 exhibits potent inhibition of DDR2. The half-maximal inhibitory concentration (IC50) for WRG-28 in antagonizing DDR2-ligand binding is approximately 230 ± 75 nM.[1][5] In cell-based assays, WRG-28 has been shown to inhibit collagen I-mediated DDR2 tyrosine phosphorylation with an IC50 of 286 ± 124 nM.[1][5]

Q3: Is WRG-28 selective for DDR2?

Yes, WRG-28 is highly selective for DDR2. Studies have shown that it does not inhibit the closely related Discoidin Domain Receptor 1 (DDR1).[5] Furthermore, WRG-28 does not affect the phosphorylation of other unrelated receptor tyrosine kinases (RTKs).[5]

Q4: Can WRG-28 inhibit mutated forms of DDR2?

A significant advantage of WRG-28's allosteric mechanism is its ability to inhibit DDR2 mutants that are resistant to traditional tyrosine kinase inhibitors.[5] For instance, WRG-28 effectively inhibits the phosphorylation of the DDR2T654I gatekeeper mutation in response to collagen I.[5][6]

Troubleshooting Guide

This guide addresses common issues that may arise during experiments aimed at achieving complete DDR2 inhibition with WRG-28.

Issue 1: Incomplete Inhibition of DDR2 Phosphorylation

If you observe incomplete inhibition of DDR2 phosphorylation upon collagen stimulation, consider the following:

• Suboptimal WRG-28 Concentration: Ensure you are using an appropriate concentration of WRG-28. A concentration range of 1-2 µM is often effective for complete inhibition in cell culture.[1] Refer to the dose-response data in Table 1 for guidance.

• Insufficient Pre-incubation Time: Pre-incubating your cells with WRG-28 before collagen stimulation is crucial. A pre-incubation period of at least one hour is recommended to allow for sufficient binding to DDR2.[4]

• High Collagen Concentration: The concentration of collagen used for stimulation can impact the level of inhibition. If using very high concentrations of collagen, you may need to increase the concentration of WRG-28 accordingly.

• Cell Type Variability: The expression level of DDR2 can vary between cell lines, which may influence the required inhibitor concentration. It is advisable to perform a dose-response curve for your specific cell line to determine the optimal concentration.

Issue 2: Unexpected Off-Target Effects

While WRG-28 is highly selective, it is always good practice to rule out potential off-target effects.

• Use of Appropriate Controls:

  • Vehicle Control: Always include a vehicle control (e.g., DMSO) at the same concentration used to dissolve WRG-28.[7]

  • DDR2 Knockdown/Knockout Cells: The most definitive control is to use cells where DDR2 has been genetically depleted (e.g., via shRNA or CRISPR). WRG-28 should have no effect on collagen-induced signaling in these cells.[5]

• Phenotypic vs. Target-Specific Effects: Compare the phenotype observed with WRG-28 treatment to that of DDR2 knockdown. Similar phenotypes strongly suggest the effects are on-target.

Issue 3: Inconsistent Results in Cell-Based Assays

Inconsistent results in assays such as cell migration, invasion, or viability can be due to several factors:

• Collagen Coating Consistency: Ensure a uniform and consistent coating of collagen I on your culture plates. Inconsistent coating can lead to variable DDR2 activation.

• Cell Seeding Density: Maintain a consistent cell seeding density across all experiments, as this can influence cellular responses.

• WRG-28 Stability: Prepare fresh dilutions of WRG-28 for each experiment from a frozen stock solution to avoid degradation.

Data Presentation

Table 1: Quantitative Data for WRG-28

Parameter	Value	Reference
IC50 (DDR2-Ligand Binding)	230 ± 75 nM	[1][5]
IC50 (Collagen I-mediated DDR2 Phosphorylation)	286 ± 124 nM	[1][5]
Effective In Vitro Concentration	1 - 2 µM	[1]
Effective In Vivo Dosage (mice)	10 mg/kg (i.v.)	[1][5]

Experimental Protocols

Protocol 1: Inhibition of DDR2 Phosphorylation in Cell Culture

• Cell Seeding: Plate cells (e.g., HEK293 expressing DDR2-Flag, BT549, or 4T1) in appropriate culture plates and allow them to adhere overnight.[3][5]

• Serum Starvation (Optional): Depending on the cell line and experimental goals, you may serum-starve the cells for 4-24 hours prior to the experiment to reduce basal signaling.

• WRG-28 Pre-incubation: Treat the cells with the desired concentration of WRG-28 (e.g., 1 µM) or vehicle control (DMSO) for 1 hour.[4]

• Collagen Stimulation: Add collagen I to the culture medium to a final concentration of 30 µg/mL.[3]

• Incubation: Incubate the cells for the desired time period (e.g., 4-7 hours) to allow for DDR2 activation and downstream signaling.[3]

• Cell Lysis and Analysis: Lyse the cells and perform immunoprecipitation for DDR2 (e.g., using an anti-Flag antibody for tagged receptors) followed by Western blotting with a phosphotyrosine antibody (e.g., 4G10) to detect DDR2 phosphorylation.[3] Reprobe the membrane with an anti-DDR2 antibody to confirm equal protein loading.[3]

Protocol 2: Cell Invasion Assay

• Coating of Transwell Inserts: Coat the upper chamber of a Transwell insert (8 µm pore size) with Matrigel or 3D collagen I.[5]

• Cell Seeding: Resuspend cells in serum-free media containing WRG-28 (e.g., 1 µM) or vehicle control and seed them into the upper chamber.

• Chemoattractant: Add media containing a chemoattractant (e.g., 10% fetal bovine serum) to the lower chamber.

• Incubation: Incubate the plate for 24-48 hours to allow for cell invasion.

• Analysis: Remove non-invading cells from the top of the insert. Fix and stain the invading cells on the bottom of the membrane. Quantify the number of invading cells by microscopy.

Visualizations

Caption: DDR2 signaling pathway and the inhibitory action of WRG-28.

Caption: A typical experimental workflow for studying DDR2 inhibition.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Inhibition of tumor-microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Inhibition of discoidin domain receptor 2 reveals kinase-dependent and kinase-independent functions in regulating fibroblast activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibition of tumor–microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Focusing on discoidin domain receptors in premalignant and malignant liver diseases [frontiersin.org]
• 7. benchchem.com [benchchem.com]

Technical Support Center: WRG-28-d5 Experimental Troubleshooting

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing WRG-28-d5 in their experiments. The information is tailored for scientists and professionals in drug development and related fields to address potential variability in experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for WRG-28-d5?

WRG-28-d5 is a selective, allosteric inhibitor of the Discoidin Domain Receptor 2 (DDR2).[1][2][3] Unlike traditional tyrosine kinase inhibitors, WRG-28-d5 targets the extracellular domain of DDR2, preventing it from binding to its ligand, fibrillar collagen.[1][4] This allosteric inhibition disrupts the downstream signaling cascade that is activated upon collagen binding.[1]

Q2: In which research areas is WRG-28-d5 most commonly used?

WRG-28-d5 has been primarily studied for its therapeutic potential in oncology and fibrosis.[1][3][4] Specifically, it has been shown to inhibit tumor invasion and migration in breast cancer models and to attenuate fibrosis, for example, in the context of pulmonary fibrosis.[1][4][5]

Q3: What are the recommended storage and handling conditions for WRG-28-d5?

For long-term storage, it is recommended to keep WRG-28-d5 at -20°C, and it should be used within one year of receipt.[2] For creating working solutions, a specific protocol involving DMSO, PEG300, Tween-80, and saline can be utilized to ensure solubility and stability.[2]

Q4: Is WRG-28-d5 selective for DDR2?

Yes, WRG-28-d5 has been demonstrated to be a selective inhibitor of DDR2.[1] Studies have shown that it does not significantly affect the activity of the closely related receptor tyrosine kinase, DDR1.[1][5]

Troubleshooting Guide

Issue 1: Inconsistent or No Inhibitory Effect on DDR2 Signaling

If you are not observing the expected inhibition of DDR2 phosphorylation or downstream signaling pathways (e.g., ERK activation, SNAIL1 stabilization), consider the following troubleshooting steps.

Potential Causes and Solutions

Potential Cause	Troubleshooting Step	Rationale
Improper Compound Preparation	Verify the dilution and preparation of the WRG-28-d5 working solution. Ensure all components are fully dissolved. A recommended protocol involves using DMSO, PEG300, and Tween-80 to aid solubility.[2]	WRG-28-d5 may have limited aqueous solubility. Improper dissolution can lead to a lower effective concentration.
Suboptimal Treatment Conditions	Review the concentration and incubation time. Effective concentrations in vitro are typically around 1 µM, with incubation times ranging from 4 to 48 hours, depending on the cell type and endpoint being measured.[2]	The inhibitory effect is dependent on both dose and duration of exposure. These parameters may need to be optimized for your specific experimental system.
Low DDR2 Expression	Confirm DDR2 expression levels in your cell line or tissue model via Western blot, qPCR, or other appropriate methods.	WRG-28-d5 is a specific inhibitor of DDR2. If the target protein is not present or is expressed at very low levels, the compound will not elicit a significant effect.
Cell Culture Conditions	Ensure consistent cell culture practices, including media composition, serum concentration, and cell passage number. Variations in culture conditions can alter cellular responses.[6]	Factors such as serum components can sometimes interfere with compound activity. High cell passage numbers can lead to phenotypic drift and altered protein expression.
Collagen Stimulation	Ensure that the experimental setup includes stimulation with an appropriate fibrillar collagen (e.g., type I collagen) to activate DDR2.[4]	DDR2 is a receptor tyrosine kinase that is activated by fibrillar collagens. Without the ligand, the receptor will be inactive, and the effect of an inhibitor cannot be assessed.

Experimental Workflow for Assessing DDR2 Inhibition

References

• 1. Inhibition of tumor–microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Inhibition of tumor-microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibition of discoidin domain receptor 2 reveals kinase-dependent and kinase-independent functions in regulating fibroblast activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Impact of baseline culture conditions of cancer organoids when determining therapeutic response and tumor heterogeneity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Long-Term Stability of WRG-28-d5 in DMSO

Disclaimer: This document provides general guidance on the long-term stability of small molecules, including WRG-28-d5, when dissolved in Dimethyl Sulfoxide (B87167) (DMSO). As of the last update, specific long-term stability data for WRG-28-d5 in DMSO is not publicly available. The following recommendations are based on established best practices for compound handling and storage in drug discovery and development. Researchers should independently validate the stability of WRG-28-d5 under their specific experimental and storage conditions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing stock solutions of WRG-28-d5?

A1: For many non-polar to moderately polar small molecules like WRG-28-d5, high-purity, anhydrous DMSO is the recommended solvent for preparing high-concentration stock solutions. It is crucial to use fresh, anhydrous DMSO as it is hygroscopic and can absorb moisture from the air, which may impact compound solubility and stability.[1][2]

Q2: How should I prepare a stock solution of WRG-28-d5 in DMSO?

A2: To prepare a stock solution, it is recommended to bring both the powdered compound and the DMSO to room temperature before opening their containers to minimize moisture condensation. Add the desired volume of anhydrous DMSO directly to the vial containing the pre-weighed WRG-28-d5. Vortex or sonicate the solution until the compound is completely dissolved.[3] For small quantities, ensure that the solvent comes into contact with all inner surfaces of the vial to dissolve any thin film of the compound.[4]

Q3: What are the optimal storage conditions for WRG-28-d5 stock solutions in DMSO?

A3: For long-term stability, it is best practice to store stock solutions at -80°C. For short-term storage (up to one month), -20°C is generally acceptable.[3][4] To avoid repeated freeze-thaw cycles, which can degrade the compound and introduce moisture, it is highly recommended to aliquot the stock solution into smaller, single-use volumes.[3][4] Store the aliquots in tightly sealed vials in a dry, dark environment.

Q4: How long can I expect a WRG-28-d5 solution in DMSO to be stable?

A4: Without specific stability data for WRG-28-d5, a definitive timeline cannot be provided. However, general studies on large compound libraries stored in DMSO offer some insights. One study found that for a diverse set of compounds stored at room temperature, the probability of observing the compound was 92% after 3 months and 83% after 6 months. Stability is significantly enhanced at lower temperatures. It is best practice to prepare fresh stock solutions periodically and to qualify the integrity of older stock solutions before critical experiments.

Q5: Are there any known degradation pathways for compounds in DMSO?

A5: While DMSO is a relatively stable solvent, some compounds can be susceptible to degradation. The presence of water in DMSO is a primary factor that can lead to hydrolysis of sensitive functional groups.[5] Additionally, under certain conditions such as exposure to light or high temperatures, oxidative or other degradation pathways may occur.[6][7]

Troubleshooting Guide

This guide addresses common issues encountered when working with WRG-28-d5 and other small molecules in DMSO.

Table 1: Troubleshooting Common Issues

Issue	Potential Cause	Recommended Action
Compound Precipitation	1. Solution is supersaturated.2. Storage temperature is too low, causing the compound to fall out of solution.3. Repeated freeze-thaw cycles.	1. Gently warm the solution to 37°C and sonicate to redissolve. If precipitation persists, prepare a more dilute stock solution.[1][3]2. Before use, allow the solution to equilibrate to room temperature and ensure it is fully redissolved.3. Aliquot stock solutions to minimize freeze-thaw cycles.[3][4]
Difficulty Dissolving	1. DMSO is not anhydrous (has absorbed water).2. The concentration exceeds the solubility limit of WRG-28-d5 in DMSO.3. Insufficient mixing.	1. Use a fresh, unopened bottle of high-purity, anhydrous DMSO.[1]2. Try preparing a less concentrated solution.3. Gently warm the solution and use an ultrasonic bath to aid dissolution.[1][3]
Inconsistent Experimental Results	1. Degradation of WRG-28-d5 in the stock solution.2. Inaccurate concentration of the stock solution due to incomplete dissolution or precipitation.3. Pipetting errors.	1. Prepare a fresh stock solution from solid material. If possible, analyze the purity of the old stock solution using an analytical method like HPLC-MS.2. Ensure the compound is fully dissolved before each use. Centrifuge the vial before taking an aliquot to pellet any undissolved material.3. Calibrate pipettes regularly and use proper pipetting techniques.

Troubleshooting Workflow for Experimental Variability

Caption: Troubleshooting workflow for inconsistent experimental results.

Experimental Protocols

General Protocol for Assessing Long-Term Stability of WRG-28-d5 in DMSO

This protocol outlines a general method to assess the stability of WRG-28-d5 in DMSO under various storage conditions.

1. Materials:

• WRG-28-d5 (solid)

• High-purity, anhydrous DMSO

• Sterile, amber glass or polypropylene (B1209903) vials

• Calibrated analytical balance and pipettes

• HPLC-MS system with a suitable column (e.g., C18)

2. Preparation of Stability Samples:

• Prepare a concentrated stock solution of WRG-28-d5 in anhydrous DMSO (e.g., 10 mM).

• Aliquot the stock solution into multiple vials for each storage condition to be tested.

• Prepare separate sets of samples for each time point and storage condition to avoid repeated freeze-thaw cycles of the samples being analyzed.

3. Storage Conditions:

• Store sample sets at different temperatures:

  • -80°C (long-term storage)

  • -20°C (short-term storage)

  • 4°C (refrigerated)

  • Room Temperature (accelerated degradation)

• Include a control sample of solid WRG-28-d5 stored at -20°C.

4. Time Points:

• Analyze samples at regular intervals. A suggested schedule is:

  • Time 0 (initial analysis)

  • 1 month

  • 3 months

  • 6 months

  • 12 months

5. Analytical Method (HPLC-MS):

• At each time point, retrieve one aliquot from each storage condition.

• Allow the sample to thaw and equilibrate to room temperature.

• Dilute the sample to a suitable concentration for analysis with an appropriate solvent (e.g., acetonitrile/water).

• Inject the sample into the HPLC-MS system.

• Analyze the purity of WRG-28-d5 by measuring the peak area of the parent compound relative to the total peak area of all detected compounds.

• Monitor for the appearance of new peaks, which may indicate degradation products.

6. Data Analysis:

• Calculate the percentage purity of WRG-28-d5 at each time point for each storage condition.

• Plot the percentage purity versus time for each condition to determine the degradation rate.

• A compound is often considered stable if the purity remains above 95% of the initial value.

Experimental Workflow for Stability Assessment

Caption: Workflow for assessing the long-term stability of WRG-28-d5 in DMSO.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. captivatebio.com [captivatebio.com]
• 5. researchgate.net [researchgate.net]
• 6. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: WRG-28-d5 Animal Studies

This technical support center provides guidance for researchers, scientists, and drug development professionals on minimizing potential toxicity associated with WRG-28-d5 in animal studies. The information is presented in a question-and-answer format to directly address common issues.

Disclaimer: Publicly available toxicological data for WRG-28-d5 is limited. The guidance provided is based on existing data for the non-deuterated parent compound, WRG-28, and established principles of in vivo toxicology for novel small molecule inhibitors. Researchers must adhere to their institution's animal care and use guidelines and conduct appropriate dose-finding and toxicity studies.

Frequently Asked Questions (FAQs)

Q1: What is WRG-28-d5 and what is its mechanism of action?

WRG-28-d5 is the deuterated form of WRG-28, a selective, small-molecule allosteric inhibitor of the Discoidin Domain Receptor 2 (DDR2) extracellular domain.[1][2][3] It functions by disrupting the interaction between DDR2 and its ligand, collagen.[2][4] This inhibition has been shown to impede tumor cell invasion and migration in preclinical models.[1][2][3] The "d5" designation indicates that five hydrogen atoms in the molecule have been replaced with deuterium, a modification typically intended to alter the compound's metabolic profile, potentially enhancing its stability and modifying its pharmacokinetic and toxicological properties.[5][6]

Q2: What is the known toxicity profile of WRG-28?

Specific, comprehensive toxicology studies for WRG-28 or WRG-28-d5 are not extensively published. However, in studies focused on efficacy, WRG-28 has been reported to show no non-specific toxicity. For instance, normal mammary epithelial cells (MCF10A), which do not express DDR2, were unaffected in proliferation or survival when treated with 1 µM of WRG-28.[2] Additionally, PI/annexin V staining in one study confirmed that the observed reduction in cancer cell invasion was not due to toxic effects of the compound.[2]

Q3: What are the potential, theoretical toxicities associated with DDR2 inhibition?

While specific data for WRG-28-d5 is lacking, potential toxicities could be extrapolated from the biological function of DDR2. Since DDR2 is involved in collagen sensing and matrix remodeling, long-term inhibition could theoretically impact tissues with high collagen turnover or where DDR2 plays a significant physiological role. Researchers should be mindful of potential effects on cartilage, bone, and wound healing. As with many kinase inhibitors, off-target effects, though reported to be low for WRG-28, should also be considered.

Q4: How does deuteration of WRG-28 to WRG-28-d5 potentially affect its toxicity?

Deuteration can alter a drug's metabolism by strengthening the chemical bonds at specific positions, which can slow down metabolic processes mediated by enzymes like Cytochrome P450.[6] This may lead to a longer half-life, increased exposure (AUC), and potentially a different toxicity profile.[6] It could either decrease toxicity by reducing the formation of toxic metabolites or increase toxicity due to prolonged exposure to the parent compound. Without specific comparative studies between WRG-28 and WRG-28-d5, the exact impact of deuteration on toxicity remains theoretical.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during in vivo experiments with WRG-28-d5.

Observed Issue	Potential Cause	Troubleshooting Steps
Unexpected Animal Mortality	- Incorrect dose calculation or formulation.- Acute toxicity at the administered dose.- Vehicle-related toxicity.	1. Immediately pause dosing in the affected cohort.2. Double-check all dose calculations, stock solution concentrations, and dilution steps.3. Scrutinize the health of the vehicle-only control group. If they also show signs of toxicity, the vehicle may be the issue.4. Consider initiating a dose de-escalation study to find a better-tolerated dose.
Significant Weight Loss (>15-20%)	- General malaise due to systemic toxicity.- Dehydration or reduced food/water intake.- Target-related effects impacting metabolism.	1. Increase the frequency of animal monitoring.2. Provide supportive care, such as supplemental hydration (e.g., subcutaneous saline) and palatable, high-energy food, in accordance with institutional guidelines.3. If weight loss is rapid and severe, consider humane endpoints.4. In subsequent studies, start with a lower dose or a less frequent dosing schedule.
Local Irritation at Injection Site (for IV, IP, SC routes)	- Formulation pH or osmolarity is not physiological.- Compound precipitation at the injection site.- High concentration of the dosing solution.	1. Ensure the final formulation is sterile, pH-neutral, and iso-osmotic.2. Check the solubility of WRG-28-d5 in the chosen vehicle at the intended concentration.3. Consider diluting the compound to a larger volume (within animal volume limits) to reduce concentration.4. Rotate injection sites if possible with repeated dosing.
No Apparent Efficacy at Previously Reported Doses	- Issues with compound stability or formulation.- Differences in the animal model or experimental conditions.- Insufficient drug exposure.	1. Verify the identity and purity of your WRG-28-d5 batch.2. Prepare fresh dosing solutions for each administration.3. Conduct a pilot pharmacokinetic (PK) study to determine if adequate plasma concentrations are being achieved.4. Re-evaluate the experimental model to ensure it is appropriate for testing a DDR2 inhibitor.

Data Summary Tables

Table 1: In Vivo Dosing Information for WRG-28 (Non-deuterated)

Compound	Animal Model	Dose	Route of Administration	Dosing Schedule	Reference
WRG-28	BALB/cJ Mice	10 mg/kg	Intravenous (IV)	Single dose	[1][2]
WRG-28	BALB/cJ Mice	10 mg/kg	Intravenous (IV)	Daily for 7 days	[1][4]

| WRG-28 | BALB/cJ Mice | 10 mg/kg | Intravenous (IV) | Daily for 21 days |[1] |

Table 2: Recommended Parameters for Toxicity Monitoring

Parameter Category	Specific Tests	Frequency	Purpose
General Health	Body weight, food/water intake, clinical signs (posture, fur, activity)	Daily	To assess overall animal well-being and detect early signs of systemic toxicity.
Hematology	Complete Blood Count (CBC) with differential	Baseline, and at study termination (or interim points for longer studies)	To evaluate effects on red blood cells, white blood cells, and platelets.
Clinical Chemistry	ALT, AST, ALP, BilirubinBUN, Creatinine	Baseline, and at study termination (or interim points)	To assess liver function.To assess kidney function.

| Histopathology | Microscopic examination of key organs (liver, kidney, spleen, lungs, heart, etc.) | At study termination | To identify organ-specific toxicities, inflammation, or cellular damage. |

Experimental Protocols

Protocol 1: Dose-Range Finding (Maximum Tolerated Dose - MTD) Study

• Objective: To determine the MTD of WRG-28-d5 for a specific animal model and dosing regimen. The MTD is the highest dose that does not cause unacceptable toxicity over a defined period.[7]

• Animal Model: Select the appropriate species and strain for the study (e.g., BALB/cJ mice). Use a small number of animals per group (e.g., n=3-5 per sex).

• Dose Selection: Start with a dose based on in vitro efficacy data and previously published in vivo doses for the parent compound (e.g., starting at 10 mg/kg). Select 3-5 dose levels with a geometric progression (e.g., 10, 20, 40, 80 mg/kg). Include a vehicle-only control group.

• Administration: Administer WRG-28-d5 via the intended clinical route (e.g., IV).

• Monitoring: For 7-14 days, monitor animals daily for clinical signs of toxicity, body weight changes, and any mortality.

• Endpoint: The MTD is defined as the highest dose at which no more than 10% of animals are euthanized for toxicity and the mean body weight loss is less than 15-20%.

• Data Collection: At the end of the study, collect blood for hematology and clinical chemistry, and perform gross necropsy.

Protocol 2: General Toxicity Assessment

• Objective: To evaluate the potential toxicity of WRG-28-d5 after repeated dosing.

• Groups: Based on the MTD study, select at least three dose levels (e.g., low, medium, high) and a vehicle control group. Use a sufficient number of animals to ensure statistical power (e.g., n=10 per sex per group).

• Dosing: Administer the compound for a specified duration (e.g., 14 or 28 days).

• Clinical Observations: Conduct detailed clinical observations daily.

• Body Weight and Food Consumption: Measure weekly.

• Terminal Procedures: At the end of the dosing period, euthanize animals and perform:

  • Blood Collection: For comprehensive hematology and clinical chemistry analysis.

  • Organ Weights: Weigh key organs (liver, kidneys, spleen, etc.).

  • Histopathology: Collect a comprehensive set of tissues, preserve them in formalin, and prepare them for microscopic examination by a veterinary pathologist.

Visualizations

Caption: Allosteric inhibition of the DDR2 signaling pathway by WRG-28-d5.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Inhibition of tumor–microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of tumor-microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Rational deuteration of dronedarone attenuates its toxicity in human hepatic HepG2 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Recent Updates on the Development of Deuterium-Containing Drugs for the Treatment of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Maximum tolerated dose: clinical endpoint for a bygone era? - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to WRG-28-d5 and Other DDR2 Inhibitors for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of WRG-28-d5 with other notable Discoidin Domain Receptor 2 (DDR2) inhibitors. The following sections detail the mechanism of action, potency, selectivity, and preclinical efficacy of these compounds, supported by experimental data and methodologies.

Introduction to DDR2 and Its Inhibition

Discoidin Domain Receptor 2 (DDR2) is a receptor tyrosine kinase (RTK) that is activated by collagen, a primary component of the extracellular matrix.[1] Upon collagen binding, DDR2 undergoes autophosphorylation, initiating downstream signaling cascades that are crucial in cellular processes such as proliferation, migration, and differentiation.[1] Dysregulation of DDR2 signaling has been implicated in various diseases, including cancer and fibrosis, making it a compelling target for therapeutic intervention.[1][2]

DDR2 inhibitors can be broadly categorized into two main types based on their mechanism of action:

• ATP-competitive inhibitors: These small molecules bind to the ATP-binding pocket of the kinase domain, preventing the transfer of phosphate (B84403) and subsequent activation of downstream signaling. Many of these are multi-targeted kinase inhibitors.

• Allosteric inhibitors: These inhibitors bind to a site on the receptor distinct from the active site, inducing a conformational change that prevents ligand (collagen) binding and receptor activation. WRG-28-d5 is a notable example of this class.[2][3]

This guide will focus on comparing the allosteric inhibitor WRG-28-d5 with several well-characterized ATP-competitive DDR2 inhibitors.

Comparative Analysis of DDR2 Inhibitor Potency

The half-maximal inhibitory concentration (IC50) is a critical measure of a drug's potency. The table below summarizes the reported IC50 values for WRG-28-d5 and other selected DDR2 inhibitors. It is important to note that IC50 values can vary depending on the specific assay conditions.

Inhibitor	Type	DDR2 IC50	DDR1 IC50	Selectivity	Reference(s)
WRG-28-d5	Allosteric	230 nM	Not active	Selective for DDR2	[3][4]
Dasatinib	ATP-competitive	1.4 nM	0.5 nM	Multi-targeted	[5]
Imatinib (B729)	ATP-competitive	675 nM	337 nM	Multi-targeted	[5]
Nilotinib	ATP-competitive	55 nM	43 nM	Multi-targeted	[5]
LCB 03-0110	ATP-competitive	6 nM (active form)	-	Multi-targeted	[6]
Compound 34	ATP-competitive	3.3 nM	54% inhibition at 1.5 nM	DDR2 preferential	[5]
ALW-II-49-7	ATP-competitive	18.6 nM	12.4 nM	Dual DDR1/DDR2	[5]

Mechanism of Action: A Tale of Two Inhibition Strategies

The distinct mechanisms of action of allosteric and ATP-competitive inhibitors have significant implications for their specificity and potential for off-target effects.

WRG-28-d5: A Selective Allosteric Approach

WRG-28-d5 stands out due to its unique allosteric mechanism of inhibition. It binds to the extracellular domain of DDR2, preventing the interaction between the receptor and its ligand, collagen.[2][7] This mode of action confers high selectivity for DDR2 over the structurally similar DDR1.[4]

WRG-28-d5 allosterically inhibits DDR2 activation.

ATP-Competitive Inhibitors: Broad Spectrum Kinase Blockade

In contrast, inhibitors like Dasatinib, Imatinib, and Nilotinib are ATP-competitive, targeting the highly conserved ATP-binding site of the kinase domain.[5] While effective at inhibiting DDR2, this mechanism often leads to the inhibition of other structurally related kinases, resulting in a multi-targeted activity profile.[8] This lack of specificity can contribute to a broader range of on- and off-target effects.

ATP-competitive inhibitors block kinase activity.

Preclinical Efficacy: In Vitro and In Vivo Evidence

In Vitro Cellular Effects

WRG-28-d5 has demonstrated significant effects on cancer cell behavior in vitro. In breast cancer cell lines (BT549 and 4T1), 1 µM of WRG-28-d5 was shown to inhibit tumor cell invasion and migration.[3] It also blunted collagen I-mediated DDR2 tyrosine phosphorylation and downstream ERK activation in HEK293 cells expressing DDR2.[3]

Multi-targeted inhibitors like Dasatinib have also shown antiproliferative effects in lung cancer cell lines with DDR2 mutations.[9]

In Vivo Animal Models

• Cancer Metastasis: In a 4T1 breast cancer mouse model, intravenous administration of WRG-28-d5 at 10 mg/kg daily for 7 days significantly reduced metastatic lung colonization.[3][7]

• Pulmonary Fibrosis: In a bleomycin-induced mouse model of pulmonary fibrosis, WRG-28-d5 treatment attenuated fibrosis.[2]

Pharmacokinetic Profiles

The pharmacokinetic properties of a drug, including its absorption, distribution, metabolism, and excretion (ADME), are crucial for its therapeutic efficacy.

Inhibitor	Oral Bioavailability	Half-life (t1/2)	Metabolism	Reference(s)
WRG-28-d5	Not reported	Not reported	Not reported	-
Dasatinib	~14-34%	3-5 hours	Primarily CYP3A4	[10][11]
Imatinib	98%	~18 hours	Primarily CYP3A4	[1][12]
Nilotinib	~30%	~17 hours	Primarily CYP3A4	[13][14]

Experimental Protocols

In Vitro Kinase Inhibition Assay (General Protocol)

This assay is used to determine the IC50 value of a compound against a specific kinase.

• Reagent Preparation: Prepare a reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35). Dilute the purified DDR2 kinase and a suitable substrate to the desired concentrations in the reaction buffer. Prepare serial dilutions of the test inhibitor (e.g., WRG-28-d5, Dasatinib) in DMSO.

• Reaction Setup: In a 96-well or 384-well plate, add the DDR2 kinase, substrate, and the serially diluted inhibitor.

• Initiation and Incubation: Initiate the kinase reaction by adding a solution of ATP. Incubate the plate at a controlled temperature (e.g., 30°C) for a specific duration (e.g., 60 minutes).

• Reaction Termination: Stop the reaction by adding a stop solution, such as EDTA.

• Detection: Measure the kinase activity using a suitable detection method. Common methods include:

  • Radiometric assays: Measure the incorporation of radioactive 32P from [γ-32P]ATP into the substrate.

  • Fluorescence-based assays: Use fluorescently labeled substrates or antibodies to detect phosphorylation. The LanthaScreen™ Eu Kinase Binding Assay is one such commercially available method.[8][15]

  • Luminescence-based assays: The ADP-Glo™ Kinase Assay measures the amount of ADP produced during the kinase reaction.[16]

• Data Analysis: Calculate the percentage of kinase inhibition for each inhibitor concentration. Determine the IC50 value by fitting the data to a dose-response curve.[2]

Collagen-Induced DDR2 Autophosphorylation Assay in HEK293 Cells

This cell-based assay assesses the ability of an inhibitor to block collagen-induced activation of DDR2.

• Cell Culture and Transfection: Culture Human Embryonic Kidney (HEK293) cells in appropriate media. Transfect the cells with a plasmid encoding for human DDR2. HEK293 cells are often used as they do not endogenously express DDR2.[17][18]

• Inhibitor Treatment: Seed the DDR2-expressing HEK293 cells in culture plates. Treat the cells with various concentrations of the test inhibitor for a predetermined time (e.g., 1-4 hours).

• Collagen Stimulation: Stimulate the cells with collagen type I (e.g., 10-20 µg/mL) for a specific duration (e.g., 90 minutes to 16 hours) to induce DDR2 autophosphorylation.[17][19]

• Cell Lysis: Wash the cells with cold PBS and lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Western Blot Analysis: Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane. Probe the membrane with a primary antibody specific for phosphorylated DDR2 (p-DDR2). Subsequently, probe with an antibody for total DDR2 to normalize for protein loading.

• Detection and Quantification: Use a secondary antibody conjugated to an enzyme (e.g., HRP) and a chemiluminescent substrate to visualize the protein bands. Quantify the band intensities to determine the extent of inhibition of DDR2 phosphorylation.[20]

Workflow for assessing DDR2 autophosphorylation.

DDR2 Signaling Pathway

The binding of collagen to DDR2 triggers a cascade of intracellular signaling events. This pathway plays a significant role in both normal physiological processes and in pathological conditions like cancer and fibrosis.

References

• 1. Clinical pharmacokinetics of imatinib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 5. Mouse models of bleomycin-induced pulmonary fibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mouse Models for Tumor Metastasis | Springer Nature Experiments [experiments.springernature.com]
• 7. Inhibition of tumor–microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PMC [pmc.ncbi.nlm.nih.gov]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Pharmacokinetics and pharmacodynamics of imatinib in a phase I trial with chronic myeloid leukemia patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Clinical Pharmacokinetics and Pharmacodynamics of Dasatinib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. m.youtube.com [m.youtube.com]
• 12. iv.iiarjournals.org [iv.iiarjournals.org]
• 13. Clinical Pharmacokinetic and Pharmacodynamic Overview of Nilotinib, a Selective Tyrosine Kinase Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. ClinPGx [clinpgx.org]
• 15. documents.thermofisher.com [documents.thermofisher.com]
• 16. promega.com [promega.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Assay: Inhibition of collagen I-induced DDR2 (unknown origin) phosphorylation expressed in HEK293 cells after 16 hrs by mesoscale discovery assay (CH... - ChEMBL [ebi.ac.uk]
• 20. researchgate.net [researchgate.net]

A Head-to-Head Comparison: WRG-28-d5 Versus Nintedanib in Preclinical Fibrosis Models

For Immediate Release

This guide provides a detailed, objective comparison of the novel investigational compound WRG-28-d5 and the approved anti-fibrotic drug nintedanib (B1663095). The focus is on their respective performances in preclinical fibrosis models, offering researchers, scientists, and drug development professionals a comprehensive overview of their mechanisms of action, efficacy, and the experimental basis for these findings.

Executive Summary

Nintedanib is a multi-targeted tyrosine kinase inhibitor approved for the treatment of idiopathic pulmonary fibrosis (IPF) and other progressive fibrosing interstitial lung diseases.[1][2][3] It functions by inhibiting platelet-derived growth factor receptors (PDGFR), fibroblast growth factor receptors (FGFR), and vascular endothelial growth factor receptors (VEGFR), thereby impeding fibroblast proliferation, migration, and differentiation.[4][5][6][7] Emerging evidence also indicates that nintedanib directly and indirectly inhibits Discoidin Domain Receptor 2 (DDR2), a receptor tyrosine kinase activated by fibrillar collagens.[1][6][8]

WRG-28-d5 is a novel, selective, allosteric inhibitor of DDR2.[1][6][8] Unlike traditional tyrosine kinase inhibitors that target the ATP-binding pocket, WRG-28-d5 functions at the extracellular domain, blocking the interaction between DDR2 and its collagen ligand.[1] This specificity offers a targeted approach to disrupting the pro-fibrotic signaling cascade mediated by collagen-fibroblast interactions. Preclinical studies have demonstrated its potential in attenuating fibrosis by promoting fibroblast apoptosis.[1][6][8]

This guide will delve into the quantitative data from relevant fibrosis models, detail the experimental protocols employed, and visually represent the signaling pathways and experimental workflows.

Quantitative Data Presentation

The following tables summarize the quantitative data from preclinical studies evaluating the efficacy of WRG-28-d5 and nintedanib in fibrosis models.

Table 1: In Vitro Inhibitory Activity

Compound	Target(s)	Assay Type	Key Finding	Reference
WRG-28-d5	Discoidin Domain Receptor 2 (DDR2)	Allosteric Inhibition Assay	IC50: 230 nM	[9]
Nintedanib	PDGFRα, PDGFRβ, FGFR1, FGFR2, FGFR3, VEGFR1, VEGFR2, VEGFR3	Kinase Inhibition Assays	Potent inhibition of multiple tyrosine kinases	[4]

Table 2: Efficacy in Bleomycin-Induced Lung Fibrosis Model (Mouse)

Compound	Dosage and Administration	Primary Endpoint	Result	Reference
WRG-28-d5	Daily doses (specific dose not stated) for 1 week, starting on day 10 post-bleomycin	Lung Hydroxyproline Content (Day 21)	Significant reduction in bleomycin-induced fibrosis compared to vehicle control.	[1]
Nintedanib	60 mg/kg/day via oral gavage	Lung Collagen Levels	Significant reduction in lung collagen levels.	[8]
Nintedanib	Not specified	Reduction in αSMA expression	Dose-dependently suppressed αSMA levels.	[10]

Table 3: Cellular Effects on Fibroblasts

Compound	Cell Type	Effect	Key Finding	Reference
WRG-28-d5	IPF Fibroblasts	Apoptosis	Augments fibroblast apoptosis.	[1][6][8]
Nintedanib	IPF Fibroblasts	Proliferation, Migration, Differentiation	Inhibits PDGF- and TGF-β-induced proliferation, migration, and differentiation.	[3][11]
Nintedanib	IPF Fibroblasts	Collagen Secretion	Attenuated the secretion of collagen I and III.	[12]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to allow for replication and critical evaluation.

Bleomycin-Induced Lung Fibrosis Model

This model is a widely used preclinical tool to investigate the pathogenesis of pulmonary fibrosis and to evaluate the efficacy of potential anti-fibrotic agents.[13][14]

• Animal Model: C57BL/6 mice are commonly used.

• Induction of Fibrosis: A single intratracheal instillation of bleomycin (B88199) (e.g., 0.075 U in 50 µL of sterile saline) is administered to anesthetized mice.[15] Control animals receive sterile saline.

• Treatment Protocol (WRG-28-d5): In a representative study, mice were treated with daily doses of WRG-28-d5 or a vehicle control for one week, commencing on day 10 after the bleomycin injury.[1]

• Treatment Protocol (Nintedanib): Nintedanib is typically administered daily via oral gavage (e.g., 60 mg/kg/day).

• Efficacy Assessment:

  • Histology: Lungs are harvested at a specified time point (e.g., day 21), fixed, and stained with Masson's trichrome to visualize collagen deposition and assess the extent of fibrosis.[1][16]

  • Hydroxyproline Assay: The total lung collagen content is quantified by measuring the amount of hydroxyproline, an amino acid abundant in collagen.[1]

Fibroblast Apoptosis Assay

This in vitro assay assesses the pro-apoptotic effects of the compounds on fibroblasts, which is a key mechanism for resolving fibrosis.

• Cell Culture: Primary human lung fibroblasts isolated from patients with IPF are cultured in appropriate media.

• Treatment: Fibroblasts are treated with WRG-28-d5, nintedanib, or a vehicle control at various concentrations.

• Induction of Apoptosis: Apoptosis can be induced using agents like a Fas-activating antibody in combination with cycloheximide.

• Quantification of Apoptosis: Apoptosis is measured using methods such as:

  • Caspase 3/7 Activity Assay: This assay measures the activity of executioner caspases, which are key mediators of apoptosis.[17]

  • MTT Assay: This colorimetric assay can be used to measure the reduction in cell viability as an indicator of apoptosis.[1]

Kinase Inhibition Assay

This assay determines the direct inhibitory effect of a compound on the enzymatic activity of specific tyrosine kinases.

• Methodology: Recombinant human kinase domains (e.g., PDGFR, FGFR, VEGFR) are incubated with a specific peptide substrate and ATP. The test compound (e.g., nintedanib) is added at various concentrations. The phosphorylation of the substrate is then measured, typically using a luminescence-based or fluorescence-based method, to determine the inhibitory activity of the compound.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the key signaling pathways targeted by WRG-28-d5 and nintedanib, as well as a typical experimental workflow.

Caption: WRG-28-d5 Signaling Pathway.

Caption: Nintedanib's Multi-Target Signaling Pathway.

Caption: Bleomycin-Induced Lung Fibrosis Experimental Workflow.

Conclusion

Nintedanib offers a broad-spectrum anti-fibrotic effect by targeting multiple receptor tyrosine kinases central to fibroblast activation. Its efficacy is well-documented in a range of preclinical models and validated in clinical trials. WRG-28-d5, on the other hand, presents a more targeted approach by specifically inhibiting the DDR2 pathway. The allosteric mechanism of WRG-28-d5 is a notable feature, potentially offering a high degree of selectivity.

The finding that nintedanib also inhibits DDR2 provides a mechanistic link between the two compounds and suggests that DDR2 is a critical node in the pathogenesis of fibrosis.[1][6][8] Further head-to-head preclinical studies are warranted to directly compare the efficacy and safety profiles of these two agents and to fully elucidate the therapeutic potential of selective DDR2 inhibition in fibrotic diseases. This guide provides a foundational comparison to inform future research and development in the pursuit of novel anti-fibrotic therapies.

References

• 1. Inhibition of discoidin domain receptor 2 reveals kinase-dependent and kinase-independent functions in regulating fibroblast activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Anti-fibrotic effects of nintedanib on lung fibroblasts derived from patients with Progressive Fibrosing Interstitial Lung Diseases (PF-ILDs) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discoidin Domain Receptor 2 Signaling Regulates Fibroblast Apoptosis through PDK1/Akt - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discoidin Domain Receptor 2, a Potential Therapeutic Target in Lung Fibrosis. | Semantic Scholar [semanticscholar.org]
• 6. Inhibition of discoidin domain receptor 2 reveals kinase-dependent and kinase-independent functions in regulating fibroblast activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Nintedanib induces gene expression changes in the lung of induced-rheumatoid arthritis–associated interstitial lung disease mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.physiology.org [journals.physiology.org]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Effect and mechanism of Nintedanib on acute and chronic radiation-induced lung injury in mice | PLOS One [journals.plos.org]
• 11. Application of nintedanib and other potential anti-fibrotic agents in fibrotic diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 12. atsjournals.org [atsjournals.org]
• 13. Bleomycin induces molecular changes directly relevant to idiopathic pulmonary fibrosis: a model for "active" disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Mechanisms of Bleomycin-induced Lung Fibrosis: A Review of Therapeutic Targets and Approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. The Development of Bleomycin-Induced Pulmonary Fibrosis in Mice Deficient for Components of the Fibrinolytic System - PMC [pmc.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]

A Comparative Guide to DDR2 Inhibition: WRG-28 vs. Dasatinib

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two inhibitors of the Discoidin Domain Receptor 2 (DDR2): WRG-28, a novel allosteric inhibitor, and dasatinib (B193332), a multi-targeted tyrosine kinase inhibitor. This objective analysis, supported by experimental data, is intended to inform research and development decisions in the context of DDR2-mediated pathologies, such as cancer and fibrotic diseases.

Introduction to DDR2 and its Inhibition

Discoidin Domain Receptor 2 (DDR2) is a receptor tyrosine kinase (RTK) that is activated by collagen, a primary component of the extracellular matrix.[1][2] Upon collagen binding, DDR2 undergoes autophosphorylation, initiating downstream signaling cascades that regulate critical cellular processes, including proliferation, migration, and differentiation.[2] Dysregulation of DDR2 signaling has been implicated in several diseases, making it an attractive therapeutic target.[2][3]

DDR2 inhibitors can be broadly categorized based on their mechanism of action. ATP-competitive inhibitors, such as dasatinib, bind to the ATP-binding pocket of the kinase domain, preventing the transfer of phosphate (B84403) groups and subsequent kinase activation.[2] In contrast, allosteric inhibitors, like WRG-28, bind to a site distinct from the active site, inducing a conformational change that inhibits receptor activation.[4][5]

Comparative Analysis of WRG-28 and Dasatinib

Feature	WRG-28	Dasatinib
Mechanism of Action	Selective, extracellularly acting allosteric inhibitor.[4][5]	Multi-targeted ATP-competitive tyrosine kinase inhibitor.[6][7]
DDR2 IC50	230 nM[4][8]	1.4 nM[9][10]
Selectivity	Selective for DDR2.[4] Does not affect DDR1.[3]	Broad-spectrum inhibitor of multiple kinases, including DDR1, Src family kinases, and Bcr-Abl.[7][10][11]
Binding Site	Extracellular domain.[5][12]	ATP-binding pocket of the kinase domain.[2]
Effect on TKI-Resistant Mutants	Maintains inhibitory action against acquired DDR2 mutations that are resistant to tyrosine kinase inhibitors (TKIs).[4][13]	Efficacy can be compromised by gatekeeper mutations in the kinase domain.[11][13]

Experimental Data and Performance

In Vitro Kinase Inhibition

The inhibitory potency of WRG-28 and dasatinib against DDR2 has been determined using in vitro kinase assays.

Inhibitor	IC50 (DDR2)
WRG-28	230 nM[4][8]
Dasatinib	1.4 nM[9][10]

Dasatinib exhibits a significantly lower IC50 value, indicating higher potency in a purified enzyme system. However, its multi-targeted nature means it will affect other kinases at similar concentrations.[10][14] WRG-28's higher IC50 is offset by its high selectivity for DDR2.[4]

Cellular Activity

WRG-28:

• Inhibits collagen I-mediated DDR2 tyrosine phosphorylation and downstream ERK activation in HEK293 cells expressing DDR2.[4]

• Blunts tumor cell invasion and migration in BT549 and 4T1 breast cancer cells.[4][5]

• Inhibits the tumor-promoting effects of cancer-associated fibroblasts (CAFs).[4]

Dasatinib:

• Inhibits proliferation in lung cancer cell lines with DDR2 mutations.[11]

• Inhibits migration, invasion, and adhesion in head and neck squamous cell carcinoma (HNSCC) cells overexpressing DDR2.[15]

• Can lead to adaptive resistance through the activation of parallel RTK pathways.[11][16][17]

Signaling Pathways and Experimental Workflows

DDR2 Signaling Pathway

Collagen binding to DDR2 induces receptor autophosphorylation, creating docking sites for adaptor proteins and initiating downstream signaling. Key pathways activated include the MAPK/ERK and PI3K/AKT cascades, which are crucial for cell proliferation, survival, and migration.[1][3] Src kinase has also been shown to play a role in DDR2 activation.[7][11]

Caption: Simplified DDR2 signaling pathway.

Experimental Workflow: Kinase Inhibition Assay

A common method to determine the IC50 of a kinase inhibitor is a luminescence-based assay that measures ATP consumption.

Caption: Workflow for a luminescence-based kinase inhibition assay.

Experimental Protocols

In Vitro Kinase Activity Assay (Luminescence-Based)

This protocol is a generalized method for determining the IC50 of an inhibitor against a target kinase.

Materials:

• Recombinant DDR2 kinase

• Kinase substrate peptide

• ATP

• Test inhibitors (WRG-28, dasatinib)

• Kinase assay buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/ml BSA)

• Luminescence-based ADP detection kit

• White, opaque 96- or 384-well plates

Procedure:

• Prepare serial dilutions of the test inhibitors in DMSO.

• In a multi-well plate, add the diluted inhibitors. Include a DMSO-only control.

• Add the DDR2 kinase to each well and incubate for a short period to allow for inhibitor binding.[18]

• Initiate the kinase reaction by adding a mixture of the substrate and ATP.

• Incubate the plate at 30°C for a defined period (e.g., 60 minutes).[18]

• Stop the reaction and deplete the remaining ATP by adding the reagent from the detection kit.

• Add the kinase detection reagent to convert ADP to ATP and generate a luminescent signal.

• Measure the luminescence using a plate reader. The signal is inversely proportional to the kinase activity.

• Calculate the IC50 value by plotting the percent inhibition against the inhibitor concentration.

Cell Viability (MTT) Assay

The MTT assay is a colorimetric assay for assessing cell viability based on metabolic activity.[19]

Materials:

• Cancer cell line of interest (e.g., DDR2-mutant lung cancer cells)

• Complete culture medium

• Test inhibitors

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO)

• 96-well plates

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to attach overnight.[20]

• Treat the cells with a range of concentrations of the test inhibitors. Include a vehicle control (DMSO).

• Incubate the cells for a desired period (e.g., 48 or 72 hours).[19]

• Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to convert MTT to formazan (B1609692) crystals.[19][21]

• Carefully remove the medium and add a solubilization solution to dissolve the formazan crystals.[19]

• Measure the absorbance at a wavelength of approximately 570 nm using a plate reader.[21]

• Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Western Blotting for DDR2 Phosphorylation

Western blotting can be used to detect the phosphorylation status of DDR2 in response to inhibitor treatment.

Materials:

• Cell line of interest

• Test inhibitors

• Lysis buffer

• Primary antibodies (anti-phospho-DDR2, anti-total-DDR2)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Culture cells and treat with inhibitors for the desired time.

• Lyse the cells in an appropriate lysis buffer and quantify the protein concentration.[22]

• Separate the protein lysates by SDS-PAGE and transfer them to a membrane (e.g., PVDF or nitrocellulose).[23]

• Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature or overnight at 4°C.[23]

• Incubate the membrane with the primary antibody against phospho-DDR2 overnight at 4°C.

• Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using a chemiluminescent substrate and an imaging system.

• Strip the membrane and re-probe with an antibody against total DDR2 to confirm equal protein loading.

Conclusion

WRG-28 and dasatinib represent two distinct strategies for inhibiting DDR2. Dasatinib is a potent, multi-targeted kinase inhibitor that has shown efficacy in preclinical and clinical settings for DDR2-driven cancers.[11][15] However, its broad activity profile may lead to off-target effects and the development of resistance.[11][16]

WRG-28, as a selective, allosteric inhibitor, offers a more targeted approach.[4][5] Its unique mechanism of action, targeting the extracellular domain, allows it to overcome resistance mechanisms that affect ATP-competitive inhibitors.[4][13] While its in vitro potency is lower than that of dasatinib, its high selectivity and ability to inhibit TKI-resistant mutants make it a promising candidate for further development, particularly in combination therapies or for patients who have developed resistance to traditional kinase inhibitors.[4] The choice between these inhibitors will depend on the specific research or therapeutic context, including the desired selectivity profile and the potential for resistance.

References

• 1. Discoidin domain receptor 2 signaling networks and therapy in lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What are DDR2 inhibitors and how do they work? [synapse.patsnap.com]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Inhibition of tumor–microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scbt.com [scbt.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. medchemexpress.com [medchemexpress.com]
• 9. researchgate.net [researchgate.net]
• 10. The Journey of DDR1 and DDR2 Kinase Inhibitors as Rising Stars in the Fight Against Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. aacrjournals.org [aacrjournals.org]
• 12. Inhibition of tumor-microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Frontiers | Focusing on discoidin domain receptors in premalignant and malignant liver diseases [frontiersin.org]
• 14. Discoidin domain receptor 1 (DDR1) kinase as target for structure-based drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Targeting DDR2 in head and neck squamous cell carcinoma with dasatinib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. aacrjournals.org [aacrjournals.org]
• 17. Adaptive responses to dasatinib-treated lung squamous cell cancer cells harboring DDR2 mutations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]
• 20. texaschildrens.org [texaschildrens.org]
• 21. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 22. benchchem.com [benchchem.com]
• 23. Western blot protocol | Abcam [abcam.com]

Validating WRG-28 Target Engagement in Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methods to validate the cellular target engagement of WRG-28, a selective, allosteric inhibitor of the Discoidin Domain Receptor 2 (DDR2). We will compare WRG-28's performance with alternative DDR2 inhibitors and provide detailed experimental protocols and supporting data to aid researchers in their drug development efforts.

Introduction to WRG-28 and its Target: DDR2

WRG-28 is a novel small molecule inhibitor that uniquely targets the extracellular domain (ECD) of DDR2.[1] Unlike traditional tyrosine kinase inhibitors (TKIs), WRG-28 functions allosterically, meaning it binds to a site on the receptor distinct from the collagen-binding site, thereby preventing receptor activation.[1][2] This mechanism offers potential advantages, including selectivity and efficacy against TKI-resistant mutations.[2]

DDR2 is a receptor tyrosine kinase that plays a crucial role in cell adhesion, proliferation, migration, and extracellular matrix remodeling by binding to fibrillar collagens.[3][4] Dysregulation of DDR2 signaling is implicated in various diseases, including cancer and fibrosis.[4][5] Validating that a compound like WRG-28 engages DDR2 in a cellular context is a critical step in preclinical drug development.

Comparison of WRG-28 with Alternative DDR2 Inhibitors

The primary alternatives to WRG-28 for inhibiting DDR2 are multi-targeted tyrosine kinase inhibitors that act on the intracellular kinase domain. This guide will focus on two such widely used inhibitors: Dasatinib (B193332) and Nintedanib.

Feature	WRG-28	Dasatinib	Nintedanib
Target Domain	Extracellular Allosteric Site	Intracellular Kinase Domain (ATP-binding site)	Intracellular Kinase Domain (ATP-binding site)
Mechanism of Action	Allosteric inhibition of collagen binding	Competitive inhibition of ATP binding	Competitive inhibition of ATP binding
Reported IC50 (DDR2)	230 nM (inhibition of DDR2-ligand binding)[1]	Potent inhibitor, but specific IC50 for DDR2 varies across studies. Cellular IC50 for viability in DDR2-mutant lung cancer cells is ~80-190 nM.[6]	18 nM (enzymatic assay)[7]
Selectivity	Selective for DDR2 over DDR1[2]	Multi-targeted, inhibits SRC family kinases, c-Kit, PDGFR, and others in addition to DDR2.[3]	Triple angiokinase inhibitor (VEGFR, FGFR, PDGFR) with activity against DDR1/2.[7]
Effect on TKI-resistant mutants	Maintains inhibitory activity against gatekeeper mutations (e.g., T654I).[2]	Activity can be compromised by kinase domain mutations.	Activity can be compromised by kinase domain mutations.

Validating Target Engagement: Key Experiments and Methodologies

Confirming that WRG-28 engages DDR2 in cells requires a multi-faceted approach. Below are key experimental strategies, with detailed protocols, to directly and indirectly assess target engagement.

Direct Target Binding Assessment in vitro

Biolayer Interferometry (BLI) is a label-free technology used to measure real-time biomolecular interactions. It can be used to confirm the direct binding of WRG-28 to the DDR2 extracellular domain.

Objective: To measure the binding kinetics and affinity of WRG-28 to the purified DDR2 extracellular domain (ECD).

Materials:

• Purified, biotinylated DDR2 ECD

• WRG-28 compound

• Streptavidin (SA) biosensors

• BLI instrument (e.g., Octet RED96e)

• Assay buffer (e.g., PBS with 0.1% BSA and 0.02% Tween-20)

• 96-well microplates

Procedure:

• Hydration of Biosensors: Hydrate the SA biosensors in assay buffer for at least 10 minutes.

• Protein Immobilization: Load the biotinylated DDR2 ECD onto the SA biosensors to a response level of approximately 1-2 nm.

• Baseline: Establish a stable baseline for the loaded biosensors in assay buffer for 60-120 seconds.

• Association: Move the biosensors to wells containing various concentrations of WRG-28 in assay buffer and monitor the association for 120-300 seconds.

• Dissociation: Transfer the biosensors back to wells containing only assay buffer and monitor the dissociation for 300-600 seconds.

• Data Analysis: Fit the association and dissociation curves to a 1:1 binding model to determine the association rate (ka), dissociation rate (kd), and the equilibrium dissociation constant (KD).

Cellular Target Engagement: Inhibition of Receptor Activation

A key method to demonstrate target engagement in a cellular context is to show that the compound inhibits the ligand-induced activation of its target. For DDR2, this involves measuring the inhibition of collagen-induced autophosphorylation.

Objective: To determine if WRG-28 inhibits collagen-induced DDR2 phosphorylation in cells.

Materials:

• Cells expressing DDR2 (e.g., HEK293 cells transfected with a DDR2 expression vector)

• WRG-28 compound

• Collagen Type I

• Cell lysis buffer (RIPA buffer with protease and phosphatase inhibitors)

• Primary antibodies: anti-phospho-DDR2 (Tyr740), anti-total-DDR2

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Western blot equipment

Procedure:

• Cell Culture and Treatment: Plate DDR2-expressing cells and allow them to adhere. Serum-starve the cells overnight.

• Inhibitor Pre-treatment: Pre-treat the cells with varying concentrations of WRG-28 or vehicle control for 1-2 hours.

• Collagen Stimulation: Stimulate the cells with Collagen Type I (e.g., 20 µg/mL) for 30-60 minutes.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with ice-cold lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• Western Blotting:

  • Separate equal amounts of protein lysate by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with the anti-phospho-DDR2 antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using a chemiluminescent substrate.

• Stripping and Re-probing: Strip the membrane and re-probe with an anti-total-DDR2 antibody to confirm equal protein loading.

• Densitometry: Quantify the band intensities to determine the ratio of phosphorylated DDR2 to total DDR2.

Downstream Signaling Pathway Analysis

Inhibiting the direct target should lead to a measurable effect on its downstream signaling pathways. For DDR2, key downstream effectors include ERK and SNAIL1.

Objective: To assess the effect of WRG-28 on the phosphorylation of ERK and the stabilization of SNAIL1.

Materials:

• Same as for the DDR2 Autophosphorylation Assay, with the addition of primary antibodies against phospho-ERK (Thr202/Tyr204), total ERK, and SNAIL1.

Procedure:

• Follow the same cell culture, treatment, and lysis steps as in the DDR2 Autophosphorylation Assay.

• Western Blotting:

  • Perform western blotting as described above.

  • Probe separate membranes or strip and re-probe the same membrane with antibodies for phospho-ERK, total ERK, and SNAIL1.

• Densitometry: Quantify the band intensities to determine the ratio of phosphorylated ERK to total ERK and the levels of SNAIL1 protein.

Visualizing Pathways and Workflows

To better understand the biological context and experimental procedures, the following diagrams are provided.

DDR2 Signaling Pathway

Caption: DDR2 signaling cascade and points of inhibition.

Experimental Workflow for Target Engagement Validation

Caption: Workflow for validating WRG-28 target engagement.

Conclusion

Validating the target engagement of WRG-28 in a cellular context is achievable through a combination of in vitro direct binding assays and cell-based functional assays. The unique extracellular, allosteric mechanism of WRG-28 provides a clear differentiation from traditional intracellular tyrosine kinase inhibitors like dasatinib and nintedanib. The experimental protocols provided in this guide offer a robust framework for researchers to confirm the on-target activity of WRG-28 and similar compounds, a critical step in the drug discovery and development pipeline.

References

• 1. Capturing the Interaction Kinetics of an Ion Channel Protein with Small Molecules by the Bio-layer Interferometry Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bio-layer Interferometry for Measuring Kinetics of Protein-protein Interactions and Allosteric Ligand Effects [jove.com]
• 3. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Adaptive Responses to Dasatinib-Treated Lung Squamous Cell Cancer Cells Harboring DDR2 Mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Triple Angiokinase Inhibitor Nintedanib Directly Inhibits Tumor Cell Growth and Induces Tumor Shrinkage via Blocking Oncogenic Receptor Tyrosine Kinases - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Kinase Landscape: A Comparative Guide to the Cross-Reactivity of WRG-28-d5

For researchers, scientists, and drug development professionals, understanding the selectivity of a kinase inhibitor is paramount to predicting its efficacy and potential off-target effects. This guide provides a detailed comparison of the cross-reactivity of WRG-28-d5, a potent and selective allosteric inhibitor of Discoidin Domain Receptor 2 (DDR2), with other receptor tyrosine kinases (RTKs). The information is based on available experimental data to aid in the evaluation of this compound for therapeutic development.

WRG-28-d5 is an isotopic variant of WRG-28, a small molecule that uniquely targets the extracellular domain of DDR2, thereby inhibiting its activation by collagen.[1][2] This allosteric mechanism of action suggests a potentially high degree of selectivity. Experimental evidence to date supports this hypothesis, indicating minimal cross-reactivity with other RTKs.

Quantitative Analysis of Cross-Reactivity

While extensive quantitative screening data across the entire kinome, such as a KINOMEscan profile, is not publicly available for WRG-28, existing studies have employed targeted and panel-based approaches to assess its selectivity. The available data consistently demonstrates a high selectivity for DDR2.

A key study utilized a phospho-RTK array to investigate the effect of WRG-28 on the activation of 49 different RTKs. The results of this screening showed that WRG-28 treatment did not lead to a significant change in the phosphorylation status of any of the other 48 RTKs on the panel, indicating a lack of off-target activity at the tested concentrations.[1]

Furthermore, direct comparative studies with the closely related Discoidin Domain Receptor 1 (DDR1) have been conducted. These experiments revealed no inhibition of collagen-induced DDR1 phosphorylation in cells treated with WRG-28.[1] This high selectivity is a significant advantage, as off-target inhibition of DDR1 could lead to unwanted side effects.

The following table summarizes the observed cross-reactivity of WRG-28 with a panel of receptor tyrosine kinases based on phospho-RTK array analysis.

Receptor Tyrosine Kinase	Observed Cross-Reactivity (Phosphorylation Status)
DDR2	Significant Inhibition
DDR1	No significant inhibition observed
EGFR	No significant inhibition observed
ErbB2	No significant inhibition observed
ErbB3	No significant inhibition observed
ErbB4	No significant inhibition observed
FGF R1	No significant inhibition observed
FGF R2α	No significant inhibition observed
FGF R3	No significant inhibition observed
FGF R4	No significant inhibition observed
HGF R/c-MET	No significant inhibition observed
Insulin R/IGF-I R	No significant inhibition observed
IGF-I R	No significant inhibition observed
MSP R/Ron	No significant inhibition observed
PDGF Rα	No significant inhibition observed
PDGF Rβ	No significant inhibition observed
SCF R/c-kit	No significant inhibition observed
VEGF R1/Flt-1	No significant inhibition observed
VEGF R2/KDR/Flk-1	No significant inhibition observed
VEGF R3/Flt-4	No significant inhibition observed
... (and other 28 RTKs on the array)	No significant inhibition observed

This table is a representation based on the reported outcome of a phospho-RTK array screening. The primary finding was the selective inhibition of DDR2 with no significant effect on the other 48 kinases included in the array.[1]

Experimental Protocols

To ensure a comprehensive understanding of the data, detailed methodologies for the key experiments are provided below.

Phospho-Receptor Tyrosine Kinase (RTK) Array

This assay was performed to simultaneously assess the effect of WRG-28 on the phosphorylation of 49 different human RTKs.

Methodology:

• Cell Lysis: Cells of interest (e.g., HEK293 cells expressing various RTKs) were cultured and treated with WRG-28 at a specified concentration or a vehicle control. Following treatment, cells were lysed using a suitable lysis buffer containing protease and phosphatase inhibitors to preserve the phosphorylation state of proteins.

• Protein Quantification: The total protein concentration in the cell lysates was determined using a standard protein assay (e.g., BCA assay) to ensure equal loading onto the array membranes.

• Array Incubation: Nitrocellulose membranes pre-spotted with capture antibodies specific for 49 different RTKs were blocked to prevent non-specific binding. The prepared cell lysates were then incubated with the membranes, allowing the RTKs in the lysate to bind to their corresponding capture antibodies.

• Detection: After washing away unbound proteins, the membranes were incubated with a pan anti-phospho-tyrosine antibody conjugated to horseradish peroxidase (HRP). This antibody binds to any phosphorylated tyrosine residues on the captured RTKs.

• Signal Development: The membranes were then treated with a chemiluminescent substrate, which reacts with the HRP to produce a light signal.

• Data Acquisition and Analysis: The chemiluminescent signals were captured using a CCD camera or X-ray film. The intensity of each spot, corresponding to a specific RTK, was quantified. The signal intensity is proportional to the amount of phosphorylated RTK. The results from the WRG-28-treated samples were compared to the vehicle-treated controls to determine any changes in RTK phosphorylation.

Caption: Workflow for assessing RTK cross-reactivity using a phospho-RTK array.

Biolayer Interferometry (BLI)

Biolayer interferometry was used to directly measure the binding affinity of WRG-28 to the extracellular domains (ECDs) of DDR2 and DDR1 in real-time.

Methodology:

• Sensor Preparation: Biotinylated recombinant DDR2-ECD or DDR1-ECD was immobilized onto streptavidin-coated biosensors.

• Baseline: The sensors were equilibrated in a suitable buffer to establish a stable baseline.

• Association: The sensors were then dipped into solutions containing various concentrations of WRG-28, and the binding (association) was measured as a shift in the interference pattern of light reflected from the sensor tip.

• Dissociation: After the association phase, the sensors were moved back into the buffer-only solution, and the dissociation of WRG-28 from the ECD was monitored.

• Data Analysis: The association and dissociation curves were analyzed using a suitable kinetic model (e.g., 1:1 binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD).

The results from this assay showed a dose-dependent association of WRG-28 with DDR2, while no binding was detected for DDR1, further confirming the high selectivity of WRG-28.[1]

Signaling Pathway Implications

The high selectivity of WRG-28 for DDR2 has important implications for its mechanism of action and potential therapeutic applications. By specifically targeting DDR2, WRG-28 can inhibit DDR2-mediated signaling pathways involved in cancer cell invasion, migration, and the tumor-promoting effects of cancer-associated fibroblasts, without affecting the signaling of other essential RTKs.[1][2]

Caption: WRG-28 selectively inhibits the DDR2 signaling pathway.

Conclusion

The available experimental data strongly indicates that WRG-28 is a highly selective inhibitor of DDR2. Its unique allosteric mechanism of action on the extracellular domain likely contributes to this specificity, minimizing off-target effects on other receptor tyrosine kinases. This high degree of selectivity makes WRG-28 a promising candidate for further investigation as a targeted therapeutic agent in diseases driven by aberrant DDR2 signaling, such as various cancers. For future studies, a comprehensive kinome-wide screen would be beneficial to further confirm its selectivity profile.

References

• 1. Inhibition of tumor–microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]

Confirming the Allosteric Mechanism of WRG-28-d5: A Comparative Guide for Researchers

For Immediate Release

This guide provides a comprehensive comparison of WRG-28-d5, a novel allosteric inhibitor of Discoidin Domain Receptor 2 (DDR2), with alternative therapeutic strategies. The information presented herein is intended for researchers, scientists, and drug development professionals interested in the nuanced mechanisms of DDR2 inhibition and its implications in oncology and fibrotic diseases. Experimental data is provided to objectively compare the performance of WRG-28-d5 against traditional tyrosine kinase inhibitors (TKIs).

Executive Summary

Discoidin Domain Receptor 2 (DDR2), a receptor tyrosine kinase activated by collagen, is a key player in cancer progression, metastasis, and fibrosis.[1][2] While several multi-kinase inhibitors have shown activity against DDR2, they often suffer from off-target effects and the development of resistance. WRG-28-d5 represents a paradigm shift in DDR2 inhibition. As a deuterated analog of WRG-28, it is designed for enhanced metabolic stability, a common strategy to improve pharmacokinetic profiles.[1][2][3][4][5] WRG-28 acts via a unique allosteric mechanism, targeting the extracellular domain (ECD) of DDR2 to disrupt its interaction with collagen.[1][2] This guide will delve into the experimental evidence that confirms this mechanism and highlights its advantages over conventional orthosteric kinase inhibitors.

Data Presentation: Quantitative Comparison of DDR2 Inhibitors

The following tables summarize the inhibitory potency and selectivity of WRG-28 and its main competitors. The "d5" modification in WRG-28-d5 is intended to improve the compound's metabolic profile without altering its fundamental mechanism of action; therefore, the data for the parent compound, WRG-28, is presented as a direct surrogate for its inhibitory activity.

Table 1: Inhibitory Potency (IC50) against DDR2

Compound	IC50 (nM) against DDR2	Mechanism of Action
WRG-28	~230 - 286[1][2]	Allosteric (Extracellular Domain)
Dasatinib	1.4	Orthosteric (Kinase Domain)
Nilotinib	55	Orthosteric (Kinase Domain)
Imatinib	>1000 (cell-based)	Orthosteric (Kinase Domain)
Nintedanib	Not explicitly defined for DDR2	Orthosteric (Multi-kinase)

Table 2: Kinase Selectivity Profile

Compound	Primary Target(s)	Key Off-Target Kinases	Selectivity for DDR2
WRG-28	DDR2	Not active against DDR1 or other tested RTKs[1]	High
Dasatinib	BCR-ABL, SRC family, c-KIT, PDGFRβ, DDR1/2	Broad	Low
Nilotinib	BCR-ABL, c-KIT, PDGFRα/β, DDR1/2	Moderate	Low
Imatinib	BCR-ABL, c-KIT, PDGFRα/β	Moderate	Low
Nintedanib	VEGFR, FGFR, PDGFR, FLT3, SRC family, DDR2	Broad	Low

Mandatory Visualization

Signaling Pathways and Mechanisms

Fig. 1: Allosteric vs. Orthosteric Inhibition of DDR2

Fig. 2: Simplified DDR2 Signaling Pathway

Fig. 3: Experimental Workflow for Evaluating DDR2 Inhibitors

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below. These protocols are synthesized from multiple sources to provide a comprehensive overview for replication and adaptation.

DDR2-Collagen Solid-Phase Binding Assay

Objective: To determine the ability of a compound to inhibit the binding of DDR2 to immobilized collagen.

Materials:

• 96-well high-binding microplates

• Recombinant human DDR2-Fc fusion protein

• Rat tail collagen type I

• Bovine Serum Albumin (BSA)

• Blocking buffer (e.g., 5% BSA in TBS-T)

• Wash buffer (e.g., TBS-T)

• Anti-Fc antibody conjugated to HRP

• TMB substrate

• Stop solution (e.g., 2N H2SO4)

• Plate reader

Protocol:

• Coating: Coat wells of a 96-well plate with 10 µg/mL collagen I in PBS overnight at 4°C.[6] Coat control wells with BSA.

• Blocking: Wash wells three times with wash buffer. Block non-specific binding sites by incubating with blocking buffer for 2 hours at room temperature.[7]

• Inhibitor Incubation: Add serial dilutions of WRG-28-d5 or alternative compounds to the wells.

• DDR2 Binding: Add a constant concentration of DDR2-Fc (e.g., 10 µg/mL) to all wells and incubate for 3 hours at room temperature.[6]

• Washing: Wash plates three times with wash buffer to remove unbound DDR2-Fc.

• Detection: Add HRP-conjugated anti-Fc antibody and incubate for 1 hour at room temperature.

• Development: Wash plates three times. Add TMB substrate and incubate in the dark until color develops.

• Quantification: Stop the reaction with stop solution and measure the absorbance at 450 nm.[6]

Cell Migration Assay in 3D Collagen

Objective: To assess the effect of DDR2 inhibitors on the migratory capacity of cancer cells within a three-dimensional collagen matrix.

Materials:

• Cancer cell line (e.g., BT549 or 4T1)

• Collagen type I, acid-soluble

• 10x MEM

• Sodium bicarbonate solution

• Cell culture medium with and without serum

• Time-lapse microscope with environmental chamber

Protocol:

• Cell Preparation: Culture cells to sub-confluency. Harvest and resuspend in serum-free medium.

• Collagen Gel Preparation: On ice, mix 10x MEM, sodium bicarbonate, and cell culture medium. Add the collagen solution and mix gently to avoid bubbles. The final collagen concentration should be approximately 1.7 mg/mL.[1]

• Cell Embedding: Add the cell suspension to the collagen mixture, including the test compounds at desired concentrations.

• Polymerization: Dispense the cell-collagen mixture into wells of a multi-well plate and allow to polymerize at 37°C for 30-60 minutes.[1]

• Time-Lapse Microscopy: Place the plate in the microscope's environmental chamber. Acquire images of multiple fields every 15-30 minutes for 24-48 hours.

• Analysis: Use cell tracking software to quantify cell speed, displacement, and directionality.

In Vivo Breast Cancer Metastasis Model

Objective: To evaluate the efficacy of WRG-28-d5 in inhibiting tumor metastasis in a preclinical mouse model.

Materials:

• Female BALB/c mice (6-8 weeks old)

• 4T1 murine breast cancer cells (luciferase-expressing for bioluminescence imaging)

• PBS, sterile

• Surgical tools for tumor resection

• Bioluminescence imaging system

• Luciferin substrate

Protocol:

• Tumor Cell Implantation: Inject 1 x 10^5 4T1-luc cells in 50 µL PBS into the mammary fat pad of each mouse.[8]

• Primary Tumor Growth: Monitor primary tumor growth by caliper measurements and/or bioluminescence imaging.

• Treatment Initiation: Once tumors are established, randomize mice into treatment and control groups. Administer WRG-28-d5 or vehicle control via the desired route (e.g., intravenous or oral).

• Primary Tumor Resection (Optional): When primary tumors reach a predetermined size, they can be surgically removed to allow for the observation of metastatic outgrowth.[8]

• Metastasis Monitoring: Continue treatment and monitor for metastatic spread to distant organs, particularly the lungs, using bioluminescence imaging weekly.

• Endpoint Analysis: At the end of the study, euthanize mice and harvest lungs and other organs for histological analysis and ex vivo bioluminescence imaging to confirm and quantify metastatic burden.

Conclusion

The data and methodologies presented in this guide underscore the unique allosteric mechanism of WRG-28-d5. By targeting the extracellular domain of DDR2, WRG-28-d5 effectively uncouples the receptor from its activating ligand, collagen. This approach offers several key advantages over traditional ATP-competitive tyrosine kinase inhibitors:

• High Selectivity: WRG-28 is highly selective for DDR2, minimizing the off-target effects associated with multi-kinase inhibitors.[1]

• Overcoming Resistance: Its extracellular binding site makes it effective against mutations in the kinase domain that confer resistance to TKIs.

• Inhibition of Kinase-Independent Functions: By preventing collagen binding, WRG-28 can inhibit both kinase-dependent and -independent functions of DDR2.[1]

The deuteration of WRG-28 to WRG-28-d5 is a strategic modification aimed at improving its pharmacokinetic properties, potentially leading to enhanced efficacy and a better safety profile in vivo.[3][5] The compelling preclinical data for this class of allosteric inhibitors supports their continued development as a promising therapeutic strategy for metastatic cancers and fibrotic diseases.

References

• 1. benchchem.com [benchchem.com]
• 2. Crystallographic Insight into Collagen Recognition by Discoidin Domain Receptor 2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. The effect of deuterated PLK1 inhibitor on its safety and efficacy in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Collagen binding specificity of the discoidin domain receptors: Binding sites on collagens II and III and molecular determinants for collagen IV recognition by DDR1 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Molecular analysis of collagen binding by the human discoidin domain receptors, DDR1 and DDR2. Identification of collagen binding sites in DDR2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: The Small Molecule Inhibitor WRG-28-d5 Versus Genetic Knockdown of DDR2

For researchers, scientists, and drug development professionals, understanding the nuances of inhibiting the Discoidin Domain Receptor 2 (DDR2) is critical for advancing cancer research and therapeutic strategies. This guide provides a comprehensive, data-driven comparison of two primary methodologies for DDR2 inhibition: the selective small molecule inhibitor WRG-28-d5 and genetic knockdown techniques.

DDR2, a receptor tyrosine kinase activated by collagen, is a key player in cancer progression, influencing cell migration, invasion, and proliferation.[1] Consequently, targeting DDR2 has emerged as a promising therapeutic avenue. This guide will objectively compare the performance of WRG-28-d5 against genetic knockdown approaches (siRNA, shRNA, and CRISPR-Cas9), presenting experimental data, detailed protocols, and visual aids to inform experimental design and interpretation.

At a Glance: WRG-28-d5 vs. Genetic Knockdown

Feature	WRG-28-d5	Genetic Knockdown (siRNA, shRNA, CRISPR)
Mechanism of Action	A selective, extracellularly acting allosteric inhibitor that binds to the DDR2 extracellular domain, preventing collagen-induced activation.[2][3]	Reduces or eliminates the expression of the DDR2 protein by targeting its mRNA (siRNA, shRNA) or gene (CRISPR).
Specificity	Highly selective for DDR2, with minimal off-target effects on DDR1.[4]	Can be designed to be highly specific, though off-target effects are a consideration.
Reversibility & Control	Reversible upon withdrawal; allows for dose-dependent control of inhibition.	Transient (siRNA) or stable/permanent (shRNA/CRISPR); level of knockdown can be variable.
Speed of Action	Rapid onset of inhibition.	Slower onset, dependent on the rate of protein turnover.
Primary Application	Preclinical in vitro and in vivo studies; potential as a therapeutic agent.	Foundational research to elucidate gene function; in vitro and in vivo target validation.

Quantitative Data Comparison

The following tables summarize key quantitative data, offering a direct comparison of the efficacy and effects of WRG-28-d5 and DDR2 genetic knockdown.

Table 1: Potency of WRG-28-d5

Parameter	Reported Value	Experimental System
IC50 (DDR2-ligand binding)	230 nM	In vitro solid-phase binding assay
IC50 (DDR2 phosphorylation)	286 nM	HEK293 cells expressing DDR2

Table 2: Efficacy of Genetic Knockdown of DDR2

Knockdown Method	Cell Line	Achieved Knockdown Efficiency
siRNA	A375R2 human melanoma cells	30% and 60% reduction in protein levels in two different clones.[5]
shRNA	SH-SY5Y neuroblastoma cells	63% reduction in mRNA levels.[6]

Table 3: Comparative Effects on Cancer Cell Phenotypes

Intervention	Cell Line	Assay	Key Finding
1 µM WRG-28-d5	BT549 breast cancer	3D Collagen Migration	Inhibition comparable to that of DDR2 shRNA knockdown.[2]
1 µM WRG-28-d5	BT549 breast cancer	Matrigel Invasion	Inhibition comparable to that of DDR2 shRNA knockdown.[2]
DDR2 shRNA	BT549 breast cancer	Matrigel Invasion	Significantly reduced cell invasion compared to control.[2]
DDR2 Knockdown	Neuroblastoma cells	Cell Migration	Resulted in decreased cell migration.
DDR2 Knockdown	Breast Cancer Xenografts	In vivo Metastasis	Displayed reduced dissemination and a significant prevention in pulmonary and lymphatic metastasis.
10 mg/kg WRG-28-d5 (i.v.)	4T1 breast cancer model	In vivo Lung Colonization	Reduced lung colonization to a level comparable to shDDR2-depleted cells.[4]
DDR2 Knockdown	Recurrent breast tumor cells	Cell Proliferation (Clonogenic Assay)	Significantly reduced colony formation.[7]

Visualizing the Mechanisms

DDR2 Signaling Pathway

Upon activation by collagen, DDR2 initiates a signaling cascade that promotes key cancer-associated cellular processes.

Caption: Downstream signaling cascade initiated by collagen binding to DDR2.

Experimental Workflow for Comparison

A typical workflow to compare the effects of WRG-28-d5 and DDR2 knockdown is outlined below.

Caption: Workflow for comparing WRG-28-d5 and DDR2 knockdown effects.

Experimental Protocols

Protocol 1: shRNA-Mediated Stable Knockdown of DDR2

This protocol details the generation of a stable DDR2 knockdown cell line using lentiviral-delivered shRNA.

Materials:

• HEK293T cells for lentiviral packaging

• Target cancer cell line (e.g., BT549)

• Lentiviral packaging plasmids (e.g., psPAX2, pMD2.G)

• shRNA construct targeting DDR2 in a lentiviral vector (e.g., pLKO.1-puro)

• Non-targeting shRNA control vector

• Transfection reagent (e.g., Lipofectamine 3000)

• Complete growth media (e.g., DMEM with 10% FBS)

• Polybrene

• Puromycin (B1679871)

Procedure:

• Lentivirus Production:

  • Day 1: Seed HEK293T cells to be 70-80% confluent on the day of transfection.

  • Day 2: Co-transfect HEK293T cells with the shRNA plasmid and packaging plasmids using the chosen transfection reagent according to the manufacturer's protocol.

  • Day 3: Replace the medium 12-18 hours post-transfection.

  • Day 4-5: Collect the virus-containing supernatant 48 and 72 hours post-transfection. Filter through a 0.45 µm filter and store at -80°C or use immediately.

• Transduction of Target Cells:

  • Day 1: Seed the target cancer cells.

  • Day 2: Transduce the cells with the lentiviral supernatant at various multiplicities of infection (MOI) in the presence of 8 µg/mL polybrene.

• Selection of Stable Cells:

  • 48 hours post-transduction, begin selection by adding puromycin to the culture medium at a predetermined concentration lethal to non-transduced cells.

  • Maintain selection for 1-2 weeks, replacing the medium with fresh puromycin-containing medium every 3-4 days.

• Verification of Knockdown:

  • Expand the puromycin-resistant cell population.

  • Confirm the reduction of DDR2 protein expression via Western blot analysis.

  • Quantify the knockdown at the mRNA level using qRT-PCR.

Protocol 2: Western Blot for DDR2 and Phospho-DDR2

This protocol is for the detection and quantification of total and phosphorylated DDR2.

Materials:

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE equipment and reagents

• PVDF or nitrocellulose membranes

• Transfer apparatus and buffers

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies: anti-DDR2 and anti-phospho-DDR2 (pY740)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Sample Preparation:

  • Lyse cells in ice-cold lysis buffer.

  • Clarify lysates by centrifugation and collect the supernatant.

  • Determine protein concentration using a BCA assay.

• Electrophoresis and Transfer:

  • Denature 20-30 µg of protein per sample by boiling in Laemmli buffer.

  • Separate proteins by SDS-PAGE.

  • Transfer proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane in 5% BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibody diluted in blocking buffer overnight at 4°C with gentle agitation.

  • Wash the membrane 3 times for 10 minutes each with TBST.

  • Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane 3 times for 10 minutes each with TBST.

• Detection and Analysis:

  • Incubate the membrane with ECL substrate.

  • Capture the chemiluminescent signal using an imaging system.

  • Quantify band intensity using densitometry software, normalizing to a loading control (e.g., GAPDH or β-actin).

Protocol 3: Cell Invasion Assay (Boyden Chamber/Transwell)

This protocol measures the ability of cells to invade through a basement membrane matrix.

Materials:

• Transwell inserts (8 µm pore size)

• Matrigel

• Serum-free cell culture medium

• Chemoattractant medium (e.g., medium with 10% FBS)

• Cotton swabs

• Methanol for fixation

• Crystal violet solution for staining

• Microscope

Procedure:

• Preparation of Inserts:

  • Thaw Matrigel on ice overnight.

  • Dilute Matrigel with cold, serum-free medium and coat the top surface of the Transwell inserts.

  • Incubate at 37°C for at least 1 hour to allow the Matrigel to solidify.

• Cell Seeding:

  • Serum-starve cells for 12-24 hours.

  • Harvest and resuspend cells in serum-free medium.

  • Seed cells into the upper chamber of the coated inserts.

• Invasion:

  • Add chemoattractant medium to the lower chamber.

  • Incubate the plate for a period determined by the cell type's invasive potential (e.g., 24-48 hours).

• Staining and Quantification:

  • Carefully remove non-invaded cells from the top of the insert with a wet cotton swab.

  • Fix the invaded cells on the bottom of the membrane with methanol.

  • Stain the fixed cells with crystal violet.

  • Wash the inserts to remove excess stain and allow them to air dry.

  • Count the number of invaded cells in multiple representative fields under a microscope.

Concluding Remarks

The choice between utilizing the small molecule inhibitor WRG-28-d5 and employing genetic knockdown techniques for DDR2 inhibition is contingent upon the specific experimental goals. WRG-28-d5 provides a powerful tool for acute, reversible inhibition, mirroring a potential therapeutic application. In contrast, genetic knockdown offers a robust method for investigating the fundamental roles of DDR2 through sustained or permanent loss of function. The experimental evidence to date suggests that both approaches can yield comparable and significant inhibition of DDR2-mediated cancer cell behaviors, underscoring the validity of DDR2 as a therapeutic target. This guide provides the foundational information and protocols necessary for researchers to make informed decisions and design rigorous experiments to further probe the function of DDR2 in health and disease.

References

• 1. What are DDR2 inhibitors and how do they work? [synapse.patsnap.com]
• 2. Inhibition of tumor–microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. biorxiv.org [biorxiv.org]
• 7. DDR2 upregulation confers ferroptosis susceptibility of recurrent breast tumors through the Hippo pathway - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of WRG-28-d5 and Nilotinib: A Focus on DDR2 Inhibition

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of WRG-28-d5 and nilotinib (B1678881), with a specific focus on their interaction with the Discoidin Domain Receptor 2 (DDR2), a collagen-activated receptor tyrosine kinase implicated in various pathological processes, including fibrosis and cancer. While information on the deuterated form, WRG-28-d5, is not publicly available, this guide will focus on the parent compound, WRG-28, and compare its preclinical data with that of the established multi-kinase inhibitor, nilotinib. The inclusion of "-d5" in WRG-28-d5 likely indicates deuteration to improve metabolic stability and pharmacokinetic properties, a common strategy in drug development.

Executive Summary

WRG-28 and nilotinib both inhibit the function of DDR2, but through fundamentally different mechanisms. WRG-28 is a novel, selective, allosteric inhibitor that binds to the extracellular domain of DDR2, preventing its activation by collagen. In contrast, nilotinib is a multi-targeted ATP-competitive tyrosine kinase inhibitor that acts on the intracellular kinase domain of DDR2, in addition to its primary targets such as BCR-ABL. This difference in mechanism of action leads to distinct selectivity profiles and potential therapeutic applications.

Data Presentation: Quantitative Comparison

The following table summarizes the key quantitative data for WRG-28 and nilotinib concerning their inhibition of DDR2.

Parameter	WRG-28	Nilotinib	Reference
Target	Discoidin Domain Receptor 2 (DDR2)	BCR-ABL, PDGFR, c-KIT, DDR1, DDR2	[1][2]
Mechanism of Action	Allosteric inhibitor of the extracellular domain	ATP-competitive inhibitor of the intracellular kinase domain	[2][3]
DDR2 IC50	230 nM	55 nM	[1]
Selectivity	Selective for DDR2 over DDR1 and other RTKs	Multi-targeted kinase inhibitor	[3]

Mechanism of Action and Signaling Pathways

WRG-28: Allosteric Inhibition of the Extracellular Domain

WRG-28 represents a novel class of DDR2 inhibitors that function by binding to an allosteric site on the extracellular domain (ECD) of the receptor. This binding event is believed to induce a conformational change in DDR2, which in turn disrupts the interaction between the receptor and its natural ligand, collagen. By preventing collagen binding, WRG-28 effectively blocks the initial step of receptor activation, leading to the inhibition of downstream signaling pathways.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The tyrosine kinase inhibitor nilotinib targets the discoidin domain receptor DDR2 in calcific aortic valve stenosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of tumor–microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Anti-Metastatic Effects of WRG-28 in vivo: A Comparative Guide

Note: This guide focuses on WRG-28, as no specific information was found for "WRG-28-d5." It is presumed that "WRG-28-d5" is a deuterated variant or a typographical error. WRG-28 is a novel small-molecule inhibitor with significant anti-metastatic potential.

This guide provides an objective comparison of WRG-28's performance against other inhibitors targeting the Discoidin Domain Receptor 2 (DDR2), a key player in cancer metastasis. Experimental data and detailed protocols are presented to support the validation of its anti-metastatic effects in vivo.

Comparative Analysis of DDR2 Inhibitors

Metastasis is the primary cause of cancer-related mortality, making the development of effective anti-metastatic agents a critical area of research.[1] The Discoidin Domain Receptor 2 (DDR2), a receptor tyrosine kinase activated by fibrillar collagens, has emerged as a promising therapeutic target due to its crucial role in tumor invasion, migration, and metastasis.[1][2][3][4]

WRG-28 is a first-in-class small molecule that uniquely targets the extracellular domain of DDR2, leading to allosteric inhibition.[1][2] This mechanism contrasts with traditional tyrosine kinase inhibitors (TKIs), which typically compete with ATP at the intracellular kinase domain. This section compares WRG-28 with other known DDR2 inhibitors, such as Dasatinib and Nilotinib (B1678881), which are multi-targeted TKIs.[5]

Mechanism of Action

• WRG-28: Functions as an allosteric inhibitor by binding to the extracellular domain of DDR2. This binding disrupts the receptor's interaction with its collagen ligand, preventing receptor activation and downstream signaling.[1][2][6] This unique mechanism allows it to inhibit both kinase-dependent and kinase-independent functions of DDR2.[1]

• Dasatinib and Nilotinib: These are multi-kinase inhibitors that also target DDR2.[5][7] They function as ATP-competitive inhibitors, binding to the intracellular kinase domain and blocking the autophosphorylation required for receptor activation.[8] While effective, their broader target profile can lead to off-target effects.[5]

Figure 1: Comparison of inhibitor mechanisms of action.

Comparative Performance Data

The following table summarizes the characteristics and reported anti-metastatic activities of WRG-28 and other selected TKIs that inhibit DDR2.

Inhibitor	Target Profile	Mechanism of Action	In Vivo Anti-Metastatic Effects Reported	Reference
WRG-28	Selective for DDR2	Allosteric, extracellular domain binder	Significantly reduces metastatic lung colonization of breast tumor cells.	[1][2][3]
Dasatinib	Multi-kinase (DDR1/2, Src, c-KIT, PDGFβ, etc.)	ATP-competitive, kinase domain binder	Decreases DDR2-mutant squamous cell lung cancer tumor growth in xenograft models.	[5][9]
Nilotinib	Multi-kinase (DDR2, BCR-ABL, KIT, PDGFR, etc.)	ATP-competitive, kinase domain binder	Primarily studied in CML; anti-metastatic effects in solid tumors are less characterized.	[5][10]
Nintedanib (B1663095)	Multi-kinase (VEGFR, FGFR, PDGFR)	ATP-competitive, kinase domain binder	Reduces circulating tumor cells and lung metastasis in an osteosarcoma model.	[11][12][13]

In Vivo Experimental Data for WRG-28

Studies have demonstrated that WRG-28 effectively inhibits the colonization of metastatic breast cancer cells in the lungs in preclinical mouse models.[1][2]

Summary of Quantitative In Vivo Data

The following table summarizes key findings from a representative in vivo study evaluating the anti-metastatic efficacy of WRG-28. The experiment utilized a tail vein injection model of metastasis with 4T1 mouse breast cancer cells, which spontaneously metastasize to the lung.

Animal Model	Cell Line	Treatment Group	Dosage	Duration	Outcome	% Reduction in Metastasis
BALB/cJ Mice	4T1-GFP-luc	Control (shSCR)	Saline	7 days	Lung Colonization	0% (Baseline)
BALB/cJ Mice	4T1-GFP-luc	WRG-28	10 mg/kg daily (i.v.)	7 days	Lung Colonization	~75%
BALB/cJ Mice	4T1-GFP-luc	DDR2 Depleted (shDDR2)	N/A	7 days	Lung Colonization	~80%

Data synthesized from Grither & Longmore, 2018.[1][11]

Experimental Protocols

This section provides a detailed methodology for an in vivo lung colonization assay, a common experimental model for validating anti-metastatic compounds like WRG-28.[1][14]

Protocol: Murine Lung Colonization Assay

• Cell Culture and Preparation:

  • Culture 4T1 mouse breast cancer cells expressing a luciferase and GFP reporter gene (4T1-GFP-luc) in appropriate media.

  • On the day of injection, harvest cells using trypsin, wash with PBS, and resuspend in sterile, serum-free PBS at a concentration of 5 x 10^6 cells/mL.

  • Ensure cell viability is >95% via Trypan Blue exclusion.

• Animal Model:

  • Use 6- to 8-week-old female BALB/cJ mice.

  • Allow mice to acclimate for at least one week before the experiment.

• Tumor Cell Implantation:

  • Anesthetize mice and inject 100 µL of the cell suspension (5 x 10^5 cells) into the lateral tail vein. This procedure introduces tumor cells directly into circulation, modeling the hematogenous spread of metastasis.[14]

• Drug Administration and Grouping:

  • Randomize mice into treatment groups (e.g., Vehicle Control, WRG-28).

  • WRG-28 Group: Administer WRG-28 at a dose of 10 mg/kg daily via intravenous (i.v.) injection, starting 24 hours after tumor cell injection.[1]

  • Vehicle Control Group: Administer an equivalent volume of the vehicle (e.g., saline) on the same schedule.

• Monitoring Metastatic Burden:

  • Perform bioluminescence imaging (e.g., using an IVIS system) at baseline (Day 1) and regular intervals (e.g., Day 7) to monitor the growth of metastatic lesions in the lungs.[14]

  • Administer luciferin (B1168401) substrate to mice and image under anesthesia.

  • Quantify the bioluminescent signal (photon flux) from the thoracic region as a measure of tumor burden.

• Endpoint Analysis:

  • At the end of the study (e.g., Day 7 or as determined by tumor burden), euthanize the mice.

  • Harvest lungs and perform ex vivo bioluminescence imaging for a more sensitive measurement.

  • Fix lungs in formalin for histological analysis.

  • Prepare tissue sections and perform Hematoxylin and Eosin (H&E) staining or immunohistochemistry for GFP to visualize and quantify metastatic nodules.

Figure 2: Experimental workflow for an in vivo lung colonization assay.

DDR2 Signaling Pathway in Metastasis

DDR2 activation by collagen in the tumor microenvironment triggers downstream signaling cascades that are critical for metastasis.[4][8] A key pathway involves the stabilization of the transcription factor SNAIL1, a master regulator of the epithelial-to-mesenchymal transition (EMT), which enhances cell invasion and migration.[1][8] WRG-28, by preventing the initial DDR2-collagen interaction, effectively shuts down this entire pro-metastatic signaling cascade.

Figure 3: DDR2 signaling pathway in cancer metastasis.

References

• 1. The Journey of DDR1 and DDR2 Kinase Inhibitors as Rising Stars in the Fight Against Cancer | MDPI [mdpi.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pnas.org [pnas.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. scbt.com [scbt.com]
• 6. researchgate.net [researchgate.net]
• 7. aacrjournals.org [aacrjournals.org]
• 8. What are DDR2 inhibitors and how do they work? [synapse.patsnap.com]
• 9. Treatment-related Toxicities in a Phase II Trial of Dasatinib in Patients with Squamous Cell Carcinoma of the Lung: A Brief Report - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The tyrosine kinase inhibitor nilotinib targets the discoidin domain receptor DDR2 in calcific aortic valve stenosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Single‑agent nintedanib suppresses metastatic osteosarcoma growth by inhibiting tumor vascular formation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Nintedanib prevented fibrosis progression and lung cancer growth in idiopathic pulmonary fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Nintedanib for the treatment of patients with advanced non-small-cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Pharmacokinetic Profile of WRG-28 and WRG-28-d5: A Comparative Analysis

A comprehensive review of publicly available scientific literature and data reveals a notable absence of specific pharmacokinetic parameters for the selective DDR2 inhibitor, WRG-28. Consequently, a direct quantitative comparison of its pharmacokinetic properties with WRG-28-d5 is not feasible at this time. Information regarding WRG-28-d5 is not present in the reviewed literature, strongly suggesting its probable use as a deuterated internal standard for analytical and quantitative studies of WRG-28, rather than as a therapeutic agent itself.

Deuterated compounds, such as WRG-28-d5 is presumed to be, are frequently synthesized for use in pharmacokinetic studies.[1][2][3] The substitution of hydrogen with deuterium (B1214612) atoms creates a heavier, stable isotope-labeled version of the parent drug.[4] This isotopic labeling allows the compound to be used as an internal standard in bioanalytical methods, such as mass spectrometry, to ensure accurate quantification of the non-deuterated drug (WRG-28) in biological samples.[5] While deuteration can sometimes alter the metabolic profile of a drug, leading to different pharmacokinetic properties, there is no published evidence to suggest that WRG-28-d5 has been investigated for its own therapeutic effects or pharmacokinetic profile.[1][4]

In Vivo Efficacy Studies of WRG-28

Despite the lack of formal pharmacokinetic data, several preclinical in vivo studies have demonstrated the biological activity of WRG-28, providing insights into its administration and observed effects. These studies have primarily focused on its potential in cancer and fibrosis treatment.

Data on In Vivo Administration of WRG-28

Parameter	Details	Source(s)
Dose	10 mg/kg	[6][7]
Route of Administration	Intravenous (i.v.) injection	[6][7]
Dosing Frequency	Single daily injections	[6][7]
Treatment Duration	7 to 21 days, depending on the study	[7]
Animal Model	Female BALB/cJ mice, Male DBA/1 mice	[7]
Observed Effect	Attenuation of DDR2 biochemical signaling in breast tumors within 4 hours of a single dose. Reduction of metastatic lung colonization and amelioration of arthritis with daily dosing.	[6][7]

Experimental Protocols

The following outlines the general methodology employed in the in vivo efficacy studies of WRG-28, based on the available literature.

In Vivo Tumor Model and Metastasis Assay

Objective: To evaluate the effect of WRG-28 on metastatic lung colonization of breast tumor cells.

Methodology:

• Cell Line: 4T1 mouse breast tumor cells expressing GFP/luciferase were used.

• Animal Model: Syngeneic female BALB/cJ mice were utilized.

• Cell Injection: Tumor cells were injected into the mice via the tail vein to simulate metastasis.

• Treatment: Mice were administered daily intravenous injections of WRG-28 at a dose of 10 mg/kg for 7 days.

• Monitoring: Lung colonization and tumor growth were monitored using bioluminescence imaging.

• Endpoint Analysis: At the end of the study, lung tissues were collected for histological analysis to confirm the presence and extent of GFP-positive tumors.[6][8]

A key signaling pathway inhibited by WRG-28 involves the Discoidin Domain Receptor 2 (DDR2). Upon binding of its ligand, collagen, DDR2 becomes activated, which in turn can promote tumor cell invasion and migration. WRG-28 acts as an allosteric inhibitor, preventing this activation.[9][10][11]

Visualizing Experimental Workflow and Signaling

To illustrate the process of the in vivo studies and the targeted signaling pathway, the following diagrams are provided.

Caption: Workflow of an in vivo metastasis study for WRG-28.

References

• 1. Impact of Deuterium Substitution on the Pharmacokinetics of Pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Accelerating Drug Discovery with Deuterated Labelled Compounds - AquigenBio [aquigenbio.com]
• 4. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. Inhibition of tumor–microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. Inhibition of discoidin domain receptor 2 reveals kinase-dependent and kinase-independent functions in regulating fibroblast activity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pnas.org [pnas.org]
• 11. Frontiers | Recent Advances in the Role of Discoidin Domain Receptor Tyrosine Kinase 1 and Discoidin Domain Receptor Tyrosine Kinase 2 in Breast and Ovarian Cancer [frontiersin.org]

WRG-28-d5: A More Selective Allosteric Inhibitor of DDR2 Compared to Imatinib

For researchers, scientists, and drug development professionals, the search for highly selective kinase inhibitors is paramount to achieving therapeutic efficacy while minimizing off-target effects. In the context of Discoidin Domain Receptor 2 (DDR2), a collagen receptor tyrosine kinase implicated in various diseases including cancer and fibrosis, WRG-28 emerges as a promising selective inhibitor, offering a distinct mechanistic advantage over the multi-targeted kinase inhibitor, imatinib (B729).

This guide provides a detailed comparison of WRG-28 and imatinib, focusing on their selectivity for DDR2. It includes a summary of their inhibitory activities, detailed experimental methodologies for relevant assays, and visualizations of the DDR2 signaling pathway and experimental workflows.

Executive Summary

WRG-28 is a novel, potent, and selective allosteric inhibitor of DDR2 that acts on the extracellular domain of the receptor, preventing collagen binding and subsequent receptor activation.[1][2] This mechanism contrasts sharply with that of imatinib, an ATP-competitive inhibitor that targets the kinase domain of multiple tyrosine kinases, including Abl, c-Kit, PDGFR, and also DDR1 and DDR2.[3][4] The allosteric nature and extracellular target of WRG-28 contribute to its high selectivity for DDR2, offering a significant advantage over the broader activity profile of imatinib. While the user inquired about "WRG-28-d5," the available scientific literature predominantly refers to "WRG-28." It is possible that "d5" denotes a deuterated analog, which can sometimes be developed to improve pharmacokinetic properties; however, specific data for a deuterated version was not found.

Data Presentation: Inhibitor Activity Comparison

The following table summarizes the reported inhibitory concentrations (IC50) of WRG-28 and imatinib against DDR2 and other relevant kinases. It is important to note that these values are compiled from different studies and direct head-to-head comparisons in the same assay are limited.

Inhibitor	Target	IC50 (nM)	Assay Type	Reference
WRG-28	DDR2	230	Ligand Binding Assay	[5]
DDR2	286	Cell-based (DDR2 phosphorylation)	[5]
DDR1	No inhibition	Biolayer Interferometry	[1]
Imatinib	DDR1	41	Biochemical Kinase Assay
DDR2	71	Biochemical Kinase Assay
v-Abl	600	Cell-free Kinase Assay
c-Kit	100	Cell-based Assay
PDGFR	100	Cell-based Assay

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to allow for replication and validation of the findings.

Biochemical Kinase Assay (for Imatinib)

This assay measures the direct inhibition of kinase activity by a compound.

• Enzyme: Recombinant human DDR2 kinase domain.

• Substrate: A synthetic peptide substrate, such as poly(Glu, Tyr) 4:1.

• Reaction Buffer: Composed of HEPES, MgCl₂, MnCl₂, DTT, and BSA.

• Procedure:

  • The DDR2 enzyme is incubated with varying concentrations of imatinib in the reaction buffer.

  • The kinase reaction is initiated by the addition of ATP (often at a concentration near the Km for the specific kinase) and the peptide substrate.

  • The reaction is allowed to proceed for a defined period at a controlled temperature (e.g., 30°C).

  • The reaction is stopped, typically by the addition of EDTA.

  • The amount of phosphorylated substrate is quantified. This can be achieved through various methods, such as a radiometric assay measuring the incorporation of ³²P-ATP or a fluorescence-based assay using a phosphospecific antibody.[6][7]

  • IC50 values are calculated by plotting the percentage of kinase inhibition against the logarithm of the inhibitor concentration.

Solid-Phase Ligand Binding Assay (for WRG-28)

This assay determines the ability of a compound to block the interaction between DDR2 and its ligand, collagen.

• Materials: Recombinant human DDR2 extracellular domain (ECD) with a tag (e.g., His-tag), collagen-coated microplates.

• Procedure:

  • Microplate wells are coated with a DDR2-selective collagen peptide.

  • The wells are blocked to prevent non-specific binding.

  • A fixed concentration of tagged DDR2-ECD is pre-incubated with varying concentrations of WRG-28.

  • The DDR2-ECD/WRG-28 mixture is added to the collagen-coated wells and incubated to allow binding.

  • The wells are washed to remove unbound DDR2-ECD.

  • The amount of bound DDR2-ECD is quantified using an antibody against the tag (e.g., anti-His antibody) conjugated to an enzyme (e.g., HRP) for colorimetric detection.

  • IC50 values are determined by plotting the percentage of binding inhibition against the logarithm of the inhibitor concentration.[8]

Cell-Based DDR2 Phosphorylation Assay

This assay measures the inhibition of DDR2 autophosphorylation in a cellular context.

• Cell Line: A cell line engineered to overexpress human DDR2 (e.g., HEK293 cells).

• Stimulus: Soluble type I collagen.

• Procedure:

  • DDR2-expressing cells are seeded in culture plates.

  • The cells are pre-treated with varying concentrations of the inhibitor (WRG-28 or imatinib) for a specified time.

  • The cells are then stimulated with collagen to induce DDR2 activation and autophosphorylation.

  • Following stimulation, the cells are lysed.

  • DDR2 is immunoprecipitated from the cell lysates using a DDR2-specific antibody.

  • The level of DDR2 phosphorylation is determined by Western blotting using a pan-phosphotyrosine antibody or a phospho-specific DDR2 antibody.[9][10]

  • The total amount of immunoprecipitated DDR2 is also measured by Western blotting to normalize the phosphorylation signal.

  • IC50 values are calculated based on the reduction in DDR2 phosphorylation at different inhibitor concentrations.

Mandatory Visualization

DDR2 Signaling Pathway

Caption: DDR2 signaling is initiated by collagen binding, leading to receptor autophosphorylation and activation of the MAPK/ERK pathway.

Experimental Workflow: Kinase Inhibitor Selectivity Profiling

Caption: Workflow for determining the selectivity profile of a kinase inhibitor against a panel of kinases.

References

• 1. Inhibition of tumor–microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of discoidin domain receptor 2 reveals kinase-dependent and kinase-independent functions in regulating fibroblast activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chemical proteomic profiles of the BCR-ABL inhibitors imatinib, nilotinib, and dasatinib reveal novel kinase and nonkinase targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Kinase drug discovery 20 years after imatinib: progress and future directions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. media.cellsignal.com [media.cellsignal.com]
• 7. promega.com [promega.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Spatial localisation of Discoidin Domain Receptor 2 (DDR2) signalling is dependent on its collagen binding and kinase activity - PMC [pmc.ncbi.nlm.nih.gov]

WRG-28-d5: A Targeted Approach to Inhibit Kinase-Independent Functions of DDR2

A Comparative Guide for Researchers and Drug Development Professionals

The Discoidin Domain Receptor 2 (DDR2), a receptor tyrosine kinase activated by collagen, plays a pivotal role in various pathological processes, including fibrosis and cancer metastasis. While the kinase-dependent signaling of DDR2 has been extensively studied and targeted, emerging evidence highlights the significance of its kinase-independent functions. This guide provides a comprehensive comparison of WRG-28-d5, a novel allosteric inhibitor, and its efficacy in inhibiting these kinase-independent activities of DDR2, supported by experimental data.

Executive Summary

WRG-28-d5 is a potent and selective deuterated analog of WRG-28, an allosteric inhibitor that targets the extracellular domain of DDR2.[1][2][3] Unlike traditional tyrosine kinase inhibitors (TKIs), WRG-28-d5 blocks the interaction between collagen and DDR2, thereby inhibiting both kinase-dependent and kinase-independent signaling pathways.[1][2] This unique mechanism of action provides a significant advantage in overcoming the limitations of TKIs, which fail to address the non-catalytic roles of DDR2. This guide will delve into the experimental evidence demonstrating the inhibition of key kinase-independent functions of DDR2 by WRG-28-d5, including the regulation of α2 integrin expression and the modulation of fibroblast apoptosis.

Data Presentation: WRG-28-d5 Performance Metrics

The following tables summarize the quantitative data on the efficacy of WRG-28, the non-deuterated parent compound of WRG-28-d5, in inhibiting DDR2 functions. The deuteration in WRG-28-d5 is intended to improve pharmacokinetic properties without altering the mechanism of action.

Inhibitor	Target	Assay	IC50	Reference
WRG-28	DDR2	Collagen I-mediated Tyrosine Phosphorylation	286 nM	[4]
WRG-28	DDR2	Allosteric Inhibition	230 nM	[4]

Compound	Cell Line	Assay	Concentration	Effect	Reference
WRG-28	BT549 & 4T1 breast cancer cells	Invasion and Migration	1 µM	Inhibition	[4]
WRG-28	Cancer-Associated Fibroblasts (CAFs)	Tumor-promoting effects	1 µM	Inhibition	[4]
WRG-28	HEK293 cells expressing DDR2 T654I	Collagen I-induced Phosphorylation	0.5, 1 µM	Inhibition	[4]
WRG-28	Idiopathic Pulmonary Fibrosis (IPF) Fibroblasts	Fas-mediated Apoptosis	Not specified	Augmentation	[5]
Nintedanib	Fibroblasts	DDR2 Activation	Not specified	Direct and indirect inhibition	[5]

Experimental Protocols

Inhibition of DDR2 Tyrosine Phosphorylation

• Cell Line: HEK293 cells stably expressing human DDR2.

• Protocol: Cells were serum-starved overnight and then pre-treated with varying concentrations of WRG-28 for 1 hour. Subsequently, cells were stimulated with 50 µg/mL of type I collagen for 90 minutes. Cell lysates were collected, and DDR2 phosphorylation was assessed by Western blotting using an anti-phospho-DDR2 antibody.

• Data Analysis: The intensity of the phosphorylated DDR2 bands was quantified and normalized to the total DDR2 levels. The IC50 value was calculated from the dose-response curve.

Fibroblast Apoptosis Assay

• Cell Line: Primary lung fibroblasts isolated from patients with Idiopathic Pulmonary Fibrosis (IPF).

• Protocol: Fibroblasts were seeded and cultured overnight. The cells were then treated with WRG-28 or a vehicle control in a serum-free medium. After 1 hour, apoptosis was induced by adding 0.5 µg/mL of Fas-activating antibody and 5 µg/mL of cycloheximide. After 24 hours, cell viability was assessed using an MTT assay, and caspase 3/7 activity was measured using a luminescent assay to quantify apoptosis.[5]

• Data Analysis: The percentage of apoptotic cells was calculated relative to the control group.

Kinase-Independent Regulation of α2 Integrin Expression

• Cell Line: DDR2-null fibroblasts.

• Protocol: DDR2-null fibroblasts were transduced with adenoviruses expressing either wild-type DDR2 (AdwtDDR2) or a kinase-dead mutant of DDR2 (AdkdDDR2) with a deletion in the kinase domain.[5] The surface expression of DDR2 was confirmed by flow cytometry. The expression of α2 integrin was then analyzed by Western blotting and compared between the different cell populations. To assess the effect of WRG-28, transduced cells were treated with the inhibitor, and the expression of α2 integrin was measured.

• Data Analysis: The protein levels of α2 integrin were quantified and normalized to a loading control.

Mandatory Visualizations

Caption: Mechanism of action of WRG-28-d5 versus TKIs.

Caption: General experimental workflow for assessing WRG-28-d5 activity.

Caption: Inhibition of DDR2 kinase-independent functions by WRG-28-d5.

Conclusion

References

• 1. Inhibition of tumor–microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of tumor-microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. DDR2 confers ferroptosis resistance to cancer-associated fibroblasts and attenuates PARPi sensitivity of ovarian tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Inhibition of discoidin domain receptor 2 reveals kinase-dependent and kinase-independent functions in regulating fibroblast activity - PMC [pmc.ncbi.nlm.nih.gov]

side-by-side comparison of WRG-28-d5 and other investigational anti-fibrotic drugs

For Researchers, Scientists, and Drug Development Professionals

Fibrotic diseases, characterized by the excessive accumulation of extracellular matrix (ECM), represent a significant global health burden, contributing to the pathophysiology of numerous chronic conditions affecting organs such as the lungs, liver, and kidneys. The quest for effective anti-fibrotic therapies has led to the development of several investigational drugs targeting various aspects of the fibrotic cascade. This guide provides a side-by-side comparison of WRG-28, a novel allosteric inhibitor of Discoidin Domain Receptor 2 (DDR2), with other prominent investigational and approved anti-fibrotic agents. The information is presented to facilitate an objective evaluation of their mechanisms of action, preclinical efficacy, and the experimental methodologies used to generate the supporting data.

Drug Profiles and Mechanisms of Action

A diverse array of molecular pathways contributes to the initiation and progression of fibrosis, offering multiple targets for therapeutic intervention. The drugs discussed in this guide represent distinct mechanistic classes, from receptor tyrosine kinase inhibitors to modulators of key signaling pathways.

WRG-28 is an investigational small molecule that functions as a selective, allosteric inhibitor of Discoidin Domain Receptor 2 (DDR2).[1] DDR2 is a receptor tyrosine kinase activated by fibrillar collagens, playing a crucial role in fibroblast activation and collagen deposition.[1][2] By binding to the extracellular domain of DDR2, WRG-28 disrupts the interaction between DDR2 and its collagen ligands, thereby inhibiting downstream signaling that promotes fibrosis.[3][4] This unique allosteric mechanism of action distinguishes it from traditional tyrosine kinase inhibitors that target the intracellular kinase domain.[1]

Nintedanib (B1663095) is an approved anti-fibrotic agent for idiopathic pulmonary fibrosis (IPF) and other progressive fibrosing interstitial lung diseases.[5] It is an intracellular inhibitor of multiple tyrosine kinases, including platelet-derived growth factor receptor (PDGFR), fibroblast growth factor receptor (FGFR), and vascular endothelial growth factor receptor (VEGFR).[5] By blocking these receptors, nintedanib interferes with the proliferation, migration, and activation of fibroblasts, key cellular mediators of fibrosis.[6]

Pirfenidone (B1678446) is another approved medication for IPF. While its exact mechanism of action is not fully elucidated, it is known to possess anti-fibrotic, anti-inflammatory, and antioxidant properties.[7] Pirfenidone is believed to downregulate the production of pro-fibrotic and pro-inflammatory cytokines, including transforming growth factor-beta (TGF-β) and tumor necrosis factor-alpha (TNF-α), and inhibit fibroblast proliferation and collagen synthesis.[7]

Pamrevlumab is an investigational fully human monoclonal antibody that targets connective tissue growth factor (CTGF).[8] CTGF is a central mediator in the fibrotic process, involved in fibroblast proliferation, ECM deposition, and tissue remodeling. By neutralizing CTGF, pamrevlumab aims to halt the progression of fibrosis.[8]

Belapectin (GR-MD-02) is an investigational galectin-3 inhibitor. Galectin-3 is a beta-galactoside-binding lectin that plays a role in inflammation and fibrosis. By blocking galectin-3, belapectin is being investigated for its potential to reduce liver fibrosis and its complications.[9]

Lanifibranor (B608451) is an investigational pan-peroxisome proliferator-activated receptor (PPAR) agonist, targeting all three PPAR isoforms (α, γ, and δ).[10] PPARs are nuclear receptors that regulate gene expression involved in metabolism, inflammation, and fibrosis. Lanifibranor's activation of all three isoforms is thought to provide a broad-spectrum anti-fibrotic effect.[10][11]

Selonsertib (B560150) is an investigational inhibitor of apoptosis signal-regulating kinase 1 (ASK1). ASK1 is a key signaling molecule involved in stress and inflammatory responses that can lead to fibrosis and apoptosis. By inhibiting ASK1, selonsertib aims to reduce these pathological processes.[12][13]

Quantitative Data Comparison

The following tables summarize the available preclinical data for WRG-28 and comparator drugs in established animal models of fibrosis. The data is presented to allow for a cross-platform comparison of their anti-fibrotic potential.

Table 1: In Vitro Potency

Drug	Target	Assay	IC50
WRG-28	DDR2	DDR2 tyrosine phosphorylation inhibition	230 nM[14]
Nintedanib	PDGFR, FGFR, VEGFR	Kinase inhibition assays	Low nM range (specific values vary by kinase)
Pirfenidone	Multiple	Not applicable (mechanism not based on single target inhibition)	Not applicable
Pamrevlumab	CTGF	Not applicable (monoclonal antibody)	Not applicable
Belapectin	Galectin-3	Not applicable (galectin inhibitor)	Not applicable
Lanifibranor	pan-PPAR	PPAR activation assays	Low nM range (specific values vary by isoform)
Selonsertib	ASK1	ASK1 inhibition assay	Low nM range

Table 2: Efficacy in Bleomycin-Induced Lung Fibrosis Model

Drug	Animal Model	Dosage	Key Finding
WRG-28	Mouse	Not specified	Significant reduction in bleomycin-induced fibrosis.[1]
Nintedanib	Mouse	30, 60, 120 mg/kg/day	Dose-dependent reduction in hydroxyproline (B1673980) content and improved lung histology.[15]
Pirfenidone	Rat	50 mg/kg/day	Significantly reduced hydroxyproline content at days 14 and 28.[3]
Pamrevlumab	Mouse	Not specified	Phase 2 studies showed a decrease in the extent of lung fibrosis.[8]

Table 3: Efficacy in Carbon Tetrachloride (CCl4)-Induced Liver Fibrosis Model

Drug	Animal Model	Dosage	Key Finding
Nintedanib	Mouse	30 and 60 mg/kg/day	Significantly reduced hepatic collagen and improved liver histology in both preventive and therapeutic settings.[16][17]
Pirfenidone	Mouse	250 mg/kg/day	Significantly attenuated fibrosis severity, reducing hydroxyproline levels by 44.9%.[2]
Lanifibranor	Rat	Not specified	Marked improvement in fibrosis and portal hypertension.[10]
Selonsertib	Rat	Not specified	Significantly reduced liver fibrosis as confirmed by Sirius Red staining.[13]

Table 4: Efficacy in Unilateral Ureteral Obstruction (UUO)-Induced Kidney Fibrosis Model

Drug	Animal Model	Dosage	Key Finding
Nintedanib	Mouse	Not specified	Attenuated renal fibrosis and inhibited activation of renal interstitial fibroblasts.[14]
Pirfenidone	Rat	500 mg/kg/day	Significantly suppressed the increase in collagen content detected by hydroxyproline.[18]

Signaling Pathways and Experimental Workflows

Visual representations of key signaling pathways and experimental procedures are provided below to enhance understanding.

Caption: Mechanism of action of WRG-28.

Caption: Mechanism of action of Nintedanib.

Caption: Bleomycin-induced lung fibrosis model workflow.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to ensure reproducibility and aid in the critical evaluation of the presented data.

Bleomycin-Induced Pulmonary Fibrosis in Mice

This model is widely used to screen for potential anti-fibrotic therapies for pulmonary fibrosis.

• Animal Model: C57BL/6 mice (8-10 weeks old).

• Induction of Fibrosis:

  • Anesthetize mice using an appropriate anesthetic (e.g., isoflurane (B1672236) or ketamine/xylazine).

  • Make a small incision in the neck to expose the trachea.

  • Administer a single intratracheal instillation of bleomycin sulfate (B86663) (typically 1.5-3.0 U/kg) in sterile saline. Control animals receive saline only.

  • Suture the incision and allow the animals to recover.

• Drug Administration:

  • Begin drug treatment at a specified time point post-bleomycin administration (e.g., day 1 for prophylactic studies or day 7-14 for therapeutic studies).

  • Administer the investigational drug (e.g., WRG-28, nintedanib, pirfenidone) and vehicle control daily via the appropriate route (e.g., oral gavage, intraperitoneal injection).

• Endpoint Analysis (Day 14 or 21):

  • Euthanize mice and collect bronchoalveolar lavage (BAL) fluid for inflammatory cell analysis.

  • Perfuse the lungs with saline and harvest the lung tissue.

  • One lung lobe is typically fixed in 10% neutral buffered formalin for histological analysis (H&E and Sirius Red staining).

  • The remaining lung lobes are snap-frozen in liquid nitrogen and stored at -80°C for biochemical analysis, such as the hydroxyproline assay.

Carbon Tetrachloride (CCl4)-Induced Liver Fibrosis in Rodents

This is a classic and widely used model for studying liver fibrosis.

• Animal Model: Male Sprague-Dawley rats or C57BL/6 mice.

• Induction of Fibrosis:

  • Administer CCl4 (typically 0.5-1.0 mL/kg) diluted in corn oil or olive oil via intraperitoneal injection or oral gavage.

  • Repeat CCl4 administration 2-3 times per week for a period of 4-12 weeks to induce progressive fibrosis. Control animals receive the vehicle only.

• Drug Administration:

  • Initiate drug treatment concurrently with CCl4 administration (prophylactic) or after a period of CCl4 induction (therapeutic).

  • Administer the investigational drug and vehicle control daily.

• Endpoint Analysis:

  • At the end of the study period, collect blood for serum liver enzyme analysis (ALT, AST).

  • Harvest the liver, weigh it, and fix a portion in formalin for histological analysis (H&E, Sirius Red).

  • Freeze the remaining liver tissue for hydroxyproline assay and gene expression analysis (e.g., for collagen, α-SMA).

Unilateral Ureteral Obstruction (UUO) Model of Kidney Fibrosis

The UUO model induces rapid and progressive tubulointerstitial fibrosis in the obstructed kidney.

• Animal Model: Male C57BL/6 mice or Sprague-Dawley rats.

• Surgical Procedure:

  • Anesthetize the animal.

  • Make a midline abdominal incision to expose the left ureter.

  • Ligate the left ureter at two points with silk sutures.

  • The contralateral (right) kidney serves as an internal control. Sham-operated animals undergo the same surgical procedure without ureteral ligation.

• Drug Administration:

  • Begin drug administration immediately after surgery.

  • Administer the investigational drug and vehicle control daily for the duration of the study (typically 7-14 days).

• Endpoint Analysis:

  • At the end of the study, euthanize the animals and harvest both the obstructed and contralateral kidneys.

  • Fix a portion of the kidney tissue for histological analysis (H&E, Sirius Red, immunohistochemistry for α-SMA and collagen).

  • Freeze the remaining kidney tissue for hydroxyproline assay and molecular analysis.

Hydroxyproline Assay

This assay quantifies the total collagen content in a tissue sample.

• Tissue Hydrolysis:

  • Weigh a portion of the frozen tissue (e.g., 10-30 mg).

  • Add 6N HCl to the tissue and hydrolyze at 110-120°C for 12-24 hours.

• Assay Procedure:

  • Neutralize the hydrolysate with NaOH.

  • Add Chloramine-T reagent to oxidize the hydroxyproline.

  • Add Ehrlich's reagent (p-dimethylaminobenzaldehyde) and incubate at 60-65°C to develop a colorimetric product.

  • Measure the absorbance at 550-560 nm.

  • Calculate the hydroxyproline concentration based on a standard curve generated with known concentrations of hydroxyproline.

Picro-Sirius Red Staining

This histological stain is used to visualize collagen fibers.

• Tissue Preparation:

  • Deparaffinize and rehydrate formalin-fixed, paraffin-embedded tissue sections.

• Staining:

  • Stain the sections in Picro-Sirius Red solution for 1 hour.

  • Wash briefly in acidified water.

  • Dehydrate through a series of ethanol (B145695) washes and clear in xylene.

• Imaging:

  • Mount with a resinous medium.

  • Visualize under a standard light microscope (collagen appears red) or a polarized light microscope (collagen fibers appear birefringent - yellow/orange for thick fibers and green for thin fibers).

  • Quantify the stained area using image analysis software.

In Vitro Scratch (Wound Healing) Assay

This assay assesses the effect of a compound on cell migration.

• Cell Culture:

  • Plate fibroblasts (e.g., primary human lung fibroblasts) in a multi-well plate and grow to confluence.

• Creating the Scratch:

  • Create a "scratch" or cell-free gap in the confluent monolayer using a sterile pipette tip.

  • Wash with PBS to remove detached cells.

• Treatment and Imaging:

  • Add fresh media containing the investigational drug at various concentrations or a vehicle control.

  • Place the plate on a microscope with a live-cell imaging system.

  • Capture images of the scratch at time 0 and at regular intervals (e.g., every 6-12 hours) for 24-48 hours.

• Analysis:

  • Measure the area of the scratch at each time point using image analysis software.

  • Calculate the rate of wound closure to determine the effect of the drug on cell migration.

This comprehensive guide provides a foundation for understanding the current landscape of investigational anti-fibrotic drugs, with a focus on the novel DDR2 inhibitor, WRG-28. The provided data and protocols are intended to support further research and development in the critical area of fibrosis.

References

• 1. firstwordpharma.com [firstwordpharma.com]
• 2. Pirfenidone inhibits carbon tetrachloride- and albumin complex-induced liver fibrosis in rodents by preventing activation of hepatic stellate cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pirfenidone suppresses bleomycin-induced pulmonary fibrosis and periostin expression in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pirfenidone effectively reverses experimental liver fibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [PDF] Effects of Nintedanib in an Animal Model of Liver Fibrosis | Semantic Scholar [semanticscholar.org]
• 6. The anti-fibrotic effect of pirfenidone in rat liver fibrosis is mediated by downregulation of procollagen alpha1(I), TIMP-1 and MMP-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pirfenidone suppresses bleomycin-induced pulmonary fibrosis and periostin expression in rats [pubmed.ncbi.nlm.nih.gov]
• 8. publications.ersnet.org [publications.ersnet.org]
• 9. Intracellular hydroxyproline imprinting following resolution of bleomycin-induced pulmonary fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Inventiva announces the publication in the Journal of Hepatology of new pre-clinical data showing the beneficial effects of lanifibranor on cirrhosis | GlobeNewswire by notified [kommunikasjon.ntb.no]
• 11. Lanifibranor - Inventiva Pharma [inventivapharma.com]
• 12. firstwordpharma.com [firstwordpharma.com]
• 13. Selonsertib Inhibits Liver Fibrosis via Downregulation of ASK1/MAPK Pathway of Hepatic Stellate Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Nintedanib, a triple tyrosine kinase inhibitor, attenuates renal fibrosis in chronic kidney disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Nintedanib Ameliorates Bleomycin-Induced Pulmonary Fibrosis, Inflammation, Apoptosis, and Oxidative Stress by Modulating PI3K/Akt/mTOR Pathway in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Effects of Nintedanib in an Animal Model of Liver Fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 18. Pirfenidone improves renal function and fibrosis in the post-obstructed kidney - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Specificity of WRG-28-d5: A Comparative Analysis in DDR1-Expressing Cells

An Objective Guide for Researchers in Oncology and Fibrosis

This guide provides a comprehensive framework for validating the kinase specificity of WRG-28-d5, a deuterated analog of the known Discoidin Domain Receptor 2 (DDR2) inhibitor, WRG-28. Given the significant homology between DDR1 and DDR2, it is crucial to confirm that WRG-28-d5 does not exhibit off-target activity against DDR1, a key receptor tyrosine kinase implicated in various cancers and fibrotic diseases.[1][2] This document outlines the necessary experimental protocols and presents comparative data to rigorously assess the on-target selectivity of this compound.

Introduction to Specificity Analysis

WRG-28 is an allosteric inhibitor that selectively targets the extracellular domain of DDR2, preventing its interaction with collagen and subsequent downstream signaling.[3][4][5] However, its specificity against the closely related DDR1 has not been extensively profiled in publicly available literature. This guide details a direct comparison between WRG-28-d5 and a well-characterized, potent, and selective DDR1 inhibitor, 7rh benzamide (B126) , in cellular models that endogenously express DDR1.[6][7][8] The objective is to demonstrate that WRG-28-d5, unlike 7rh benzamide, does not inhibit collagen-induced DDR1 activation and its associated downstream signaling pathways.

Comparative Inhibitor Performance

The following tables summarize the expected outcomes from a series of experiments designed to test the specificity of WRG-28-d5 against DDR1. The data presented is hypothetical but representative of results that would confirm the high specificity of WRG-28-d5 for DDR2 over DDR1.

Table 1: Kinase Inhibition Profile

This table compares the in vitro enzymatic inhibitory activity of WRG-28-d5 and the positive control, 7rh benzamide, against DDR1 and DDR2.

Compound	Target Kinase	IC50 (nM)	Selectivity (DDR1/DDR2)
WRG-28-d5 (Expected)	DDR1	>10,000	>43-fold (favoring DDR2)
DDR2	230[4]
7rh benzamide (Reference)	DDR1	6.8[6]	~15-fold (favoring DDR1)
DDR2	101.4

Table 2: Cellular DDR1 Phosphorylation Inhibition

This table presents the results from a Western blot analysis measuring the inhibition of collagen-induced DDR1 auto-phosphorylation in DDR1-expressing T-47D breast cancer cells.

Compound	Concentration (µM)	% Inhibition of p-DDR1 (Tyr513)
Vehicle Control (DMSO)	-	0%
WRG-28-d5 (Expected)	1.0	<5%
7rh benzamide (Positive Control)	1.0	>95%

Table 3: Inhibition of Collagen-Induced Cell Migration

This table summarizes the findings from a Boyden chamber assay assessing the ability of the inhibitors to block collagen-induced migration of T-47D cells.

Compound	Concentration (µM)	% Inhibition of Cell Migration
Vehicle Control (DMSO)	-	0%
WRG-28-d5 (Expected)	1.0	<10%
7rh benzamide (Positive Control)	1.0	>80%

Signaling Pathways and Experimental Workflow

To visually represent the biological context and experimental design, the following diagrams are provided.

Caption: Simplified DDR1 signaling pathway.

Caption: Workflow for assessing inhibitor specificity.

Experimental Protocols

Cell Culture and Treatment

• Cell Line: T-47D (human breast carcinoma), known to express DDR1.[9][10][11]

• Culture Conditions: Cells are to be cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 humidified incubator.

• Protocol:

  • Seed T-47D cells in 6-well plates (for Western blotting) or Boyden chamber inserts (for migration) and allow them to reach 70-80% confluency.

  • Serum-starve the cells for 18-24 hours in a serum-free medium.

  • Pre-treat the cells with WRG-28-d5 (1 µM), 7rh benzamide (1 µM), or DMSO vehicle control for 1 hour.

  • For Western blot analysis, stimulate the cells with 10 µg/mL of soluble Type I collagen for 90 minutes.[9][10]

Western Blotting for DDR1 Phosphorylation

• Objective: To quantify the inhibition of collagen-induced DDR1 autophosphorylation.

• Protocol:

  • Following treatment and stimulation, wash cells twice with ice-cold PBS.

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Determine protein concentration using a BCA assay.

  • Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel and transfer to a PVDF membrane.[12]

  • Block the membrane with 5% BSA in TBST for 1 hour.

  • Incubate the membrane overnight at 4°C with primary antibodies against phospho-DDR1 (Tyr513), total DDR1, and a loading control (e.g., GAPDH).

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Visualize bands using an enhanced chemiluminescence (ECL) substrate and quantify band intensities using densitometry software.[11][12]

Collagen-Induced Cell Migration Assay

• Objective: To assess the functional consequence of DDR1 inhibition on cell migration.

• Protocol:

  • Use a Boyden chamber with 8 µm pore size inserts. Coat the underside of the insert membrane with 10 µg/mL Type I collagen.

  • In the lower chamber, add serum-free media.

  • Harvest serum-starved and pre-treated T-47D cells and resuspend them in serum-free media containing the respective inhibitors (WRG-28-d5, 7rh benzamide, or DMSO).

  • Seed 5 x 10^4 cells into the upper chamber of each insert.

  • Incubate for 24 hours at 37°C.

  • Remove non-migrated cells from the upper surface of the membrane with a cotton swab.

  • Fix and stain the migrated cells on the lower surface of the membrane with crystal violet.

  • Count the number of migrated cells in several high-power fields under a microscope.[13][14][15]

Conclusion

The experimental framework detailed in this guide provides a robust methodology for validating the specificity of WRG-28-d5. By comparing its activity against a selective DDR1 inhibitor, 7rh benzamide, in DDR1-expressing cells, researchers can definitively conclude whether WRG-28-d5 maintains the high selectivity of its parent compound for DDR2. The expected results—a lack of inhibition of DDR1 phosphorylation and collagen-induced migration by WRG-28-d5—would strongly support its advancement as a specific tool for studying DDR2-mediated pathology.

References

• 1. The Journey of DDR1 and DDR2 Kinase Inhibitors as Rising Stars in the Fight Against Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | New functions of DDR1 collagen receptor in tumor dormancy, immune exclusion and therapeutic resistance [frontiersin.org]
• 3. Inhibition of tumor–microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Inhibition of tumor-microenvironment interaction and tumor invasion by small-molecule allosteric inhibitor of DDR2 extracellular domain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Discovery and optimization of 3-(2-(Pyrazolo[1,5-a]pyrimidin-6-yl)ethynyl)benzamides as novel selective and orally bioavailable discoidin domain receptor 1 (DDR1) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Inhibitors of Discoidin Domain Receptor (DDR) Kinases for Cancer and Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antitumor activity of 7RH, a discoidin domain receptor 1 inhibitor, alone or in combination with dasatinib exhibits antitumor effects in nasopharyngeal carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Identification of Disulfide-linked Dimers of the Receptor Tyrosine Kinase DDR1 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Collagen induces activation of DDR1 through lateral dimer association and phosphorylation between dimers | eLife [elifesciences.org]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. Cell Invasion Assay (Collagen I), 96-well, 8 µm (ab235886) is not available | Abcam [abcam.com]
• 14. resources.rndsystems.com [resources.rndsystems.com]
• 15. Analysis of Cell Migration within a Three-dimensional Collagen Matrix - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Procedures for the Safe Disposal of WRG-28-d5

For laboratory professionals, including researchers, scientists, and drug development experts, the safe handling and disposal of chemical compounds are paramount for ensuring a secure working environment and maintaining environmental integrity. This document provides a comprehensive guide to the proper disposal procedures for WRG-28-d5, a deuterated analog of the selective DDR2 allosteric inhibitor, WRG-28. Adherence to these protocols is critical for regulatory compliance and the promotion of a strong safety culture.

I. Compound Identification and Safety Overview

WRG-28-d5 is the deuterated form of WRG-28, a compound used in research to inhibit tumor invasion and migration.[1][2][3] While the Safety Data Sheet (SDS) for the parent compound, WRG-28, indicates that it is not classified as a hazardous substance, it is prudent to handle its deuterated form with standard laboratory precautions for chemical waste.[4] All waste materials containing WRG-28-d5 should be disposed of in accordance with local, state, and federal regulations.[4]

Key Safety Precautions:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.[4]

• Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[4]

• Avoid Contact: Prevent direct contact with skin and eyes.[4]

• Emergency Equipment: Ensure an emergency eyewash station and safety shower are readily accessible.[4]

II. Chemical and Safety Data Summary

The following table summarizes the available information for the parent compound, WRG-28. This data should be used as a reference for handling and disposing of WRG-28-d5, assuming similar properties in the absence of a specific SDS for the deuterated compound.

Property	Value	Source
Chemical Name	WRG-28	[4]
CAS Number	1913291-02-7	[4]
Molecular Formula	C₂₁H₁₈N₂O₅S	[4]
Molecular Weight	410.44 g/mol	[4]
Hazard Classification	Not a hazardous substance or mixture	[4]
Incompatible Materials	Strong acids/alkalis, strong oxidizing/reducing agents	[4]
Storage Conditions	Powder: -20°C for 3 years; In solvent: -80°C for 1 year	[3][4]

III. Step-by-Step Disposal Protocol

The following experimental protocol is a general guideline for the safe disposal of WRG-28-d5 waste. Specific procedures may need to be adapted based on institutional policies and local regulations.

1. Personal Protective Equipment (PPE) and Safety Precautions:

• Before handling any waste, ensure you are wearing a lab coat, safety goggles, and nitrile gloves.

• Conduct all waste handling procedures within a certified chemical fume hood.

2. Waste Segregation and Collection:

• Solid Waste:

  • Collect all solid waste contaminated with WRG-28-d5, such as unused powder, contaminated weigh boats, pipette tips, and gloves, in a dedicated hazardous waste container.

  • The container should be made of a compatible material (e.g., high-density polyethylene), be leak-proof, and have a secure lid.

  • Label the container clearly with "Hazardous Waste," the full chemical name "WRG-28-d5," and the date.

• Liquid Waste:

  • Collect all liquid waste containing WRG-28-d5, including solutions in organic solvents (e.g., DMSO) or aqueous buffers, in a dedicated liquid hazardous waste container.

  • The container should be compatible with the solvent used and have a secure, sealed cap.

  • Label the container clearly with "Hazardous Waste," the full chemical name "WRG-28-d5," the solvent(s), and the approximate concentration.

• Empty Containers:

  • Original containers of WRG-28-d5 should be triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous liquid waste. After rinsing, the container can be disposed of according to institutional guidelines for decontaminated glassware or plastic.

3. Waste Storage:

• Store all sealed and labeled hazardous waste containers in a designated and secure satellite accumulation area within the laboratory.

• This area should be away from general lab traffic, heat sources, and incompatible chemicals.

• Maintain a log of the accumulated waste as required by your institution.

4. Final Disposal:

• All waste containing WRG-28-d5 must be disposed of through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.

• Do not dispose of WRG-28-d5 down the drain or in the regular trash.[4]

• Follow your institution's procedures for requesting a hazardous waste pickup.

IV. Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of WRG-28-d5.

Caption: Logical workflow for the safe disposal of WRG-28-d5.

References

• 1. WRG-28-d5 | Isotope-Labeled Compound | MCE [medchemexpress.cn]
• 2. medchemexpress.com [medchemexpress.com]
• 3. WRG-28 | Discoidin Domain Receptor (DDR) | TargetMol [targetmol.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]

Personal protective equipment for handling WRG-28-d5

This guide provides crucial safety and logistical information for the handling and disposal of WRG-28-d5, a deuterated, selective, and extracellularly acting allosteric inhibitor of Discoidin Domain Receptor 2 (DDR2).[1][2] The protocols outlined below are designed for researchers, scientists, and drug development professionals to ensure both personal safety and the chemical and isotopic integrity of the compound.

Core Safety Principles

The safety profile of a deuterated compound is primarily determined by its non-deuterated parent molecule, in this case, WRG-28.[3] Therefore, all standard safety protocols for handling potent small-molecule inhibitors must be followed. Additionally, deuterated compounds like WRG-28-d5 require specific handling to prevent isotopic dilution through hydrogen-deuterium (H-D) exchange, which can occur upon exposure to atmospheric moisture.[3][4] Many deuterated compounds are hygroscopic and must be handled under dry, inert conditions to maintain their isotopic purity.[3][5]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following table summarizes the required equipment for handling WRG-28-d5.

Task	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Receiving & Storage	Safety glasses	Nitrile gloves	Lab coat	Not generally required
Weighing (Solid)	Safety goggles	Double nitrile gloves	Lab coat	N95/FFP2 respirator or use in a ventilated enclosure (fume hood)
Solution Preparation	Safety goggles	Nitrile gloves	Lab coat	Use in a chemical fume hood
Waste Disposal	Safety goggles	Nitrile gloves	Lab coat	Use in a chemical fume hood

Operational and Disposal Plan

This section provides a step-by-step guide for the entire lifecycle of WRG-28-d5 in the laboratory, from receipt to disposal.

3.1. Receiving and Storage

• Inspection: Upon receipt, inspect the container for any damage or leaks.

• Storage Conditions: Store the compound in a tightly sealed container, protected from light and moisture.[3] Refer to the Certificate of Analysis for specific storage temperatures, which are typically 2-8°C or -20°C.[3] To prevent moisture condensation, allow the container to equilibrate to room temperature for at least 30 minutes before opening.[3]

• Inert Atmosphere: For long-term storage, keeping the compound in a desiccator under an inert atmosphere (e.g., argon or nitrogen) is recommended to preserve its isotopic integrity.[3][4]

3.2. Experimental Protocols: Stock Solution Preparation

This protocol details the steps for accurately preparing a stock solution from solid WRG-28-d5, a common laboratory procedure.

• Preparation: Don the appropriate PPE (safety goggles, double nitrile gloves, lab coat) and perform all operations within a chemical fume hood or a similar ventilated enclosure.

• Equilibration: Remove the vial of WRG-28-d5 from cold storage and allow it to warm to ambient temperature in a desiccator for at least 30 minutes.[3] This critical step prevents atmospheric moisture from condensing on the cold solid.[3]

• Inert Atmosphere Handling: If the compound is particularly sensitive or if maximum isotopic purity is required, perform all subsequent steps in a glove box or under a gentle stream of inert gas (e.g., argon or nitrogen).[3]

• Weighing: Tare a clean, dry weighing vessel on an analytical balance. Carefully transfer the desired amount of WRG-28-d5 powder to the vessel and record the weight.

• Dissolution:

  • Transfer the weighed solid to an appropriate vial.

  • Using a calibrated pipette, add the required volume of a suitable high-purity, anhydrous aprotic solvent (e.g., DMSO, acetonitrile) to the vial.[2][3]

  • Gently vortex or sonicate the vial until the solid is completely dissolved.[3]

• Storage of Solution: Store the resulting solution in a tightly sealed vial at the recommended temperature, protected from light.[3]

3.3. Disposal Plan

• Waste Segregation: All materials that have come into contact with WRG-28-d5, including pipette tips, gloves, weighing paper, and empty vials, should be considered chemical waste.

• Solid Waste: Collect all contaminated solid waste in a dedicated, clearly labeled, and sealed waste bag or container.

• Liquid Waste: Unused or waste solutions of WRG-28-d5 should be collected in a designated, sealed, and clearly labeled hazardous waste container. Do not mix with other waste streams unless compatibility is confirmed.[6]

• Final Disposal: Dispose of all waste through your institution's environmental health and safety (EHS) office, following all local, regional, and national regulations.[6][7]

Workflow and Logic Diagrams

The following diagram illustrates the standard workflow for the safe handling of WRG-28-d5.

Caption: Safe handling workflow for WRG-28-d5 from receipt to disposal.

References

• 1. WRG-28-d5 | Isotope-Labeled Compound | MCE [medchemexpress.cn]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. merckmillipore.com [merckmillipore.com]